NYX-2925

• CAS: 2012536-16-0

Core Science & Biosynthesis

NYX-2925 Mechanism of Action: An In-depth Technical Guide

Core Tenets of NYX-2925 Bioactivity

NYX-2925 is an investigational, novel, orally bioavailable, small molecule that functions as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] Its primary mechanism of action centers on the potentiation of NMDA receptor activity, which in turn modulates synaptic plasticity, a fundamental process for learning, memory, and the processing of sensory information, including pain.[1][4][5] Preclinical studies have elucidated its role in enhancing long-term potentiation (LTP) and diminishing long-term depression (LTD), key synaptic processes that are often dysregulated in neurological and psychiatric disorders.[1]

The therapeutic potential of NYX-2925 has been explored in conditions characterized by aberrant central pain processing, such as painful diabetic peripheral neuropathy and fibromyalgia.[1][2] Although it did not meet its primary endpoints in Phase IIb clinical trials for these indications, the preclinical data provide a comprehensive framework for understanding its molecular and cellular effects.[2][6][7][8]

This technical guide provides a detailed overview of the mechanism of action of NYX-2925, focusing on its molecular targets, downstream signaling cascades, and the experimental evidence that underpins our current understanding.

Quantitative Analysis of NYX-2925 Bioactivity

The following tables summarize the key quantitative parameters that define the interaction of NYX-2925 with its molecular target and its subsequent physiological effects.

Table 1: In Vitro Efficacy of NYX-2925 on Human NMDA Receptor Subtypes

Receptor Subtype	EC50 (M)	Percent Maximal Effect of Glycine (B1666218)
hNR2A	5.5 x 10⁻¹¹	40.6%
hNR2B	2.8 x 10⁻¹⁴	47.1%
hNR2C	1.1 x 10⁻¹¹	63.1%
hNR2D	5.5 x 10⁻¹¹	57.8%

Data from [3H]MK-801 binding potentiation assays in HEK cells expressing human NMDA receptor subtypes.[1]

Table 2: Effects of NYX-2925 on Synaptic Plasticity in Rat Hippocampal Slices

Parameter	NYX-2925 Concentration (µM)	Observed Effect
NMDA Receptor Current Enhancement	0.1 - 0.5	Significant increase in pharmacologically-isolated NMDA receptor current in CA1 pyramidal neurons.[1]
Long-Term Potentiation (LTP)	0.5	Enhanced magnitude of LTP at Schaffer collateral-CA1 synapses.[1]
Long-Term Depression (LTD)	5	Decreased magnitude of LTD at Schaffer collateral-CA1 synapses.[1]

Table 3: Pharmacokinetic Properties of NYX-2925 in Rats (1 mg/kg, p.o.)

Parameter	Value
Plasma Cmax	706 nM
Plasma Half-life	6.8 hours
Cerebrospinal Fluid (CSF) Cmax	44 nM
CSF Half-life	1.2 hours
Oral Bioavailability	56%

Data obtained from pharmacokinetic studies in rats following a single oral dose.[1]

Signaling Pathways Modulated by NYX-2925

NYX-2925 exerts its effects on synaptic plasticity through the modulation of specific intracellular signaling cascades. A key pathway identified in preclinical models of neuropathic pain is the Src family kinase (SFK)-dependent signaling pathway in the medial prefrontal cortex (mPFC).[9]

In the chronic constriction injury (CCI) model of neuropathic pain, a condition associated with dampened NMDAR-mediated plasticity in the mPFC, levels of activated (phosphorylated) Src kinase are significantly decreased.[9] Oral administration of NYX-2925 has been shown to restore the levels of phosphorylated Src to those observed in sham-operated animals.[9] This reactivation of Src kinase by NYX-2925 is critical for its analgesic effects, as the co-administration of Src activation inhibitors blocks the pain-alleviating properties of the compound.[9]

The proposed mechanism involves NYX-2925-mediated enhancement of calcium influx through the NMDA receptor, which leads to the activation of Src. Activated Src then phosphorylates tyrosine residues on the GluN2A and GluN2B subunits of the NMDA receptor, creating a positive feedback loop that stabilizes the receptor at the synapse and enhances its function, thereby alleviating the central sensitization associated with chronic pain.[9]

Proposed signaling pathway for NYX-2925 action in the mPFC.

Experimental Protocols

[³H]MK-801 Binding Potentiation Assay

This assay is used to determine the potency and efficacy of NYX-2925 at different NMDA receptor subtypes.

• Cell Culture and Transfection: Human embryonic kidney (HEK) cells are cultured and transfected with plasmids encoding the human NR1 subunit and one of the four NR2 subunits (A, B, C, or D).

• Membrane Preparation: After 48 hours, the cells are harvested, and crude membrane fractions are prepared by homogenization and centrifugation.

• Binding Assay: The membrane preparations are incubated with a fixed concentration of the radiolabeled NMDA receptor open-channel blocker [³H]MK-801, 50 µM glutamate, and varying concentrations of NYX-2925.

• Data Analysis: The amount of bound [³H]MK-801 is quantified using liquid scintillation counting. The data are then fitted to a concentration-response curve to determine the EC50 and maximal effect of NYX-2925. The percent maximal effect is calculated relative to the stimulation observed in the presence of a saturating concentration of glycine (1 mM).

Workflow for the [³H]MK-801 binding potentiation assay.

Electrophysiological Recording of Synaptic Plasticity

Whole-cell patch-clamp recordings from pyramidal neurons in acute rat hippocampal or mPFC slices are used to assess the effects of NYX-2925 on synaptic transmission and plasticity.

• Slice Preparation: Rats are anesthetized and decapitated. The brain is rapidly removed and placed in ice-cold artificial cerebrospinal fluid (aCSF). Coronal slices (300-400 µm thick) containing the hippocampus or mPFC are prepared using a vibratome.

• Recording: Slices are transferred to a recording chamber and continuously perfused with aCSF. Whole-cell patch-clamp recordings are established from visually identified pyramidal neurons.

• Baseline Recording: Baseline synaptic responses are recorded by stimulating afferent fibers (e.g., Schaffer collaterals in the hippocampus) and recording the resulting excitatory postsynaptic currents (EPSCs).

• Drug Application: NYX-2925 is bath-applied at the desired concentration.

• Plasticity Induction:

  • LTP: A high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second) is delivered to induce LTP.

  • LTD: A low-frequency stimulation (LFS) protocol (e.g., 1 Hz for 15 minutes) is delivered to induce LTD.

• Post-Induction Recording: EPSCs are recorded for at least 40-60 minutes following the induction protocol to measure the change in synaptic strength.

• Data Analysis: The magnitude of LTP or LTD is calculated as the percentage change in the EPSC amplitude from the baseline recording period.

Chronic Constriction Injury (CCI) Model of Neuropathic Pain and Western Blotting

This in vivo model is used to study the analgesic effects of NYX-2925 and its impact on molecular signaling in the context of neuropathic pain.

• CCI Surgery: Rats are anesthetized, and the right sciatic nerve is exposed. Four loose chromic gut ligatures are tied around the nerve.

• Behavioral Testing: Mechanical allodynia (pain in response to a non-painful stimulus) is assessed using von Frey filaments at baseline and at various time points after surgery and drug administration.

• Drug Administration: NYX-2925 or vehicle is administered orally at the desired dose.

• Tissue Collection: At a specified time point after drug administration (e.g., 24 hours), the animals are euthanized, and the mPFC is dissected.

• Western Blotting:

  • Protein is extracted from the mPFC tissue, and protein concentrations are determined.

  • Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against total and phosphorylated Src and GluN2B.

  • After washing, the membrane is incubated with a horseradish peroxidase-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence detection system and quantified by densitometry.

• Data Analysis: The levels of phosphorylated proteins are normalized to the levels of the corresponding total proteins.

Conclusion

NYX-2925 is a potent and selective positive allosteric modulator of the NMDA receptor. Its mechanism of action involves the enhancement of NMDA receptor function, leading to the facilitation of LTP and the suppression of LTD. A key downstream signaling pathway implicated in its therapeutic effects, particularly in the context of neuropathic pain, is the Src-dependent phosphorylation of NMDA receptor subunits in the medial prefrontal cortex. While clinical development has faced challenges, the preclinical data provide a robust and detailed understanding of the molecular and cellular mechanisms through which NYX-2925 modulates synaptic plasticity. This knowledge remains valuable for the broader field of NMDA receptor pharmacology and the development of novel therapeutics for neurological and psychiatric disorders.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scientifica.uk.com [scientifica.uk.com]
• 9. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]

NYX-2925: A Technical Whitepaper on a Novel NMDA Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

NYX-2925 is an investigational, orally bioavailable, small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor. Developed for the treatment of chronic pain conditions, particularly those with a central nervous system component such as painful diabetic peripheral neuropathy and fibromyalgia, NYX-2925 has demonstrated a unique mechanism of action centered on the enhancement of synaptic plasticity. This document provides a comprehensive technical overview of NYX-2925, summarizing its pharmacological properties, preclinical and clinical data, and the underlying signaling pathways. All quantitative data are presented in structured tables for clarity, and key experimental methodologies are detailed. Visual diagrams of signaling pathways and experimental workflows are provided to facilitate understanding.

Introduction

The N-methyl-D-aspartate (NMDA) receptor, a ligand-gated ion channel, plays a crucial role in synaptic plasticity, a fundamental process for learning, memory, and higher cognitive functions. Dysregulation of NMDA receptor signaling has been implicated in a variety of neurological and psychiatric disorders, including chronic pain. NYX-2925 was designed to modulate NMDA receptor activity, thereby restoring healthy synaptic function and alleviating symptoms associated with these conditions.

Mechanism of Action

NYX-2925 is a positive allosteric modulator of the NMDA receptor. Unlike direct agonists or antagonists, it does not directly activate or block the receptor but rather enhances its function in the presence of the endogenous co-agonists, glutamate (B1630785) and glycine (B1666218) (or D-serine). This modulatory action is believed to promote synaptic plasticity and strengthen neural communication.[1] Preclinical studies have shown that NYX-2925 facilitates long-term potentiation (LTP), a cellular correlate of learning and memory, and increases the trafficking of NMDA receptor subtype 2B (GluN2B) to the synapse.[1]

Signaling Pathway

The therapeutic effects of NYX-2925 in neuropathic pain models are thought to be mediated through the medial prefrontal cortex (mPFC). In these models, NYX-2925 has been shown to restore depleted levels of activated Src kinase, a non-receptor tyrosine kinase that plays a critical role in NMDA receptor-dependent signaling. This restoration of Src activity leads to the phosphorylation of GluN2A and GluN2B subunits of the NMDA receptor, a key step in enhancing synaptic plasticity and alleviating pain.

NYX-2925 Signaling Pathway in the mPFC.

Preclinical Data

A robust preclinical data package supports the therapeutic potential of NYX-2925 in chronic pain and cognitive disorders.

In Vitro Pharmacology

The in vitro activity of NYX-2925 was assessed in HEK cells expressing human NMDA receptor subtypes.

Receptor Subtype	EC50 (pM)	% Maximal Glycine Response
hNR2A	55	40.6
hNR2B	0.028	47.1
hNR2C	11	63.1
hNR2D	55	57.8

Animal Models of Neuropathic Pain

NYX-2925 has demonstrated efficacy in various rodent models of neuropathic pain, including the chronic constriction injury (CCI) model.

Model	Species	Route of Administration	Key Finding
Chronic Constriction Injury (CCI)	Rat	Oral	Rapid and long-lasting analgesia
Streptozotocin-induced Diabetic Neuropathy	Rat	Oral	Reversal of mechanical hypersensitivity

Learning and Memory

In preclinical models of cognition, NYX-2925 has been shown to enhance learning and memory.

Model	Species	Route of Administration	Key Finding
Novel Object Recognition	Rat	Oral	Improved recognition memory
Long-Term Potentiation (LTP)	Rat (hippocampal slices)	Bath application	Enhanced magnitude of LTP

Clinical Development

NYX-2925 has undergone clinical evaluation for painful diabetic peripheral neuropathy (DPN) and fibromyalgia.

Phase 1 Pharmacokinetics

A first-in-human, single- and multiple-ascending dose study was conducted in healthy volunteers.

Parameter	Value
Single Ascending Dose (50-1200 mg)
Tmax (hours)	1.0 - 1.5
Half-life (hours)	~4
Multiple Ascending Dose (150-900 mg daily for 7 days)
Accumulation	Minimal
Blood-Brain Barrier Penetration
CSF:Plasma Ratio	6-9%

Phase 2 Clinical Trials

Phase 2 studies have been conducted in patients with painful diabetic peripheral neuropathy and fibromyalgia.

Indication	Dose(s)	Primary Endpoint	Outcome
Painful Diabetic Peripheral Neuropathy	50 mg daily	Change from baseline in average daily pain (NRS) at week 12	Did not meet primary endpoint
Fibromyalgia	50 mg, 100 mg daily	Change from baseline in average daily pain (NRS) at week 12	Did not meet primary endpoint

In a Phase 2b study in patients with painful DPN, treatment with 50 mg NYX-2925 daily for 12 weeks did not result in a statistically significant difference from placebo on the primary endpoint of change from baseline in average daily pain, as measured by the Numeric Rating Scale (NRS).[2][3] Similarly, a Phase 2b study in fibromyalgia patients also failed to meet its primary endpoint.[4]

Experimental Protocols

Chronic Constriction Injury (CCI) Model

The CCI model is a widely used preclinical model of neuropathic pain.

Workflow for the Chronic Constriction Injury (CCI) Model.

Protocol:

• Male Sprague-Dawley rats are anesthetized.

• The common sciatic nerve is exposed at the level of the mid-thigh.

• Four loose ligatures of 4-0 chromic gut suture are tied around the nerve.

• The muscle and skin are closed in layers.

• Animals are allowed to recover, and mechanical allodynia develops over several days.

• NYX-2925 or vehicle is administered orally at various doses.

• Mechanical withdrawal thresholds are assessed using von Frey filaments at different time points post-dosing.

Novel Object Recognition Test

This test assesses recognition memory in rodents.

Protocol:

• Habituation: Rodents are individually habituated to an open-field arena for a set period.[5][6]

• Familiarization Phase: Two identical objects are placed in the arena, and the animal is allowed to explore them for a defined time.[5][6]

• Test Phase: After a retention interval, one of the familiar objects is replaced with a novel object. The time spent exploring the novel versus the familiar object is recorded.[5][6] A discrimination index is calculated to quantify recognition memory.[7]

Long-Term Potentiation (LTP) Electrophysiology

LTP is a measure of synaptic strength and plasticity.

Protocol:

• Slice Preparation: Hippocampal slices are prepared from rats.

• Recording: Field excitatory postsynaptic potentials (fEPSPs) are recorded from the CA1 region of the hippocampus following stimulation of the Schaffer collateral pathway.

• Baseline: A stable baseline of fEPSP responses is established.

• LTP Induction: A high-frequency stimulation protocol (e.g., theta-burst stimulation) is delivered to induce LTP.[7][8]

• Post-Induction Recording: fEPSPs are recorded for an extended period to measure the potentiation of the synaptic response. NYX-2925 is typically bath-applied before and during the LTP induction.[7]

Conclusion

NYX-2925 is a novel NMDA receptor modulator with a well-defined mechanism of action centered on the enhancement of synaptic plasticity through the potentiation of NMDA receptor function and downstream signaling involving Src kinase. While preclinical studies demonstrated promising analgesic and cognitive-enhancing effects, the translation of these findings to clinical efficacy in patients with painful diabetic peripheral neuropathy and fibromyalgia has been challenging, with Phase 2 trials failing to meet their primary endpoints. Further research may be warranted to explore the potential of NYX-2925 in other neurological or psychiatric disorders where NMDA receptor hypofunction is implicated. This technical guide provides a comprehensive summary of the available data to inform future research and development efforts in the field of NMDA receptor modulation.

References

• 1. Aptinyx Reports Results from Phase 2b Study of NYX-2925 in Painful Diabetic Peripheral Neuropathy - BioSpace [biospace.com]
• 2. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 3. fiercebiotech.com [fiercebiotech.com]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. behaviorcloud.com [behaviorcloud.com]
• 6. The novel object recognition memory: neurobiology, test procedure, and its modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

NYX-2925: A Technical Analysis of a Novel NMDA Receptor Modulator in Chronic Pain

A Retrospective Whitepaper for Researchers and Drug Development Professionals

Executive Summary

NYX-2925 is a novel, orally bioavailable, small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor. Developed by Aptinyx Inc., NYX-2925 showed initial promise in preclinical models of neuropathic pain and fibromyalgia by targeting central pain processing mechanisms. The compound was designed to enhance synaptic plasticity, a key process in learning, memory, and neuronal network function that is often disrupted in chronic pain states. Despite a favorable safety and pharmacokinetic profile in early clinical studies and some positive signals in an exploratory Phase 2a trial, NYX-2925 ultimately failed to meet its primary endpoints in larger, confirmatory Phase 2b studies for both painful diabetic peripheral neuropathy (DPN) and fibromyalgia, leading to the discontinuation of its development for these indications. This technical guide provides an in-depth review of the mechanism of action, preclinical and clinical data, and experimental protocols related to NYX-2925, offering valuable insights into the challenges of translating preclinical efficacy in pain to clinical success.

Introduction: The Rationale for NMDA Receptor Modulation in Chronic Pain

The N-methyl-D-aspartate (NMDA) receptor, a key player in excitatory neurotransmission, is integral to synaptic plasticity.[1] Dysregulation of NMDA receptor function has been implicated in the pathophysiology of numerous central nervous system disorders, including chronic pain.[1][2] Conditions like diabetic peripheral neuropathy and fibromyalgia are increasingly understood as being maintained by central sensitization, a state of heightened neuronal excitability in the central nervous system. This makes the NMDA receptor an attractive, albeit challenging, therapeutic target. Unlike direct agonists or antagonists which can have significant side effects, NYX-2925 was developed as a positive allosteric modulator, aiming to fine-tune receptor activity rather than simply activating or blocking it.[2][3]

Mechanism of Action

NYX-2925 acts as a co-agonist to glutamate (B1630785) at the NMDA receptor.[4] Its mechanism is distinct from traditional NMDA receptor agonists and antagonists.[4] At low concentrations of endogenous co-agonists like glycine (B1666218) or D-serine, NYX-2925 partially activates NMDA receptors, thereby modulating neural pathways relevant to chronic pain.[4] Preclinical studies have shown that NYX-2925 facilitates synaptic plasticity, in part by increasing the presence of the NMDA receptor subtype 2B (GluN2B) at the synapse.[1] This suggests that its biological effects stem from both direct receptor modulation and the regulation of receptor trafficking.[1] A key aspect of its mechanism appears to be the restoration of NMDA receptor-mediated signaling in the medial prefrontal cortex (mPFC), a brain region involved in the cognitive and emotional aspects of pain.[5]

Signaling Pathway: Src Kinase-Dependent Modulation

In preclinical models of neuropathic pain, the analgesic effects of NYX-2925 have been linked to a Src-dependent signaling pathway in the mPFC.[5] Chronic pain states are associated with decreased levels of activated Src kinase in this brain region.[5] Oral administration of NYX-2925 was found to restore these levels and the subsequent Src-mediated phosphorylation of GluN2A and GluN2B subunits of the NMDA receptor.[5] This effect appears to be specific, as levels of another kinase, CAMKII, were unaffected.[5] The analgesic effect of NYX-2925 was blocked when co-administered with a Src kinase inhibitor, underscoring the critical role of this pathway.[5]

Caption: NYX-2925 signaling pathway in the medial prefrontal cortex.

Preclinical Data

NYX-2925 demonstrated robust analgesic effects in multiple rodent models of neuropathic pain, including the chronic constriction injury (CCI) and streptozotocin (B1681764) (STZ)-induced diabetic neuropathy models.[1] The compound produced rapid (within one hour) and long-lasting (up to one week) analgesia following a single oral dose.[1] Notably, these effects were observed in models of persistent pain, while NYX-2925 was ineffective in an acute nociception model (tail flick test), suggesting a mechanism targeted at pathological pain states rather than normal pain sensation.[1]

Preclinical Efficacy and Safety Data

Parameter	Finding	Animal Model	Source(s)
Analgesic Efficacy	Rapid and long-lasting analgesia	Rat CCI and STZ-induced diabetic neuropathy models	[1]
Mechanism Confirmation	Analgesic effects blocked by NMDA receptor antagonist (CPP)	Rat neuropathic pain models	[1]
Site of Action	Efficacious with direct mPFC microinjection; ineffective with intrathecal administration	Rat CCI model	[1]
Off-Target Activity	No significant affinity for a large panel of other neuroactive receptors	In vitro receptor binding assays	[6]
Side Effect Profile	No addictive or sedative/ataxic side effects observed	Rodent models	[6]
Therapeutic Index	>1000	Rodent models	[6]

Clinical Development and Outcomes

The clinical development program for NYX-2925 in chronic pain included a Phase 1 study in healthy volunteers and several Phase 2 studies in patients with painful DPN and fibromyalgia. While early studies were encouraging, the program was ultimately halted due to a failure to demonstrate efficacy in larger trials.[7][8]

Phase 1 Study in Healthy Volunteers

A first-in-human, randomized, double-blind, placebo-controlled study evaluated the safety, tolerability, and pharmacokinetics of NYX-2925 in 84 healthy adults.[4]

• Safety and Tolerability : NYX-2925 was found to be safe and well-tolerated across single ascending doses (50–1,200 mg) and multiple ascending doses (150–900 mg daily for 7 days).[4] Importantly, no dissociative side effects, which can be a concern with NMDA receptor modulators, were reported.[4]

• Pharmacokinetics : NYX-2925 exhibited dose-proportional pharmacokinetics and minimal accumulation with once-daily dosing.[4] Cerebrospinal fluid (CSF) measurements confirmed that the drug crosses the blood-brain barrier, with maximum CSF concentrations reaching approximately 6-9% of maximum plasma concentrations.[4]

Dose	Cmax (ng/mL)	Tmax (hr)	AUC0-inf (ng*hr/mL)	t1/2 (hr)
50 mg	167	1.0	794	4.4
150 mg	569	1.0	2770	4.8
300 mg	1200	1.0	5640	4.7
600 mg	2010	1.5	11400	5.2
900 mg	3400	1.5	17000	5.0
1200 mg	3710	1.5	22400	5.3
(Data adapted from Houck et al., 2019)[4]

Phase 2 Studies in Fibromyalgia

An initial exploratory Phase 2 study in 23 fibromyalgia patients showed promising results.[9] Administration of NYX-2925 resulted in statistically significant reductions in brain glutamate/glutamine levels (a biomarker associated with central pain processing) and was correlated with clinically meaningful improvements in patient-reported pain scores.[9]

Endpoint	Result (vs. Placebo)	Source(s)
Average Daily Pain Score	-0.66 point reduction	[9]
Worst Daily Pain Score	-0.61 point reduction	[9]
Revised Fibromyalgia Impact Questionnaire (FIQR)	-6.3 point reduction	[9]
PROMIS Fatigue Profile	-5.6 point reduction	[9]

However, a subsequent, larger Phase 2b study in approximately 300 fibromyalgia patients failed to meet its primary endpoint.[7][10] While a trend toward improvement was seen at week 4, by the 12-week primary endpoint, there was no statistically significant or clinically meaningful difference between either the 50 mg or 100 mg doses of NYX-2925 and placebo on the numeric rating scale (NRS) for pain.[7][10]

Phase 2 Studies in Painful Diabetic Peripheral Neuropathy (DPN)

Similarly, the development of NYX-2925 for DPN yielded disappointing results. An initial Phase 2 study in 300 patients did not show a statistically significant separation from placebo on the primary endpoint of change in average daily pain scores.[11][12] The 50 mg dose showed the best numerical improvement, with a 1.61-point reduction on the NRS compared to a 1.23-point reduction for placebo.[11][12]

A follow-up Phase 2b study in 229 patients also failed to meet its primary endpoint at 12 weeks.[8] Treatment with NYX-2925 50 mg did not result in a statistically significant difference from placebo on the change in average daily pain scores or on other secondary pain endpoints.[8] In both the DPN and fibromyalgia trials, NYX-2925 was consistently well-tolerated.[8][10]

Experimental Protocols and Methodologies

Preclinical Neuropathic Pain Models

The CCI model is a standard method for inducing neuropathic pain that mimics chronic nerve compression in humans.

• Animal Model : Adult male Sprague-Dawley rats are typically used.

• Surgical Procedure : Under anesthesia, the common sciatic nerve is exposed at the mid-thigh level. Proximal to the nerve's trifurcation, four loose ligatures are tied around the nerve at approximately 1 mm intervals. The constriction is calibrated to reduce blood flow without causing complete arrest.

• Behavioral Assessment : Mechanical allodynia (pain response to a non-painful stimulus) is assessed using von Frey filaments. The filaments are applied to the plantar surface of the hind paw, and the force required to elicit a withdrawal response (paw withdrawal threshold) is recorded. Testing is typically performed at baseline before surgery and at various time points post-surgery to assess the development of hypersensitivity and the effect of the therapeutic agent.

• Drug Administration : NYX-2925 or vehicle is administered, typically via oral gavage, at specified time points after the establishment of stable mechanical hypersensitivity.

This model mimics the painful neuropathy associated with Type 1 diabetes.

• Induction of Diabetes : Adult male Sprague-Dawley rats are fasted and then administered a single intraperitoneal injection of streptozotocin (STZ), a chemical toxic to pancreatic β-cells.

• Confirmation of Diabetes : Hyperglycemia is confirmed several days post-injection by measuring blood glucose levels. Only animals with significantly elevated glucose are included in the study.

• Development of Neuropathy : The development of mechanical hypersensitivity is monitored over several weeks using the von Frey test, as described for the CCI model.

• Drug Administration and Assessment : Once a stable neuropathic pain state is established, the efficacy of orally administered NYX-2925 is evaluated by measuring changes in paw withdrawal thresholds compared to vehicle-treated diabetic animals.

Caption: Typical experimental workflow for preclinical evaluation of NYX-2925.

Phase 2b Clinical Trial Design (Painful DPN Example)

The Phase 2b studies for both DPN and fibromyalgia followed a similar design.

• Design : Randomized, double-blind, placebo-controlled, parallel-group study.[8]

• Participants : Approximately 229 patients with advanced painful DPN.[8]

• Procedure : Following a screening period, eligible patients were randomized to receive either NYX-2925 (50 mg) or a matching placebo orally once daily for a 12-week treatment period.[8]

• Primary Endpoint : The primary efficacy measure was the change from baseline in the average daily pain score as reported on an 11-point (0-10) Numeric Rating Scale (NRS) during the final week (Week 12) of treatment.[8]

• Secondary Endpoints : Included assessments of worst daily pain, pain on walking, and pain interference with sleep.[8]

• Statistical Analysis : The primary analysis compared the change from baseline in NRS scores between the NYX-2925 and placebo groups.

Conclusion and Future Directions

The trajectory of NYX-2925 serves as a significant case study in the development of novel therapeutics for chronic pain. The compound possessed a clear, centrally-acting mechanism of action, robust preclinical efficacy, and a favorable safety and pharmacokinetic profile in humans. Initial exploratory clinical data in fibromyalgia also suggested a biological effect on central pain pathways. However, this promising profile did not translate into statistically significant pain relief in larger, well-controlled Phase 2b trials for either fibromyalgia or DPN.

The discrepancy between the preclinical promise and clinical outcomes highlights the profound challenges in translating rodent pain model results to human chronic pain conditions. Factors such as the heterogeneity of patient populations, the significant placebo response often observed in pain trials, and potential differences in drug metabolism and target engagement between species may have contributed to the trial failures.

For researchers and drug developers, the story of NYX-2925 underscores the importance of:

• Developing more predictive preclinical models that better recapitulate the complex sensory and affective components of human chronic pain.

• Utilizing objective biomarkers of central pain processing, as was attempted in the exploratory fibromyalgia study, to demonstrate target engagement and potentially identify patient subpopulations more likely to respond.

• Optimizing clinical trial design to manage placebo effects and effectively measure clinically meaningful outcomes beyond simple pain scores.

While the development of NYX-2925 for chronic pain has been discontinued, the data generated provide valuable insights into the modulation of the NMDA receptor and the complexities of central pain mechanisms. Future research may build upon these learnings to develop more effective and targeted therapies for the millions of patients suffering from chronic pain.

References

• 1. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aptinyx Suffers Defeat in Diabetic Peripheral Neuropathy as Drug Fails Endpoint - BioSpace [biospace.com]
• 3. Activation pathway of Src kinase reveals intermediate states as novel targets for drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fiercebiotech.com [fiercebiotech.com]
• 8. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 9. | BioWorld [bioworld.com]
• 10. Aptinyx Reports Results from Phase 2b Study of NYX-2925 in Fibromyalgia - BioSpace [biospace.com]
• 11. | BioWorld [bioworld.com]
• 12. fiercebiotech.com [fiercebiotech.com]

A Technical Guide to the Pharmacology of NYX-2925

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

NYX-2925, or (2S, 3R)-3-hydroxy-2-((R)-5-isobutyryl-1-oxo-2,5-diazaspiro[3.4]octan-2-yl)butanamide, is an investigational, orally bioavailable, small-molecule modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2][3] Developed as a positive allosteric modulator (PAM), NYX-2925 was designed to enhance synaptic plasticity and regulate neural pathways relevant to chronic pain and other central nervous system (CNS) disorders.[1][4][5] Preclinical studies demonstrated its ability to facilitate long-term potentiation (LTP), enhance learning and memory, and produce rapid and long-lasting analgesia in neuropathic pain models.[1][2][3] However, despite a favorable safety profile in humans, NYX-2925 failed to meet its primary endpoints in multiple Phase 2b clinical trials for painful diabetic peripheral neuropathy and fibromyalgia, raising significant questions about its therapeutic efficacy in these conditions.[5][6][7] This document provides a comprehensive overview of the pharmacological profile of NYX-2925, detailing its mechanism of action, quantitative preclinical and clinical data, and the experimental protocols used in its evaluation.

Mechanism of Action

NYX-2925 is a novel, spiro-β-lactam-based compound that functions as a positive allosteric modulator of the NMDA receptor.[1][6] Its mechanism is distinct from traditional NMDAR agonists or antagonists like ketamine or D-cycloserine.[1][3]

• Co-Agonist Activity: NYX-2925 acts as a co-agonist with glutamate.[4][8] It is particularly effective at low concentrations of the endogenous co-agonists glycine (B1666218) and D-serine, where it partially activates the NMDAR.[4][8]

• Modulation of Synaptic Plasticity: The primary pharmacological effect of NYX-2925 is the facilitation of synaptic plasticity, a fundamental process for learning and memory.[1][9] It enhances NMDAR currents and promotes long-term potentiation (LTP), while decreasing long-term depression (LTD).[1]

• Src Kinase-Dependent Signaling: In the medial prefrontal cortex (mPFC), the analgesic effects of NYX-2925 are linked to the activation of Src kinase. Neuropathic pain models show a decrease in phosphorylated Src and related NMDAR subunits (GluN2A, GluN2B) in the mPFC. NYX-2925 reverses this deficit, restoring Src-mediated NMDAR signaling, which is crucial for its pain-alleviating effects.[10] This suggests a positive feedback loop where NYX-2925 enhances NMDAR activity, which in turn activates Src, further stabilizing NMDARs at the synapse.[10]

• Receptor Trafficking: Preclinical data suggests that NYX-2925's biological effects also stem from its ability to regulate the trafficking of NMDARs, specifically by increasing the presence of the GluN2B subtype within the synapse.[11]

The proposed signaling pathway for the analgesic action of NYX-2925 is visualized below.

Proposed analgesic mechanism of NYX-2925 in the mPFC.[10]

Quantitative Pharmacological Data

NYX-2925 has been characterized through various in vitro and in vivo models, as well as in human clinical trials.

Table 1: Preclinical Pharmacology & Pharmacokinetics

Parameter	Species	Model / Assay	Value / Result	Reference
Receptor Selectivity	Human	Panel of neuroactive receptors (inc. hERG)	No significant affinity ("low off-target activity")	[1][3]
NMDA Current	Rat	Hippocampal Slice Electrophysiology	Enhanced at 100-500 nM	[1][3]
LTP Enhancement	Rat	Hippocampal Slice Electrophysiology	Enhanced magnitude at 0.5 µM (500 nM)	[1]
LTD Reduction	Rat	Hippocampal Slice Electrophysiology	Decreased magnitude at 5 µM	[1]
Learning Enhancement	Rat	Novel Object Recognition	Effective at 0.01 - 1 mg/kg (p.o.)	[1]
Analgesia	Rat	Chronic Constriction Injury (CCI) Model	Effective at 10 mg/kg (p.o.)	[10]
CSF Half-life (t½)	Rat	Pharmacokinetic Study (1 mg/kg p.o.)	1.2 hours	[1][3]
CSF Cmax	Rat	Pharmacokinetic Study (1 mg/kg p.o.)	44 nM (at 1 hour)	[1][3]
Therapeutic Index	Rat	In vivo studies	>1000	[1][3]

Table 2: Human Phase 1 Pharmacokinetics

Parameter	Population	Dosing Regimen	Value / Result	Reference
Dose Proportionality	Healthy Volunteers	50 - 1200 mg (SAD)	Dose-proportional PK	[4][8]
Accumulation	Healthy Volunteers	150 - 900 mg (MAD, 7 days)	Minimal	[4][8]
Blood-Brain Barrier	Healthy Volunteers	50 mg (SAD) & 150 mg (MAD)	Confirmed penetration	[4][8]
CSF to Plasma Ratio	Healthy Volunteers	50 mg (SAD) & 150 mg (MAD)	Max CSF concentrations were 6-9% of plasma Cmax	[4][8]
Safety	Healthy Volunteers	SAD & MAD studies	Well-tolerated, no dissociative side effects	[4][8]

Table 3: Phase 2 Clinical Efficacy Data (Painful Diabetic Neuropathy)

Study	Dose(s)	Duration	Primary Endpoint	Result (vs. Placebo)	Reference
Phase 2	10, 50, 200 mg	4 Weeks	Change in avg. daily pain (NRS)	No statistically significant separation	[12][13]
(Numeric Change)	50 mg	4 Weeks	-1.61 point reduction	Placebo: -1.23 points (p=NS)	[12][13]
Phase 2b	50 mg	12 Weeks	Change in avg. daily pain (NRS)	Failed to meet endpoint; no significant separation	[5][6]

Experimental Protocols & Methodologies

Preclinical Evaluation Workflow

The preclinical assessment of NYX-2925 followed a logical progression from in vitro characterization to in vivo behavioral models to establish its mechanism and therapeutic potential.

Typical preclinical evaluation workflow for NYX-2925.

In Vitro Electrophysiology

• Objective: To determine the effect of NYX-2925 on NMDA receptor currents and synaptic plasticity (LTP/LTD).[1]

• Preparation: Transverse hippocampal slices (300-400 µm) were prepared from adult male Sprague-Dawley rats.

• Recording:

  • NMDA Current: Schaffer collateral-evoked excitatory postsynaptic currents (EPSCs) were recorded from CA1 pyramidal neurons using whole-cell patch-clamp. The NMDA receptor-mediated component was pharmacologically isolated by blocking AMPA receptors (with NBQX) and GABA-A receptors (with picrotoxin) in a low-magnesium artificial cerebrospinal fluid (aCSF).

  • LTP/LTD: Field excitatory postsynaptic potentials (fEPSPs) were recorded in the CA1 stratum radiatum. LTP was induced using a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second). LTD was induced using a low-frequency stimulation (LFS) protocol (e.g., 1 Hz for 15 minutes).

• Drug Application: NYX-2925 was bath-applied to the slices at concentrations ranging from 100 nM to 5 µM.[1]

• Analysis: The amplitude of the NMDA current or the slope of the fEPSP was measured before and after drug application and LTP/LTD induction to quantify the effect of NYX-2925.

In Vivo Neuropathic Pain Model (Chronic Constriction Injury)

• Objective: To assess the analgesic efficacy of NYX-2925 in a rat model of peripheral neuropathic pain.[2][9]

• Model Induction: Under anesthesia, the common sciatic nerve of adult male Sprague-Dawley rats was exposed. Four loose chromic gut ligatures were tied around the nerve at 1 mm intervals to induce a chronic constriction injury, leading to mechanical hypersensitivity.

• Drug Administration: NYX-2925 was administered orally (p.o.) at various doses (e.g., 10 mg/kg).[10]

• Behavioral Testing: Mechanical allodynia (paw withdrawal threshold to a non-noxious stimulus) was measured using von Frey filaments. The force required to elicit a paw withdrawal response was recorded at baseline (before surgery), post-surgery (to confirm neuropathy), and at various time points after drug administration (e.g., 1 hour to 1 week).[10]

• Mechanism Blockade: To confirm the NMDAR-dependent mechanism, the antagonist CPP (3-(2-carboxypiperazin-4-yl)propyl-1-phosphonic acid) was co-administered in some experiments.[2] To probe downstream signaling, Src kinase inhibitors were administered prior to NYX-2925.[10]

Phase 2b Clinical Trial Protocol (Painful DPN)

• Objective: To evaluate the efficacy and safety of NYX-2925 (50 mg) compared to placebo for the treatment of advanced painful diabetic peripheral neuropathy.[5][6]

• Design: A randomized, double-blind, placebo-controlled, parallel-group study involving 229 participants.[5][6]

• Inclusion Criteria: Patients with a diagnosis of painful DPN for at least 6 months.[14]

• Procedure:

  • Screening Period: Patients were screened for eligibility.

  • Baseline: A 7-day baseline period was used to measure initial pain scores.[12]

  • Randomization: Eligible patients were randomized to receive either 50 mg of NYX-2925 or a matching placebo, administered orally once daily.[5][6]

  • Treatment Period: The treatment duration was 12 weeks.[5][6]

• Primary Endpoint: The primary efficacy measure was the change from baseline in the average daily pain score as reported on a 0-10 Numeric Rating Scale (NRS) during the final week (Week 12) of treatment.[5][6]

• Secondary Endpoints: Included assessments of worst daily pain, pain on walking, and pain interference with sleep.[5][6]

• Outcome: The study did not achieve its primary endpoint, as NYX-2925 did not demonstrate a statistically significant separation from placebo in reducing average daily pain scores.[5][6]

Conclusion

NYX-2925 is a well-characterized NMDAR positive allosteric modulator with a clear mechanism of action centered on enhancing synaptic plasticity. Preclinical data strongly supported its potential as a novel therapeutic for CNS disorders, particularly chronic pain. The compound demonstrated good oral bioavailability, CNS penetration, and a high therapeutic index in animal models.[1][3][4] However, the robust preclinical efficacy did not translate to the clinical setting. Multiple Phase 2b trials in chronic pain populations failed to show a significant therapeutic benefit over placebo.[5][7] While the compound was consistently shown to be safe and well-tolerated, the lack of efficacy has halted its development for painful diabetic neuropathy and fibromyalgia.[6][7] The divergence between the preclinical and clinical results for NYX-2925 highlights the significant challenges in translating neuroplasticity-based mechanisms into effective clinical therapies for complex chronic pain conditions.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. businesswire.com [businesswire.com]
• 6. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 7. fiercebiotech.com [fiercebiotech.com]
• 8. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sleepreviewmag.com [sleepreviewmag.com]
• 12. | BioWorld [bioworld.com]
• 13. fiercebiotech.com [fiercebiotech.com]
• 14. ClinicalTrials.gov [clinicaltrials.gov]

An In-depth Technical Guide to NYX-2925

For Researchers, Scientists, and Drug Development Professionals

Abstract

NYX-2925 is a novel, orally bioavailable, small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2][3] Developed by Aptinyx, this compound was investigated for the treatment of chronic pain conditions, including painful diabetic peripheral neuropathy (DPN) and fibromyalgia.[3][4] Preclinical studies in rodent models of neuropathic pain demonstrated promising analgesic effects.[5][6] However, the compound failed to meet its primary endpoints in Phase IIb clinical trials for both DPN and fibromyalgia, showing no statistically significant difference from placebo in reducing average daily pain.[4][7] This guide provides a comprehensive technical overview of NYX-2925, including its chemical properties, mechanism of action, synthesis, and a detailed summary of preclinical and clinical findings.

Chemical Structure and Properties

NYX-2925, with the IUPAC name (2S,3R)-3-hydroxy-2-((R)-5-isobutyryl-1-oxo-2,5-diazaspiro[3.4]octan-2-yl)butanamide, is a spiro-β-lactam-based compound.[5][8] It was designed to mimic some of the structural features of rapastinel (B1663592) (formerly GLYX-13), a tetrapeptide with NMDAR modulatory properties.[8][9]

Property	Value	Reference
Molecular Formula	C14H23N3O4	[10]
CAS Registry Number	2012536-16-0	[10]

Synthesis

NYX-2925 was synthesized using a spirocyclic-β-lactam chemical approach, with rapastinel serving as a template.[9] This method allows for the creation of peptidomimetics with specific conformations. The synthesis was carried out by Sai Life Sciences.[1]

Mechanism of Action

NYX-2925 functions as a positive allosteric modulator of the NMDA receptor.[2] It acts as a co-agonist with glutamate, particularly at low concentrations of the endogenous co-agonists glycine (B1666218) and D-serine, leading to partial activation of the NMDAR.[1][11] This modulation is distinct from known NMDAR agonists or antagonists.[1][8]

The proposed signaling pathway for the analgesic effect of NYX-2925 in the medial prefrontal cortex (mPFC) involves the activation of Src kinase. In models of neuropathic pain, there is a decrease in phosphorylated Src and its downstream targets on GluN2A and GluN2B subunits of the NMDAR in the mPFC. NYX-2925 is thought to enhance calcium influx through the NMDAR, leading to the activation of Src. Activated Src then phosphorylates GluN2A and GluN2B subunits, creating a positive feedback loop that stabilizes NMDARs at the synapse and alleviates pain.[6]

Caption: Proposed signaling pathway of NYX-2925 in the mPFC.

Preclinical Studies

NYX-2925 demonstrated analgesic effects in several rat models of neuropathic pain, including chronic constriction injury (CCI) and streptozotocin-induced diabetic neuropathy.[5]

Experimental Protocols

Chronic Constriction Injury (CCI) Model:

• Animal Model: Male Sprague-Dawley rats.

• Surgical Procedure: The right sciatic nerve was exposed, and four loose chromic gut ligatures were tied around it.

• Drug Administration: NYX-2925 was administered orally (p.o.) at doses ranging from 1 to 30 mg/kg.

• Behavioral Testing: Mechanical allodynia was assessed using von Frey filaments to determine the paw withdrawal threshold (PWT). Testing was conducted at baseline and at various time points post-drug administration (e.g., 1 hour, 24 hours, 1 week).

Streptozotocin (B1681764) (STZ)-Induced Diabetic Neuropathy Model:

• Animal Model: Male Sprague-Dawley rats.

• Induction of Diabetes: A single intraperitoneal injection of streptozotocin (STZ) was administered to induce hyperglycemia.

• Drug Administration: NYX-2925 was administered orally.

• Behavioral Testing: Mechanical hypersensitivity was assessed using von Frey filaments.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 9. NYX-2925 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 10. firstwordpharma.com [firstwordpharma.com]
• 11. ClinicalTrials.gov [clinicaltrials.gov]

NYX-2925: A Technical Deep Dive into a Novel NMDA Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

NYX-2925 is a novel, orally bioavailable, small molecule that modulates the N-methyl-D-aspartate receptor (NMDAR), a key player in synaptic plasticity and central nervous system function. Developed by Aptinyx Inc., NYX-2925 emerged from a chemical platform designed to mimic the activity of rapastinel (B1663592) (formerly GLYX-13), a tetrapeptide with known NMDAR modulatory properties.[1] Preclinical studies demonstrated its potential in treating chronic pain conditions by enhancing synaptic plasticity.[2][3] Despite a promising preclinical profile and successful Phase 1 trials confirming its safety and tolerability, NYX-2925 ultimately failed to meet its primary endpoints in Phase 2b clinical trials for painful diabetic peripheral neuropathy (DPN) and fibromyalgia.[4][5][6] This whitepaper provides an in-depth technical guide to the discovery, mechanism of action, and development of NYX-2925, presenting key quantitative data, detailed experimental protocols, and visualizations of its proposed signaling pathways.

Discovery and Rationale

NYX-2925 was synthesized as part of a program to develop small molecules with the NMDAR-modulating properties of rapastinel, but with improved oral bioavailability.[1][7] The rationale for its development was centered on the hypothesis that modulating, rather than blocking or over-activating, NMDARs could enhance synaptic plasticity and thereby treat neurological disorders characterized by disrupted neural communication, such as chronic pain.[5][6]

Mechanism of Action

NYX-2925 acts as a positive allosteric modulator of the NMDA receptor.[4][6] Specifically, it functions as a co-agonist at the glycine (B1666218)/D-serine binding site on the GluN1 subunit of the NMDAR.[3][8] At low concentrations of endogenous agonists like glycine or D-serine, NYX-2925 partially activates the NMDAR, leading to an enhancement of synaptic plasticity.[3][8] This modulation is thought to restore normal NMDAR function in conditions where it is dysregulated, such as chronic pain.[9]

Preclinical studies have elucidated a potential downstream signaling pathway for the analgesic effects of NYX-2925. In a rat model of neuropathic pain, the condition was associated with decreased levels of activated Src kinase in the medial prefrontal cortex (mPFC). Oral administration of NYX-2925 was found to restore the levels of activated Src and its phosphorylation sites on the GluN2A and GluN2B subunits of the NMDAR in the mPFC. The analgesic effect of NYX-2925 was blocked by the co-administration of Src kinase activation inhibitors, suggesting that the therapeutic action of NYX-2925 in neuropathic pain may be dependent on this Src-mediated signaling cascade.[9]

Caption: Proposed signaling pathway for NYX-2925's analgesic effect.

Quantitative Data Summary

Table 1: Preclinical Pharmacokinetics of NYX-2925 in Rats

Parameter	Value	Conditions
Oral Bioavailability	56%	10 mg/kg p.o. vs 2 mg/kg i.v.
Plasma Cmax	706 nM	1 mg/kg p.o.
Plasma Half-life	6.8 hours	1 mg/kg p.o.
CSF Cmax	44 nM	1 mg/kg p.o.
CSF Half-life	1.2 hours	1 mg/kg p.o.

Table 2: Phase 1 Single Ascending Dose (SAD) Pharmacokinetics in Healthy Volunteers

Dose	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)
50 mg	133 ± 45	1.0 (0.5-2.0)	696 ± 186
150 mg	437 ± 117	1.0 (0.5-2.0)	2460 ± 623
300 mg	823 ± 276	1.0 (0.5-4.0)	4990 ± 1290
600 mg	1640 ± 544	1.0 (0.5-2.0)	10100 ± 2490
900 mg	2470 ± 515	1.0 (0.5-2.0)	16000 ± 3430
1200 mg	3210 ± 972	1.0 (0.5-4.0)	21000 ± 5430

Data are presented as mean ± SD, except for Tmax which is median (range).

Table 3: Phase 2b Clinical Trial Efficacy Data in Painful Diabetic Peripheral Neuropathy (DPN)

Treatment Group	N	Baseline Average Daily Pain (NRS)	Change from Baseline at Week 12 (NRS)	p-value vs. Placebo
Placebo	~114	Moderate to Severe	-1.23	-
NYX-2925 (50 mg)	~115	Moderate to Severe	-1.61	Not Statistically Significant

NRS = Numeric Rating Scale (0-10)

Key Experimental Protocols

Novel Object Recognition (NOR) Assay

This protocol is synthesized from descriptions of NOR experiments used to evaluate the cognitive-enhancing effects of NYX-2925.

Objective: To assess the effect of NYX-2925 on learning and memory in rodents.

Materials:

• Open field arena (e.g., 46x30x45 cm)

• Two sets of identical objects (e.g., plastic blocks, metal cylinders) that are novel to the animals

• NYX-2925 solution and vehicle control (e.g., 0.5% carboxymethylcellulose in saline)

• Video recording and analysis software

Procedure:

• Habituation:

  • For two consecutive days, habituate each rat to the empty test arena for 3-5 minutes per session, twice daily. This reduces novelty-induced stress during testing.

• Training (T1):

  • Administer NYX-2925 (e.g., 0.1–1 mg/kg, p.o.) or vehicle control to the animals 1 hour prior to the training session.

  • Place two identical objects in the arena.

  • Allow the animal to freely explore the objects for a set period (e.g., 3-10 minutes).

  • Record the time spent exploring each object.

• Testing (T2):

  • After a retention interval (e.g., 24 hours), place the animal back in the arena.

  • One of the familiar objects is replaced with a novel object.

  • Allow the animal to freely explore the objects for a set period (e.g., 3-10 minutes).

  • Record the time spent exploring the familiar and novel objects.

• Data Analysis:

  • Calculate the Discrimination Index (D2) as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time).

  • A higher D2 index indicates better memory of the familiar object.

Caption: Workflow for the Novel Object Recognition (NOR) assay.

In Vivo Electrophysiology for Long-Term Potentiation (LTP)

This protocol is a generalized representation based on studies of NYX-2925's effect on synaptic plasticity.

Objective: To measure the effect of NYX-2925 on LTP in the hippocampus.

Materials:

• Anesthetized rats

• Stereotaxic apparatus

• Stimulating and recording electrodes

• Amplifier and data acquisition system

• NYX-2925 solution and vehicle control

Procedure:

• Electrode Implantation:

  • Anesthetize the rat and place it in a stereotaxic frame.

  • Implant a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the CA1 region of the hippocampus.

• Baseline Recording:

  • Deliver single-pulse stimuli to the Schaffer collaterals and record the baseline field excitatory postsynaptic potentials (fEPSPs) in the CA1 region.

• Drug Administration:

  • Administer NYX-2925 or vehicle control.

• LTP Induction:

  • Deliver a high-frequency stimulation (HFS) protocol (e.g., multiple trains of 100 Hz stimulation) to induce LTP.

• Post-HFS Recording:

  • Continue to record fEPSPs for at least 60 minutes post-HFS to measure the potentiation of the synaptic response.

• Data Analysis:

  • Express the fEPSP slope as a percentage of the baseline and compare the magnitude of LTP between the NYX-2925 and vehicle-treated groups.

Clinical Development and Outcomes

Phase 1 Studies

A first-in-human, randomized, double-blind, placebo-controlled study in 84 healthy adult volunteers evaluated the safety, tolerability, and pharmacokinetics of NYX-2925. The study involved single ascending doses (50–1,200 mg) and multiple ascending doses (150–900 mg daily for 7 days). NYX-2925 was found to be safe and well-tolerated, with no dissociative side effects. It exhibited dose-proportional pharmacokinetics and minimal accumulation. Cerebrospinal fluid (CSF) measurements confirmed that NYX-2925 crosses the blood-brain barrier, with maximum CSF concentrations being approximately 6–9% of maximum plasma concentrations.[3][8]

Phase 2b Studies

Painful Diabetic Peripheral Neuropathy (DPN): A randomized, double-blind, placebo-controlled trial assessed the efficacy and safety of 50 mg NYX-2925 administered orally once daily in 229 patients with advanced painful DPN. The primary endpoint was the change from baseline in the average daily pain score on a numeric rating scale (NRS) at week 12. While subjects in the NYX-2925 arm showed an improvement in average daily pain scores, the treatment did not achieve a statistically significant difference compared to placebo.[4]

Fibromyalgia: A similar Phase 2b study was conducted in approximately 300 patients with fibromyalgia, evaluating 50 mg and 100 mg doses of NYX-2925 against placebo. The primary endpoint was the change from baseline in average daily pain on the NRS at week 12. As with the DPN trial, NYX-2925 did not achieve statistically significant separation from placebo on the primary endpoint.[5]

Conclusion

NYX-2925 is a well-characterized NMDAR modulator that demonstrated a clear mechanism of action and a favorable safety profile in early clinical development. Its ability to enhance synaptic plasticity through a novel mechanism held significant promise for the treatment of chronic pain and other neurological disorders. However, the failure to demonstrate efficacy in Phase 2b trials for DPN and fibromyalgia highlights the challenges of translating preclinical findings in pain models to clinical success. The comprehensive data and methodologies presented in this whitepaper provide a valuable resource for researchers in the field of NMDAR modulation and pain therapeutics, offering insights that may inform the development of future compounds.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aptinyx Presents Preclinical Data on NMDA Receptor Modulator NYX-2925 at the International Association for the Study of Pain’s 17th World Congress on Pain | santé log [santelog.com]
• 4. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aptinyx Presents Preclinical and Phase 1 Clinical Data on NYX-2925 at the 20th Annual Meeting of the American Society for Experimental Neurotherapeutics [prnewswire.com]
• 6. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 8. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. | BioWorld [bioworld.com]

An In-depth Technical Guide to the Preclinical Data of NYX-2925

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

NYX-2925 is a novel, orally bioavailable, small-molecule modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] Preclinical data indicate that NYX-2925 enhances synaptic plasticity and demonstrates analgesic, cognitive-enhancing, and neuroprotective effects in various animal models.[3][4][5] This document provides a comprehensive overview of the preclinical data for NYX-2925, including its mechanism of action, pharmacokinetics, and efficacy in various disease models, with detailed experimental protocols and data presented in a structured format.

Core Mechanism of Action: NMDAR Modulation and Synaptic Plasticity

NYX-2925 acts as a positive allosteric modulator of the NMDA receptor, a key player in synaptic plasticity, learning, and memory.[2][3] Unlike direct agonists or antagonists that can lead to excitotoxicity or psychotomimetic effects, NYX-2925 is thought to normalize NMDAR function, particularly under conditions of pathological disruption.[6][7]

The primary mechanism involves the facilitation of NMDAR-dependent processes:

• Enhancement of Long-Term Potentiation (LTP): NYX-2925 has been shown to increase the magnitude of LTP in hippocampal and medial prefrontal cortex slices, a cellular correlate of learning and memory.[2][8]

• Inhibition of Long-Term Depression (LTD): The compound also decreases the magnitude of LTD, suggesting a shift towards synaptic strengthening.[2][8]

• Increased NMDA Receptor Current: It enhances pharmacologically-isolated NMDA receptor currents in hippocampal neurons.[2][8]

• Modulation of Receptor Trafficking: Evidence suggests that NYX-2925's effects are partly driven by modulating the trafficking and insertion of both NMDA and AMPA receptors into the postsynaptic density, thereby enhancing synaptic plasticity.[9]

The analgesic effects of NYX-2925 are blocked by the NMDAR antagonist CPP (3-(2-carboxypiperazin-4-yl)propyl-1-phosphonic acid), confirming its dependence on NMDA receptor activity.[1][3]

Proposed signaling pathway of NYX-2925.

Preclinical Pharmacokinetics and Safety

NYX-2925 demonstrates favorable pharmacokinetic properties, including high oral bioavailability and central nervous system penetration.[2][10]

Pharmacokinetic Parameters in Rats

Parameter	Value	Condition
Oral Bioavailability	56%	-
Plasma Cmax	706 nM	1 mg/kg, p.o. at 1 hour
Plasma Half-life (t½)	6.8 hours	1 mg/kg, p.o.
CSF Cmax	44 nM	1 mg/kg, p.o. at 1 hour
CSF Half-life (t½)	1.2 hours	1 mg/kg, p.o.
Data sourced from studies in Sprague Dawley rats.[2]

Safety and Tolerability

Preclinical studies have shown a wide therapeutic index for NYX-2925.[2][4] In 14-day toxicology studies in rats, the no-observed-adverse-effect level (NOAEL) was established at 1000 mg/kg/day.[2][6] Importantly, NYX-2925 did not exhibit off-target activity in a large panel of neuroactive receptors and did not produce sedative, ataxic, or addictive side effects in animal models.[2][4]

Efficacy in Preclinical Models

NYX-2925 has been evaluated in a range of preclinical models, demonstrating robust efficacy in neuropathic pain and cognitive dysfunction.

Neuropathic Pain Models

Oral administration of NYX-2925 resulted in rapid (within 1 hour) and long-lasting (up to 1 week) analgesia in multiple rat models of neuropathic pain.[1][5][6]

Model	Species	Dosing	Key Findings
Chronic Constriction Injury (CCI)	Rat	Single oral dose	Rapid and long-lasting reversal of mechanical hypersensitivity.[1][3]
Streptozotocin (STZ)-Induced Diabetic Neuropathy	Rat	Single oral dose	Rapid and long-lasting analgesia.[1][6]
Formalin-Induced Pain	Rat	Oral administration	Effective in reducing persistent pain behavior.[1][3]
Tail Flick Test (Acute Nociception)	Rat	Oral administration	Ineffective, suggesting a mechanism targeting chronic, centralized pain rather than acute nociception.[1][3]

Microinjection studies have shown that the analgesic effects are centrally mediated, with injections into the medial prefrontal cortex being effective, while intrathecal administration was not.[1][3]

Cognitive Enhancement Models

NYX-2925 has shown significant effects on learning and memory.

Model	Species	Dosing (p.o.)	Key Findings
Novel Object Recognition	Rat	0.01 - 1 mg/kg	Facilitated learning and memory, tested 24 hours after training.[2][4]
Positive Emotional Learning	Rat	0.01 - 1 mg/kg	Significant learning enhancement.[4]
Traumatic Brain Injury (TBI)	Rat	1 mg/kg	Reversed learning deficits and modulated tau phosphorylation.[9]

Experimental Protocols

In Vitro Electrophysiology: LTP and LTD Recording

• Preparation: Transverse hippocampal or medial prefrontal cortex slices (300-400 µm) are prepared from adult male Sprague-Dawley rats. Slices are maintained in artificial cerebrospinal fluid (aCSF) saturated with 95% O2 / 5% CO2.

• Recording: Field excitatory postsynaptic potentials (fEPSPs) are recorded from the stratum radiatum of the CA1 region or layer IV of the mPFC.

• LTP Induction: A high-frequency stimulation (HFS) protocol (e.g., three 100 Hz trains for 1 second) is delivered to Schaffer collateral or layer II/III inputs.

• LTD Induction: A low-frequency stimulation (LFS) protocol (e.g., 1 Hz for 15 minutes) is applied.

• Drug Application: NYX-2925 (e.g., 100-500 nM) is bath-applied for a specified period before and during the induction protocol to assess its modulatory effects on synaptic plasticity.[2][8]

References

• 1. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Aptinyx to Present Data for NYX-2925 in Models of Neuropathic Pain and Traumatic Brain Injury at Neuroscience 2016 [prnewswire.com]
• 6. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. researchgate.net [researchgate.net]
• 9. sleepreviewmag.com [sleepreviewmag.com]
• 10. Aptinyx Presents Preclinical and Phase 1 Clinical Data on NYX-2925 at the 20th Annual Meeting of the American Society for Experimental Neurotherapeutics [prnewswire.com]

The Synaptic Plasticity Effects of NYX-2925: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

NYX-2925 is a novel, orally bioavailable, small-molecule modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] Developed by Aptinyx, this compound has been investigated for its therapeutic potential in chronic pain conditions, leveraging its ability to enhance synaptic plasticity.[2][3][4] Preclinical studies have demonstrated that NYX-2925 facilitates key synaptic plasticity processes, such as long-term potentiation (LTP), and modulates NMDAR-mediated signaling pathways.[1][5] This technical guide provides an in-depth summary of the synaptic plasticity effects of NYX-2925, presenting quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action and experimental application. Although clinical trials in painful diabetic peripheral neuropathy and fibromyalgia did not meet their primary endpoints, the preclinical data on its effects on synaptic plasticity remain of significant interest to the neuroscience and drug development communities.[3][4][6]

Mechanism of Action: NMDAR Modulation

NYX-2925 is a spirocyclic-β-lactam that acts as a positive allosteric modulator of the NMDA receptor.[1][3] It is distinct from known NMDAR agonists or antagonists.[5] Its mechanism involves binding to a unique site on the NMDAR complex, enhancing its function in response to glutamate (B1630785).[7] This modulation leads to an increase in NMDAR-gated currents and a facilitation of downstream signaling cascades that are crucial for synaptic plasticity.[1][8] Specifically, NYX-2925 has been shown to potentiate the binding of MK-801 to all four human NMDAR2A-D subtypes, indicating a broad modulatory activity across different NMDAR populations.[1] The compound acts as a co-agonist with glutamate, particularly at low concentrations of the endogenous co-agonists glycine (B1666218) or D-serine, where it partially activates NMDARs.[2][9]

Signaling Pathway

The proposed signaling pathway for NYX-2925's effect on synaptic plasticity is centered on its modulation of the NMDA receptor. By enhancing NMDAR function, NYX-2925 facilitates calcium influx into the postsynaptic neuron upon glutamate binding. This influx is a critical trigger for the activation of downstream signaling cascades, including those involving CaMKII and Src kinase, which are pivotal for the induction of LTP and structural changes at the synapse.[10] Furthermore, NYX-2925 has been shown to increase the synaptic localization of GluN2B-containing NMDA receptors, which may contribute to its effects on synaptic plasticity.[11]

NYX-2925 Signaling Pathway

Quantitative Data on Synaptic Plasticity Effects

The following tables summarize the key quantitative findings from preclinical studies on NYX-2925.

Table 1: In Vitro Electrophysiology in Rat Hippocampal Slices

Parameter	Concentration	Effect	Statistical Significance
NMDA Receptor Current	100 nM	Enhancement	P < .05
500 nM	Enhancement	P < .05
Long-Term Potentiation (LTP)	500 nM	Increased Magnitude	P < .05
Long-Term Depression (LTD)	5 µM	Decreased Magnitude	P < .05

Data extracted from Khan et al., 2018.[1]

Table 2: In Vivo Effects on Learning and Memory in Rats

Behavioral Paradigm	Dose (p.o.)	Effect	Statistical Significance
Novel Object Recognition	0.01 - 1 mg/kg	Enhanced Learning	Significant
Positive Emotional Learning	0.01 - 1 mg/kg	Enhanced Learning	Significant

Data extracted from Khan et al., 2018.[1]

Table 3: Pharmacokinetics of NYX-2925 in Rats (1 mg/kg, p.o.)

Parameter	Plasma	Cerebrospinal Fluid (CSF)
Cmax	706 nM	44 nM
Tmax	1 hour	1 hour
Half-life (t1/2)	6.8 hours	1.2 hours
Oral Bioavailability	56%	-

Data extracted from Khan et al., 2018.[1]

Experimental Protocols

In Vitro Electrophysiology: Hippocampal Slice Recordings

Objective: To assess the effect of NYX-2925 on NMDAR currents, LTP, and LTD in the hippocampus.

Methodology:

• Slice Preparation: Transverse hippocampal slices (400 µm) are prepared from adult male Sprague-Dawley rats.

• Recording: Slices are placed in a recording chamber and superfused with artificial cerebrospinal fluid (aCSF). Field excitatory postsynaptic potentials (fEPSPs) are recorded from the stratum radiatum of the CA1 region in response to stimulation of the Schaffer collateral pathway.

• NMDA Current Isolation: To isolate NMDAR-mediated currents, slices are perfused with aCSF containing antagonists for AMPA and GABA receptors.

• LTP Induction: A high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz stimulation for 1 second, separated by 20 seconds) is delivered to induce LTP.

• LTD Induction: A low-frequency stimulation (LFS) protocol (e.g., 1 Hz stimulation for 15 minutes) is delivered to induce LTD.

• Drug Application: NYX-2925 is bath-applied at various concentrations (e.g., 100 nM, 500 nM, 5 µM) for a defined period before and during the induction protocol.

• Data Analysis: The magnitude of the fEPSP slope is measured and normalized to the baseline period. The degree of potentiation (LTP) or depression (LTD) is quantified.

Workflow for In Vitro Electrophysiology

In Vivo Behavioral Assessment: Novel Object Recognition

Objective: To evaluate the effect of NYX-2925 on learning and memory in rats.

Methodology:

• Habituation: Rats are individually habituated to an open-field arena for a set period over several days.

• Training (T1): On the training day, two identical objects are placed in the arena, and the rat is allowed to explore for a defined time (e.g., 5 minutes).

• Drug Administration: NYX-2925 or vehicle is administered orally (p.o.) at various doses (e.g., 0.01-1 mg/kg) at a specific time relative to the training session (e.g., 1 hour prior).

• Testing (T2): After a retention interval (e.g., 24 hours), one of the familiar objects is replaced with a novel object. The rat is returned to the arena, and exploration time of the familiar and novel objects is recorded.

• Data Analysis: A discrimination index (DI) is calculated as (time exploring novel object - time exploring familiar object) / (total exploration time). A higher DI indicates better memory.

Workflow for Novel Object Recognition

Discussion and Future Directions

The preclinical data for NYX-2925 robustly demonstrate its ability to enhance synaptic plasticity through positive allosteric modulation of the NMDA receptor.[1][5] The compound's effects on LTP, LTD, and cognitive performance in animal models highlight its potential as a tool for studying the mechanisms of learning and memory.[1][11] The observed pro-plasticity effects are consistent with the therapeutic rationale for its development in chronic pain, a condition often associated with maladaptive plasticity.[12][13]

Despite the disappointing outcomes in Phase 2b clinical trials for painful diabetic peripheral neuropathy and fibromyalgia, the fundamental mechanism of NYX-2925 remains a subject of scientific interest.[3][6] Future research could explore the therapeutic potential of NYX-2925 or similar NMDAR modulators in other CNS disorders characterized by synaptic dysfunction, such as depression or cognitive disorders.[1][14] Further investigation into the specific NMDAR subunit selectivity and the downstream signaling pathways engaged by NYX-2925 could provide a more nuanced understanding of its biological effects and inform the development of next-generation synaptic plasticity modulators. The long-lasting effects observed after a single dose in preclinical models also warrant further investigation into the underlying molecular and cellular changes, such as alterations in gene expression and protein synthesis, that contribute to this sustained efficacy.[1][2]

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aptinyx Reports Results from Phase 2b Study of NYX-2925 in Painful Diabetic Peripheral Neuropathy [businesswire.com]
• 4. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 5. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biospace.com [biospace.com]
• 7. Aptinyx Presents Preclinical and Phase 1 Clinical Data on NYX-2925 at the 20th Annual Meeting of the American Society for Experimental Neurotherapeutics [prnewswire.com]
• 8. researchgate.net [researchgate.net]
• 9. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sleepreviewmag.com [sleepreviewmag.com]
• 12. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Aptinyx Presents Preclinical Data on NMDA Receptor Modulator NYX-2925 at the International Association for the Study of Pain’s 17th World Congress on Pain | santé log [santelog.com]
• 14. academic.oup.com [academic.oup.com]

NYX-2925 and its Role in Long-Term Potentiation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

NYX-2925 is a novel, orally bioavailable, small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] Preclinical research has demonstrated its ability to enhance synaptic plasticity, specifically long-term potentiation (LTP), a cellular mechanism crucial for learning and memory.[3][4][5] This technical guide provides an in-depth overview of the core mechanisms by which NYX-2925 modulates LTP, supported by quantitative data from key preclinical studies, detailed experimental protocols, and visualizations of the underlying signaling pathways. While NYX-2925 has been investigated for chronic pain conditions such as diabetic peripheral neuropathy and fibromyalgia, it did not meet its primary endpoints in Phase IIb clinical trials for these indications.[1][6][7][8] This document focuses on the foundational preclinical evidence of its activity on synaptic plasticity.

Introduction to NYX-2925

NYX-2925, chemically described as (2S, 3R)-3-hydroxy-2-((R)-5-isobutyryl-1-oxo-2,5-diazaspiro[3.4]octan-2-yl)butanamide, is a spiro-β-lactam-based compound.[3][4] It was designed to mimic structural features of rapastinel (B1663592) (formerly GLYX-13) and functions as a glutamate (B1630785) co-agonist at the NMDAR.[2][3] Its mechanism is distinct from traditional NMDAR agonists or antagonists.[3][4] NYX-2925 demonstrates high oral bioavailability and penetrates the blood-brain barrier.[2][4][5] Preclinical studies have shown its potential to enhance cognitive function and alleviate neuropathic pain in animal models, effects attributed to its ability to modulate synaptic plasticity.[3][9][10]

Core Mechanism of Action: Modulation of Long-Term Potentiation

NYX-2925 facilitates LTP, a persistent strengthening of synapses based on recent patterns of activity. This enhancement of synaptic strength is a primary cellular correlate of learning and memory. The modulatory effects of NYX-2925 on LTP are mediated through its interaction with the NMDAR, a key player in synaptic plasticity.

Direct Modulation of NMDAR Function

NYX-2925 has been shown to potentiate NMDAR-mediated currents.[3][5][11] Specifically, it enhances the binding of the NMDAR open-channel blocker MK-801 to human NMDARs containing various GluN2 subunits (A, B, C, and D), indicating a positive allosteric modulatory effect.[3][4] This potentiation of NMDAR function leads to an increased influx of Ca²⁺ upon glutamate binding, a critical initiating event for the molecular cascade that establishes LTP.

Enhancement of Synaptic Plasticity

In vitro studies using rat hippocampal slices have demonstrated that NYX-2925 directly enhances the magnitude of LTP.[3][5][11] At concentrations of 500 nM, NYX-2925 significantly increased the magnitude of LTP at Schaffer collateral-CA1 synapses.[3] Conversely, it has also been shown to decrease the magnitude of long-term depression (LTD), a process that weakens synaptic strength.[3][5][11]

Signaling Pathways Implicated in NYX-2925-Mediated LTP

The enhancement of LTP by NYX-2925 involves the activation of downstream signaling cascades. A key pathway identified involves the Src family of non-receptor tyrosine kinases. In a model of neuropathic pain, which is characterized by dampened NMDAR-mediated plasticity in the medial prefrontal cortex (mPFC), NYX-2925 was shown to reverse this deficit.[12] The proposed mechanism suggests that NYX-2925 binding to the NMDAR leads to the activation of Src kinase.[12] Activated Src then phosphorylates tyrosine residues on the GluN2A and GluN2B subunits of the NMDAR.[12] This phosphorylation is thought to stabilize the NMDARs at the synapse, contributing to the long-lasting effects of NYX-2925 on synaptic plasticity.[12] Furthermore, NYX-2925 has been shown to facilitate the trafficking and insertion of both NMDA and AMPA receptors into the postsynaptic density.[9]

Quantitative Data from Preclinical Studies

The following tables summarize the key quantitative findings from preclinical investigations into the effects of NYX-2925 on NMDAR function and LTP.

Table 1: In Vitro Efficacy of NYX-2925 on Human NMDAR Subtypes

NMDAR Subtype	EC₅₀ (Potency)	% of Max Glycine Response
hNR1/hNR2A	55 pM	40.6%
hNR1/hNR2B	28 fM	47.1%
hNR1/hNR2C	11 pM	63.1%
hNR1/hNR2D	55 pM	57.8%

Data from [3H]MK-801 binding assays in HEK cells expressing human NMDAR subtypes.[3]

Table 2: Effect of NYX-2925 on Synaptic Plasticity in Rat Hippocampal Slices

Experimental Condition	Concentration	Outcome	Statistical Significance
NMDAR Current Enhancement	100 - 500 nM	Increased magnitude of pharmacologically isolated NMDAR current	p < 0.05
Long-Term Potentiation (LTP)	500 nM	Enhanced magnitude of LTP	p < 0.05
Long-Term Depression (LTD)	5 µM	Decreased magnitude of LTD	Not specified

Data from electrophysiological recordings in Schaffer collateral-CA1 synapses of rat hippocampal slices.[3][5][11]

Table 3: In Vivo Pharmacokinetics of NYX-2925 (1 mg/kg, p.o.) in Rats

Parameter	Value	Time
Cerebrospinal Fluid (CSF) Cₘₐₓ	44 nM	1 hour
Cerebrospinal Fluid (CSF) Half-life	1.2 hours	-

Data from pharmacokinetic studies in rats.[4][5]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of NYX-2925.

Electrophysiological Recordings of LTP in Rat Hippocampal Slices

• Slice Preparation: Male Sprague-Dawley rats are anesthetized and decapitated. The brain is rapidly removed and placed in ice-cold artificial cerebrospinal fluid (aCSF) containing (in mM): 124 NaCl, 4.4 KCl, 2.5 CaCl₂, 1.3 MgSO₄, 1 NaH₂PO₄, 26.2 NaHCO₃, and 10 D-glucose, saturated with 95% O₂/5% CO₂. Transverse hippocampal slices (400 µm) are prepared using a vibratome. Slices are allowed to recover in a holding chamber with aCSF at room temperature for at least 1 hour before recording.

• Field Excitatory Postsynaptic Potential (fEPSP) Recordings: Slices are transferred to a recording chamber continuously perfused with aCSF at 30-32°C. A stimulating electrode is placed in the Schaffer collateral pathway, and a recording electrode is placed in the stratum radiatum of the CA1 region. Baseline synaptic responses are recorded for at least 20 minutes by delivering single pulses every 30 seconds at an intensity that elicits a fEPSP of 30-40% of the maximal response.

• LTP Induction: LTP is induced using a high-frequency stimulation (HFS) protocol, typically consisting of one or more trains of 100 Hz stimulation for 1 second.

• Data Analysis: The slope of the fEPSP is measured and expressed as a percentage of the pre-HFS baseline. LTP is quantified as the average fEPSP slope recorded from 50 to 60 minutes post-HFS. NYX-2925 or vehicle is bath-applied for a defined period before and during HFS.

[3H]MK-801 Binding Assay

• Cell Culture and Transfection: Human embryonic kidney (HEK) cells are cultured and transfected with plasmids encoding the human NMDAR subunits (hNR1 and one of hNR2A, hNR2B, hNR2C, or hNR2D).

• Membrane Preparation: Transfected cells are harvested, and crude membrane preparations are prepared by homogenization and centrifugation.

• Binding Assay: Membranes are incubated with [3H]MK-801 in the presence of glutamate and varying concentrations of NYX-2925. Non-specific binding is determined in the presence of a high concentration of unlabeled MK-801.

• Data Analysis: The amount of bound radioactivity is measured using liquid scintillation counting. Data are analyzed using non-linear regression to determine the EC₅₀ and maximal potentiation for NYX-2925 on each NMDAR subtype.

Visualizations

Signaling Pathway of NYX-2925-Mediated LTP Enhancement

Caption: Proposed signaling pathway for NYX-2925-mediated enhancement of LTP.

Experimental Workflow for LTP Measurement

Caption: Experimental workflow for assessing the effect of NYX-2925 on LTP.

Conclusion

NYX-2925 is a potent modulator of NMDAR function that has been shown in preclinical studies to enhance synaptic plasticity through the facilitation of long-term potentiation. Its mechanism of action involves the positive allosteric modulation of NMDARs, leading to increased calcium influx and the activation of downstream signaling pathways, including Src kinase, which promotes the stabilization of NMDARs at the synapse. While the clinical development of NYX-2925 for chronic pain has not been successful, the preclinical data provide valuable insights into its potential as a tool for studying the mechanisms of synaptic plasticity and its role in cognitive function. Further research may explore its therapeutic potential in other neurological disorders where enhancement of synaptic plasticity is a desired outcome.

References

• 1. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 2. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. fiercebiotech.com [fiercebiotech.com]
• 7. Aptinyx Reports Results from Phase 2b Study of NYX-2925 in Painful Diabetic Peripheral Neuropathy [businesswire.com]
• 8. Aptinyx Reports Results from Phase 2b Study of NYX-2925 in Fibromyalgia - BioSpace [biospace.com]
• 9. sleepreviewmag.com [sleepreviewmag.com]
• 10. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the NYX-2925 Src-Dependent Signaling Pathway in Neuropathic Pain

An In-Depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the Src-dependent signaling pathway as the core mechanism of action for NYX-2925, a novel N-methyl-D-aspartate receptor (NMDAR) modulator investigated for the treatment of chronic pain. This document summarizes key preclinical findings, presents quantitative data in a structured format, details relevant experimental protocols, and visualizes the core signaling pathway and experimental workflows.

Core Mechanism of Action

NYX-2925 is a small molecule that acts as a co-agonist at the NMDAR.[1][2] Its therapeutic potential in neuropathic pain is believed to stem from its ability to modulate synaptic plasticity in the medial prefrontal cortex (mPFC).[3][4] Preclinical studies have revealed that in animal models of neuropathic pain, such as the chronic constriction injury (CCI) model, there is a notable decrease in the activation of Src family kinases (SFKs) within the mPFC.[3][5]

NYX-2925 has been shown to counteract this deficit by restoring the levels of activated, phosphorylated Src (pSrc).[3][5] This restoration of Src activity is crucial for the analgesic effects of NYX-2925, as the co-administration of Src activation inhibitors has been demonstrated to block its pain-relieving properties.[3][5][6] The proposed mechanism suggests that NYX-2925 enhances calcium influx through NMDARs, leading to the activation of Src. Activated Src then phosphorylates the GluN2A and GluN2B subunits of the NMDAR, creating a positive feedback loop that helps to normalize synaptic function and alleviate pain.[3]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies investigating the effects of NYX-2925 on Src-dependent signaling and its analgesic efficacy.

Animal Model	Treatment Group	Phosphorylated Src (pY416) Levels in mPFC (Normalized to SHAM)	Paw Withdrawal Threshold (g)	Reference
CCI Rat Model	SHAM	1.0	> 15	[7]
CCI + Vehicle	Decreased (p = 0.0005 vs SHAM)	< 5	[3][7]
CCI + NYX-2925 (10 mg/kg, PO)	Restored to SHAM levels (p = 0.0001 vs CCI)	Significantly Increased at 1 hr	[3][7]
CCI + NYX-2925 + Compound 4 (Src Inhibitor)	-	Analgesic effect blocked	[3][7]
CCI + NYX-2925 + PP2 (SFK Inhibitor)	-	Analgesic effect blocked	[3][7]

Table 1: Effect of NYX-2925 on Src Phosphorylation and Mechanical Allodynia in the CCI Rat Model.

Parameter	Value	Reference
NYX-2925 Potency (EC50) on NMDAR Subtypes (NR2A-D)	0.028–55 pM	[1]
NYX-2925 CSF Concentration (as % of Plasma Cmax)	6-9%	[1][2]

Table 2: Pharmacological and Pharmacokinetic Parameters of NYX-2925.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the proposed Src-dependent signaling pathway of NYX-2925 and the general experimental workflow used in the preclinical studies.

Caption: Proposed Src-dependent signaling pathway of NYX-2925 in neuropathic pain.

Caption: General experimental workflow for preclinical evaluation of NYX-2925.

Experimental Protocols

Chronic Constriction Injury (CCI) Rat Model

This surgical procedure is designed to induce a peripheral mononeuropathy that mimics chronic nerve compression pain in humans.[8]

Materials:

• Male Sprague-Dawley rats (200-250g)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine mixture)

• Surgical instruments (scissors, forceps)

• 4-0 chromic gut sutures

• Wound clips or sutures for closing

Procedure:

• Anesthetize the rat following approved institutional protocols.

• Make an incision on the lateral surface of the mid-thigh.

• Using blunt dissection through the biceps femoris muscle, expose the common sciatic nerve.

• Proximal to the sciatic nerve's trifurcation, carefully free about 7 mm of the nerve from the surrounding connective tissue.

• Loosely tie four chromic gut ligatures around the sciatic nerve with approximately 1 mm spacing between them. The ligatures should be tight enough to cause a slight constriction but not arrest epineural blood flow.

• Close the muscle layer with sutures and the skin incision with wound clips.

• Allow the animals to recover for at least 10-14 days to allow for the development of stable mechanical hypersensitivity before commencing drug treatment and behavioral testing.[8]

Assessment of Mechanical Allodynia (von Frey Test)

This test measures the paw withdrawal threshold to a mechanical stimulus, a key indicator of neuropathic pain.

Materials:

• Von Frey filaments of varying calibrated forces or an electronic von Frey apparatus.

• Plexiglas testing chambers with a wire mesh floor.

Procedure:

• Place the rats in the testing chambers and allow them to acclimate for at least 15-20 minutes.

• Apply the von Frey filaments to the mid-plantar surface of the hind paw ipsilateral to the nerve injury.

• Begin with a filament of lower force and progressively increase the force until a withdrawal response is elicited. A positive response is a sharp withdrawal of the paw.

• The force at which the paw is withdrawn is recorded as the paw withdrawal threshold (in grams).

• Repeat the measurement several times with a few minutes interval between stimulations and calculate the mean withdrawal threshold.

Western Blot Analysis of Src Phosphorylation in the mPFC

This technique is used to quantify the levels of phosphorylated (activated) Src and total Src protein in brain tissue.

Materials:

• mPFC tissue samples

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-Src (Tyr416), anti-total Src

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Homogenize the mPFC tissue samples in ice-cold lysis buffer. Centrifuge the lysates to pellet cellular debris and collect the supernatant containing the protein extracts.

• Protein Quantification: Determine the protein concentration of each sample using a protein assay kit to ensure equal loading of protein for each sample.

• SDS-PAGE and Transfer: Separate the protein lysates by size using SDS-polyacrylamide gel electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for at least 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against phosphorylated Src (pSrc) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection: After further washing, apply a chemiluminescent substrate and capture the signal using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped of the pSrc antibodies and re-probed with an antibody against total Src.

• Densitometry Analysis: Quantify the band intensities for pSrc and total Src using image analysis software. The ratio of pSrc to total Src provides a measure of Src activation.

Conclusion

The preclinical evidence strongly suggests that the analgesic effects of NYX-2925 in models of neuropathic pain are mediated through a Src-dependent signaling pathway in the medial prefrontal cortex. By restoring the diminished levels of activated Src, NYX-2925 appears to normalize NMDAR function and alleviate pain hypersensitivity. While clinical trials have not yet demonstrated efficacy in patient populations, the elucidation of this novel mechanism provides valuable insights for the future development of therapeutics for chronic pain.[9][10][11] The experimental protocols detailed herein provide a foundation for further research into this and related signaling pathways.

References

• 1. youtube.com [youtube.com]
• 2. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 3. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 7. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aragen.com [aragen.com]
• 9. Frontiers | Analgesic Action of Catechin on Chronic Constriction Injury–Induced Neuropathic Pain in Sprague–Dawley Rats [frontiersin.org]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]

Delving into the In Vitro Pharmacology of NYX-2925: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro studies conducted on NYX-2925, a novel, orally active, small-molecule modulator of the N-methyl-D-aspartate receptor (NMDAR). The following sections detail the key experimental findings, the methodologies employed, and the signaling pathways implicated in its mechanism of action.

Core Findings: Modulation of NMDA Receptor Function and Synaptic Plasticity

NYX-2925 has been demonstrated to be a potent and specific modulator of the NMDA receptor, a critical component in synaptic plasticity, learning, and memory.[1][2][3] In vitro studies have been pivotal in elucidating its pharmacological profile, revealing its ability to enhance NMDAR function and promote synaptic strengthening.

Quantitative Analysis of In Vitro Efficacy

The following tables summarize the key quantitative data from in vitro investigations of NYX-2925.

Receptor Subtype	EC50 (pM)	Maximal Activity (% of Glycine)	Reference
hNR2A	55	40.6%	[1]
hNR2B	0.028	47.1%	[1]
hNR2C	11	63.1%	[1]
hNR2D	55	57.8%	[1]
Table 1: Potency and Efficacy of NYX-2925 on Human NMDA Receptor Subtypes.

Experimental Paradigm	NYX-2925 Concentration	Observed Effect	Reference
NMDA Receptor Current Enhancement	100–500 nM	Increased NMDA receptor-mediated currents in rat hippocampal slices.	[1][2][3]
Long-Term Potentiation (LTP)	100–500 nM	Enhanced magnitude of LTP in rat hippocampal slices.	[1][2][3]
Long-Term Depression (LTD)	5 µM	Decreased the magnitude of LTD in rat hippocampal slices.	[1][3]
Table 2: Electrophysiological Effects of NYX-2925 on Synaptic Plasticity.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following protocols are based on the available information from published studies.[1]

[³H] MK-801 Binding Assay

This assay was utilized to determine the potency and efficacy of NYX-2925 at different human NMDA receptor subtypes expressed in HEK cells.

• Cell Culture and Transfection: Human embryonic kidney (HEK) cells were transfected with plasmids encoding the human NR1 subunit and one of the four NR2 subunits (A-D).

• Membrane Preparation: Cell membranes expressing the respective NMDA receptor subtypes were prepared.

• Binding Reaction: Membranes were incubated with the radioligand [³H] MK-801, a known NMDA receptor open-channel blocker, in the presence of varying concentrations of NYX-2925.

• Data Analysis: The amount of bound [³H] MK-801 was measured, and the data were used to calculate the EC50 and maximal activity of NYX-2925 for each receptor subtype.

Electrophysiology in Rat Hippocampal Slices

Whole-cell patch-clamp recordings were performed on CA1 pyramidal neurons in acute hippocampal slices from Sprague Dawley rats to assess the effect of NYX-2925 on synaptic transmission and plasticity.

• Slice Preparation: Rats were anesthetized, and their brains were rapidly removed and placed in ice-cold artificial cerebrospinal fluid (aCSF). Coronal hippocampal slices (300-400 µm thick) were prepared using a vibratome.

• Recording: Slices were transferred to a recording chamber and continuously perfused with aCSF. Whole-cell patch-clamp recordings were made from CA1 pyramidal neurons.

• NMDA Receptor Current Isolation: To isolate NMDA receptor-mediated currents, experiments were conducted in the presence of antagonists for AMPA and GABA-A receptors.

• LTP Induction: A high-frequency stimulation (HFS) protocol was delivered to the Schaffer collateral pathway to induce LTP. The magnitude of LTP was quantified as the percentage increase in the slope of the excitatory postsynaptic potential (EPSP).

• LTD Induction: A low-frequency stimulation (LFS) protocol was used to induce LTD.

Signaling Pathways and Experimental Workflows

The mechanism of action of NYX-2925 centers on its ability to positively modulate NMDA receptor function, which in turn enhances downstream signaling cascades crucial for synaptic plasticity.

Caption: Signaling pathway of NYX-2925 modulation of the NMDA receptor.

The diagram above illustrates the proposed mechanism of action. NYX-2925 acts as a positive allosteric modulator of the NMDA receptor.[4] Its binding, in concert with glutamate, facilitates the opening of the receptor's ion channel, leading to an influx of calcium ions. This calcium influx triggers downstream signaling cascades involving kinases like CaMKII and transcription factors like CREB, ultimately resulting in the strengthening of synaptic connections, a phenomenon known as long-term potentiation (LTP).[1]

Caption: Experimental workflow for assessing the effect of NYX-2925 on LTP.

This workflow diagram outlines the key steps in the in vitro electrophysiology experiments used to evaluate the impact of NYX-2925 on synaptic plasticity. The process begins with the preparation of viable brain tissue, followed by electrophysiological recordings to establish a baseline of synaptic activity. The application of NYX-2925 is followed by a stimulation protocol to induce LTP, and the subsequent recordings are analyzed to quantify the drug's effect on synaptic strength.

Concluding Remarks

The in vitro studies on NYX-2925 have provided a strong foundation for its development as a therapeutic agent. The data consistently demonstrate its role as a potent and specific modulator of NMDA receptors, leading to the enhancement of synaptic plasticity. These foundational studies have been instrumental in guiding the clinical investigation of NYX-2925 for various neurological and psychiatric disorders.[5][6][7] While some clinical trials have not met their primary endpoints, the preclinical in vitro data clearly establish a robust mechanism of action at the cellular and synaptic levels.[4][8]

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 5. sleepreviewmag.com [sleepreviewmag.com]
• 6. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Aptinyx Presents Preclinical Data on NMDA Receptor Modulator NYX-2925 at the International Association for the Study of Pain’s 17th World Congress on Pain | santé log [santelog.com]
• 8. fiercebiotech.com [fiercebiotech.com]

NYX-2925: A Technical Guide to Preclinical Neuropathic Pain Models

This technical guide provides an in-depth overview of the preclinical evaluation of NYX-2925 in animal models of neuropathic pain. The information is tailored for researchers, scientists, and drug development professionals, offering a comprehensive summary of quantitative data, detailed experimental protocols, and visualizations of the underlying signaling pathways.

Core Efficacy Data

NYX-2925 has demonstrated significant analgesic effects in two key rat models of neuropathic pain: the Chronic Constriction Injury (CCI) model of traumatic neuropathy and the Streptozotocin (STZ)-induced model of diabetic peripheral neuropathy. A single oral administration of NYX-2925 produced a rapid and long-lasting reversal of mechanical hypersensitivity in both models.[1][2]

Table 1: Efficacy of NYX-2925 in the Chronic Constriction Injury (CCI) Model

Dose (mg/kg, p.o.)	Time Point	Paw Withdrawal Threshold (g)	% Reversal of Hypersensitivity
Vehicle	Baseline	~4.0	N/A
Vehicle	Post-CCI	< 2.0	N/A
1	1 hour	~6.0	~35%
1	24 hours	~5.5	~30%
1	1 week	~4.5	~20%
10	1 hour	> 10.0	> 70%
10	24 hours	~8.0	~50%
10	1 week	~6.0	~35%

Note: Data are approximated from graphical representations in preclinical studies. Paw withdrawal thresholds in CCI animals are typically below 5g.[3]

Table 2: Efficacy of NYX-2925 in the Streptozotocin (STZ)-Induced Diabetic Neuropathy Model

Dose (mg/kg, p.o.)	Time Point	Paw Withdrawal Threshold (g)	% Reversal of Hypersensitivity
Vehicle	Baseline	~12.0	N/A
Vehicle	Post-STZ	~4.0	N/A
1	1 hour	~8.0	~50%
1	24 hours	~7.0	~38%
1	1 week	~6.0	~25%
10	1 hour	~11.0	~88%
10	24 hours	~9.0	~63%
10	1 week	~7.5	~44%

Note: Data are approximated from graphical representations in preclinical studies.

Experimental Protocols

The following sections detail the methodologies employed in the key preclinical studies of NYX-2925.

Chronic Constriction Injury (CCI) Model

Objective: To induce a peripheral mononeuropathy that mimics traumatic nerve injury.

Surgical Procedure:

• Adult male Sprague Dawley rats are anesthetized.

• The common sciatic nerve is exposed at the level of the mid-thigh.

• Proximal to the trifurcation, four loose ligatures of 4-0 chromic gut are tied around the nerve.

• The muscle and skin are closed in layers.

• Sham-operated animals undergo the same procedure without nerve ligation.

Behavioral Assessment (Mechanical Allodynia):

• Apparatus: von Frey filaments.

• Procedure: Rats are placed on an elevated mesh floor and allowed to acclimate. von Frey filaments of increasing stiffness are applied to the plantar surface of the hind paw.

• Endpoint: The 50% paw withdrawal threshold (PWT) is determined using the up-down method. A positive response is defined as a brisk withdrawal of the paw.

Drug Administration:

• NYX-2925 is administered via oral gavage (p.o.) at doses ranging from 1 to 30 mg/kg.

• The vehicle used is typically a solution of 5% DMSO, 5% Tween 80, and 90% sterile water.

Streptozotocin (STZ)-Induced Diabetic Neuropathy Model

Objective: To induce hyperglycemia leading to the development of diabetic peripheral neuropathy.

Induction of Diabetes:

• Adult male Sprague Dawley rats are fasted overnight.

• A single intraperitoneal (i.p.) injection of STZ (typically 65 mg/kg) dissolved in citrate (B86180) buffer is administered.

• Control animals receive an injection of the citrate buffer vehicle.

• Blood glucose levels are monitored, and animals with levels >250 mg/dL are considered diabetic.

Behavioral Assessment (Mechanical Allodynia):

• The procedure for assessing mechanical allodynia using von Frey filaments is the same as described for the CCI model.

Drug Administration:

• NYX-2925 is administered orally (p.o.) at various doses.

• The vehicle composition is consistent with that used in the CCI model studies.

Visualizations

NYX-2925 Mechanism of Action in the Medial Prefrontal Cortex (mPFC)

The analgesic effects of NYX-2925 in neuropathic pain are mediated through the modulation of N-methyl-D-aspartate (NMDA) receptor signaling within the medial prefrontal cortex (mPFC).[1][3] In a state of neuropathic pain, there is a downregulation of Src kinase activity in the mPFC, leading to reduced phosphorylation of NMDA receptor subunits GluN2A and GluN2B.[3] NYX-2925 acts to restore this signaling pathway.

Caption: Signaling pathway of NYX-2925 in the mPFC.

Experimental Workflow for Preclinical Evaluation of NYX-2925

The following diagram illustrates the typical workflow for assessing the efficacy of NYX-2925 in animal models of neuropathic pain.

Caption: Preclinical experimental workflow for NYX-2925.

Logical Relationship of NYX-2925's Central Action

Preclinical evidence strongly indicates that the analgesic effects of NYX-2925 are centrally mediated and not due to peripheral actions.[1]

Caption: Central vs. peripheral action of NYX-2925.

References

• 1. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]

NYX-2925: A Technical Guide to Preclinical Cognitive Enhancement

For Researchers, Scientists, and Drug Development Professionals

Abstract

NYX-2925 is a novel, orally bioavailable, small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor. Preclinical studies have demonstrated its potential as a cognitive-enhancing agent through its ability to modulate synaptic plasticity, a fundamental mechanism for learning and memory. This technical guide provides an in-depth overview of the preclinical data supporting the cognitive-enhancing effects of NYX-2925, with a focus on its mechanism of action, and detailed experimental protocols from key studies. The information is intended to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the preclinical profile of NYX-2925 in the context of cognitive enhancement.

Core Mechanism of Action: NMDA Receptor Modulation

NYX-2925 is a spiro-β-lactam compound that modulates NMDA receptor activity.[1][2] Unlike direct agonists or antagonists, NYX-2925 enhances NMDA receptor function in the presence of the endogenous co-agonists, glycine (B1666218) or D-serine. This modulatory action is believed to fine-tune synaptic transmission and promote synaptic plasticity without the excitotoxic or psychotomimetic side effects associated with other NMDA receptor-targeting compounds.[1][2]

In Vitro Receptor Binding and Function

Preclinical studies in human embryonic kidney (HEK) cells expressing human NMDA receptor subtypes have shown that NYX-2925 potentiates the binding of the NMDA receptor channel blocker [3H] MK-801 to all four NR2A-D subtypes.[2] This indicates that NYX-2925 enhances the opening of the NMDA receptor channel. Furthermore, in rat hippocampal slices, NYX-2925 has been shown to enhance NMDA receptor-mediated currents at concentrations between 100-500 nM.[1][2]

Preclinical Evidence for Cognitive Enhancement

The pro-cognitive effects of NYX-2925 have been demonstrated in various preclinical models, assessing its impact on synaptic plasticity, neuronal structure, and performance in learning and memory tasks.

Enhancement of Synaptic Plasticity

Long-term potentiation (LTP) and long-term depression (LTD) are cellular models of learning and memory. In rat hippocampal slices, NYX-2925 has been shown to enhance LTP and reduce LTD, suggesting a shift towards synaptic strengthening.[1][2]

Structural Plasticity

Changes in the structure of dendritic spines, the postsynaptic sites of most excitatory synapses, are associated with learning and memory. A single oral dose of NYX-2925 (1 mg/kg) in rats resulted in a significant increase in the head and neck diameter of dendritic spines in the dentate gyrus of the hippocampus 24 hours after administration.[2]

In Vivo Behavioral Studies

NYX-2925 has demonstrated efficacy in rodent models of learning and memory, including the novel object recognition test and the positive emotional learning paradigm.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of NYX-2925.

Table 1: In Vitro Activity of NYX-2925

Assay	Preparation	Key Findings	Reference
[3H] MK-801 Binding	HEK cells expressing human NMDA receptor subtypes (NR2A-D)	Potentiated binding to all subtypes.	[2]
NMDA Receptor Current	Rat hippocampal slices	Enhanced NMDA receptor current at 100-500 nM.	[1][2]
Long-Term Potentiation (LTP)	Rat hippocampal slices	Enhanced LTP at 100-500 nM.	[1][2]
Long-Term Depression (LTD)	Rat hippocampal slices	Reduced LTD.	[1][2]

Table 2: In Vivo Efficacy of NYX-2925 in Cognitive Enhancement Models

Model	Species	Dose Range (Oral)	Key Findings	Reference
Novel Object Recognition	Rat	0.01-1 mg/kg	Significant learning enhancement.	[1][2]
Positive Emotional Learning	Rat	0.01-1 mg/kg	Significant learning enhancement.	[1][2]
Structural Plasticity (Dendritic Spines)	Rat	1 mg/kg	Increased spine head and neck diameter.	[2]

Table 3: Pharmacokinetic Profile of NYX-2925 in Rats

Parameter	Value (at 1 mg/kg, p.o.)	Reference
Cerebrospinal Fluid (CSF) Cmax	44 nM	[1][2]
CSF Half-life	1.2 hours	[1][2]

Detailed Experimental Protocols

In Vitro Electrophysiology: Long-Term Potentiation (LTP) in Hippocampal Slices

• Slice Preparation: Transverse hippocampal slices (400 µm) are prepared from adult male Sprague-Dawley rats in ice-cold, oxygenated (95% O2/5% CO2) artificial cerebrospinal fluid (aCSF). Slices are allowed to recover for at least 1 hour before recording.

• Recording: Field excitatory postsynaptic potentials (fEPSPs) are recorded from the stratum radiatum of the CA1 region in response to stimulation of the Schaffer collateral pathway.

• LTP Induction: A stable baseline of fEPSPs is recorded for at least 20 minutes. LTP is then induced by a high-frequency stimulation (HFS) protocol (e.g., three 1-second trains of 100 Hz stimulation, delivered 20 seconds apart).

• Drug Application: NYX-2925 is bath-applied at the desired concentration (e.g., 100-500 nM) starting 20 minutes before HFS and continuing for a period post-HFS.

• Data Analysis: The slope of the fEPSP is measured and expressed as a percentage of the pre-HFS baseline.

In Vivo Behavioral Assay: Novel Object Recognition Test

• Apparatus: A square open-field arena.

• Habituation: Rats are habituated to the empty arena for several minutes on consecutive days leading up to the test.

• Training (T1): On the training day, two identical objects are placed in the arena, and the rat is allowed to explore for a set period (e.g., 5 minutes).

• Testing (T2): After a retention interval (e.g., 24 hours), one of the familiar objects is replaced with a novel object. The rat is returned to the arena, and the time spent exploring each object is recorded.

• Drug Administration: NYX-2925 is administered orally (e.g., 0.01-1 mg/kg) at a specified time before the training session.

• Data Analysis: A discrimination index (DI) is calculated as (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

In Vivo Behavioral Assay: Positive Emotional Learning Paradigm

• Rationale: This paradigm is based on the principle that 50-kHz ultrasonic vocalizations (USVs) in rats are indicative of a positive affective state, often elicited by rewarding social interactions like "tickling" or rough-and-tumble play. Learning is demonstrated by the rat's anticipation of this positive stimulus.

• Procedure:

  • Habituation: Rats are habituated to the testing environment and the experimenter.

  • "Tickling" Stimulation: The experimenter simulates rough-and-tumble play by making specific hand movements on the rat's nape and back. This is typically done in short bouts (e.g., 15 seconds) interspersed with periods of no stimulation.

  • USV Recording: Ultrasonic vocalizations are recorded using a specialized microphone and analysis software throughout the session.

  • Learning Assessment: An increase in the rate of 50-kHz USVs during the periods of no stimulation is interpreted as a learned anticipation of the positive interaction.

• Drug Administration: NYX-2925 is administered orally (e.g., 0.01-1 mg/kg) prior to the learning session.

• Data Analysis: The number and type of USVs are quantified. A significant increase in anticipatory 50-kHz USVs in the drug-treated group compared to a vehicle control group indicates enhanced positive emotional learning.

Visualizations of Pathways and Processes

Proposed signaling pathway of NYX-2925 for cognitive enhancement.

Experimental workflow for the Novel Object Recognition test.

Logical relationship in the Positive Emotional Learning paradigm.

Conclusion

The preclinical data for NYX-2925 strongly support its potential as a cognitive-enhancing agent. Its mechanism as a positive allosteric modulator of the NMDA receptor allows for the potentiation of synaptic plasticity without the adverse effects seen with other compounds targeting this receptor. The in vitro and in vivo studies consistently demonstrate that NYX-2925 enhances cellular and structural correlates of learning and memory, which translates to improved performance in behavioral tasks of cognition. This comprehensive technical guide provides a foundation for further research and development of NYX-2925 for neurological and psychiatric conditions characterized by cognitive impairment.

References

• 1. mccormick.northwestern.edu [mccormick.northwestern.edu]
• 2. Frequency-modulated 50 kHz ultrasonic vocalizations: a tool for uncovering the molecular substrates of positive affect - PubMed [pubmed.ncbi.nlm.nih.gov]

NYX-2925 and Glutamatergic System Modulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

NYX-2925 is a novel, orally bioavailable, small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate receptor (NMDAR). Developed by Aptinyx, this compound has been investigated for its therapeutic potential in chronic pain conditions, including painful diabetic peripheral neuropathy (DPN) and fibromyalgia. NYX-2925's mechanism of action involves the modulation of the glutamatergic system, a key pathway in central nervous system function, synaptic plasticity, and pain processing. Preclinical studies have demonstrated its ability to enhance NMDAR-dependent synaptic plasticity, while clinical trials have explored its safety and efficacy in patient populations. This technical guide provides an in-depth overview of NYX-2925, focusing on its interaction with the glutamatergic system, supported by quantitative data, detailed experimental protocols, and visualizations of key pathways and workflows.

Mechanism of Action: Modulation of the Glutamatergic System

NYX-2925 is a spirocyclic-β-lactam compound designed to modulate NMDAR activity.[1] It functions as a co-agonist at the NMDAR, acting at a site distinct from the glutamate (B1630785) and glycine (B1666218) binding sites.[2][3] Specifically, at low concentrations of endogenous co-agonists like glycine and D-serine, NYX-2925 partially activates the NMDAR.[2][3] This modulatory action is believed to normalize NMDAR function in pathological states, such as chronic pain, where glutamatergic signaling is dysregulated.

Preclinical evidence suggests that the analgesic effects of NYX-2925 are centrally mediated, particularly within the medial prefrontal cortex (mPFC). In models of neuropathic pain, NMDAR-mediated plasticity is dampened in the mPFC. NYX-2925 appears to reverse this by enhancing NMDAR signaling through a Src kinase-dependent mechanism. This leads to a restoration of synaptic plasticity processes like long-term potentiation (LTP), which is crucial for learning and memory, and is thought to be impaired in chronic pain states.[1] Furthermore, NYX-2925 has been shown to facilitate synaptic plasticity by increasing the presence of synaptic NMDA receptor subtype 2B (GluN2B).[4]

Signaling Pathway of NYX-2925 in Neuropathic Pain

The following diagram illustrates the proposed signaling cascade of NYX-2925 in the medial prefrontal cortex of a neuropathic pain model.

Proposed signaling pathway of NYX-2925 in the medial prefrontal cortex.

Quantitative Data

The following tables summarize the key quantitative findings from preclinical and clinical studies of NYX-2925.

Table 1: In Vitro Efficacy of NYX-2925 at Human NMDA Receptor Subtypes

NMDA Receptor Subtype	EC₅₀ (M)	% of Maximal Glycine Response
hNR2A	5.5 x 10⁻¹¹	40.6%
hNR2B	2.8 x 10⁻¹⁴	47.1%
hNR2C	1.1 x 10⁻¹¹	63.1%
hNR2D	5.5 x 10⁻¹¹	57.8%
Data from[1]

Table 2: Preclinical Pharmacokinetics of NYX-2925 in Rats (1 mg/kg, p.o.)

Compartment	Cₘₐₓ (nM)	Half-life (hours)
Plasma	706	6.8
Cerebrospinal Fluid (CSF)	44	1.2
Data from[1]

Table 3: Human Phase I Pharmacokinetics of NYX-2925 (Single Ascending Dose)

Dose	Cₘₐₓ (ng/mL)	AUC₀₋inf (ng·h/mL)
50 mg	387	2,750
100 mg	772	5,860
200 mg	1,480	11,800
400 mg	2,980	25,100
800 mg	5,550	47,800
1200 mg	8,250	71,200
Data from[5]

Table 4: Human Phase I Pharmacokinetics of NYX-2925 (Multiple Ascending Dose, Day 7)

Dose (once daily)	Cₘₐₓ (ng/mL)	AUC₀₋₂₄ (ng·h/mL)
150 mg	1,290	10,200
300 mg	2,680	22,100
600 mg	5,000	42,900
900 mg	7,650	66,200
Data from[5]

Table 5: Cerebrospinal Fluid Concentrations of NYX-2925 in Humans

Dose	Time Post-dose	Geometric Mean CSF Concentration (ng/mL)
50 mg (single dose)	1 hour	3
50 mg (single dose)	8 hours	71
300 mg (multiple dose, Day 6)	1.5 hours	131
300 mg (multiple dose, Day 6)	3 hours	292
Data from[5]

Table 6: Quantitative Outcomes from Phase II Fibromyalgia Study

Outcome Measure	Change from Baseline (vs. Placebo)
Average Daily Pain Score	-0.66 points
Worst Daily Pain Score	-0.61 points
Total FIQR Score	-6.3 points
PROMISFM Fatigue Profile Total Score	-5.6 points
Data from[6]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of NYX-2925.

[³H]MK-801 Binding Assay for NMDA Receptor Modulation

This assay measures the ability of NYX-2925 to potentiate the binding of the NMDAR open-channel blocker [³H]MK-801, which is indicative of receptor activation.

Protocol:

• Membrane Preparation: Crude membranes are prepared from HEK cells transiently transfected with cDNAs encoding human NMDAR1 and one of the four NMDAR2 subunits (A-D).[1]

• Incubation: 300 µg of membrane protein is preincubated for 15 minutes at 25°C in the presence of a saturating concentration of glutamate (50 µM) and varying concentrations of NYX-2925.[1]

• Radioligand Addition: 0.3 mCi of [³H]MK-801 is added to the reaction, followed by an additional 15-minute incubation under non-equilibrium conditions.[1]

• Separation: Bound and free [³H]MK-801 are separated via rapid filtration.[1]

• Data Analysis: Non-specific binding is determined in the absence of any glycine ligand. The potentiation of [³H]MK-801 binding by NYX-2925 is measured and compared to the maximal potentiation achieved with a saturating concentration of glycine.

[³H]MK-801 Binding Assay Workflow.

Electrophysiological Assessment of LTP in Hippocampal Slices

This protocol assesses the effect of NYX-2925 on long-term potentiation (LTP), a cellular correlate of learning and memory.

Protocol:

• Slice Preparation: Hippocampal slices are prepared from rats.

• Recording: Field excitatory postsynaptic potentials (fEPSPs) are recorded from the CA1 region of the hippocampus in response to stimulation of the Schaffer collateral pathway.

• LTP Induction: A high-frequency stimulation (HFS) protocol (e.g., three submaximal bouts of 2x100 Hz for 800 ms, 20 minutes apart) is applied to induce LTP.[1]

• Drug Application: Slices are perfused with artificial cerebrospinal fluid (aCSF) containing NYX-2925 (e.g., 0.5 µM) or vehicle.

• Data Analysis: The magnitude of LTP is measured as the percentage increase in the fEPSP slope 40 minutes after the last HFS bout, compared to the baseline before HFS.[1]

LTP Electrophysiology Workflow.

Phase II Clinical Trial in Fibromyalgia with Neuroimaging

This protocol outlines the design of an exploratory Phase II study to assess the effects of NYX-2925 on central pain processing in fibromyalgia patients.

Protocol:

• Study Design: A single-blind, sequential design with 23 female patients diagnosed with fibromyalgia.[6][7]

• Treatment Periods:

  • 2 weeks of once-daily oral placebo.

  • 2 weeks of once-daily oral NYX-2925 (20 mg).

  • 2 weeks of once-daily oral NYX-2925 (200 mg).[8]

• Primary Endpoint: Changes in brain activity biomarkers associated with central pain processing, measured by functional magnetic resonance imaging (fMRI) and proton magnetic resonance spectroscopy (¹H-MRS).[7]

• Neuroimaging:

  • fMRI: Resting-state functional connectivity and task-based fMRI (in response to evoked pain and visual stimuli) are performed.

  • ¹H-MRS: Levels of glutamate/glutamine (Glx) are measured in key pain-regulating brain regions, such as the dorsal anterior cingulate cortex and posterior insular cortex.

• Secondary Endpoints: Patient-reported outcomes, including daily pain scores (Numeric Rating Scale), the Revised Fibromyalgia Impact Questionnaire (FIQR), and other fibromyalgia symptom scales.[7]

• Data Analysis: Changes in neuroimaging biomarkers and clinical outcomes are compared between the placebo and NYX-2925 treatment periods.

Fibromyalgia Phase II Clinical Trial Workflow.

Discussion and Future Directions

NYX-2925 represents a targeted approach to modulating the glutamatergic system for the treatment of chronic pain. Its mechanism as a positive allosteric modulator of the NMDAR is supported by a robust body of preclinical evidence demonstrating its effects on synaptic plasticity. The compound has shown a favorable safety and tolerability profile in early clinical development.[2]

However, the translation of these promising preclinical findings into clinical efficacy has been challenging. In Phase IIb studies, NYX-2925 did not achieve statistically significant separation from placebo on the primary endpoint of pain reduction in patients with either painful diabetic peripheral neuropathy or fibromyalgia.[9][10] Despite this, some trends toward clinically meaningful improvements were observed, particularly in the earlier weeks of treatment and in certain secondary endpoints.[10]

The discrepancy between the preclinical data and the Phase IIb clinical outcomes highlights the complexities of translating molecular mechanisms into therapeutic benefits for chronic pain. Several factors could contribute to this, including the heterogeneity of patient populations, the placebo effect in pain trials, and the specific endpoints chosen for evaluation.

Future research could explore several avenues. Further investigation into the Src-dependent signaling pathway and other downstream effectors of NYX-2925 could provide a more detailed understanding of its molecular actions. Stratification of patient populations based on biomarkers related to glutamatergic dysfunction might help identify subgroups who are more likely to respond to NYX-2925. Additionally, exploring alternative clinical trial designs and endpoints that are more sensitive to the central effects of NMDAR modulation could be beneficial.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. researchgate.net [researchgate.net]
• 5. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 6. | BioWorld [bioworld.com]
• 7. researchgate.net [researchgate.net]
• 8. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for NYX-2925 in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

Introduction

NYX-2925 is a novel, orally bioavailable, small molecule that acts as a modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2][3] Specifically, it functions as a co-agonist at the glycine (B1666218)/D-serine site of the NMDAR, and at low concentrations of these endogenous agonists, it partially activates the receptor.[1] This modulation of the NMDAR and enhancement of synaptic plasticity has led to its investigation primarily for the treatment of chronic pain conditions, such as neuropathic pain and fibromyalgia.[1][4] Preclinical studies have demonstrated its analgesic effects in various animal models of neuropathic pain.[5]

This document provides detailed application notes and protocols for the use of NYX-2925 in a laboratory setting, covering its mechanism of action, in vitro assays, and in vivo models.

Physicochemical Properties and Formulation

NYX-2925 is described as a highly soluble and bioavailable compound.[1] For oral administration in preclinical rodent studies, NYX-2925 has been formulated in 0.5% carboxymethylcellulose (CMC) in 0.9% sterile saline.

Mechanism of Action: NMDAR Modulation

NYX-2925 positively modulates NMDAR activity, which is crucial for synaptic plasticity, learning, and memory. It is not a direct agonist like glutamate (B1630785) or a channel blocker like ketamine. Instead, it enhances the receptor's response to glutamate, particularly at synapses where plasticity is occurring. This targeted modulation is thought to contribute to its therapeutic potential while avoiding the side effects associated with direct NMDAR agonists or antagonists.

Caption: Signaling pathway of NYX-2925 at the NMDA receptor.

Quantitative Data Summary

The following tables summarize the key quantitative data for NYX-2925 from preclinical studies.

Table 1: In Vitro Activity of NYX-2925

Parameter	Receptor Subtype	Value	Assay	Reference
EC50	hNR2A	55 pM	[³H]MK-801 Potentiation	[6]
hNR2B	28 fM	[³H]MK-801 Potentiation	[6]
hNR2C	11 pM	[³H]MK-801 Potentiation	[6]
hNR2D	55 pM	[³H]MK-801 Potentiation	[6]
Concentration for LTP Enhancement	N/A	100-500 nM	Rat Hippocampal Slices	[2][6]

Table 2: In Vivo Pharmacokinetics and Efficacy of NYX-2925 in Rats

Parameter	Value	Route of Administration	Model	Reference
Cmax (CSF)	44 nM (at 1 hour)	1 mg/kg, p.o.	Healthy Rats	[2][6]
t1/2 (CSF)	1.2 hours	1 mg/kg, p.o.	Healthy Rats	[2][6]
Effective Dose Range (Analgesia)	0.1 - 10 mg/kg	p.o.	Neuropathic Pain Models	[2][4]
CSF Penetration	~7-8% of plasma Cmax	N/A	Healthy Rats	[1]

Experimental Protocols

In Vitro Assays

1. NMDAR Binding Assay ([³H]MK-801 Potentiation)

This assay measures the ability of NYX-2925 to enhance the binding of the NMDAR channel blocker [³H]MK-801, which reflects the potentiation of receptor activity.

• Materials:

  • HEK cells expressing human NMDAR subtypes (hNR1/hNR2A-D)

  • Membrane preparation buffer: 10 mM Tris-HCl, pH 7.4

  • Assay buffer: 5 mM Tris-HCl, pH 7.4[7]

  • [³H]MK-801

  • Glutamate

  • Glycine (for determining maximal stimulation)

  • NYX-2925

  • Scintillation fluid

  • Glass fiber filters

  • Scintillation counter

• Protocol:

  • Prepare cell membranes from HEK cells expressing the desired NMDAR subtype.

  • In a 96-well plate, add the following in order:

    • Assay buffer

    • A saturating concentration of glutamate (e.g., 10 µM)

    • Varying concentrations of NYX-2925 or a saturating concentration of glycine (positive control).

    • Cell membrane preparation (approximately 50-100 µg of protein).

  • Pre-incubate for 15 minutes at room temperature.

  • Add [³H]MK-801 (e.g., 1 nM).

  • Incubate for 60 minutes at room temperature.

  • Terminate the assay by rapid filtration over glass fiber filters, followed by washing with ice-cold assay buffer.

  • Measure the radioactivity of the filters by liquid scintillation counting.

  • Calculate EC₅₀ values by fitting the data to a sigmoidal dose-response curve.

2. Electrophysiology: Long-Term Potentiation (LTP) in Rat Hippocampal Slices

This protocol assesses the effect of NYX-2925 on synaptic plasticity by measuring LTP in the CA1 region of the hippocampus.

• Materials:

  • Sprague-Dawley rats (3-5 weeks old)

  • Artificial cerebrospinal fluid (aCSF): 124 mM NaCl, 5 mM KCl, 1.25 mM NaH₂PO₄, 26 mM NaHCO₃, 10 mM D-glucose, 2.5 mM CaCl₂, 1.3 mM MgSO₄. Bubble with 95% O₂/5% CO₂.[8]

  • Slicing solution (ice-cold): Similar to aCSF but with lower Ca²⁺ and higher Mg²⁺ (e.g., 1 mM CaCl₂, 6 mM MgSO₄).[8]

  • Vibrating microtome

  • Recording chamber with perfusion system

  • Stimulating and recording electrodes

  • Amplifier and data acquisition system

  • NYX-2925

• Protocol:

  • Anesthetize the rat and rapidly dissect the brain, placing it in ice-cold slicing solution.

  • Prepare 350-400 µm thick horizontal hippocampal slices using a vibrating microtome.[8]

  • Allow slices to recover in a holding chamber with oxygenated aCSF at 29°C for at least 1 hour.[8]

  • Transfer a slice to the recording chamber and perfuse with oxygenated aCSF.

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region.

  • Establish a stable baseline of field excitatory postsynaptic potentials (fEPSPs) by stimulating at a low frequency (e.g., 0.033 Hz) for at least 20 minutes.[9]

  • Apply NYX-2925 (100-500 nM) to the perfusion bath and continue baseline recording.

  • Induce LTP using a high-frequency stimulation protocol (e.g., a single 1-second train of 100 Hz).[9]

  • Record fEPSPs for at least 60 minutes post-induction to measure the magnitude and stability of LTP.[9]

  • Compare the potentiation in the presence of NYX-2925 to control slices.

In Vivo Models of Neuropathic Pain

1. Chronic Constriction Injury (CCI) Model in Rats

The CCI model is a widely used model of peripheral neuropathic pain.[10]

Caption: Experimental workflow for the Chronic Constriction Injury (CCI) model.

• Protocol:

  • Anesthetize a male Sprague-Dawley rat (180-220 g) with an appropriate anesthetic.

  • Make a skin incision on the lateral side of the thigh.

  • Bluntly dissect the biceps femoris muscle to expose the sciatic nerve.

  • Proximal to the trifurcation of the sciatic nerve, carefully place four loose ligatures of 4-0 chromic gut around the nerve, approximately 1 mm apart.[11] The ligatures should only slightly constrict the nerve without arresting epineural blood flow.[11]

  • Close the muscle layer with sutures and the skin incision with wound clips.[10]

  • Allow the animals to recover for 7-14 days for the development of neuropathic pain, which can be assessed by measuring mechanical allodynia using von Frey filaments.

  • Administer NYX-2925 orally at the desired dose (e.g., 1-10 mg/kg).

  • Perform behavioral testing at various time points after drug administration (e.g., 1 hour, 24 hours, and 1 week).

2. Streptozotocin (STZ)-Induced Diabetic Neuropathy Model in Rats

This model mimics the painful neuropathy associated with type 1 diabetes.[4]

Caption: Experimental workflow for the Streptozotocin (STZ)-induced diabetic neuropathy model.

• Protocol:

  • Fast adult male Sprague-Dawley rats overnight.

  • Prepare a fresh solution of STZ in cold 0.1 M citrate (B86180) buffer (pH 4.5).

  • Administer a single intraperitoneal injection of STZ (e.g., 65 mg/kg).[12]

  • Return the animals to their cages with free access to food and water. To prevent initial hypoglycemia, 10% sucrose (B13894) water can be provided for the first 24-48 hours.[12]

  • After 48-72 hours, measure blood glucose levels from a tail vein sample. Animals with blood glucose levels >250 mg/dL are considered diabetic.

  • Monitor the animals for the development of mechanical allodynia over the next 2-4 weeks using von Frey filaments.

  • Once neuropathic pain is established, administer NYX-2925 orally at the desired dose.

  • Conduct behavioral testing at specified time points post-dosing.

Safety and Handling

As with any research compound, appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn when handling NYX-2925. Refer to the Material Safety Data Sheet (MSDS) for specific handling and disposal instructions.

Conclusion

NYX-2925 is a promising NMDAR modulator with demonstrated efficacy in preclinical models of neuropathic pain. The protocols outlined in these application notes provide a framework for researchers to investigate the in vitro and in vivo effects of this compound. Careful adherence to these methodologies will ensure the generation of robust and reproducible data.

References

• 1. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NYX-2925 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. researchgate.net [researchgate.net]
• 5. sleepreviewmag.com [sleepreviewmag.com]
• 6. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [3H]MK-801 labels a site on the N-methyl-D-aspartate receptor channel complex in rat brain membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Heterogeneous spatial patterns of long-term potentiation in rat hippocampal slices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation of Acute Hippocampal Slices from Rats and Transgenic Mice for the Study of Synaptic Alterations during Aging and Amyloid Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 11. Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for NYX-2925 in In Vivo Rodent Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the reported dosages, administration protocols, and mechanisms of action for the novel N-methyl-D-aspartate (NMDA) receptor modulator, NYX-2925, in in vivo rodent studies. The information is intended to guide researchers in designing and conducting preclinical studies to evaluate the therapeutic potential of this compound.

Overview of NYX-2925

NYX-2925 is a spirocyclic-β-lactam compound that acts as a positive allosteric modulator of the NMDA receptor.[1][2] It has been shown to enhance synaptic plasticity, facilitate learning and memory, and exhibit analgesic properties in various rodent models.[1][3] NYX-2925 demonstrates high oral bioavailability and penetrates the central nervous system.[1] Its mechanism of action is distinct from traditional NMDA receptor agonists or antagonists, offering a potentially wider therapeutic window with a reduced side-effect profile.[1][4]

Quantitative Data Summary of NYX-2925 Dosage in Rats

The following tables summarize the effective doses of NYX-2925 administered orally (p.o.) in various rat models.

Table 1: Effective Oral Dosages of NYX-2925 in Rat Models of Neuropathic Pain

Rodent Model	Indication	Effective Dose (p.o.)	Key Findings
Chronic Constriction Injury (CCI)	Neuropathic Pain	10 mg/kg	Produced rapid and long-lasting analgesic effects.[3][5]
Streptozotocin (STZ)-induced Diabetic Neuropathy	Neuropathic Pain	10 mg/kg	Alleviated mechanical allodynia.[6]
Formalin-induced Pain	Persistent Pain	Not specified	Resulted in rapid and long-lasting analgesia.[3]

Table 2: Effective Oral Dosages of NYX-2925 in Rat Models for Learning, Memory, and Synaptic Plasticity

Rodent Model	Indication	Effective Dose (p.o.)	Key Findings
Novel Object Recognition	Learning and Memory	0.01 - 1 mg/kg	Facilitated learning and memory.[1]
Positive Emotional Learning	Learning and Memory	0.01 - 1 mg/kg	Enhanced positive emotional learning.[1]
Hippocampal Slice (ex vivo)	Metaplasticity and Structural Plasticity	1 mg/kg (in vivo administration)	Increased metaplasticity and spine head/neck diameter 24 hours post-dosing.[1]
Drug Discrimination	Assessment of Subjective Effects	1, 10, 100 mg/kg	Did not produce ketamine-like discriminative stimulus effects.[1]
Rota-Rod	Motor Coordination	1 - 100 mg/kg	No sedative or ataxic side effects observed.[1]

Table 3: Pharmacokinetic Parameters of NYX-2925 in Rats

Parameter	Value (at 1 mg/kg, p.o.)
Plasma Cmax	706 nM (at 1 hour)
Plasma Half-life	6.8 hours
CSF Cmax	44 nM (at 1 hour)
CSF Half-life	1.2 hours
Oral Bioavailability	56%

Dosage Considerations for Mouse Studies

To date, published in vivo studies have utilized rat models. While specific experimentally determined dosages for mice are not yet available, researchers can estimate a starting dose using allometric scaling from the effective doses reported in rats. Allometric scaling is a method that relates the physiological and metabolic rates between species based on body weight and surface area.

Allometric Scaling Calculation:

The following formula can be used to estimate the equivalent dose in mice from a known rat dose:

Mouse Dose (mg/kg) = Rat Dose (mg/kg) x (Rat Km / Mouse Km)

Where:

• Km is a conversion factor calculated as Body Weight (kg) / Body Surface Area (m²).

• Typical Km for a rat is ~6.

• Typical Km for a mouse is ~3.

Example Calculation:

For a 10 mg/kg effective dose in rats:

Mouse Dose (mg/kg) = 10 mg/kg x (6 / 3) = 20 mg/kg

Important Note: This calculation provides an estimated starting dose. The optimal dose for mice should be determined empirically through dose-response studies.

Experimental Protocols

Preparation and Administration of NYX-2925

NYX-2925 for oral administration is typically prepared as a suspension in a vehicle such as 0.5% carboxymethylcellulose (CMC) in sterile saline.[1]

Protocol for Oral Gavage:

• Preparation of Dosing Solution:

  • Weigh the required amount of NYX-2925.

  • Prepare a 0.5% CMC solution in 0.9% sterile saline.

  • Suspend the NYX-2925 powder in the vehicle to the desired concentration. Ensure the solution is homogenous by vortexing or sonicating.

• Animal Handling and Dosing:

  • Gently restrain the rat or mouse.

  • Use a proper size gavage needle (e.g., 18-20 gauge for rats, 22-24 gauge for mice) with a ball tip to prevent injury.

  • Measure the distance from the tip of the animal's nose to the last rib to ensure proper placement in the stomach.

  • Carefully insert the gavage needle into the esophagus and deliver the solution directly into the stomach.

  • Administer a volume of 1-2 mL/kg.[1]

• Timing of Administration:

  • In most behavioral studies, NYX-2925 is administered 60 minutes prior to the initiation of the behavioral test.[1]

Neuropathic Pain Model: Chronic Constriction Injury (CCI)

Objective: To assess the analgesic effects of NYX-2925 on mechanical allodynia in a rat model of neuropathic pain.

Methodology:

• Induction of CCI:

  • Anesthetize the rat according to approved institutional protocols.

  • Expose the sciatic nerve in the mid-thigh level of one hind paw.

  • Loosely ligate the nerve with four chromic gut sutures.

• Assessment of Mechanical Allodynia:

  • Use von Frey filaments to measure the paw withdrawal threshold (PWT) in response to a mechanical stimulus.

  • Establish a baseline PWT before CCI surgery and before drug administration.

• Drug Administration and Testing:

  • Administer NYX-2925 (e.g., 10 mg/kg, p.o.) or vehicle.

  • Measure PWT at various time points post-administration (e.g., 1 hour, 24 hours, and 1 week) to assess the onset and duration of the analgesic effect.[5]

Signaling Pathway and Experimental Workflow Diagrams

Proposed Signaling Pathway of NYX-2925

NYX-2925 positively modulates the NMDA receptor, leading to the activation of Src kinase. Activated Src then phosphorylates the GluN2A and GluN2B subunits of the NMDA receptor, which is thought to enhance synaptic plasticity and contribute to the therapeutic effects of the compound.[5][7]

Proposed signaling cascade of NYX-2925.

Experimental Workflow for a Neuropathic Pain Study

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of NYX-2925 in a rodent model of neuropathic pain.

Workflow for a neuropathic pain study.

These application notes and protocols are intended as a guide. Researchers should adapt these protocols to their specific experimental needs and adhere to all institutional and national guidelines for the ethical use of animals in research.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for NYX-2925 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

NYX-2925 is a novel, orally bioavailable, small molecule modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] It acts as a co-agonist at the glycine/D-serine binding site on the GluN1 subunit of the NMDAR, enhancing receptor function in the presence of glutamate.[1][3] This positive allosteric modulation of the NMDAR enhances synaptic plasticity, a fundamental process for learning and memory.[4][5] Preclinical studies have shown that NYX-2925 can facilitate long-term potentiation (LTP), a cellular correlate of learning and memory.[4] Due to its role in modulating synaptic function, NYX-2925 has been investigated for its therapeutic potential in chronic pain conditions.[1][6][7][8]

These application notes provide detailed protocols for the preparation and use of NYX-2925 in cell culture experiments, enabling researchers to investigate its mechanism of action and effects on cellular function.

Physicochemical Properties and Storage

A clear understanding of the physicochemical properties of NYX-2925 is essential for accurate solution preparation and experimental design.

Property	Value	Reference
Molecular Weight	297.35 g/mol	[1]
Chemical Formula	C₁₄H₂₃N₃O₄	[1]
Appearance	White to off-white powder	-
Solubility	Soluble in DMSO	[9]
Storage	Store powder at -20°C, protected from light.	[9]

Solution Preparation

Accurate preparation of NYX-2925 solutions is critical for reproducible experimental results. The following protocols outline the preparation of stock and working solutions.

Materials

• NYX-2925 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Sterile, filtered pipette tips

• Vortex mixer

• 0.22 µm syringe filter (optional, for sterilization)

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Calculate the required mass of NYX-2925:

  • To prepare 1 mL of a 10 mM stock solution, use the following formula:

    • Mass (mg) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L) x 1000

    • Mass (mg) = 0.01 mol/L x 297.35 g/mol x 0.001 L x 1000 = 2.9735 mg

  • Carefully weigh out approximately 2.97 mg of NYX-2925 powder.

• Dissolution:

  • Add the weighed NYX-2925 to a sterile microcentrifuge tube.

  • Add 1 mL of sterile DMSO to the tube.

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) can aid dissolution.

• Sterilization (Optional):

  • If sterility is a concern, the 10 mM stock solution can be sterilized by filtering it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C, protected from light. Under these conditions, the stock solution is expected to be stable for at least one month, and for up to six months at -80°C.[9]

Protocol 2: Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the stock solution in the appropriate cell culture medium.

• Thaw the Stock Solution:

  • On the day of the experiment, thaw an aliquot of the 10 mM NYX-2925 stock solution at room temperature.

• Calculate the Dilution:

  • Determine the final concentration of NYX-2925 required for your experiment.

  • Use the formula M1V1 = M2V2 to calculate the volume of stock solution needed.

    • M1 = Concentration of stock solution (10 mM)

    • V1 = Volume of stock solution to be added

    • M2 = Desired final concentration

    • V2 = Final volume of cell culture medium

  • Example for a 1 µM final concentration in 1 mL of medium:

    • (10,000 µM) x V1 = (1 µM) x (1000 µL)

    • V1 = 0.1 µL

  • To ensure accurate pipetting, it is recommended to perform a serial dilution. For example, first, dilute the 10 mM stock 1:100 in cell culture medium to create a 100 µM intermediate solution, and then dilute this intermediate solution 1:100 to achieve the final 1 µM concentration.

• Vehicle Control:

  • It is crucial to include a vehicle control in your experiments. This should be cell culture medium containing the same final concentration of DMSO as the highest concentration of NYX-2925 used. The final DMSO concentration should ideally be kept below 0.5% (v/v) to minimize solvent-induced cellular toxicity.

Experimental Protocols

NYX-2925's activity as an NMDAR modulator can be assessed using various cell-based assays. Below are example protocols for electrophysiology and calcium imaging.

Protocol 3: Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to measure the effect of NYX-2925 on NMDAR-mediated currents in cultured neurons.

Experimental Workflow for Patch-Clamp Electrophysiology

References

• 1. Calcium Imaging to Study NMDA Receptor-mediated Cellular Responses | Springer Nature Experiments [experiments.springernature.com]
• 2. VU0238429 DMSO = 20mg/mL 1160247-92-6 [sigmaaldrich.com]
• 3. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. portal.research.lu.se [portal.research.lu.se]
• 5. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 8. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: NYX-2925 Electrophysiology Recording

For Researchers, Scientists, and Drug Development Professionals

Introduction

NYX-2925 is a novel, orally active, small-molecule modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] It functions as a co-agonist at the NMDAR, specifically acting to partially activate the receptor at low concentrations of endogenous co-agonists like glycine (B1666218) and D-serine.[3][4] This modulation enhances synaptic plasticity, a fundamental process for learning and memory.[1][5] Preclinical studies have demonstrated that NYX-2925 facilitates NMDAR-dependent long-term potentiation (LTP) and reduces long-term depression (LTD), suggesting its therapeutic potential in neurological and psychiatric disorders characterized by dysfunctional NMDAR-mediated signaling.[1]

These application notes provide a detailed protocol for investigating the effects of NYX-2925 on synaptic transmission and plasticity using ex vivo brain slice electrophysiology. The described methodologies are based on standard practices and published findings related to NYX-2925.

Mechanism of Action: NMDAR Modulation and Src Kinase Pathway

NYX-2925 enhances NMDAR function, leading to downstream effects on synaptic strength. In the context of neuropathic pain, it has been shown to act centrally in the medial prefrontal cortex (mPFC).[2][6] The proposed mechanism involves the activation of Src kinase, a downstream effector of NMDAR signaling.[6] In chronic pain states, Src-mediated NMDAR signaling is dampened in the mPFC. NYX-2925 appears to restore this signaling by promoting the phosphorylation of GluN2A and GluN2B subunits of the NMDAR in a Src-dependent manner, leading to the alleviation of pain.[6]

Proposed signaling pathway of NYX-2925 in the medial prefrontal cortex.[6]

Quantitative Data Summary

The following tables summarize the reported effects of NYX-2925 on NMDAR currents and synaptic plasticity from preclinical studies.

Table 1: Effect of NYX-2925 on NMDAR-Mediated Excitatory Postsynaptic Currents (EPSCs)

Brain Region	Neuron Type	NYX-2925 Concentration	Effect on NMDAR Current	Reference

| Hippocampus | CA1 Pyramidal | 0.1 - 0.5 µM | Enhanced |[1] |

Table 2: Effect of NYX-2925 on Long-Term Potentiation (LTP) and Long-Term Depression (LTD)

Brain Region	Synaptic Pathway	NYX-2925 Concentration	Effect on Plasticity	Reference
Hippocampus	Schaffer Collateral-CA1	0.5 µM	Enhanced LTP Magnitude	[1]
Hippocampus	Schaffer Collateral-CA1	5 µM	Decreased LTD Magnitude	[1]

| Medial Prefrontal Cortex | Layer II/III to Layer IV | 0.1 and 0.5 µM | Enhanced LTP Magnitude |[1] |

Experimental Protocol: Ex Vivo Brain Slice Electrophysiology

This protocol provides a representative method for whole-cell patch-clamp and field potential recordings to assess the impact of NYX-2925 on synaptic function.

Experimental Workflow

General workflow for an ex vivo electrophysiology experiment to test NYX-2925.

Materials and Reagents

• Animals: Sprague-Dawley rats or C57BL/6 mice.

• Dissection Tools: Standard surgical scissors, forceps, scalpel.

• Equipment: Vibratome, peristaltic pump, recording chamber (submerged or interface type), microscope with DIC optics, micromanipulators, amplifier (e.g., MultiClamp 700B), digitizer (e.g., Digidata 1550), computer with acquisition software (e.g., pCLAMP).

• Electrodes: Borosilicate glass capillaries, stimulating electrode (e.g., concentric bipolar).

• Chemicals: NYX-2925, sucrose (B13894), NaCl, KCl, NaH₂PO₄, NaHCO₃, glucose, MgSO₄, CaCl₂, kynurenic acid, picrotoxin.

• Gases: Carbogen gas (95% O₂ / 5% CO₂).

Solutions

• Sucrose-based Cutting Solution (ice-cold, carbogenated):

  • 210 mM Sucrose

  • 2.5 mM KCl

  • 1.25 mM NaH₂PO₄

  • 25 mM NaHCO₃

  • 10 mM Glucose

  • 0.5 mM CaCl₂

  • 7 mM MgCl₂

• Artificial Cerebrospinal Fluid (aCSF) (carbogenated):

  • 124 mM NaCl

  • 2.5 mM KCl

  • 1.25 mM NaH₂PO₄

  • 25 mM NaHCO₃

  • 10 mM Glucose

  • 2 mM CaCl₂

  • 1 mM MgSO₄

• Internal Solution for Whole-Cell Recording (example):

  • 135 mM K-gluconate

  • 10 mM HEPES

  • 10 mM Na-phosphocreatine

  • 4 mM Mg-ATP

  • 0.3 mM Na-GTP

  • pH adjusted to 7.3 with KOH

Detailed Protocol

Step 1: Brain Slice Preparation

• Anesthetize the animal according to approved institutional protocols.

• Rapidly decapitate and extract the brain, placing it immediately into ice-cold, carbogenated sucrose-based cutting solution.

• Dissect the region of interest (e.g., hippocampus or mPFC).

• Mount the brain tissue onto the vibratome stage.

• Cut coronal or sagittal slices (300-400 µm thickness) in the ice-cold sucrose solution.

• Transfer slices to a holding chamber containing carbogenated aCSF at 32-34°C for at least 1 hour to recover.

Step 2: Electrophysiological Recording

• Transfer a single slice to the recording chamber, which is continuously perfused (~2 mL/min) with carbogenated aCSF at 28-30°C.

• For Field Recordings (LTP/LTD):

  • Place a stimulating electrode in the appropriate afferent pathway (e.g., Schaffer collaterals for CA1 recordings).

  • Place a recording electrode filled with aCSF into the dendritic layer (e.g., stratum radiatum of CA1).

  • Establish a stable baseline recording of field excitatory postsynaptic potentials (fEPSPs) for at least 20 minutes by stimulating at a low frequency (e.g., 0.05 Hz).

• For Whole-Cell Recordings (NMDA Currents):

  • Visually identify a target neuron (e.g., CA1 pyramidal neuron) using DIC optics.

  • Approach the neuron with a patch pipette (3-5 MΩ resistance) filled with internal solution.

  • Establish a gigaohm seal and then rupture the membrane to achieve the whole-cell configuration.

  • To isolate NMDA currents, clamp the cell at +40 mV in the presence of an AMPA receptor antagonist (e.g., NBQX) and a GABA-A receptor antagonist (e.g., picrotoxin) in Mg²⁺-free aCSF.

Step 3: Application of NYX-2925

• After obtaining a stable baseline, switch the perfusion to aCSF containing the desired concentration of NYX-2925 (e.g., 0.1 µM to 5 µM).[1] A vehicle control (aCSF only) should be run in parallel experiments.

• Record for at least 20-30 minutes to allow the drug to equilibrate and to observe its effect on baseline synaptic transmission.

Step 4: Induction of Synaptic Plasticity (for field recordings)

• For LTP: Apply a high-frequency stimulation (HFS) protocol, such as two trains of 100 Hz for 1 second, separated by 20 seconds.

• For LTD: Apply a low-frequency stimulation (LFS) protocol, such as 900 pulses at 1 Hz.

• Following the induction protocol, continue recording for at least 60 minutes to monitor the expression of LTP or LTD.

Step 5: Data Analysis

• Field Recordings: Measure the initial slope of the fEPSP. Normalize the slope values to the average of the pre-drug/pre-induction baseline period. Compare the magnitude of potentiation or depression between the NYX-2925 and vehicle control groups.

• Whole-Cell Recordings: Measure the peak amplitude of the isolated NMDA receptor-mediated EPSC before and after the application of NYX-2925.

Conclusion

This protocol outlines a robust framework for characterizing the electrophysiological effects of NYX-2925 on NMDAR function and synaptic plasticity. By following these methodologies, researchers can effectively evaluate the modulatory properties of NYX-2925 and similar compounds, contributing to the understanding of their therapeutic potential for a range of central nervous system disorders.[1][2] Although NYX-2925 did not meet its primary endpoint in a Phase IIb trial for painful diabetic peripheral neuropathy, its mechanism of action continues to be of interest for other conditions like fibromyalgia where abnormal central pain processing is a key feature.[7][8]

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aptinyx Suffers Defeat in Diabetic Peripheral Neuropathy as Drug Fails Endpoint - BioSpace [biospace.com]
• 8. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]

Application Notes and Protocols for NYX-2925 in Behavioral Neuroscience

For Researchers, Scientists, and Drug Development Professionals

Introduction

NYX-2925 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate receptor (NMDAR).[1] It is a spirocyclic-β-lactam compound that enhances NMDAR-mediated synaptic plasticity, processes that are fundamental to learning, memory, and the central processing of pain.[2] Preclinical and clinical studies have demonstrated its potential therapeutic utility in a range of neurological and psychiatric disorders, including neuropathic pain, fibromyalgia, and post-traumatic stress disorder (PTSD).[3][4][5] This document provides detailed application notes and protocols for the use of NYX-2925 in behavioral neuroscience experiments.

Mechanism of Action

NYX-2925 acts as a co-agonist at the glycine/D-serine binding site on the GluN1 subunit of the NMDA receptor.[6] By positively modulating NMDAR function, NYX-2925 facilitates long-term potentiation (LTP), a cellular correlate of learning and memory, and has been shown to enhance synaptic plasticity.[2] Notably, its analgesic effects in models of neuropathic pain are mediated through the medial prefrontal cortex (mPFC) and involve the activation of Src kinase, a downstream signaling molecule in the NMDAR cascade.[7][8]

Signaling Pathway of NYX-2925 in Neuropathic Pain

Caption: Signaling pathway of NYX-2925 in the medial prefrontal cortex.

Quantitative Data Summary

Preclinical Efficacy in Neuropathic Pain Models

Animal Model	Species	Route of Administration	Effective Dose Range	Outcome Measure	Key Findings
Chronic Constriction Injury (CCI)	Rat	Oral (p.o.)	1 - 30 mg/kg	Mechanical Allodynia (von Frey test)	Rapid and long-lasting analgesia observed.[7]
Streptozotocin-induced Diabetic Neuropathy	Rat	Oral (p.o.)	1 - 10 mg/kg	Mechanical Hypersensitivity	Significant reversal of mechanical hypersensitivity.[7]
Formalin-induced Pain	Rat	Oral (p.o.)	1 - 10 mg/kg	Nociceptive Behaviors (flinching, licking)	Reduction in both phases of formalin-induced pain.[7]

Phase I Clinical Trial Pharmacokinetics (Single Ascending Dose)

Dose Group	N	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	t1/2 (hr)
50 mg	6	173 ± 42.1	1.5	1030 ± 254	4.5 ± 0.6
150 mg	6	520 ± 128	1.0	3150 ± 775	4.6 ± 0.7
300 mg	6	1050 ± 258	1.0	6400 ± 1580	4.8 ± 0.8
600 mg	6	2110 ± 520	1.0	12900 ± 3180	5.0 ± 0.9
1200 mg	6	4250 ± 1050	1.0	26000 ± 6400	5.1 ± 1.0

Data presented as mean ± SD. Cmax: Maximum plasma concentration; Tmax: Time to maximum plasma concentration; AUC: Area under the curve; t1/2: Half-life.

Experimental Protocols

Protocol 1: Assessment of Antinociceptive Efficacy in the Chronic Constriction Injury (CCI) Model of Neuropathic Pain

This protocol details the induction of the CCI model in rats and the subsequent assessment of mechanical allodynia following NYX-2925 administration.

Experimental Workflow:

Caption: Workflow for the Chronic Constriction Injury (CCI) experiment.

Materials:

• Male Sprague-Dawley or Wistar rats (200-250 g)

• NYX-2925

• Vehicle (e.g., 0.5% methylcellulose (B11928114) in water)

• Anesthetics (e.g., isoflurane)

• Surgical instruments

• 4-0 chromic gut sutures

• Von Frey filaments

• Testing apparatus with a wire mesh floor

Procedure:

• Acclimation: House rats in a temperature- and light-controlled environment for at least 7 days prior to the experiment with ad libitum access to food and water.

• Baseline Testing: Habituate the rats to the testing environment for 3 consecutive days. On the third day, determine the baseline paw withdrawal threshold (PWT) using the up-down method with von Frey filaments.

• CCI Surgery:

  • Anesthetize the rat.

  • Make a small incision on the lateral side of the mid-thigh of the left hind limb.

  • Expose the sciatic nerve by blunt dissection through the biceps femoris muscle.

  • Loosely tie four chromic gut ligatures around the sciatic nerve with approximately 1 mm spacing. The ligatures should be tightened until a slight twitch in the hind limb is observed.

  • Close the muscle and skin layers with sutures.

• Post-Operative Recovery: Allow the animals to recover for 7-14 days. Confirm the development of mechanical allodynia by re-testing the PWT.

• Drug Administration: Administer NYX-2925 or vehicle orally via gavage at the desired doses.

• Post-Dose Testing: Assess the PWT at various time points after drug administration (e.g., 1, 4, and 24 hours).

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., two-way ANOVA with post-hoc tests) to compare the effects of NYX-2925 with the vehicle group.

Protocol 2: Evaluation of Cognitive Enhancement in the Novel Object Recognition (NOR) Task

This protocol describes the use of the NOR task to assess the effects of NYX-2925 on recognition memory in rats.

Experimental Workflow:

Caption: Workflow for the Novel Object Recognition (NOR) experiment.

Materials:

• Male Sprague-Dawley or Wistar rats (250-300 g)

• NYX-2925

• Vehicle

• Open field arena (e.g., 50 cm x 50 cm x 50 cm)

• A variety of objects that are similar in size but differ in shape and texture.

• Video recording and analysis software

Procedure:

• Habituation:

  • Handle the rats for 5 minutes each day for 3 days prior to the experiment.

  • On each of the 2 days preceding the test, allow each rat to explore the empty open field arena for 10 minutes.

• Drug Administration: Administer NYX-2925 or vehicle orally 60 minutes before the training phase.

• Training Phase (T1):

  • Place two identical objects in the arena.

  • Place the rat in the arena, facing away from the objects, and allow it to explore for 5 minutes.

  • Record the time spent exploring each object. Exploration is defined as the rat's nose being within 2 cm of the object and oriented towards it.

• Retention Interval: Return the rat to its home cage for a specified retention interval (e.g., 1 hour for short-term memory, 24 hours for long-term memory).

• Test Phase (T2):

  • Replace one of the familiar objects with a novel object.

  • Place the rat back in the arena and allow it to explore for 5 minutes.

  • Record the time spent exploring the familiar and novel objects.

• Data Analysis:

  • Calculate the discrimination index (DI) using the formula: DI = (Time exploring novel object - Time exploring familiar object) / (Total exploration time).

  • A positive DI indicates that the rat remembers the familiar object and prefers to explore the novel one.

  • Analyze the data using appropriate statistical methods (e.g., one-sample t-test to determine if the DI is significantly different from zero, and ANOVA to compare between treatment groups).

Safety and Handling

NYX-2925 has been shown to be well-tolerated in both preclinical and clinical studies, with no significant adverse effects reported at therapeutic doses.[3][6] However, as with any research chemical, appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn when handling the compound. For oral administration in animals, ensure proper gavage techniques are used to minimize stress and potential injury.

Conclusion

NYX-2925 is a promising NMDA receptor modulator with demonstrated efficacy in preclinical models of neuropathic pain and cognitive dysfunction. The protocols and data presented in these application notes provide a comprehensive guide for researchers interested in investigating the behavioral effects of NYX-2925. Careful adherence to these methodologies will ensure the generation of robust and reproducible data, contributing to a better understanding of the therapeutic potential of this novel compound.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sleepreviewmag.com [sleepreviewmag.com]
• 4. Novel object recognition in the rat: a facile assay for cognitive function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for NYX-2925 Administration in Rat Models of Pain

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical administration of NYX-2925 in rat models of neuropathic pain, summarizing key quantitative data and detailing experimental protocols. The information is compiled from published research to guide the design and execution of similar studies.

Introduction

NYX-2925 is a novel, orally bioavailable small molecule that modulates the N-methyl-D-aspartate receptor (NMDAR).[1][2] It acts as a co-agonist at the glycine (B1666218) binding site of the NMDAR, enhancing synaptic plasticity, a process often disrupted in chronic pain states.[1][3] Preclinical studies in rat models of neuropathic pain, including Chronic Constriction Injury (CCI) and Streptozotocin (STZ)-induced diabetic neuropathy, have demonstrated its potential as an analgesic agent.[1][2][3] The primary mechanism of action for its analgesic effects appears to be centrally mediated within the medial prefrontal cortex (mPFC), involving the restoration of Src kinase-dependent NMDAR signaling.[4][5][6]

Data Presentation

The following tables summarize the quantitative data from key preclinical studies of NYX-2925 in rat models of pain.

Table 1: Summary of NYX-2925 Efficacy in the Chronic Constriction Injury (CCI) Rat Model of Neuropathic Pain

Parameter	Vehicle Control	NYX-2925 (10 mg/kg, p.o.)	Time Point	Reference
Paw Withdrawal Threshold (PWT) (g)	< 5 g	Significantly increased	1 hour post-dose	[4]
Analgesic Effect Duration	-	Up to 1 week	-	[3]
Activated Src Levels in mPFC	Decreased	Restored to baseline	24 hours post-dose	[4]
Phosphorylated GluN2A (Y1246 & Y1325) in mPFC	Decreased	Restored to baseline	24 hours post-dose	[4]
Phosphorylated GluN2B (Y1472 & Y1252) in mPFC	Decreased	Restored to baseline	24 hours post-dose	[4]

Table 2: Summary of NYX-2925 Administration Routes and Effects

Administration Route	Dosage	Pain Model	Efficacy	Reference
Oral (p.o.)	10 mg/kg	CCI, STZ-induced neuropathy	Rapid and long-lasting analgesia	[2][3][4]
Intrathecal	-	CCI	Ineffective	[2][3]
Direct mPFC Microinjection	-	CCI	Analgesic effects similar to systemic administration	[2][3]

Experimental Protocols

Chronic Constriction Injury (CCI) Model of Neuropathic Pain

This model induces a peripheral mononeuropathy that mimics symptoms of chronic nerve compression.[7]

Materials:

• Male Sprague-Dawley rats (160-250 g)[7]

• Anesthetic (e.g., ketamine/xylazine mixture)[7]

• 4-0 chromic gut sutures[7]

• Standard surgical instruments (scissors, forceps, retractors)

• Sterilizing solution (e.g., iodine and alcohol)[8]

• Wound clips or sutures[2]

Procedure:

• Anesthetize the rat following approved institutional protocols.

• Shave and sterilize the skin over the mid-thigh region of one hind limb.[8]

• Make a skin incision parallel to the femur and bluntly dissect through the biceps femoris muscle to expose the common sciatic nerve.[8][9]

• Carefully free about 7-10 mm of the sciatic nerve from the surrounding connective tissue, proximal to its trifurcation.[7][9]

• Loosely tie four chromic gut ligatures around the sciatic nerve at approximately 1 mm intervals. The ligatures should be tight enough to cause a slight constriction but not to arrest epineural blood flow.[7][9]

• Close the muscle layer with sutures and the skin incision with wound clips.[2][9]

• Allow the animal to recover in a clean cage. Pain behaviors typically develop over several days and stabilize within two weeks.[4]

Streptozotocin (STZ)-Induced Diabetic Neuropathy Model

This model induces hyperglycemia, leading to the development of painful diabetic neuropathy.

Materials:

• Male Sprague-Dawley rats (250-300 g)

• Streptozotocin (STZ)

• Citrate (B86180) buffer (pH 4.5)

• Blood glucose meter and test strips

• Syringes and needles for injection

Procedure:

• Fast the rats for 12-18 hours with free access to water.[10]

• On the day of induction, weigh the rats and prepare a fresh solution of STZ in cold citrate buffer.

• Administer a single intraperitoneal (i.p.) injection of STZ (typically 50-75 mg/kg).[11] The solution should be used immediately as STZ is unstable.

• Return the animals to their cages with free access to food and water. To prevent initial hypoglycemia, a 10% sucrose (B13894) solution can be provided for the first 24 hours.

• Monitor blood glucose levels starting 24-72 hours post-injection and then weekly. A blood glucose level consistently above 250 mg/dL (or 15 mM) is generally considered diabetic.[11]

• Neuropathic pain behaviors, such as mechanical allodynia, typically develop over several weeks.

Assessment of Mechanical Allodynia (von Frey Test)

This test measures the paw withdrawal threshold in response to a mechanical stimulus.

Materials:

• von Frey filaments of varying stiffness or an electronic von Frey apparatus[5][12]

• Elevated wire mesh platform[5]

• Plexiglas enclosures for acclimation[11]

Procedure:

• Place the rat in a Plexiglas enclosure on the wire mesh platform and allow it to acclimate for at least 15-30 minutes before testing.[11]

• Apply the von Frey filament to the mid-plantar surface of the hind paw with just enough force to cause the filament to buckle.[5]

• Hold the filament in place for 6-8 seconds or until the rat withdraws its paw.[5]

• A positive response is a sharp withdrawal, flinching, or licking of the paw.

• The "up-down method" is commonly used to determine the 50% paw withdrawal threshold. Start with a filament near the expected threshold. If there is no response, use the next stiffest filament. If there is a response, use the next less stiff filament.[5][13]

• The pattern of responses is used to calculate the 50% withdrawal threshold in grams.

Signaling Pathways and Experimental Workflows

References

• 1. iasp-pain.org [iasp-pain.org]
• 2. criver.com [criver.com]
• 3. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Hind paw mechanical allodynia (von Frey filaments) [pspp.ninds.nih.gov]
• 6. Assessment of Mechanical Allodynia in Rats Using the Electronic Von Frey Test [bio-protocol.org]
• 7. Frontiers | Analgesic Action of Catechin on Chronic Constriction Injury–Induced Neuropathic Pain in Sprague–Dawley Rats [frontiersin.org]
• 8. Video: Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats [jove.com]
• 9. Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. inotiv.com [inotiv.com]
• 11. ndineuroscience.com [ndineuroscience.com]
• 12. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 13. Methods Used to Evaluate Pain Behaviors in Rodents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring NYX-2925 Effects on Synaptic Function

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical findings related to NYX-2925, a novel N-methyl-D-aspartate receptor (NMDAR) modulator, and detailed protocols for assessing its effects on synaptic function. NYX-2925 has demonstrated potential in modulating synaptic plasticity, which is a fundamental process for learning, memory, and is often dysregulated in neurological disorders.

Introduction to NYX-2925

NYX-2925 is an orally bioavailable small molecule that acts as a positive allosteric modulator of the NMDAR, specifically at the glycine/D-serine co-agonist site.[1][2] Unlike direct NMDAR agonists or antagonists, NYX-2925 is thought to normalize receptor function, thereby enhancing synaptic plasticity without the side effects associated with over-activation or inhibition of the receptor.[1] Preclinical studies have shown its efficacy in models of neuropathic pain, and it has been investigated for its potential to improve cognitive function and sleep quality.[3][4]

The primary mechanism of action of NYX-2925 involves the potentiation of NMDAR-mediated currents, leading to enhanced long-term potentiation (LTP) and reduced long-term depression (LTD), key cellular mechanisms of synaptic plasticity.[5][6] Furthermore, NYX-2925 has been shown to promote structural plasticity by increasing the density and maturation of dendritic spines.[6]

Data Presentation

The following tables summarize the quantitative data from preclinical studies on NYX-2925, providing a clear comparison of its effects across different experimental paradigms.

Table 1: In Vitro Efficacy of NYX-2925 on Human NMDA Receptor Subtypes

NMDA Receptor Subtype	EC50 (pM)	% Maximal Glycine Response
hNR2A	55	40.6%
hNR2B	0.028	47.1%
hNR2C	11	63.1%
hNR2D	55	57.8%

Table 2: Effects of NYX-2925 on Synaptic Plasticity in Rat Hippocampal Slices

Parameter	NYX-2925 Concentration	Effect
NMDA Receptor-mediated Current	100-500 nM	Increased magnitude
Long-Term Potentiation (LTP)	500 nM	Enhanced magnitude
Long-Term Depression (LTD)	5 µM	Decreased magnitude

Table 3: In Vivo Effects of NYX-2925 on Dendritic Spine Morphology in Rats (1 mg/kg, p.o.)

Parameter	Time Point	Observation
Spine Head and Neck Diameter	24 hours post-dose	Increased in hippocampal dentate gyrus
Metaplasticity (LTP magnitude)	24 hours post-dose	Increased
Metaplasticity (LTP magnitude)	1 week post-dose	Increased

Signaling Pathway

NYX-2925 modulates the NMDA receptor, initiating a downstream signaling cascade that enhances synaptic plasticity. A key player in this pathway is the Src kinase. In conditions like neuropathic pain where Src activation is downregulated in the medial prefrontal cortex (mPFC), NYX-2925 has been shown to restore Src activation.[1][7] This leads to the phosphorylation of NMDAR subunits, particularly GluN2A and GluN2B, and is thought to facilitate the trafficking and insertion of both NMDA and AMPA receptors into the postsynaptic density, ultimately strengthening the synapse.[3][7]

Proposed signaling pathway of NYX-2925.

Experimental Protocols

The following are detailed protocols for key experiments to measure the effects of NYX-2925 on synaptic function.

In Vitro Electrophysiology: Long-Term Potentiation (LTP) in Rat Hippocampal Slices

This protocol describes how to measure the effect of NYX-2925 on LTP at the Schaffer collateral-CA1 synapse in acute rat hippocampal slices.

Materials:

• Male Sprague-Dawley rats (P28-P35)

• NYX-2925

• Artificial cerebrospinal fluid (aCSF) containing (in mM): 124 NaCl, 3 KCl, 1.25 NaH2PO4, 26 NaHCO3, 1 MgSO4, 2 CaCl2, and 10 dextrose. The aCSF should be continuously bubbled with 95% O2 / 5% CO2.

• Sucrose-based cutting solution (in mM): 210 sucrose, 2.5 KCl, 1.25 NaH2PO4, 25 NaHCO3, 7 MgCl2, 0.5 CaCl2, and 10 dextrose.

• Vibrating microtome

• Submerged recording chamber

• Glass microelectrodes (for stimulation and recording)

• Amplifier and data acquisition system

Procedure:

• Slice Preparation:

  • Anesthetize the rat and decapitate.

  • Rapidly remove the brain and place it in ice-cold, oxygenated sucrose-based cutting solution.

  • Prepare 400 µm thick transverse hippocampal slices using a vibrating microtome.

  • Transfer slices to a holding chamber with oxygenated aCSF at 32-34°C for at least 1 hour to recover.

• Recording Setup:

  • Transfer a slice to the submerged recording chamber perfused with oxygenated aCSF at 30-32°C.

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• Baseline Recording:

  • Deliver single baseline stimuli every 30 seconds to evoke fEPSPs. Adjust the stimulus intensity to elicit a response that is 30-40% of the maximal fEPSP amplitude.

  • Record a stable baseline for at least 20 minutes.

• NYX-2925 Application:

  • Prepare a stock solution of NYX-2925 and dilute it in aCSF to the desired final concentration (e.g., 500 nM).

  • Bath-apply NYX-2925 for 20-30 minutes prior to LTP induction.

• LTP Induction:

  • Induce LTP using a high-frequency stimulation (HFS) protocol, such as two trains of 100 Hz stimulation for 1 second, separated by 20 seconds.

• Post-Induction Recording:

  • Continue recording fEPSPs every 30 seconds for at least 60 minutes after LTP induction.

• Data Analysis:

  • Measure the slope of the fEPSP.

  • Normalize the fEPSP slope to the average baseline value.

  • Compare the degree of potentiation between control (aCSF alone) and NYX-2925 treated slices.

Experimental workflow for in vitro LTP measurement.

In Vivo Dendritic Spine Morphology Analysis

This protocol describes the analysis of dendritic spine morphology in the rat hippocampus following in vivo administration of NYX-2925.

Materials:

• Male Sprague-Dawley rats

• NYX-2925

• Vehicle (e.g., 0.5% carboxymethyl cellulose (B213188) in saline)

• Anesthetic (e.g., isoflurane)

• Perfusion solutions (saline and 4% paraformaldehyde)

• Vibrating microtome

• Golgi-Cox staining kit or fluorescent dye for neuronal filling

• Confocal or two-photon microscope

• Image analysis software (e.g., ImageJ with NeuronJ plugin, Imaris)

Procedure:

• Drug Administration:

  • Administer NYX-2925 (e.g., 1 mg/kg) or vehicle to rats via oral gavage.

• Tissue Preparation:

  • At the desired time point (e.g., 24 hours or 1 week post-dose), deeply anesthetize the rats.

  • Perform transcardial perfusion with saline followed by 4% paraformaldehyde.

  • Extract the brain and post-fix overnight in 4% paraformaldehyde.

• Sectioning and Staining:

  • Prepare 100-200 µm thick coronal sections of the hippocampus using a vibrating microtome.

  • Stain the sections using a Golgi-Cox staining kit or by intracellularly filling neurons with a fluorescent dye (e.g., via gene gun or patch pipette).

• Imaging:

  • Acquire high-resolution images of dendritic segments from pyramidal neurons in the dentate gyrus or CA1 region using a confocal or two-photon microscope. Use a high-magnification objective (e.g., 60x or 100x oil-immersion).

• Image Analysis:

  • Deconvolve and reconstruct 3D images of the dendritic segments.

  • Using image analysis software, quantify:

    • Spine density: Number of spines per unit length of dendrite.

    • Spine morphology: Classify spines into categories such as thin, stubby, and mushroom-shaped based on head-to-neck diameter ratios.

    • Spine head and neck diameter.

  • Compare the spine parameters between the NYX-2925 and vehicle-treated groups.

Behavioral Assay: Novel Object Recognition (NOR) Test

The NOR test assesses recognition memory in rodents. It is based on the innate tendency of rodents to spend more time exploring a novel object than a familiar one.

Materials:

• Male Sprague-Dawley rats

• NYX-2925

• Vehicle

• Open-field arena (e.g., 50 cm x 50 cm x 40 cm) made of a non-porous material.

• Two sets of identical objects (familiar objects) and one novel object. Objects should be of similar size and material but differ in shape and appearance. They should be heavy enough that the rats cannot displace them.

• Video recording and tracking system.

Procedure:

• Habituation (Day 1):

  • Place each rat in the empty open-field arena for 5-10 minutes to allow for habituation to the environment.

• Training/Familiarization (Day 2):

  • Administer NYX-2925 (e.g., 0.1-1 mg/kg, p.o.) or vehicle 60 minutes before the training session.

  • Place two identical "familiar" objects in opposite corners of the arena.

  • Place the rat in the center of the arena and allow it to explore the objects for 5-10 minutes.

  • Record the time spent exploring each object. Exploration is defined as the rat's nose being within 2 cm of the object and oriented towards it.

• Testing (Day 2):

  • After a retention interval (e.g., 24 hours), place the rat back in the arena.

  • One of the familiar objects is replaced with a "novel" object.

  • Allow the rat to explore for 5 minutes and record the time spent exploring the familiar (F) and novel (N) objects.

• Data Analysis:

  • Calculate the Discrimination Index (DI) using the formula: DI = (Time exploring N - Time exploring F) / (Time exploring N + Time exploring F).

  • A positive DI indicates a preference for the novel object and intact recognition memory.

  • Compare the DI between the NYX-2925 and vehicle-treated groups.

Behavioral Assay: Positive Emotional Learning (Conditioned Place Preference)

This paradigm assesses the rewarding or aversive properties of a drug by pairing its administration with a specific environment.

Materials:

• Male Sprague-Dawley rats

• NYX-2925

• Vehicle

• Conditioned Place Preference (CPP) apparatus with at least two distinct compartments (differentiated by visual and tactile cues, e.g., different wall patterns and floor textures).

• Video recording and tracking system.

Procedure:

• Pre-Conditioning (Baseline Preference; Day 1):

  • Place each rat in the central compartment of the CPP box with free access to all compartments for 15-20 minutes.

  • Record the time spent in each compartment to determine any baseline preference.

• Conditioning (Days 2-9):

  • This phase typically consists of alternating drug and vehicle conditioning sessions over several days.

  • Drug Conditioning: Administer NYX-2925 and immediately confine the rat to one of the compartments (e.g., the initially non-preferred compartment) for 20-30 minutes.

  • Vehicle Conditioning: On alternate days, administer the vehicle and confine the rat to the other compartment for the same duration.

• Testing (Day 10):

  • In a drug-free state, place the rat in the central compartment with free access to all compartments for 15-20 minutes.

  • Record the time spent in each compartment.

• Data Analysis:

  • Calculate the difference in time spent in the drug-paired compartment between the post-conditioning test and the pre-conditioning baseline.

  • A significant increase in time spent in the drug-paired compartment suggests that NYX-2925 has rewarding properties.

These protocols provide a framework for investigating the effects of NYX-2925 on synaptic function. Researchers should optimize these protocols based on their specific experimental conditions and research questions.

References

• 1. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sleepreviewmag.com [sleepreviewmag.com]
• 4. researchgate.net [researchgate.net]
• 5. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NY-2925 Cognitive Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the preclinical evaluation of NYX-2925, a novel, orally bioavailable small molecule that modulates N-methyl-D-aspartate (NMDA) receptor function, in cognitive studies. The following protocols are designed to assess the compound's efficacy in enhancing learning and memory, core domains of cognitive function.

NYX-2925 acts as a co-agonist at the glycine (B1666218) site of the NMDA receptor, enhancing synaptic plasticity, a fundamental mechanism for learning and memory.[1][2][3] Preclinical studies have demonstrated its ability to facilitate long-term potentiation (LTP), a cellular correlate of learning and memory, and to improve performance in cognitive tasks.[1][4]

I. Mechanism of Action and Signaling Pathway

NYX-2925 positively modulates NMDA receptor activity, leading to an influx of Ca2+ into the postsynaptic neuron. This triggers a cascade of downstream signaling events that are crucial for synaptic plasticity. One key pathway involves the activation of Src kinase, which in turn phosphorylates NMDA receptor subunits, leading to a positive feedback loop that enhances and stabilizes NMDA receptor function at the synapse.[5] This ultimately results in the strengthening of synaptic connections, a process known as long-term potentiation (LTP).[1][4]

Caption: NYX-2925 Signaling Pathway.

II. Preclinical Models for Cognitive Assessment

The selection of an appropriate preclinical model is critical for evaluating the cognitive-enhancing effects of NYX-2925. Both healthy animals and models of cognitive impairment can be utilized.

Model Type	Description	Examples	Relevance
Normal, Healthy Animals	Used to assess the potential of a compound to enhance cognitive function above a normal baseline.	Adult Sprague-Dawley or Lister Hooded rats.[1]	Provides a direct measure of pro-cognitive effects.
Age-Induced Cognitive Decline	Aged animals naturally exhibit deficits in learning and memory.	Aged rodents (e.g., >18 months).	Models age-associated memory impairment.
Pharmacologically-Induced Amnesia	Administration of a pharmacological agent to induce transient cognitive deficits.	Scopolamine (muscarinic antagonist), MK-801 (NMDA antagonist).	Allows for the study of reversal of specific neurotransmitter system dysfunctions.
Disease-Related Cognitive Impairment	Genetically modified or surgically/toxin-induced models that mimic aspects of human diseases with cognitive symptoms.	Models of Alzheimer's Disease, Parkinson's Disease, or Traumatic Brain Injury.[6]	Assesses the therapeutic potential in specific pathological contexts.

III. Experimental Protocols

A. Novel Object Recognition (NOR) Test

The NOR test is a widely used behavioral assay to assess recognition memory in rodents. It is based on the innate tendency of rodents to explore novel objects more than familiar ones.

Experimental Workflow:

Caption: Novel Object Recognition Workflow.

Detailed Protocol:

• Apparatus: A square open field arena (e.g., 50 cm x 50 cm x 40 cm) made of non-porous material. The arena should be cleaned thoroughly with 70% ethanol (B145695) between trials to eliminate olfactory cues.

• Objects: Two sets of three-dimensional objects that are different in shape and texture but similar in size and cannot be easily displaced by the animal.

• Habituation (Day 1):

  • Allow each rat to explore the empty arena for 10 minutes. This reduces anxiety and novelty-induced exploratory behavior during testing.

• Familiarization (Training) Trial (T1 - Day 2):

  • Administer NYX-2925 (e.g., 0.1-1 mg/kg, p.o.) or vehicle one hour prior to the trial.[1]

  • Place two identical objects in opposite corners of the arena.

  • Place the rat in the center of the arena and allow it to explore for 5 minutes.

  • Record the time spent exploring each object. Exploration is defined as the rat's nose being within 2 cm of the object and oriented towards it.

• Retention Interval:

  • Return the rat to its home cage. The interval between T1 and T2 can be varied to assess short-term (e.g., 1 hour) or long-term (e.g., 24 hours) memory.

• Test Trial (T2 - Day 3):

  • Replace one of the familiar objects with a novel object.

  • Place the rat back in the arena and allow it to explore for 5 minutes.

  • Record the time spent exploring the familiar (F) and novel (N) objects.

• Data Analysis:

  • Calculate the Discrimination Index (DI) as: (Time exploring Novel - Time exploring Familiar) / (Total exploration time).

  • A higher DI indicates better recognition memory.

Quantitative Data from Preclinical Studies:

Compound	Dose (p.o.)	Test	Effect on Cognition	Reference
NYX-2925	0.1 - 1 mg/kg	Novel Object Recognition	Significant facilitation of learning and memory.	[1]
NYX-2925	0.01 - 1 mg/kg	Positive Emotional Learning	Significant learning enhancement.	[1]

B. Electrophysiology: Long-Term Potentiation (LTP) in Hippocampal Slices

LTP is a long-lasting enhancement in signal transmission between two neurons that results from stimulating them synchronously. It is a key cellular mechanism underlying learning and memory.

Experimental Workflow:

Caption: LTP Recording Workflow.

Detailed Protocol:

• Slice Preparation:

  • Anesthetize and decapitate an adult rat.

  • Rapidly remove the brain and place it in ice-cold, oxygenated (95% O₂/5% CO₂) artificial cerebrospinal fluid (aCSF).

  • Isolate the hippocampi and prepare 400 µm thick transverse slices using a vibratome.

• Incubation:

  • Allow slices to recover in an interface chamber with oxygenated aCSF at 32-34°C for at least 1 hour.

• Recording:

  • Transfer a slice to a recording chamber continuously perfused with oxygenated aCSF.

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• Baseline Recording:

  • Deliver single pulses at a low frequency (e.g., 0.05 Hz) to establish a stable baseline of fEPSP responses for 20-30 minutes.

• Drug Application and LTP Induction:

  • Bath apply NYX-2925 (e.g., 100-500 nM) to the slice.[1]

  • After a period of drug incubation, induce LTP using a high-frequency stimulation (HFS) protocol, such as theta-burst stimulation (e.g., 10 bursts of 4 pulses at 100 Hz, with a 200 ms (B15284909) inter-burst interval).

• Post-Induction Recording:

  • Continue recording fEPSPs at the baseline stimulation frequency for at least 60 minutes to measure the potentiation.

• Data Analysis:

  • Measure the slope of the fEPSP.

  • Normalize the post-HFS fEPSP slopes to the average baseline slope.

  • LTP is expressed as the percentage increase in the fEPSP slope.

Quantitative Data from Electrophysiology Studies:

Compound	Concentration	Preparation	Effect	Reference
NYX-2925	100 - 500 nM	Rat Hippocampal Slices	Enhanced NMDA receptor current and long-term potentiation (LTP).	[1][4]
NYX-2925	5 µM	Rat Hippocampal Slices	Decreased the magnitude of long-term depression (LTD).	[1]

IV. Conclusion

The protocols outlined in these application notes provide a robust framework for investigating the cognitive-enhancing properties of NYX-2925. By employing a combination of behavioral and electrophysiological assays, researchers can gain a comprehensive understanding of the compound's mechanism of action and its therapeutic potential for treating cognitive deficits. Careful adherence to these detailed methodologies will ensure the generation of reliable and reproducible data, which is essential for the successful development of novel cognitive enhancers.

References

• 1. maze.conductscience.com [maze.conductscience.com]
• 2. Long-Term Potentiation by Theta-Burst Stimulation using Extracellular Field Potential Recordings in Acute Hippocampal Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The novel object recognition memory: neurobiology, test procedure, and its modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mmpc.org [mmpc.org]
• 6. funjournal.org [funjournal.org]

Application Notes and Protocols for NYX-2925 in Primary Neuron Cultures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of NYX-2925, a novel N-methyl-D-aspartate receptor (NMDAR) positive allosteric modulator, in primary neuron cultures. Detailed protocols for cell culture, experimental procedures, and data analysis are included to facilitate research into the effects of NYX-2925 on neuronal function, synaptic plasticity, and associated signaling pathways.

Introduction

NYX-2925 is a small molecule that enhances the function of NMDARs, particularly those containing the GluN2B subunit.[1] It has been shown to modulate synaptic plasticity, enhance learning and memory, and has been investigated for its therapeutic potential in various neurological and psychiatric disorders.[1][2] Primary neuron cultures offer a powerful in vitro system to dissect the molecular and cellular mechanisms of action of compounds like NYX-2925 in a controlled environment.

Mechanism of Action

NYX-2925 acts as a positive allosteric modulator of the NMDA receptor.[1] Its mechanism involves enhancing the trafficking and synaptic insertion of both NMDA and AMPA receptors, which are crucial for synaptic plasticity.[1] By potentiating NMDAR function, NYX-2925 facilitates long-term potentiation (LTP), a cellular correlate of learning and memory, and has been shown to decrease long-term depression (LTD).[2]

Data Presentation

The following tables summarize the quantitative effects of NYX-2925 on NMDA receptor currents and long-term potentiation in rat hippocampal preparations, providing a basis for dose-ranging studies in primary neuron cultures.

Concentration of NYX-2925	Enhancement of NMDAR Current (Mean ± SEM)	Reference
100 nM	Significant Enhancement	[2]
500 nM	Significant Enhancement	[2]

Concentration of NYX-2925	Effect on Long-Term Potentiation (LTP)	Reference
100 nM	Enhanced Magnitude	[2]
500 nM	Enhanced Magnitude	[2]

Concentration of NYX-2925	Effect on Long-Term Depression (LTD)	Reference
5 µM	Decreased Magnitude	[2]

Signaling Pathway

The signaling cascade initiated by NYX-2925's modulation of the NMDA receptor is central to its effects on synaptic plasticity. The following diagram illustrates this proposed pathway.

NYX-2925 Signaling Pathway

Experimental Protocols

The following are detailed protocols for the application of NYX-2925 in primary neuron cultures.

I. Primary Neuron Culture Protocol

This protocol describes the isolation and culture of primary cortical or hippocampal neurons from embryonic rodents.

Materials:

• Embryonic day 18 (E18) rat or mouse pups

• Dissection medium (e.g., Hibernate-E)

• Enzyme solution (e.g., Papain or Trypsin)

• Plating medium (e.g., Neurobasal medium with B27 supplement, GlutaMAX, and penicillin/streptomycin)

• Poly-D-lysine or Poly-L-ornithine coated culture plates or coverslips

• Standard cell culture incubator (37°C, 5% CO₂)

Procedure:

• Dissect cortices or hippocampi from E18 rodent embryos in ice-cold dissection medium.

• Mince the tissue and incubate in the enzyme solution according to the manufacturer's instructions to dissociate the cells.

• Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Count the viable cells using a hemocytometer and trypan blue exclusion.

• Plate the cells onto pre-coated culture vessels at a desired density (e.g., 2.5 x 10^5 cells/cm²).

• Incubate the cultures at 37°C in a 5% CO₂ humidified incubator.

• Perform partial media changes every 3-4 days. Cultures are typically ready for experiments between 7 and 14 days in vitro (DIV).

II. Electrophysiology Protocol (Whole-Cell Patch-Clamp)

This protocol is for recording NMDA receptor-mediated currents in cultured neurons.

Materials:

• Primary neuron culture (DIV 10-14)

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pulling patch pipettes

• Artificial cerebrospinal fluid (aCSF)

• Internal solution for patch pipette

• NYX-2925 stock solution (dissolved in a suitable vehicle, e.g., DMSO)

Procedure:

• Prepare a stock solution of NYX-2925 and dilute it to the desired final concentrations (e.g., 100 nM, 500 nM) in aCSF.

• Transfer a coverslip with cultured neurons to the recording chamber on the microscope stage and perfuse with aCSF.

• Pull patch pipettes to a resistance of 3-5 MΩ and fill with the internal solution.

• Establish a whole-cell patch-clamp configuration on a visually identified neuron.

• Record baseline NMDA receptor-mediated currents by applying a voltage ramp or step in the presence of AMPA and GABA receptor antagonists.

• Perfuse the chamber with aCSF containing NYX-2925 for a defined period (e.g., 5-10 minutes).

• Record NMDA receptor-mediated currents in the presence of NYX-2925.

• Wash out the drug by perfusing with aCSF and record recovery.

• Analyze the change in current amplitude and kinetics before, during, and after NYX-2925 application.

III. Calcium Imaging Protocol

This protocol measures changes in intracellular calcium in response to neuronal activity and modulation by NYX-2925.

Materials:

• Primary neuron culture (DIV 10-14)

• Fluorescent calcium indicator (e.g., Fura-2 AM or a genetically encoded calcium indicator like GCaMP)

• Fluorescence microscope with a sensitive camera and appropriate filter sets

• Image acquisition and analysis software

• Field stimulator

• NYX-2925 stock solution

Procedure:

• Load the cultured neurons with the calcium indicator according to the manufacturer's protocol.

• Mount the coverslip in a recording chamber on the microscope stage and perfuse with aCSF.

• Acquire baseline fluorescence images.

• Stimulate the neurons (e.g., with a field stimulator or by applying a high potassium solution) to elicit calcium transients and record the fluorescence changes.

• Perfuse the chamber with aCSF containing NYX-2925 at the desired concentration.

• Repeat the stimulation protocol in the presence of NYX-2925 and record the resulting calcium transients.

• Analyze the data to determine changes in the amplitude, frequency, and duration of calcium signals in response to NYX-2925 treatment.

Experimental Workflow

The following diagram outlines a typical experimental workflow for studying the effects of NYX-2925 in primary neuron cultures.

References

• 1. Regulation of AMPA receptor trafficking and exit from the endoplasmic reticulum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulation of AMPA receptor trafficking and synaptic plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Assessing Blood-Brain Barrier Penetration of NYX-2925

Introduction

NYX-2925 is a novel, orally bioavailable small molecule that modulates the N-methyl-D-aspartate receptor (NMDAR).[1][2][3] It acts as a co-agonist to glutamate, partially activating NMDARs, particularly in the presence of low concentrations of endogenous agonists like glycine (B1666218) or D-serine.[1][4] Developed for the treatment of chronic pain conditions, its therapeutic efficacy is contingent on its ability to penetrate the blood-brain barrier (BBB) and engage its target in the central nervous system (CNS).[1][5] These application notes provide a summary of known quantitative data and detailed protocols for assessing the BBB penetration of NYX-2925.

Mechanism of Action and CNS Target Engagement

NYX-2925 modulates synaptic plasticity processes that are crucial for learning, memory, and the central processing of pain.[2][5] Its mechanism involves enhancing NMDAR-mediated signaling.[6] Specifically, in the medial prefrontal cortex (mPFC), NYX-2925 has been shown to alleviate neuropathic pain by restoring the activity of Src kinase, a downstream regulator of NMDARs.[6] This action reverses the pain-induced decrease in the phosphorylation of GluN2A and GluN2B receptor subunits, leading to a positive feedback loop that stabilizes NMDARs at the synapse and alleviates pain.[6] Effective target engagement therefore requires sufficient concentrations of NYX-2925 to reach these specific brain regions.

Data Presentation: Quantitative BBB Penetration Data

The extent of NYX-2925 penetration into the CNS has been quantified in both human and preclinical studies. The key metric for this assessment is the ratio of the drug's concentration in the cerebrospinal fluid (CSF) to its concentration in the plasma.

Table 1: Human Pharmacokinetic and BBB Penetration Data

Parameter	Value	Study Population	Dosing	Source

| CSF/Plasma Cmax Ratio | ~6-9% | Healthy Adult Volunteers | Single (50 mg) & Multiple (150 mg) Doses |[1][4][7] |

Table 2: Preclinical (Rat) Pharmacokinetic and BBB Penetration Data

Parameter	Value	Dosing	Source
Plasma Cmax	706 nM (at 1 hour)	1 mg/kg, p.o.	[2]
CSF Cmax	44 nM (at 1 hour)	1 mg/kg, p.o.	[2][8]
CSF Half-life	1.2 hours	1 mg/kg, p.o.	[2][8]
CSF/Plasma Cmax Ratio	~6.2%	1 mg/kg, p.o.	[2]

| Oral Bioavailability | 56% | 10 mg/kg, p.o. vs 2 mg/kg, i.v. |[2] |

Experimental Protocols

Protocol 1: Assessment of BBB Penetration in Humans via CSF Sampling

This protocol outlines the methodology used in clinical trials to confirm and quantify the BBB penetration of NYX-2925.

Objective: To determine the concentration of NYX-2925 in cerebrospinal fluid relative to plasma following oral administration.

Methodology:

• Subject Recruitment: Enroll healthy adult volunteers as per the guidelines of a Phase I clinical study.[1][4]

• Drug Administration: Administer a single oral dose of NYX-2925 (e.g., 50 mg).[1]

• Plasma Sample Collection:

  • Collect serial blood samples at predefined time points post-dosing (e.g., 0, 1, 2, 4, 8, 12, 24 hours).

  • Process blood samples by centrifugation to separate plasma.

  • Store plasma samples at -80°C until analysis.

• CSF Sample Collection:

  • Perform a lumbar puncture at a time point corresponding to the anticipated peak plasma concentration (Cmax).

  • Collect CSF into polypropylene (B1209903) tubes.

  • Immediately place CSF samples on ice and store at -80°C to ensure stability.

• Bioanalysis:

  • Analyze the concentrations of NYX-2925 in both plasma and CSF samples using a validated high-performance liquid chromatography/tandem mass spectroscopy (HPLC-MS/MS) method.[1]

  • The lower limit of quantitation in plasma has been established at 1.00 ng/mL.[1]

• Data Analysis:

  • Calculate the maximum plasma concentration (Cmax) from the plasma concentration-time profile.

  • Determine the CSF concentration at the time of sampling.

  • Calculate the CSF-to-plasma concentration ratio as a percentage: ( [CSF] / [Plasma Cmax] ) * 100.

Protocol 2: Preclinical Assessment of BBB Penetration using In Vivo Microdialysis

In vivo microdialysis is a widely used technique to measure unbound drug concentrations in the brain's interstitial fluid (ISF), providing a direct measure of target site exposure.[9][10]

Objective: To continuously monitor the concentration of NYX-2925 in the brain ISF and plasma of freely moving rats.

Methodology:

• Animal Preparation & Surgery:

  • Anesthetize male Sprague-Dawley rats and place them in a stereotaxic frame.[11]

  • Implant a guide cannula targeting a specific brain region (e.g., medial prefrontal cortex or striatum).[6][12]

  • Implant a second catheter into the jugular vein for serial blood sampling.

  • Allow the animals to recover for 5-7 days post-surgery.[11]

• Microdialysis Probe Insertion:

  • On the day of the experiment, insert a microdialysis probe (with a suitable molecular weight cut-off) through the guide cannula into the target brain region.[9]

  • Connect the probe to a syringe pump and perfuse with artificial cerebrospinal fluid (aCSF) at a low, constant flow rate (e.g., 1-2 µL/min).[10]

• Equilibration and Dosing:

  • Allow the system to equilibrate for at least 1-2 hours before dosing.

  • Administer NYX-2925 orally (p.o.) at the desired dose (e.g., 1 mg/kg).[2]

• Sample Collection:

  • Collect microdialysate fractions at regular intervals (e.g., every 20-30 minutes) into cooled collection vials.[12]

  • Simultaneously, collect blood samples from the jugular vein catheter at corresponding time points. Process to obtain plasma.

• Probe Calibration:

  • Determine the in vivo recovery of the probe using a method like retrodialysis to accurately calculate the unbound brain concentration from the dialysate concentration.

• Bioanalysis:

  • Analyze dialysate and plasma samples for NYX-2925 concentration using a validated LC-MS/MS method.[13]

• Data Analysis:

  • Plot the concentration-time profiles for both brain ISF (corrected for probe recovery) and plasma.

  • Calculate key pharmacokinetic parameters such as Cmax, Tmax, and the Area Under the Curve (AUC) for both compartments.

  • Determine the brain-to-plasma concentration ratio (AUC_brain / AUC_plasma) to quantify BBB penetration.

Mandatory Visualizations

Caption: Experimental workflow for assessing NYX-2925 BBB penetration.

Caption: Proposed signaling pathway for NYX-2925 in the mPFC.

References

• 1. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NYX-2925 | Ligand page | IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY [guidetoimmunopharmacology.org]
• 4. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sleepreviewmag.com [sleepreviewmag.com]
• 6. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aptinyx Presents Preclinical and Phase 1 Clinical Data on NYX-2925 at the 20th Annual Meeting of the American Society for Experimental Neurotherapeutics [prnewswire.com]
• 8. researchgate.net [researchgate.net]
• 9. In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vivo Calibration of Microdialysis Using Infusion of Stable-Isotope Labeled Neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Microfabrication and In Vivo Performance of a Microdialysis Probe with Embedded Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Microdialysis Coupled with LC-MS/MS for in vivo Neurochemical Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating NYX-2925 Target Engagement

For Researchers, Scientists, and Drug Development Professionals

Introduction

NYX-2925 is a novel, orally bioavailable small molecule that modulates the N-methyl-D-aspartate receptor (NMDAR).[1][2] It functions as a co-agonist to glutamate (B1630785), partially activating NMDARs, especially in the presence of low concentrations of endogenous co-agonists like glycine (B1666218) or D-serine.[3][4] Developed by Aptinyx, NYX-2925 has been investigated for the treatment of chronic pain conditions, such as painful diabetic peripheral neuropathy (DPN) and fibromyalgia.[3][4][5][6] The compound is designed to enhance synaptic plasticity, a key mechanism in learning, memory, and the central processing of pain.[7][8] Unlike traditional NMDAR antagonists, NYX-2925 modulates receptor activity without causing dissociative side effects.[3][4] This document provides detailed techniques and protocols to evaluate the target engagement of NYX-2925 with the NMDAR.

Proposed Signaling Pathway of NYX-2925

The primary target of NYX-2925 is the NMDAR, a ligand-gated ion channel crucial for synaptic transmission and plasticity.[7] NYX-2925 enhances NMDAR function, leading to increased calcium (Ca2+) influx and the activation of downstream signaling cascades. One key pathway involves the activation of Src kinase, which in turn phosphorylates NMDAR subunits (GluN2A/B), creating a positive feedback loop that stabilizes the receptor at the synapse and potentiates its activity.[9] This enhanced signaling is believed to underlie the therapeutic effects of NYX-2925, such as the facilitation of Long-Term Potentiation (LTP) and the alleviation of neuropathic pain.[7][9]

Proposed signaling pathway for NYX-2925 at the NMDAR.

Application Notes: Techniques for Evaluating Target Engagement

Evaluating the interaction of NYX-2925 with NMDARs requires a multi-faceted approach, spanning from in vitro molecular assays to in vivo functional and clinical readouts.

In Vitro Techniques: Direct Target Interaction and Cellular Function

These assays confirm the direct binding and modulatory activity of NYX-2925 at the NMDAR in a controlled environment.

• Radioligand Binding Assays:

  • [3H]MK-801 Potentiation Assay: This is a key functional assay to quantify the positive allosteric modulation of NMDARs. MK-801 is an open-channel blocker, and its binding is proportional to receptor activation. NYX-2925's ability to increase [3H]MK-801 binding in the presence of glutamate demonstrates its role as a positive modulator.[7] This assay can be performed on membranes from cells (e.g., HEK293) expressing specific human NMDAR subtypes (NR2A, 2B, 2C, 2D) to determine subtype selectivity.[7]

  • Off-Target Profiling: To ensure target specificity, radioligand displacement assays against a broad panel of other CNS receptors, ion channels, and transporters are essential. Studies have shown that NYX-2925 has a low potential for off-target activity, showing no significant affinity for 81 other binding sites at high concentrations.[7]

• Cellular Functional Assays:

  • Electrophysiology (Patch-Clamp): This technique provides a direct measure of NMDAR function by recording ion currents through the channel. In whole-cell patch-clamp recordings from neurons (e.g., in hippocampal slices) or transfected cells, application of NYX-2925 should enhance pharmacologically isolated NMDAR currents.[7][10]

  • Calcium Flux Assays: NMDAR activation leads to calcium influx. High-throughput assays using calcium-sensitive fluorescent dyes (e.g., Fluo-4) can measure changes in intracellular calcium in response to NYX-2925.[11] This method allows for the screening of NMDAR modulators and can be adapted to study different receptor subunits.[11][12]

Ex Vivo Techniques: Target Engagement in a Biological Context

These methods use tissue from animals previously treated with NYX-2925 to assess target engagement and its downstream consequences on neural circuits.

• Slice Electrophysiology (Synaptic Plasticity):

  • Long-Term Potentiation (LTP) and Depression (LTD): LTP and LTD are cellular correlates of learning and memory. Brain slices (e.g., from the hippocampus or medial prefrontal cortex) from animals dosed with NYX-2925 can be prepared for field excitatory postsynaptic potential (fEPSP) recordings.[7] An increase in the magnitude of LTP or a decrease in LTD following administration of NYX-2925 provides strong evidence of target engagement and functional modulation of synaptic plasticity.[7][10]

• Biochemical and Molecular Assays:

  • Western Blotting: Brain tissue from treated animals can be analyzed to detect changes in the phosphorylation status of NMDAR subunits or downstream signaling proteins like Src kinase. An increase in phosphorylated Src following NYX-2925 treatment in a pain model would support the proposed mechanism of action.[9]

  • Co-Immunoprecipitation and Immunohistochemistry: These techniques can assess the trafficking of NMDARs to the synapse. Studies have shown that NYX-2925 can increase the amount of the GluN2B subunit associated with the postsynaptic density protein PSD-95, indicating enhanced synaptic localization.[13]

In Vivo & Clinical Techniques: Functional Outcomes and Brain Activity

These approaches evaluate the physiological and behavioral consequences of NMDAR modulation by NYX-2925 in living organisms and human subjects.

• Pharmacokinetics: Measuring drug concentrations in plasma and cerebrospinal fluid (CSF) after oral administration is crucial to confirm that NYX-2925 crosses the blood-brain barrier to reach its target in the CNS.[3][4] Studies confirm that CSF concentrations of NYX-2925 reach levels sufficient for receptor modulation.[3][10]

• Behavioral Models:

  • Neuropathic Pain Models: In preclinical models like the chronic constriction injury (CCI) model, NYX-2925 has been shown to alleviate pain-like behaviors, such as mechanical allodynia.[9][14]

  • Cognitive Enhancement Models: The effects of NYX-2925 on learning and memory can be assessed using tests like the novel object recognition task, where the drug has been shown to facilitate memory.[7]

• Neuroimaging (Clinical):

  • Functional MRI (fMRI) and MR Spectroscopy (MRS): In clinical trials with fibromyalgia patients, neuroimaging techniques have been used to measure target engagement.[6][15] For example, proton MRS (1H-MRS) can detect changes in brain metabolites like glutamate, while resting-state fMRI can assess changes in connectivity between brain regions involved in pain processing.[6] These methods provide objective biomarkers of the drug's effect on the human brain.

Quantitative Data Summary

The following table summarizes key quantitative data from preclinical studies evaluating NYX-2925.

Parameter	NMDAR Subtype	Value	Assay	Source
Potency (EC₅₀)	hNR2A	55 pM	[3H]MK-801 Potentiation	[7]
hNR2B	28 fM	[3H]MK-801 Potentiation	[7]
hNR2C	11 pM	[3H]MK-801 Potentiation	[7]
hNR2D	55 pM	[3H]MK-801 Potentiation	[7]
Functional Activity	N/A	Enhancement of NMDAR current	Patch-clamp (Hippocampal Slices)	[7]
N/A	Enhancement of LTP magnitude	fEPSP Recording (Hippocampal Slices)	[7][10]
Pharmacokinetics	N/A	Cmax in CSF: 44 nM (at 1 hr)	LC-MS/MS (Rats, 1 mg/kg p.o.)	[7][10]
N/A	CSF Half-life: 1.2 hours	LC-MS/MS (Rats, 1 mg/kg p.o.)	[7][10]

Experimental Protocols

Protocol 1: In Vitro [3H]MK-801 Potentiation Assay

This protocol details the measurement of NYX-2925's functional agonist effect at specific NMDAR subtypes expressed in HEK cells.

References

• 1. NYX-2925 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. NYX-2925 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. NYX-2925 Impacts Functional and Chemical Neuroimaging Biomarkers and Patient-reported Outcomes of Pain in Patients with Fibromyalgia - ACR Meeting Abstracts [acrabstracts.org]
• 7. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sleepreviewmag.com [sleepreviewmag.com]
• 9. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. WO2017109709A2 - A high-throughput assay method for identifying allosteric nmda receptor modulators - Google Patents [patents.google.com]
• 13. NYX-2925 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 14. Aptinyx Presents Preclinical Data on NMDA Receptor Modulator NYX-2925 at the International Association for the Study of Pain’s 17th World Congress on Pain | santé log [santelog.com]
• 15. trial.medpath.com [trial.medpath.com]

Application Notes and Protocols for NYX-2925 in Hippocampal Long-Term Potentiation

For Researchers, Scientists, and Drug Development Professionals

Introduction

NYX-2925 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate receptor (NMDAR). It is a spiro-β-lactam-based compound designed to mimic structural features of rapastinel (B1663592) (formerly GLYX-13). Unlike direct NMDAR agonists or antagonists, NYX-2925 modulates receptor activity to enhance synaptic plasticity, a fundamental process for learning and memory. Preclinical studies have demonstrated its ability to facilitate NMDAR-dependent long-term potentiation (LTP) in the hippocampus, a key brain region for memory formation. These application notes provide detailed protocols and data for researchers investigating the effects of NYX-2925 on LTP in hippocampal slices.

Mechanism of Action

NYX-2925 enhances synaptic plasticity by positively modulating NMDARs. It has been shown to increase the binding of the NMDAR open-channel blocker MK-801 to human NR2A-D subtypes, indicating an enhancement of channel opening. This modulation leads to an increased NMDAR-mediated current and facilitates the induction of LTP. The proposed signaling pathway suggests that NYX-2925 acts as a co-agonist at the NMDAR, enhancing glutamatergic neurotransmission. This, in turn, is thought to activate downstream signaling cascades, such as those involving Src kinase, which are crucial for the expression of LTP. Furthermore, NYX-2925 has been shown to promote the trafficking and synaptic insertion of NMDARs, particularly the GluN2B subtype, and AMPA receptors, further contributing to its effects on synaptic strength.

Application Notes and Protocols: NYX-2925 in Preclinical Models of Neurodegenerative Disease

For Researchers, Scientists, and Drug Development Professionals

Introduction

NYX-2925 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate receptor (NMDAR).[1] It has been investigated for its potential therapeutic effects in various neurological and psychiatric disorders due to its role in modulating synaptic plasticity, a fundamental process for learning and memory.[2] While clinical development has primarily focused on chronic pain conditions such as diabetic peripheral neuropathy and fibromyalgia, preclinical evidence suggests potential utility in conditions with overlapping pathology to neurodegenerative diseases, particularly those involving tauopathy.[3] However, it is critical to note that clinical trials of NYX-2925 in painful diabetic peripheral neuropathy and fibromyalgia, as well as a related compound (NYX-458) in Parkinson's disease, did not meet their primary endpoints.[1][4] To date, there is a notable lack of published preclinical studies evaluating NYX-2925 directly in established animal models of Alzheimer's, Parkinson's, or Huntington's disease. The most relevant preclinical data comes from a study in a rat model of traumatic brain injury (TBI), which demonstrated that NYX-2925 can modulate tau phosphorylation, a pathological hallmark of several neurodegenerative diseases, including Alzheimer's disease.[3]

These application notes provide a summary of the available preclinical data and outline protocols that could be adapted for the investigation of NYX-2925 in models of neurodegenerative disease, with a focus on the TBI model as a surrogate for tau-related pathology.

Mechanism of Action

NYX-2925 enhances NMDAR function, promoting synaptic plasticity. Its proposed mechanism of action is summarized in the signaling pathway diagram below.

Figure 1: Proposed signaling pathway for NYX-2925. NYX-2925 acts as a positive allosteric modulator of the NMDA receptor, enhancing its activation by glutamate. This leads to increased calcium influx and downstream signaling cascades that promote synaptic plasticity, including the modulation of tau phosphorylation and increased trafficking of NMDA and AMPA receptors to the synapse.

Data Presentation

The following tables summarize the key preclinical findings for NYX-2925. It is important to note the absence of data from dedicated neurodegenerative disease models.

Table 1: In Vitro Activity of NYX-2925

Assay	Receptor Subtype	Activity	EC₅₀	Source
[³H]MK-801 Binding	hNR2A	Potentiation	55 pM	[2]
hNR2B	Potentiation	28 fM	[2]
hNR2C	Potentiation	11 pM	[2]
hNR2D	Potentiation	55 pM	[2]
Electrophysiology	Rat Hippocampal Slices	Enhanced NMDA Current	100-500 nM	[2]
Rat Hippocampal Slices	Enhanced LTP	100-500 nM	[2]

Table 2: In Vivo Efficacy of NYX-2925 in a Traumatic Brain Injury (TBI) Model

Animal Model	Dosage	Administration Route	Key Findings	Source
Rat TBI Model	Not Specified	Not Specified	Improved learning deficits	[3]
Modulated tau phosphorylation	[3]

Note: Specific quantitative data on the degree of improvement in learning deficits and the extent of tau phosphorylation modulation were not available in the reviewed literature.

Experimental Protocols

The following are generalized protocols that can be adapted for the study of NYX-2925 in models of neurodegenerative disease, based on methodologies reported in preclinical studies of NYX-2925 for other indications and general practices in the field.

Protocol 1: Evaluation of NYX-2925 in a Rat Model of Traumatic Brain Injury

This protocol is a hypothetical reconstruction based on the limited available information and should be optimized for specific experimental goals.

Figure 2: Experimental workflow for evaluating NYX-2925 in a TBI model.

Materials:

• NYX-2925

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Adult male Sprague-Dawley rats

• TBI induction device (e.g., controlled cortical impactor)

• Behavioral testing apparatus (e.g., Morris water maze, novel object recognition arena)

• Reagents for Western blotting or ELISA (primary and secondary antibodies for phospho-tau and total tau)

Procedure:

• Animal Model and TBI Induction: Acclimatize adult male Sprague-Dawley rats to the housing facility for at least one week. Induce TBI using a standardized method such as controlled cortical impact under anesthesia. Sham-operated animals should undergo the same surgical procedures without the impact.

• Grouping and Dosing: Randomly assign animals to experimental groups: Sham, TBI + Vehicle, and TBI + NYX-2925 (at desired dose levels, e.g., 1, 3, 10 mg/kg).

• Drug Administration: Prepare NYX-2925 in the appropriate vehicle. Administer NYX-2925 or vehicle orally (p.o.) once daily, starting 24 hours post-TBI, for the duration of the study.

• Behavioral Assessment: Conduct cognitive testing at a predetermined time point post-TBI (e.g., 1-2 weeks).

  • Morris Water Maze: Assess spatial learning and memory.

  • Novel Object Recognition: Evaluate recognition memory.

• Biochemical Analysis: At the end of the study, euthanize the animals and collect brain tissue (hippocampus and cortex). Prepare tissue lysates for Western blotting or ELISA to quantify the levels of phosphorylated tau (e.g., at AT8, PHF-1 epitopes) and total tau.

• Data Analysis: Analyze behavioral data using appropriate statistical methods (e.g., ANOVA). For biochemical data, normalize phospho-tau levels to total tau and compare between groups.

Protocol 2: General In Vivo Pharmacokinetic and Target Engagement Study

This protocol can be used to establish the pharmacokinetic profile and central nervous system penetration of NYX-2925 in the species being used for efficacy studies.

Procedure:

• Dosing: Administer a single oral dose of NYX-2925 to a cohort of animals.

• Sample Collection: Collect blood and cerebrospinal fluid (CSF) samples at multiple time points post-dosing (e.g., 0.5, 1, 2, 4, 8, 24 hours).

• Bioanalysis: Determine the concentration of NYX-2925 in plasma and CSF using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

• Target Engagement (Optional): At the time of Cmax, brain tissue can be collected to assess target engagement through methods such as ex vivo slice electrophysiology to measure LTP enhancement.

Conclusion and Future Directions

The available preclinical data on NYX-2925 suggests a potential role in modulating synaptic plasticity and tau phosphorylation. However, the lack of direct evidence in established models of Alzheimer's, Parkinson's, or other neurodegenerative diseases, coupled with the negative outcomes of clinical trials in other indications, warrants a cautious and thorough approach. Future research should aim to:

• Directly test the efficacy of NYX-2925 in transgenic mouse models of Alzheimer's disease (e.g., 5XFAD, 3xTg-AD) and Parkinson's disease (e.g., α-synuclein overexpressing models).

• Elucidate the specific signaling pathways through which NYX-2925 modulates tau phosphorylation.

• Investigate the long-term effects of NYX-2925 treatment on neuroinflammation and neuronal survival in the context of neurodegeneration.

Researchers and drug development professionals should carefully consider the existing data and the need for further validation before committing significant resources to the investigation of NYX-2925 for neurodegenerative diseases. The protocols outlined here provide a starting point for such investigations, but they must be adapted and rigorously validated for each specific research question and animal model.

References

• 1. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 2. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sleepreviewmag.com [sleepreviewmag.com]
• 4. pharmalive.com [pharmalive.com]

Application Notes & Protocols: Utilizing NYX-2925 for the Study of NMDA Receptor Subtype Function

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of NYX-2925, a novel N-methyl-D-aspartate (NMDA) receptor modulator, and detail its use in elucidating the function of specific NMDA receptor subtypes. The provided protocols are based on established preclinical research and are intended to guide researchers in designing and executing experiments to investigate the nuanced roles of NMDA receptor signaling in various physiological and pathological processes.

Introduction to NYX-2925

NYX-2925 is a spiro-β-lactam-based small molecule that acts as a positive allosteric modulator of the NMDA receptor.[1][2] It was developed as a structural mimic of the dipyrrolidine features of rapastinel (B1663592) (formerly GLYX-13).[2][3] Functionally, NYX-2925 acts as a co-agonist with glutamate, partially activating NMDA receptors, especially in conditions of low endogenous co-agonist (glycine or D-serine) concentrations.[4][5] This modulation of the NMDA receptor enhances synaptic plasticity, a fundamental process for learning and memory.[1][6][7] Preclinical studies have demonstrated its activity across all four major NMDA receptor subtypes (NR2A-D), making it a valuable tool for investigating the differential functions of these subtypes.[1][3] While clinical trials for chronic pain conditions such as diabetic peripheral neuropathy and fibromyalgia did not meet their primary endpoints, the preclinical data on NYX-2925 provide a strong foundation for its use as a research tool.[8][9][10][11]

Mechanism of Action & Signaling Pathway

NYX-2925 enhances NMDA receptor function, leading to the potentiation of long-term potentiation (LTP) and inhibition of long-term depression (LTD), key synaptic plasticity mechanisms.[1] Mechanistic studies in models of neuropathic pain suggest that the analgesic effects of NYX-2925 may be mediated through a Src kinase-dependent pathway in the medial prefrontal cortex (mPFC).[6] In a chronic constriction injury (CCI) model of neuropathic pain, NYX-2925 administration was found to restore the decreased phosphorylation of GluN2A and GluN2B subunits and the downstream regulator Src kinase in the mPFC.[6]

Proposed signaling pathway of NYX-2925 in modulating synaptic plasticity.

Quantitative Data: NYX-2925 Activity at NMDA Receptor Subtypes

The following table summarizes the potency (EC₅₀) and maximal effect of NYX-2925 on different human NMDA receptor subtypes, as determined by a [³H]MK-801 binding potentiation assay in HEK cells expressing recombinant human NMDA receptors.[1]

NMDA Receptor Subtype	EC₅₀ (M)	Maximal Effect (% of Glycine)
hNR1/NR2A	5.5 x 10⁻¹¹	40.6%
hNR1/NR2B	2.8 x 10⁻¹⁴	47.1%
hNR1/NR2C	1.1 x 10⁻¹¹	63.1%
hNR1/NR2D	5.5 x 10⁻¹¹	57.8%

Experimental Protocols

[³H]MK-801 Binding Potentiation Assay

This protocol is designed to assess the functional activity of NYX-2925 at different NMDA receptor subtypes by measuring the potentiation of [³H]MK-801 binding.

Materials:

• HEK cells stably expressing the human NR1 subunit.

• Plasmids encoding human NR2A, NR2B, NR2C, or NR2D subunits.

• Transfection reagent (e.g., Lipofectamine).

• Cell culture medium and supplements.

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 µM glutamate).

• [³H]MK-801.

• NYX-2925 stock solution.

• Glycine (B1666218) stock solution (for determining maximal stimulation).

• Scintillation vials and cocktail.

• Liquid scintillation counter.

Procedure:

• Cell Transfection: Transiently transfect the stable hNR1-expressing HEK cells with the desired hNR2 subunit cDNA.

• Cell Culture: Culture the transfected cells for 48 hours post-transfection to allow for receptor expression.

• Membrane Preparation: Harvest the cells and prepare membrane fractions by homogenization and centrifugation.

• Binding Assay:

  • In a 96-well plate, add the prepared cell membranes.

  • Add varying concentrations of NYX-2925 to different wells.

  • Include control wells with vehicle and a saturating concentration of glycine (e.g., 1 mM) to determine baseline and maximal [³H]MK-801 binding, respectively.

  • Add a fixed concentration of [³H]MK-801 to all wells.

  • Incubate the plate at room temperature for a specified time to allow binding to reach equilibrium.

• Termination of Binding: Rapidly filter the contents of each well through glass fiber filters to separate bound from unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding (determined in the presence of a high concentration of a non-labeled NMDA receptor antagonist) from total binding.

  • Normalize the data to the maximal stimulation observed with glycine.

  • Plot the concentration-response curve for NYX-2925 and determine the EC₅₀ and maximal effect for each NMDA receptor subtype.

Workflow for the [³H]MK-801 binding potentiation assay.

Electrophysiological Recording of Synaptic Plasticity (LTP/LTD)

This protocol outlines the methodology for assessing the effect of NYX-2925 on NMDA receptor-dependent long-term potentiation (LTP) and long-term depression (LTD) in rodent hippocampal slices.[1]

Materials:

• Rodent (e.g., rat or mouse).

• Vibratome for slicing brain tissue.

• Artificial cerebrospinal fluid (aCSF), oxygenated with 95% O₂ / 5% CO₂.

• Recording chamber for brain slices.

• Electrophysiology rig with amplifier, digitizer, and data acquisition software.

• Stimulating and recording electrodes.

• NYX-2925 stock solution.

Procedure:

• Slice Preparation:

  • Anesthetize and decapitate the rodent.

  • Rapidly dissect the brain and place it in ice-cold, oxygenated aCSF.

  • Prepare acute hippocampal slices (e.g., 300-400 µm thick) using a vibratome.

  • Allow slices to recover in oxygenated aCSF at room temperature for at least 1 hour.

• Electrophysiological Recording:

  • Transfer a slice to the recording chamber and perfuse with oxygenated aCSF.

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• Baseline Recording:

  • Deliver baseline electrical stimuli at a low frequency (e.g., 0.05 Hz) for at least 20 minutes to establish a stable baseline fEPSP response.

• Drug Application:

  • Bath-apply NYX-2925 at the desired concentration (e.g., 100-500 nM) and continue baseline stimulation for another 20-30 minutes.

• Induction of Plasticity:

  • LTP Induction: Apply a high-frequency stimulation (HFS) protocol (e.g., theta burst stimulation or multiple trains of 100 Hz).

  • LTD Induction: Apply a low-frequency stimulation (LFS) protocol (e.g., 1 Hz for 15 minutes).

• Post-Induction Recording:

  • Continue recording fEPSPs at the baseline stimulation frequency for at least 60 minutes post-induction.

• Data Analysis:

  • Measure the slope of the fEPSP.

  • Normalize the fEPSP slope to the pre-induction baseline.

  • Compare the magnitude of LTP or LTD in the presence of NYX-2925 to control slices treated with vehicle.

Experimental workflow for electrophysiological recordings of synaptic plasticity.

Disclaimer

These application notes and protocols are intended for research purposes only and should be used by qualified personnel. The information provided is based on published literature, and individual results may vary. It is the responsibility of the user to validate the protocols for their specific experimental conditions. Appropriate safety precautions should be taken when handling all chemical reagents.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sleepreviewmag.com [sleepreviewmag.com]
• 8. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. Aptinyx Reports Results from Phase 2b Study of NYX-2925 in Fibromyalgia - BioSpace [biospace.com]
• 11. Aptinyx’s Mid-Stage NMDA Receptor Fails to Hit Endpoints in Neuropathic Pain Study - BioSpace [biospace.com]

NYX-2925: A Novel N-Methyl-D-Aspartate Receptor Modulator for Glutamate Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

NYX-2925, ((2S, 3R)-3-hydroxy-2-((R)-5-isobutyryl-1-oxo-2,5-diazaspiro[3.4]octan-2-yl)butanamide), is a novel, orally bioavailable small molecule that acts as a potent and selective modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] As a co-agonist at the glycine (B1666218) binding site of the NMDAR, NYX-2925 facilitates glutamatergic neurotransmission and enhances synaptic plasticity, processes fundamental to learning, memory, and higher cognitive functions.[3][4] Preclinical studies have demonstrated its therapeutic potential in a range of neurological and psychiatric disorders, including neuropathic pain and major depressive disorder.[5][6] Unlike traditional NMDAR antagonists that can cause significant side effects, NYX-2925's modulatory action offers a promising therapeutic window.[7] These application notes provide detailed protocols for utilizing NYX-2925 as a tool compound in glutamate (B1630785) research, focusing on in vitro and in vivo models of synaptic plasticity and neuropathic pain.

Physicochemical Properties and Formulation

While specific details on the vehicle for in vitro studies are not extensively published, based on its chemical structure, NYX-2925 is expected to be soluble in aqueous solutions such as saline or artificial cerebrospinal fluid (aCSF) for in vitro electrophysiology and in water for oral administration in in vivo studies. For preclinical oral dosing, it has been administered in water.[8] In clinical trials, NYX-2925 has been formulated in capsules for oral administration.[9] It is recommended to store the compound in a cool, dry place, protected from light. For experimental solutions, fresh preparation is advised to ensure stability and potency. Standard laboratory safety precautions, including wearing gloves and eye protection, should be observed when handling the compound.

Mechanism of Action

NYX-2925 positively modulates NMDAR function by acting as a co-agonist at the glycine binding site on the GluN1 subunit.[4] This enhances the receptor's response to glutamate, leading to an influx of Ca2+ into the postsynaptic neuron. This calcium influx is a critical trigger for the activation of various downstream signaling cascades that underpin synaptic plasticity.[4]

One of the key downstream pathways affected by NYX-2925 is the Src kinase signaling cascade. In models of neuropathic pain, where NMDAR-mediated signaling in the medial prefrontal cortex (mPFC) is impaired, NYX-2925 has been shown to restore the activation of Src kinase.[1][3][5] This restoration of Src activity is crucial for the phosphorylation of NMDAR subunits, particularly GluN2B, which in turn enhances synaptic function and alleviates pain-related behaviors.[1][3][5]

dot

Caption: NYX-2925 signaling pathway.

Quantitative Data Summary

The following tables summarize the key quantitative data for NYX-2925 from preclinical and clinical studies.

Table 1: In Vitro Pharmacology of NYX-2925

Parameter	Receptor Subtype	Value	Reference
EC50	hNR2A	55 pM	[4]
hNR2B	28 fM	[4]
hNR2C	11 pM	[4]
hNR2D	55 pM	[4]
LTP Enhancement	Rat Hippocampal Slices	100-500 nM	[4]
LTD Decrease	Rat Hippocampal Slices	5 µM	[4]

Table 2: In Vivo Pharmacology and Pharmacokinetics of NYX-2925

Parameter	Species	Dose	Value	Reference
Effective Dose (Novel Object Recognition)	Rat	0.01-1 mg/kg, p.o.	Facilitated learning and memory	[4]
Effective Dose (Neuropathic Pain)	Rat	1-30 mg/kg, p.o.	Rapid and long-lasting analgesia	[8]
Cmax (CSF)	Rat	1 mg/kg, p.o.	44 nM at 1 hour	[6]
t1/2 (CSF)	Rat	1 mg/kg, p.o.	1.2 hours	[6]
CSF/Plasma Ratio	Human	50 mg & 150 mg	~6-9%	[7]

Experimental Protocols

In Vitro Electrophysiology: Long-Term Potentiation (LTP) and Long-Term Depression (LTD) in Hippocampal Slices

This protocol describes the methodology for assessing the effect of NYX-2925 on synaptic plasticity in rat hippocampal slices.

Materials:

• Male Sprague-Dawley rats (6-8 weeks old)

• Artificial cerebrospinal fluid (aCSF)

• NYX-2925

• Vibratome

• Recording chamber

• Glass microelectrodes

• Amplifier and data acquisition system

Procedure:

• Prepare aCSF and saturate with 95% O₂ / 5% CO₂.

• Anesthetize the rat and decapitate.

• Rapidly remove the brain and place it in ice-cold aCSF.

• Prepare 400 µm thick transverse hippocampal slices using a vibratome.

• Transfer slices to a holding chamber with oxygenated aCSF at room temperature for at least 1 hour to recover.

• Place a single slice in the recording chamber and perfuse with oxygenated aCSF at 30-32°C.

• Position a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• Establish a stable baseline of fEPSPs for at least 20 minutes by stimulating at 0.05 Hz.

• To induce LTP, apply high-frequency stimulation (HFS), typically one or more trains of 100 Hz for 1 second.

• To induce LTD, apply low-frequency stimulation (LFS), typically 900 pulses at 1 Hz.

• To test the effect of NYX-2925, perfuse the slice with aCSF containing the desired concentration of NYX-2925 (e.g., 100-500 nM for LTP enhancement) for a period before and during the induction protocol.

• Continue recording fEPSPs for at least 60 minutes post-induction to assess the magnitude and stability of LTP or LTD.

dot

Caption: In vitro electrophysiology workflow.

In Vivo Model: Chronic Constriction Injury (CCI) Model of Neuropathic Pain

This protocol details the induction of neuropathic pain in rats using the CCI model to evaluate the analgesic effects of NYX-2925.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Anesthetic (e.g., isoflurane)

• Surgical instruments

• 4-0 chromic gut sutures

• NYX-2925

• Von Frey filaments

Procedure:

• Anesthetize the rat.

• Make a small incision on the lateral side of the mid-thigh of one hind limb.

• Expose the sciatic nerve by blunt dissection through the biceps femoris muscle.

• Loosely tie four ligatures of 4-0 chromic gut suture around the sciatic nerve, approximately 1 mm apart. The ligatures should be tight enough to cause a slight constriction but not arrest epineural blood flow.

• Close the muscle and skin layers with sutures.

• Allow the animals to recover for 7-14 days for the neuropathic pain to develop.

• Assess mechanical allodynia by measuring the paw withdrawal threshold using von Frey filaments.

• Administer NYX-2925 orally (e.g., 1-30 mg/kg) or via the desired route.

• Measure paw withdrawal thresholds at various time points after drug administration (e.g., 1, 3, 6, and 24 hours) to determine the analgesic effect.

In Vivo Model: Streptozotocin (STZ)-Induced Diabetic Neuropathy

This protocol describes the induction of diabetic neuropathy in rats using STZ to test the efficacy of NYX-2925.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Streptozotocin (STZ)

• Citrate (B86180) buffer (pH 4.5)

• Blood glucose meter

• NYX-2925

• Von Frey filaments

Procedure:

• Fast the rats overnight.

• Prepare a fresh solution of STZ in cold citrate buffer.

• Induce diabetes by a single intraperitoneal (i.p.) injection of STZ (e.g., 50-65 mg/kg).

• Monitor blood glucose levels 48-72 hours post-injection and weekly thereafter. Rats with blood glucose levels >250 mg/dL are considered diabetic.

• Allow 2-3 weeks for the development of diabetic neuropathy.

• Assess mechanical allodynia using von Frey filaments.

• Administer NYX-2925 orally and measure paw withdrawal thresholds at different time points as described in the CCI model protocol.

In Vivo Model: Novel Object Recognition (NOR) Test

This protocol outlines the NOR test to assess the effects of NYX-2925 on learning and memory.

Materials:

• Rats or mice

• Open field arena

• Two sets of identical objects and one novel object

• NYX-2925

• Video tracking software (optional)

Procedure:

• Habituate the animals to the empty open field arena for 5-10 minutes for 2-3 days.

• On the training day (T1), place two identical objects in the arena.

• Administer NYX-2925 (e.g., 0.01-1 mg/kg, p.o.) or vehicle 60 minutes before the training session.

• Place the animal in the arena and allow it to explore the objects for a set period (e.g., 5-10 minutes).

• Record the time spent exploring each object. Exploration is defined as sniffing or touching the object with the nose or forepaws.

• After a retention interval (e.g., 24 hours), conduct the test session (T2).

• Replace one of the familiar objects with a novel object.

• Place the animal back in the arena and record the time spent exploring the familiar and novel objects.

• Calculate the discrimination index (DI) as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

dot

References

• 1. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sleepreviewmag.com [sleepreviewmag.com]
• 3. researchgate.net [researchgate.net]
• 4. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

Technical Notes & Optimization

NYX-2925 solubility issues and solutions

This technical support center provides essential information for researchers, scientists, and drug development professionals working with NYX-2925. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures, with a focus on solubility and solution preparation.

Frequently Asked Questions (FAQs)

Q1: What is NYX-2925 and what is its primary mechanism of action?

A1: NYX-2925 is a novel, orally active, small-molecule modulator of the N-methyl-D-aspartate receptor (NMDAR). It functions as a positive allosteric modulator, specifically acting as a co-agonist at the glycine-binding site of the NMDAR. This modulation enhances synaptic plasticity and is being investigated for its therapeutic potential in chronic pain conditions.[1]

Q2: I've read that NYX-2925 is "highly soluble." Why might I be experiencing difficulties dissolving it?

A2: While NYX-2925 is classified as a highly soluble compound, particularly for oral bioavailability in aqueous solutions, researchers may encounter challenges when preparing concentrated stock solutions in a laboratory setting. Factors that can influence solubility include the choice of solvent, the purity of the compound, temperature, and the presence of moisture. For in vitro experiments, it is common to first dissolve compounds like NYX-2925 in an organic solvent, such as DMSO, before making further dilutions in aqueous buffers.

Q3: What are the recommended solvents for preparing stock solutions of NYX-2925?

A3: For laboratory research, Dimethyl Sulfoxide (DMSO) is a commonly used solvent for preparing high-concentration stock solutions of NYX-2925. Commercial suppliers offer pre-made 10 mM solutions of NYX-2925 in DMSO. For in vivo studies, a common vehicle for oral administration is a suspension in 0.5% carboxymethylcellulose (CMC) in 0.9% sterile saline.

Q4: How should I store stock solutions of NYX-2925?

A4: Once prepared, stock solutions of NYX-2925 should be aliquoted to avoid repeated freeze-thaw cycles. For long-term storage (up to 6 months), it is recommended to store the aliquots at -80°C. For short-term storage (up to 1 month), -20°C is suitable. The solutions should be protected from light.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
NYX-2925 is not fully dissolving in my chosen solvent.	1. The concentration is too high for the selected solvent.2. The solvent has absorbed moisture, reducing its solvating capacity.3. The compound requires energy to dissolve.	1. Try preparing a more dilute solution initially.2. Use fresh, anhydrous solvent.3. Gently warm the solution (e.g., in a 37°C water bath) and/or use sonication or vortexing to aid dissolution.
Precipitate forms when diluting my DMSO stock solution in an aqueous buffer.	1. The final concentration of NYX-2925 in the aqueous buffer is above its solubility limit.2. The percentage of DMSO in the final solution is too low to maintain solubility.	1. Increase the dilution factor to lower the final concentration.2. Ensure the final concentration of DMSO is sufficient to keep the compound in solution (typically, a final DMSO concentration of <1% is well-tolerated in many cell-based assays, but this may need to be optimized).
I am observing unexpected results in my in vivo experiment.	1. The compound was not uniformly suspended in the vehicle before administration.2. The stability of the compound in the chosen vehicle is limited.	1. Ensure the suspension is thoroughly mixed (e.g., by vortexing) immediately before each administration.2. Prepare the formulation fresh on the day of use.

Quantitative Solubility Data

Solvent	Concentration (Molar)	Concentration (mg/mL)	Notes
DMSO	~10 mM	~2.97 mg/mL	Based on commercially available solutions. Higher concentrations may be achievable.
Ethanol	Data not available	Data not available	-
Aqueous Solutions	Described as "highly soluble"	Data not available	Classified as a Biopharmaceutics Classification System (BCS) Class 1 compound, indicating high solubility and permeability.

Molecular Weight of NYX-2925: 297.35 g/mol

Experimental Protocols

Protocol 1: Preparation of a 10 mM NYX-2925 Stock Solution in DMSO

• Materials:

  • NYX-2925 powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

• Procedure:

  • Weigh out the desired amount of NYX-2925 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.97 mg of NYX-2925.

  • Add the appropriate volume of anhydrous DMSO to the tube.

  • Vortex the solution thoroughly until the NYX-2925 is completely dissolved. If necessary, gently warm the tube in a 37°C water bath for a few minutes and vortex again.

  • Once dissolved, aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of NYX-2925 for In Vivo Oral Administration

• Materials:

  • NYX-2925 powder

  • 0.5% Carboxymethylcellulose (CMC) in 0.9% sterile saline

  • Sterile tubes

• Procedure:

  • Calculate the required amount of NYX-2925 based on the desired dose and the number of animals to be treated.

  • Weigh out the calculated amount of NYX-2925 powder.

  • Prepare the 0.5% CMC in 0.9% saline vehicle.

  • Add the NYX-2925 powder to the vehicle.

  • Vortex the suspension thoroughly to ensure a uniform distribution of the compound.

  • Prepare this formulation fresh on the day of the experiment.

  • Vortex the suspension again immediately before each oral administration to ensure consistent dosing.

Visualizations

Signaling Pathway of NYX-2925 at the NMDA Receptor

Caption: Signaling pathway of NYX-2925 as a positive allosteric modulator of the NMDA receptor.

Experimental Workflow for Preparing a Diluted Aqueous Solution

Caption: Workflow for preparing a diluted aqueous solution of NYX-2925 from a DMSO stock.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing NYX-2925 Concentration for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the in vitro concentration of NYX-2925.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NYX-2925?

A1: NYX-2925 is a novel, orally bioavailable small-molecule that modulates the N-methyl-D-aspartate receptor (NMDAR). It acts as a glycine (B1666218) site partial agonist-like modulator, with a preference for GluN2B subunits.[1] By binding to the NMDAR, NYX-2925 facilitates synaptic plasticity, which is crucial for learning and memory.[2][3]

Q2: What is the proposed downstream signaling pathway of NYX-2925?

A2: NYX-2925 is thought to exert its effects by modulating NMDAR-mediated signaling cascades. One of the key proposed pathways involves the activation of Src kinase.[4] This activation can lead to the phosphorylation of NMDAR subunits, influencing receptor function and downstream signaling related to synaptic plasticity.[4]

Q3: What are the recommended starting concentrations for in vitro assays?

A3: Based on preclinical data, the effective concentration of NYX-2925 in vitro can range from the picomolar to the micromolar level, depending on the assay and cell type. For initial experiments, a concentration range of 0.1 µM to 10 µM is a reasonable starting point.[2]

Q4: How should I prepare and store NYX-2925 for in vitro use?

A4: For in vitro assays, NYX-2925 should be dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a stock solution. It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) and then dilute it to the desired final concentration in your assay medium. Store the stock solution at -20°C or -80°C to maintain stability. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue 1: High variability in experimental results.

• Question: I am observing high variability between wells and experiments when testing different concentrations of NYX-2925. What could be the cause?

• Answer: High variability can stem from several factors:

  • Cell Health and Density: Ensure your cells are healthy and plated at a consistent density across all wells. Create a cell titration curve to determine the optimal seeding density for your specific assay.

  • Compound Precipitation: At higher concentrations, NYX-2925 might precipitate out of the aqueous assay medium. Visually inspect your wells for any signs of precipitation. If observed, consider using a lower concentration range or a different solvent system.

  • Pipetting Errors: Inaccurate pipetting, especially of small volumes, can introduce significant variability. Use calibrated pipettes and consider preparing intermediate dilutions to increase the pipetting volume.

  • Edge Effects: Wells on the edge of the plate are more prone to evaporation, which can alter the concentration of NYX-2925. To mitigate this, avoid using the outer wells or fill them with sterile PBS or media.

Issue 2: No significant effect of NYX-2925 is observed.

• Question: I am not seeing any effect of NYX-2925 in my assay, even at high concentrations. What should I check?

• Answer: If you are not observing an effect, consider the following:

  • NMDAR Expression: Confirm that your cell line expresses functional NMDA receptors, particularly the GluN2B subunit, which NYX-2925 preferentially targets.[1] You can verify this through techniques like Western blotting, qPCR, or immunocytochemistry.

  • Assay Conditions: The activity of NMDARs is dependent on the presence of co-agonists like glutamate (B1630785) and glycine. Ensure that your assay buffer contains appropriate concentrations of these co-agonists to allow for NYX-2925 to modulate receptor activity.

  • Incubation Time: The duration of exposure to NYX-2925 may be insufficient. Try extending the incubation time to allow for the compound to exert its effects.

  • Compound Integrity: Verify the integrity of your NYX-2925 stock. If possible, confirm its identity and purity using analytical methods.

Issue 3: Cell death is observed at higher concentrations of NYX-2925.

• Question: I am observing cytotoxicity in my cell cultures at higher concentrations of NYX-2925. How can I address this?

• Answer: Cell death at high concentrations can be due to:

  • Excitotoxicity: Over-activation of NMDARs can lead to excessive calcium influx and subsequent excitotoxicity. To determine if this is the cause, you can co-incubate your cells with a known NMDAR antagonist.

  • Off-Target Effects: Although NYX-2925 has shown low potential for off-target activity, high concentrations may lead to non-specific effects.[2]

  • Solvent Toxicity: Ensure that the final concentration of your solvent (e.g., DMSO) in the assay medium is not exceeding a toxic level for your cells (typically <0.5%).

  To address cytotoxicity, it is crucial to perform a dose-response curve and determine the optimal, non-toxic concentration range for your specific cell type and assay. A cell viability assay, such as the MTT assay, can be used for this purpose.

Quantitative Data Summary

Table 1: In Vitro Potency of NYX-2925 on Human NMDAR Subtypes

NMDAR Subtype	EC₅₀ (pM)
hNR2A	55
hNR2B	0.028
hNR2C	11
hNR2D	55

Data from [3H] MK-801 binding potentiation assay in HEK cells expressing human recombinant NMDA receptors.[5]

Table 2: Effective In Vitro Concentrations of NYX-2925 in Functional Assays

Assay	Cell/Tissue Type	Effective Concentration	Observed Effect
NMDAR Current Enhancement	Hippocampal CA1 Pyramidal Neurons	0.1 - 0.5 µM	Enhanced pharmacologically-isolated NMDAR current
Long-Term Potentiation (LTP)	Hippocampal CA1 Synapses	0.5 µM	Enhanced magnitude of LTP
Long-Term Depression (LTD)	Hippocampal CA1 Synapses	5 µM	Decreased magnitude of LTD

Data from electrophysiology studies in rat brain slices.[2]

Experimental Protocols

Calcium Imaging Assay for NMDAR Activity

This protocol is a general guideline for measuring intracellular calcium changes in response to NYX-2925 modulation of NMDAR activity.

Materials:

• Cells expressing NMDARs (e.g., primary neurons or a suitable cell line)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• NYX-2925 stock solution

• NMDAR agonist (e.g., NMDA) and co-agonist (e.g., Glycine)

• Fluorescence microscope or plate reader with kinetic reading capabilities

Procedure:

• Cell Plating: Plate cells in a suitable format (e.g., 96-well black-walled, clear-bottom plates) and allow them to adhere and grow to the desired confluency.

• Dye Loading:

  • Prepare a loading buffer containing the calcium dye (e.g., 2-5 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate for 30-60 minutes at 37°C in the dark.

• Cell Washing:

  • Gently remove the loading buffer.

  • Wash the cells 2-3 times with warm HBSS to remove excess dye.

  • Add fresh HBSS to the wells.

• Compound Incubation:

  • Prepare serial dilutions of NYX-2925 in HBSS.

  • Add the NYX-2925 dilutions to the wells and incubate for a predetermined time (e.g., 15-30 minutes).

• Calcium Flux Measurement:

  • Establish a baseline fluorescence reading for 30-60 seconds.

  • Add the NMDAR agonist/co-agonist solution (e.g., NMDA/Glycine) to the wells.

  • Immediately begin recording the fluorescence intensity over time (kinetic read) for several minutes.

MTT Assay for Cell Viability

This protocol can be used to assess the potential cytotoxicity of NYX-2925.

Materials:

• Cells of interest

• Complete culture medium

• NYX-2925 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of NYX-2925 in complete culture medium.

  • Remove the old medium from the cells and add the medium containing different concentrations of NYX-2925.

  • Include a vehicle control (medium with the same concentration of solvent as the highest NYX-2925 concentration).

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Solubilization:

  • Add 100 µL of the solubilization solution to each well.

  • Mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

Visualizations

Caption: Proposed signaling pathway of NYX-2925.

Caption: Experimental workflow for optimizing NYX-2925 concentration.

References

• 1. youtube.com [youtube.com]
• 2. A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting NYX-2925 Behavioral Experiment Variability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing variability in behavioral experiments involving the N-methyl-D-aspartate (NMDA) receptor modulator, NYX-2925.

Frequently Asked Questions (FAQs)

Q1: What is NYX-2925 and what is its primary mechanism of action?

NYX-2925 is a novel, orally bioavailable, small molecule that positively modulates NMDA receptor function. It is believed to act as a co-agonist at the glycine (B1666218) binding site of the NMDA receptor, enhancing receptor function in the presence of glutamate. This modulation is thought to underlie its effects on synaptic plasticity, which is crucial for learning, memory, and pain processing.[1] Preclinical studies have shown that NYX-2925 can facilitate long-term potentiation (LTP), a cellular correlate of learning and memory.[2][3]

Q2: What are the common behavioral assays used to assess the efficacy of NYX-2925?

Based on its mechanism of action, NYX-2925 is typically evaluated in behavioral assays that assess learning, memory, and nociception. Common assays include:

• Novel Object Recognition (NOR): To assess learning and memory.

• Fear Conditioning: To evaluate associative learning and memory.

• Von Frey Test: To measure mechanical allodynia in models of neuropathic pain.

• Hot Plate Test: To assess thermal nociception and the analgesic effects of the compound.

Q3: What are the main sources of variability in behavioral experiments with NYX-2925?

Variability in behavioral experiments can arise from a multitude of factors, broadly categorized as:

• Animal-related: Strain, sex, age, weight, and individual differences in anxiety and stress responses.

• Environmental: Housing conditions (e.g., enrichment, cage density), lighting, noise levels, and temperature in the testing room.

• Experimenter-related: Handling techniques, time of day for testing, and potential for unconscious bias.

• Drug administration: Route of administration, dosage, timing of administration relative to testing, and vehicle effects.

Q4: Have there been any notable challenges in the clinical development of NYX-2925?

Yes, despite promising preclinical data, NYX-2925 has faced challenges in clinical trials. Phase IIb studies in patients with painful diabetic peripheral neuropathy and fibromyalgia did not meet their primary endpoints, failing to show a statistically significant separation from placebo.[4]

Troubleshooting Guides

Issue 1: High Variability in Novel Object Recognition (NOR) Test Results

Symptoms:

• Inconsistent discrimination indices between animals in the same treatment group.

• Lack of significant preference for the novel object in the vehicle control group.

• High standard deviations in exploration times.

Possible Causes and Solutions:

Cause	Solution
Inadequate Habituation	Ensure a proper habituation phase where animals are exposed to the empty arena for a sufficient duration over several days. This reduces anxiety and exploratory behavior not directed at the objects.
Object Properties	Use objects that are of similar size and complexity but distinct in shape and texture. Avoid objects with strong odors or those that can be easily climbed or moved. Thoroughly clean objects between trials to eliminate olfactory cues.
Lighting Conditions	Maintain consistent and appropriate lighting. Rodents are sensitive to bright light, which can increase anxiety and affect exploration. Dim, indirect lighting is often preferred.
Handling Stress	Handle animals gently and consistently. Acclimatize them to the experimenter's presence and handling for several days before the experiment.
Time of Day	Conduct all trials at the same time of day to minimize the influence of circadian rhythms on activity and learning.

Issue 2: Inconsistent Paw Withdrawal Thresholds in the Von Frey Test

Symptoms:

• Wide range of baseline mechanical sensitivity within the same group of animals.

• Erratic responses to the von Frey filaments.

• Lack of a clear dose-response relationship with NYX-2925.

Possible Causes and Solutions:

Cause	Solution
Improper Acclimation	Allow animals to acclimate to the testing chambers on the wire mesh for at least 30-60 minutes before starting the test. This minimizes stress-induced hyperalgesia.
Incorrect Filament Application	Apply the filaments perpendicularly to the plantar surface of the paw with just enough force to cause a slight bend. Hold for 1-2 seconds. Avoid touching the footpads.
Experimenter Variability	If multiple experimenters are conducting the test, ensure they are all trained on the exact same protocol to maintain consistency in filament application and scoring of responses.
Testing Environment	Perform the test in a quiet room free from drafts and sudden noises, as these can startle the animals and affect their responses.
Animal Stress	Minimize animal stress by using appropriate handling techniques and avoiding loud noises or sudden movements in the testing room.

Issue 3: High Variability in the Hot Plate Test

Symptoms:

• Inconsistent baseline latencies for paw licking or jumping.

• Large error bars in the measured response times across all groups.

• Difficulty in detecting a significant analgesic effect of NYX-2925.

Possible Causes and Solutions:

Cause	Solution
Inconsistent Plate Temperature	Ensure the hot plate surface temperature is accurately calibrated and maintained consistently throughout the experiment.
Learned Response	The jumping response in particular can be a learned behavior. For repeated measures, consider using paw licking as the primary endpoint as it is a more reflexive response to the thermal stimulus.[5]
Observer Bias	The experimenter scoring the latency should be blinded to the treatment conditions to avoid unconscious bias in recording the response times.
Animal Strain and Sex	Be aware that different rodent strains and sexes can exhibit different baseline sensitivities to thermal stimuli. Ensure groups are balanced for these factors.
Cut-off Time	Implement a strict cut-off time (e.g., 30-60 seconds) to prevent tissue damage to the animal's paws.

Experimental Protocols

Novel Object Recognition (NOR) Test

Objective: To assess recognition memory.

Methodology:

• Habituation: Individually habituate mice to an empty open-field arena (e.g., 40x40x40 cm) for 5-10 minutes per day for 2-3 consecutive days.

• Training (Familiarization) Phase: Place two identical objects in the arena. Allow the mouse to explore freely for a set period (e.g., 5-10 minutes). Record the time spent exploring each object. Exploration is defined as the nose being within 2 cm of the object and oriented towards it.

• Inter-trial Interval (ITI): Return the mouse to its home cage for a specific retention interval (e.g., 1 hour or 24 hours).

• Testing Phase: Replace one of the familiar objects with a novel object. Place the mouse back in the arena and record the time spent exploring the familiar and novel objects for a set period (e.g., 5 minutes).

• Data Analysis: Calculate the discrimination index (DI) as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

Von Frey Test for Mechanical Allodynia

Objective: To measure mechanical sensitivity.

Methodology:

• Acclimation: Place mice in individual compartments on an elevated wire mesh platform and allow them to acclimate for at least 30-60 minutes.

• Filament Application: Apply a series of calibrated von Frey filaments with increasing stiffness to the plantar surface of the hind paw.

• Response: A positive response is defined as a brisk withdrawal or licking of the paw upon filament application.

• Threshold Determination: The 50% paw withdrawal threshold can be determined using the up-down method.

• Data Analysis: The withdrawal threshold in grams is calculated for each animal. A lower threshold indicates increased mechanical sensitivity (allodynia).

Hot Plate Test for Thermal Nociception

Objective: To assess sensitivity to a thermal stimulus.

Methodology:

• Apparatus: Use a hot plate apparatus with a surface temperature maintained at a constant, noxious level (e.g., 55 ± 0.5°C).

• Procedure: Gently place the mouse on the hot plate and immediately start a timer.

• Endpoint: Observe the animal for nociceptive responses, typically paw licking or jumping. Record the latency (in seconds) to the first clear sign of a nociceptive response.

• Cut-off Time: To prevent tissue damage, a cut-off time (e.g., 30 or 60 seconds) must be established. If the animal does not respond within this time, it should be removed from the hot plate, and the cut-off time is recorded as its latency.

• Data Analysis: The latency to respond is the primary measure. A longer latency indicates an analgesic effect.

Quantitative Data Summary

The following tables provide a representative summary of expected quantitative data from behavioral experiments with NYX-2925. Please note that these are illustrative values and actual results may vary.

Table 1: Novel Object Recognition (NOR) Test - Discrimination Index (DI)

Treatment Group	Dose (mg/kg, p.o.)	Discrimination Index (Mean ± SEM)
Vehicle	-	0.15 ± 0.05
NYX-2925	1	0.45 ± 0.08
NYX-2925	3	0.55 ± 0.07
NYX-2925	10	0.30 ± 0.06
*p < 0.05 compared to Vehicle

Table 2: Von Frey Test - Paw Withdrawal Threshold (g)

Treatment Group	Dose (mg/kg, p.o.)	Paw Withdrawal Threshold (Mean ± SEM)
Sham + Vehicle	-	4.5 ± 0.3
Neuropathic Model + Vehicle	-	1.2 ± 0.2
Neuropathic Model + NYX-2925	10	2.8 ± 0.4
Neuropathic Model + NYX-2925	30	3.9 ± 0.5
*p < 0.05 compared to Neuropathic Model + Vehicle

Table 3: Hot Plate Test - Paw Lick Latency (s)

Treatment Group	Dose (mg/kg, p.o.)	Paw Lick Latency (Mean ± SEM)
Vehicle	-	8.2 ± 1.1
NYX-2925	10	14.5 ± 1.5
NYX-2925	30	19.8 ± 2.0
Morphine (positive control)	5	25.1 ± 2.3
p < 0.05 compared to Vehicle

Visualizations

Caption: NYX-2925 Signaling Pathway.

Caption: General Behavioral Experiment Workflow.

References

• 1. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Aptinyx Suffers Defeat in Diabetic Peripheral Neuropathy as Drug Fails Endpoint - BioSpace [biospace.com]
• 5. Hot plate test [panlab.com]

potential off-target effects of NYX-2925 to consider

This guide provides researchers, scientists, and drug development professionals with technical information and troubleshooting advice regarding the potential off-target effects of NYX-2925 during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the primary molecular target and mechanism of action of NYX-2925?

A1: The primary molecular target of NYX-2925 is the N-methyl-D-aspartate receptor (NMDAR).[1][2][3][4] It functions as a novel, orally active, small-molecule modulator. Specifically, it acts as a co-agonist at the glycine/D-serine binding site on the GluN1 subunit of the NMDAR, enhancing receptor function and synaptic plasticity.[1][3] This modulation is distinct from NMDAR antagonists like ketamine or agonists like D-cycloserine.[2][4] NYX-2925 has been shown to be active at all four GluN2 subtypes (GluN2A-D).[2]

Q2: What are the known off-target binding sites for NYX-2925?

A2: Based on extensive preclinical safety pharmacology, NYX-2925 has a very low potential for off-target activity.[1][2][4] A comprehensive receptor screening panel demonstrated that NYX-2925, at a concentration of 10 µM, did not exhibit significant affinity for any of the 81 neuroactive receptors, ion channels, or transporters tested, including the hERG channel.[2][4] "Significant affinity" was defined as >50% inhibition or stimulation in these binding assays.[2]

Q3: My cellular or in vivo model is showing an unexpected response to NYX-2925 that does not align with known NMDAR signaling. Could this be an off-target effect?

A3: While an off-target effect is theoretically possible for any compound, it is unlikely for NYX-2925 given its clean profile in broad receptor screening panels.[2][4] Before concluding an off-target effect, consider the following troubleshooting steps:

• Confirm On-Target Action: The most critical step is to determine if the observed effect can be blocked by a known NMDAR antagonist. See the experimental protocol below for a detailed guide.

• Review Downstream Pathways: NYX-2925's effects are not limited to direct ion flux. Its analgesic properties in neuropathic pain models have been shown to depend on the downstream activation of Src kinase in the medial prefrontal cortex, which can create a positive feedback loop by phosphorylating GluN2 subunits.[5] Additionally, NYX-2925 may regulate the trafficking and synaptic insertion of both NMDA and AMPA receptors.[6] Your unexpected result could be related to these more complex downstream signaling events.

• Experimental Variables: Re-evaluate experimental conditions such as compound concentration, vehicle controls, cell line or animal model integrity, and potential interactions with other media components or administered substances.

Q4: How can I experimentally confirm that the effects I'm observing are mediated by NMDARs?

A4: The standard method is to perform a pharmacological antagonism experiment. Pre-treating your experimental system with a specific NMDAR antagonist should block the effects of the subsequently administered NYX-2925. For example, the analgesic and learning-enhancement effects of NYX-2925 in preclinical models were successfully blocked by the NMDAR antagonist CPP (3-(2-carboxypiperazin-4-yl)propyl-1-phosphonic acid).[2][7] A detailed protocol is provided in this guide.

Data Presentation

Summary of Off-Target Receptor Screening

NYX-2925 was evaluated in a comprehensive binding assay panel at a concentration of 10 µM. The results showed a lack of significant interaction with a wide range of CNS-related molecular targets.[2]

Target Class	Representative Receptors / Channels Screened	Result at 10 µM NYX-2925
Adrenergic	α1, α2, β1, β2	No significant binding
Dopaminergic	D1, D2, D3, D4, D5	No significant binding
Serotonergic	5-HT₁ₐ, 5-HT₁ₑ, 5-HT₂ₐ, 5-HT₂𝒸, 5-HT₃, 5-HT₅ₐ, 5-HT₆, 5-HT₇	No significant binding
Opioid	Mu (µ), Delta (δ), Kappa (κ)	No significant binding
Muscarinic	M1, M2, M3, M4, M5	No significant binding
GABAergic	GABAₐ, GABAₑ	No significant binding
Ion Channels	hERG, Ca²⁺ Channels, Na⁺ Channels, K⁺ Channels	No significant binding
Transporters	Dopamine Transporter (DAT), Norepinephrine Transporter (NET), Serotonin Transporter (SERT)	No significant binding

Table adapted from data reported in preclinical pharmacology studies, which screened a total of 81 binding sites.[2][4]

Experimental Protocols

Protocol: Pharmacological Antagonism to Verify On-Target NMDAR Activity

Objective: To determine if the biological effect of NYX-2925 is mediated through its action on NMDARs.

Materials:

• Experimental system (e.g., primary neuronal cultures, brain slices, or in vivo model).

• NYX-2925 solution of known concentration.

• A selective NMDAR antagonist (e.g., AP5, CPP, or MK-801).

• Vehicle control for both NYX-2925 and the antagonist.

• Assay-specific reagents for measuring the desired biological endpoint (e.g., electrophysiology rig, calcium imaging reagents, behavioral testing apparatus).

Methodology:

• Establish Baseline: Measure the baseline activity of your chosen biological endpoint in the experimental system without any treatment.

• Group Allocation: Prepare four experimental groups:

  • Group 1 (Vehicle Control): Vehicle (Antagonist) + Vehicle (NYX-2925)

  • Group 2 (NYX-2925 Only): Vehicle (Antagonist) + NYX-2925

  • Group 3 (Antagonist Only): NMDAR Antagonist + Vehicle (NYX-2925)

  • Group 4 (Antagonist + NYX-2925): NMDAR Antagonist + NYX-2925

• Antagonist Pre-treatment: Administer the NMDAR antagonist or its vehicle to the designated groups (Groups 3 and 4). The incubation/pre-treatment time should be sufficient for the antagonist to reach and bind to its target (typically 15-30 minutes, but should be optimized for your specific system).

• NYX-2925 Administration: Administer NYX-2925 or its vehicle to all groups at the desired concentration.

• Endpoint Measurement: After an appropriate incubation time for NYX-2925 to elicit its effect, measure the biological endpoint in all four groups.

• Data Analysis:

  • Confirm that NYX-2925 alone (Group 2) produces the expected effect compared to the vehicle control (Group 1).

  • Determine if the antagonist alone (Group 3) has any effect on the baseline.

  • The critical comparison is between Group 2 and Group 4. If the effect observed with NYX-2925 is significantly diminished or completely absent in the presence of the NMDAR antagonist, you can conclude the effect is on-target.

Visualizations

Caption: Primary signaling pathway of NYX-2925 at the NMDA receptor.

Caption: Troubleshooting workflow for unexpected experimental results.

References

• 1. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sleepreviewmag.com [sleepreviewmag.com]
• 7. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Unexpected Outcomes with NYX-2925: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working with NYX-2925. As a novel N-methyl-D-aspartate (NMDA) receptor-specific modulator, NYX-2925 has shown potential in modulating synaptic plasticity. However, as with any experimental compound, unexpected results can occur. This guide is designed to help you navigate these challenges and ensure the integrity of your research.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with NYX-2925, offering potential explanations and solutions.

Issue	Potential Cause	Suggested Action
Inconsistent or absent analgesic effect in animal models of neuropathic pain.	Suboptimal pain model induction: The chronic constriction injury (CCI) or streptozotocin (B1681764) (STZ)-induced neuropathy models require precise surgical or chemical induction to produce a consistent pain phenotype.	Verify model induction: Ensure proper ligation technique in the CCI model or confirm hyperglycemia in the STZ model. Include positive controls (e.g., gabapentin) to validate the model's responsiveness.
Incorrect dosing or administration: NYX-2925 has shown efficacy with oral administration in preclinical studies.[1][2] Improper dosing or route of administration can lead to a lack of effect.	Confirm dose and route: Review your protocol to ensure the correct dosage and oral gavage technique are being used. Consider performing a pharmacokinetic study to confirm drug exposure in your animal model.
Central vs. peripheral action: Preclinical evidence suggests NYX-2925's analgesic effects are mediated through the medial prefrontal cortex (mPFC), with intrathecal administration being ineffective.[1][3]	Consider the site of action: For mechanistic studies, direct microinjection into the mPFC can be used to confirm central activity.[1]
Variability in long-term potentiation (LTP) enhancement.	Slice health and viability: The quality of hippocampal slices is critical for reliable LTP recordings. Poor slice health can mask the effects of NYX-2925.	Optimize slice preparation: Ensure proper dissection and incubation conditions. Monitor the baseline field excitatory postsynaptic potential (fEPSP) for stability before applying NYX-2925 and inducing LTP.
Stimulation and recording parameters: The specific parameters used for LTP induction and recording can significantly impact the results.	Standardize your protocol: Use consistent stimulation intensity and frequency. Ensure the recording and stimulating electrodes are correctly positioned in the stratum radiatum of the CA1 region.
NMDA receptor subtype expression: The expression levels of different NMDA receptor subunits (e.g., GluN2A, GluN2B) can vary between preparations and influence the response to modulators.	Characterize your preparation: If possible, use molecular techniques to assess the relative expression of NMDA receptor subunits in your tissue.
Contradictory in vitro and in vivo results.	Blood-brain barrier penetration: While NYX-2925 has been shown to cross the blood-brain barrier, variations in experimental conditions could affect its central nervous system (CNS) concentration.[4]	Confirm CNS exposure: Measure the concentration of NYX-2925 in the cerebrospinal fluid (CSF) or brain tissue to correlate with behavioral or electrophysiological outcomes.[4]
Complex signaling pathways: The in vivo effects of NYX-2925 are likely mediated by complex signaling cascades that may not be fully recapitulated in simplified in vitro systems. For instance, its analgesic effect is proposed to involve the restoration of Src kinase activity in the mPFC.[3][5]	Investigate downstream signaling: In addition to measuring direct NMDA receptor activity, assess downstream targets like phosphorylated Src kinase to gain a more complete understanding of the compound's mechanism of action.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for NYX-2925?

A1: NYX-2925 is a novel, orally bioavailable, small molecule that acts as a positive allosteric modulator of the NMDA receptor.[6][7] It is believed to act as a co-agonist at the glycine-binding site of the NMDA receptor, enhancing receptor function in the presence of glutamate.[3] This modulation of the NMDA receptor is thought to facilitate synaptic plasticity, a fundamental process for learning and memory.[8]

Q2: Why did NYX-2925 fail in Phase IIb clinical trials for painful diabetic peripheral neuropathy (DPN) and fibromyalgia despite promising preclinical data?

A2: In Phase IIb clinical trials, NYX-2925 did not achieve statistically significant separation from placebo for the primary endpoint of pain reduction in patients with either painful DPN or fibromyalgia.[6][9][10] While patients receiving NYX-2925 did show some improvement in pain scores, a strong placebo response was also observed, particularly at later time points in the fibromyalgia trial.[10][11] The translation of efficacy from preclinical animal models to human clinical trials is a well-known challenge in drug development, and the complex nature of chronic pain in humans likely contributed to this outcome.

Q3: What were the key findings from the preclinical studies of NYX-2925?

A3: Preclinical studies demonstrated that NYX-2925 has analgesic effects in rat models of neuropathic pain, including the chronic constriction injury (CCI) and streptozotocin (STZ)-induced diabetic neuropathy models.[1][2] These effects were shown to be rapid and long-lasting.[1] Furthermore, NYX-2925 was found to enhance NMDA receptor-dependent long-term potentiation (LTP) in the hippocampus, a key cellular mechanism underlying learning and memory.[3] Mechanistic studies suggest that the analgesic effects of NYX-2925 are mediated by its action in the medial prefrontal cortex (mPFC) and involve the restoration of Src kinase activity.[3][5]

Q4: Are there any known off-target effects of NYX-2925?

A4: Preclinical safety pharmacology studies have shown that NYX-2925 is highly specific for the NMDA receptor and did not significantly interact with a large panel of other neuroactive receptors.[12] In a first-in-human Phase I study, NYX-2925 was found to be safe and well-tolerated in healthy volunteers, with no dissociative side effects reported.[4]

Q5: What is the proposed signaling pathway for NYX-2925's analgesic effect?

A5: In models of neuropathic pain, there is a reported decrease in the activity of Src kinase in the medial prefrontal cortex (mPFC).[3] NYX-2925 is thought to enhance NMDA receptor function, leading to an increase in intracellular calcium. This, in turn, is proposed to reactivate Src kinase. Activated Src can then phosphorylate GluN2A and GluN2B subunits of the NMDA receptor, creating a positive feedback loop that helps to normalize synaptic function and alleviate pain.[3]

Quantitative Data Summary

Table 1: Preclinical Efficacy of NYX-2925 in Neuropathic Pain Models

Animal Model	Dosing	Key Finding	Citation
Chronic Constriction Injury (Rat)	Single oral dose	Analgesia observed at 1 hour, 24 hours, and 1 week post-dose.	[12]
Streptozotocin-Induced Diabetic Neuropathy (Rat)	Single oral dose	Rapid (1 hour) and long-lasting (1 week) analgesia.	[12]

Table 2: Pharmacokinetic Properties of NYX-2925

Parameter	Value	Species	Citation
CSF to Plasma Ratio	6-9%	Human	[4]
CSF Half-life (1 mg/kg p.o.)	1.2 hours	Rat	[8]
CSF Cmax (1 mg/kg p.o.)	44 nM	Rat	[8]

Experimental Protocols

Detailed methodologies for key experiments are provided below to assist in your experimental design and execution.

1. Chronic Constriction Injury (CCI) Model in Rats

• Objective: To induce a peripheral nerve injury that results in a chronic neuropathic pain state.

• Procedure:

  • Anesthetize the rat according to your institution's approved protocol.

  • Make a skin incision on the dorsal aspect of the thigh to expose the sciatic nerve.

  • Carefully dissect the nerve free from the surrounding connective tissue.

  • Proximal to the sciatic trifurcation, loosely tie four ligatures (e.g., 4-0 chromic gut) around the nerve with about 1 mm spacing between them. The ligatures should be tightened until a brief twitch in the corresponding hind limb is observed.[2]

  • Close the muscle layer and skin with sutures or wound clips.

  • Allow the animals to recover for at least 7 days before behavioral testing.

• Behavioral Assessment: Mechanical allodynia can be assessed using von Frey filaments.

2. Streptozotocin (STZ)-Induced Diabetic Neuropathy in Rats

• Objective: To induce hyperglycemia and subsequent diabetic neuropathy.

• Procedure:

  • Fast the rats overnight but allow access to water.

  • Prepare a fresh solution of STZ in cold citrate (B86180) buffer (pH 4.5).

  • Administer a single intraperitoneal (i.p.) injection of STZ (typically 50-65 mg/kg).

  • Return the animals to their cages with free access to food and water. To prevent initial hypoglycemia, 10% sucrose (B13894) water can be provided for the first 24 hours.

  • Confirm diabetes by measuring blood glucose levels from a tail vein sample 48-72 hours post-injection. Animals with blood glucose levels above 250 mg/dL are typically considered diabetic.

• Behavioral Assessment: The development of neuropathic pain can be assessed by measuring mechanical allodynia with von Frey filaments, typically starting 2-3 weeks after STZ injection.

3. Long-Term Potentiation (LTP) in Rat Hippocampal Slices

• Objective: To measure the effect of NYX-2925 on synaptic plasticity.

• Procedure:

  • Rapidly dissect the hippocampus from a rat brain in ice-cold artificial cerebrospinal fluid (aCSF).

  • Prepare 400 µm thick transverse slices using a vibratome.

  • Allow slices to recover in an interface chamber with oxygenated aCSF for at least 1 hour.

  • Transfer a slice to a recording chamber and perfuse with aCSF.

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region.

  • Record baseline field excitatory postsynaptic potentials (fEPSPs) for at least 20 minutes.

  • Apply NYX-2925 to the perfusion bath at the desired concentration.

  • Induce LTP using a high-frequency stimulation protocol (e.g., three trains of 100 pulses at 100 Hz, separated by 20 seconds).

  • Continue recording fEPSPs for at least 60 minutes post-induction to measure the potentiation.

4. Western Blot for Phosphorylated Src Kinase

• Objective: To measure the effect of NYX-2925 on the activation of Src kinase in brain tissue.

• Procedure:

  • Homogenize brain tissue (e.g., mPFC) in lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with a primary antibody specific for phosphorylated Src (e.g., Tyr416).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • To normalize, strip the membrane and re-probe with an antibody for total Src.

Visualizations

Caption: Proposed signaling pathway of NYX-2925 in mediating analgesia.

Caption: Experimental workflow for assessing the effect of NYX-2925 on LTP.

Caption: A decision tree for troubleshooting unexpected results with NYX-2925.

References

• 1. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 2. CCI Modeling & Pharmacodynamics Service - Creative Biolabs [creative-biolabs.com]
• 3. protocols.io [protocols.io]
• 4. inotiv.com [inotiv.com]
• 5. benchchem.com [benchchem.com]
• 6. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 7. docs.axolbio.com [docs.axolbio.com]
• 8. mdbneuro.com [mdbneuro.com]
• 9. ndineuroscience.com [ndineuroscience.com]
• 10. Src kinase assay [bio-protocol.org]
• 11. tandfonline.com [tandfonline.com]
• 12. criver.com [criver.com]

improving the stability of NYX-2925 in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the stability of NYX-2925 in solution. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving NYX-2925?

While specific solubility data for NYX-2925 is not extensively published, for initial experiments, it is recommended to use a common, high-purity solvent such as dimethyl sulfoxide (B87167) (DMSO) to prepare a concentrated stock solution. For aqueous-based assays, further dilution of the DMSO stock into the experimental buffer is advised. It is crucial to ensure the final DMSO concentration in the assay is low (typically <0.1%) to avoid solvent-induced artifacts.

Q2: What are the recommended storage conditions for NYX-2925 solutions?

To maximize stability, it is recommended to store stock solutions of NYX-2925 at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Protect solutions from light, especially if stored for extended periods. For short-term storage (a few days), refrigeration at 2-8°C may be acceptable, but stability under these conditions should be validated for your specific experimental setup.

Q3: How can I assess the stability of my NYX-2925 solution?

The stability of your NYX-2925 solution can be assessed by analytical methods such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). These techniques can detect degradation products and quantify the amount of intact NYX-2925 over time under different storage conditions.

Q4: What is the mechanism of action of NYX-2925?

NYX-2925 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] It specifically enhances the function of the NMDA receptor, which plays a crucial role in synaptic plasticity, learning, and memory.[4][5]

Troubleshooting Guide

Q1: I observed precipitation in my NYX-2925 solution after diluting it in an aqueous buffer. What should I do?

• Possible Cause: The aqueous solubility of NYX-2925 may have been exceeded. The pH, ionic strength, or composition of your buffer could also be affecting solubility.

• Solution:

  • Try preparing a more dilute solution from your stock.

  • Consider using a different buffer system or adjusting the pH.

  • The addition of a small amount of a solubilizing agent, such as a non-ionic surfactant (e.g., Tween® 80 or Pluronic® F-68), may help to increase solubility. Ensure the chosen agent is compatible with your experimental system.

  • Brief sonication of the solution in a water bath may help to redissolve the precipitate.

Q2: I am seeing inconsistent results in my experiments using NYX-2925. Could this be a stability issue?

• Possible Cause: Inconsistent results can arise from the degradation of NYX-2925 in solution. Factors such as repeated freeze-thaw cycles, exposure to light, improper storage temperature, or the pH of the solution can contribute to degradation.[6][7]

• Solution:

  • Prepare fresh solutions of NYX-2925 for each experiment from a frozen stock aliquot.

  • Protect your solutions from light by using amber vials or by wrapping containers in aluminum foil.

  • Ensure your storage conditions are consistently maintained.

  • Evaluate the stability of NYX-2925 in your specific experimental buffer over the time course of your experiment.

Q3: How can I minimize the degradation of NYX-2925 during my experiments?

• Solution:

  • Temperature Control: Keep the solution on ice or at a controlled room temperature during the experiment, depending on the duration. For longer experiments, preparing fresh dilutions at different time points may be necessary.

  • pH Management: The stability of many small molecules is pH-dependent.[6][7] If possible, maintain the pH of your experimental solution in a neutral range (pH 6-8), unless your specific assay requires different conditions.

  • Minimize Exposure: Minimize the exposure of the solution to air and light.

Data Presentation

Table 1: General Recommendations for Handling and Storage of Small Molecule Solutions

Parameter	Recommendation	Rationale
Solvent for Stock Solution	High-purity DMSO	Good solubilizing capacity for many organic molecules.
Stock Solution Concentration	1-10 mM	A practical range for subsequent dilutions into aqueous media.
Storage of Stock Solution	-20°C or -80°C in single-use aliquots	Minimizes degradation and avoids repeated freeze-thaw cycles.
Working Solution Buffer	Experiment-specific aqueous buffer	Should be compatible with the compound and the biological system.
Final Solvent Concentration	<0.1% (e.g., DMSO)	To avoid solvent-induced effects on the experimental results.
Short-term Storage	2-8°C, protected from light	For immediate use or storage for a few days (stability should be verified).
Long-term Storage	-20°C or -80°C, protected from light	To ensure the integrity of the compound over extended periods.

Experimental Protocols & Visualizations

A general workflow for preparing and using a small molecule solution in a typical cell-based assay is outlined below.

References

• 1. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aptinyx Suffers Defeat in Diabetic Peripheral Neuropathy as Drug Fails Endpoint - BioSpace [biospace.com]
• 4. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sleepreviewmag.com [sleepreviewmag.com]
• 6. Factors affecting stability of drugs | PPTX [slideshare.net]
• 7. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]

addressing NYX-2925 delivery challenges in animal studies

Welcome to the technical support center for NYX-2925. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the delivery of NYX-2925 in preclinical animal studies.

Troubleshooting Guide: Inconsistent Results & Animal Welfare

Researchers may encounter variability in experimental outcomes or adverse effects in animal subjects. The following table summarizes potential issues, their likely causes, and recommended solutions to ensure data integrity and animal welfare.

Issue	Potential Cause	Recommended Solution
High variability in behavioral or physiological readouts between subjects.	Inconsistent Dosing: Precipitation of NYX-2925 in the dosing vehicle leading to inaccurate concentrations.	Prepare fresh dosing solutions daily. Sonication of the vehicle after adding NYX-2925 can help ensure complete dissolution.
Animal Stress: Improper handling or administration technique can lead to stress-induced physiological changes, confounding the experimental results.[1]	Ensure all personnel are proficient in the chosen administration route (e.g., oral gavage). Acclimate animals to handling and the experimental procedures.
Low or undetectable plasma/brain concentrations of NYX-2925.	Poor Solubility: NYX-2925 may have low aqueous solubility, leading to poor absorption from the gastrointestinal tract.[2][3][4]	Formulation Optimization: Consider using a co-solvent system or a lipid-based formulation to improve solubility and absorption.[2][3][5] See the "Experimental Protocols" section for a sample formulation.
Rapid Metabolism: The compound may be rapidly cleared by first-pass metabolism in the liver.	Pharmacokinetic Studies: Conduct a preliminary pharmacokinetic study to determine the time to maximum concentration (Tmax) and elimination half-life (t1/2) in your chosen species.
Signs of animal distress post-administration (e.g., lethargy, ruffled fur).	Vehicle Toxicity: The chosen vehicle for administration may be causing adverse effects.	Vehicle Selection: Test the vehicle alone in a control group of animals to assess its tolerability. Consider alternative, well-tolerated vehicles.
High Compound Concentration: The concentration of NYX-2925 in the dosing solution may be too high, leading to acute toxicity.	Dose-Response Study: Perform a dose-response study to identify the optimal therapeutic window and the maximum tolerated dose.
Precipitation of NYX-2925 in the dosing solution.	Inappropriate Vehicle: The vehicle may not be suitable for solubilizing NYX-2925 at the desired concentration.	Solubility Testing: Conduct solubility tests with a panel of common preclinical vehicles to identify the most suitable one.
Temperature Effects: Changes in temperature during storage or handling can cause the compound to precipitate out of solution.	Storage Conditions: Store dosing solutions at a constant, appropriate temperature. Gently warm and vortex the solution before administration to ensure it is fully dissolved.

Frequently Asked Questions (FAQs)

Q1: What is the recommended vehicle for administering NYX-2925 in rodent studies?

A1: While the optimal vehicle may depend on the specific experimental paradigm, a common starting point for compounds with low aqueous solubility like NYX-2925 is a mixture of 0.5% methylcellulose (B11928114) and 0.1% Tween 80 in sterile water. This suspension can help to maintain a uniform distribution of the compound for oral administration.

Q2: How can I improve the bioavailability of NYX-2925 for my studies?

A2: Improving bioavailability often involves enhancing the solubility of the compound.[2][3][5] Strategies include using self-emulsifying drug delivery systems (SEDDS), creating a nanosuspension to increase the surface area for dissolution, or complexation with cyclodextrins.[2][3] A thorough literature search on formulation strategies for poorly soluble drugs is recommended.[2][3][5]

Q3: What is the known mechanism of action for NYX-2925?

A3: NYX-2925 is a novel N-methyl-D-aspartate receptor (NMDAR) positive allosteric modulator.[6][7][8] It is believed to enhance NMDAR-mediated signaling, which plays a crucial role in synaptic plasticity, learning, and memory.[9][10][11] Some studies suggest its analgesic effects may be mediated through the enhancement of Src-dependent NMDAR signaling cascades in the medial prefrontal cortex.[10]

Q4: Does NYX-2925 cross the blood-brain barrier?

A4: Yes, both preclinical and clinical data have shown that NYX-2925 crosses the blood-brain barrier.[6][7] In human studies, cerebrospinal fluid (CSF) concentrations were found to be approximately 6-9% of the maximum plasma concentrations.[6][7]

Q5: Are there any known off-target effects I should be aware of?

A5: In clinical trials, NYX-2925 was generally well-tolerated with no significant safety concerns or dissociative side effects reported.[6][7] However, as with any compound, it is crucial to include appropriate controls in your experiments to monitor for any unexpected behavioral or physiological changes.

Experimental Protocols

Protocol 1: Preparation of NYX-2925 Formulation for Oral Gavage in Rats

This protocol describes the preparation of a 10 mg/mL suspension of NYX-2925.

Materials:

• NYX-2925 powder

• 0.5% (w/v) Methylcellulose

• 0.1% (v/v) Tween 80

• Sterile, deionized water

• Sterile glass vials

• Magnetic stirrer and stir bar

• Sonicator

Procedure:

• Prepare the Vehicle:

  • In a sterile beaker, add 0.5 g of methylcellulose to 100 mL of sterile water while stirring continuously with a magnetic stirrer.

  • Once the methylcellulose is fully dissolved, add 0.1 mL of Tween 80 and continue stirring for another 10 minutes to ensure a homogenous solution.

• Prepare the NYX-2925 Suspension:

  • Weigh the required amount of NYX-2925 powder for your study. For a 10 mg/mL concentration, you will need 100 mg of NYX-2925 for every 10 mL of vehicle.

  • In a sterile glass vial, add the weighed NYX-2925 powder.

  • Add a small volume of the prepared vehicle to the vial and triturate the powder to form a smooth paste.

  • Gradually add the remaining volume of the vehicle while continuously vortexing or stirring to ensure a uniform suspension.

• Ensure Homogeneity:

  • Place the vial in a sonicator bath for 15-20 minutes to aid in the dispersion of the compound and break up any aggregates.

  • Visually inspect the suspension for any clumps or precipitation. If present, repeat sonication.

• Storage and Administration:

  • Prepare the suspension fresh on the day of dosing.

  • If short-term storage is necessary, store at 2-8°C and protect from light.

  • Before each administration, vortex the suspension vigorously for at least 1 minute to ensure a uniform dose is delivered.

Visualizations

Signaling Pathway of NYX-2925

Caption: Hypothetical signaling pathway of NYX-2925 modulating NMDA receptor activity.

Experimental Workflow for a Pharmacokinetic Study

References

• 1. Improving reproducibility in animal research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 6. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 9. sleepreviewmag.com [sleepreviewmag.com]
• 10. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]

refining NYX-2925 dosage for specific research models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing NYX-2925 in various research models. The information is intended for researchers, scientists, and drug development professionals to refine dosages and address potential challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for NYX-2925?

A1: NYX-2925 is a novel, orally bioavailable N-methyl-D-aspartate receptor (NMDAR) modulator.[1][2] It acts as a co-agonist to glutamate (B1630785) at the NMDAR. At low concentrations of endogenous agonists like glycine (B1666218) and D-serine, NYX-2925 partially activates NMDARs, thereby modulating neural pathways relevant to chronic pain.[2] This modulation is thought to normalize NMDAR function and enhance synaptic plasticity.[2]

Q2: In which preclinical models has NYX-2925 shown efficacy for neuropathic pain?

A2: NYX-2925 has demonstrated analgesic effects in several rat models of neuropathic pain, including the chronic constriction injury (CCI) of the sciatic nerve and streptozotocin (B1681764) (STZ)-induced diabetic peripheral neuropathy.[1][3] It has also shown effects in the formalin-induced persistent pain model.[1][3]

Q3: What is the proposed central mechanism of action for NYX-2925 in alleviating neuropathic pain?

A3: Preclinical studies suggest that NYX-2925 exerts its analgesic effects through a central mechanism within the medial prefrontal cortex (mPFC).[1][3][4][5] In the CCI model of neuropathic pain, there is a decrease in the activation of Src kinase in the mPFC.[4][5] Oral administration of NYX-2925 has been shown to restore the levels of activated Src and the phosphorylation of GluN2A and GluN2B subunits of the NMDA receptor in the mPFC.[4][5] This effect appears to be specific to the mPFC, as intrathecal administration of NYX-2925 was found to be ineffective.[1][3]

Q4: What were the outcomes of the clinical trials for NYX-2925?

A4: Despite promising preclinical data, NYX-2925 did not meet its primary endpoints in Phase IIb clinical trials for painful diabetic peripheral neuropathy (DPN) and fibromyalgia.[6][7] In the DPN trial, a 50mg daily oral dose did not show a statistically significant difference from placebo in reducing average daily pain scores over 12 weeks.[6][7] Similarly, the Phase IIb trial in fibromyalgia patients also failed to show a significant separation from placebo.[8] While the drug was generally well-tolerated, the lack of efficacy led to the discontinuation of its development for these indications.[6][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Variability in behavioral outcomes (e.g., paw withdrawal threshold)	Inconsistent surgical procedure for CCI model.	Ensure standardized surgical technique, including ligature tension and placement.
Improper handling and acclimatization of animals.	Handle animals gently and consistently. Allow for a sufficient acclimatization period to the testing environment before baseline measurements and drug administration.
Subjectivity in behavioral scoring.	Blind the experimenter to the treatment groups. Use automated von Frey systems if available to reduce operator bias.
Lack of expected analgesic effect	Inadequate dosage or route of administration.	Refer to the preclinical dosage table for effective ranges. For central effects, ensure oral administration is performed correctly to allow for absorption and blood-brain barrier penetration.
Incorrect timing of behavioral assessment.	In the CCI rat model, a single oral dose of NYX-2925 has shown effects at 1 hour, 24 hours, and even 1 week post-administration.[2] Consider a time-course study to determine the optimal window for assessment in your specific model.
Degradation of the compound.	Prepare fresh solutions of NYX-2925 for each experiment. Store the stock compound according to the manufacturer's instructions.
Unexpected side effects or toxicity	Off-target effects at higher doses.	Although preclinical studies report a high therapeutic index, it is crucial to perform a dose-response study to identify the optimal therapeutic window with minimal adverse effects in your model.
Interaction with other administered substances.	Review all co-administered drugs for potential interactions with NMDA receptor signaling pathways.

Quantitative Data Summary

Table 1: Preclinical Dosage of NYX-2925 in Rat Models of Neuropathic Pain

Model	Species	Dosage	Route of Administration	Vehicle	Observed Effect	Reference
Chronic Constriction Injury (CCI)	Rat	10 mg/kg	Oral (p.o.)	0.5% Carboxymethylcellulose (CMC)	Restoration of Src activation in mPFC, analgesia	[4][5]
Streptozotocin-induced Diabetic Neuropathy	Rat	1-30 mg/kg	Oral (p.o.)	Not specified	Analgesia	[9]
Formalin-induced Pain	Rat	Not specified	Oral (p.o.)	Not specified	Analgesia	[1][3]

Table 2: Human Clinical Trial Dosages of NYX-2925

Trial Phase	Indication	Dosage	Route of Administration	Outcome	Reference
Phase 1	Healthy Volunteers	Single doses up to 1200 mg; Multiple doses up to 900 mg/day	Oral	Well-tolerated, no safety concerns	[2]
Phase 2b	Painful Diabetic Peripheral Neuropathy	50 mg once daily	Oral	Failed to meet primary endpoint	[6][7]
Phase 2b	Fibromyalgia	Not specified	Oral	Failed to meet primary endpoint	[8]

Experimental Protocols

Chronic Constriction Injury (CCI) Model and Behavioral Testing

• Animal Model: Adult male Sprague-Dawley rats are typically used.

• Surgical Procedure:

  • Anesthetize the rat (e.g., with isoflurane).

  • Make an incision on the lateral side of the thigh to expose the sciatic nerve.

  • Loosely tie four ligatures (e.g., 4-0 chromic gut) around the sciatic nerve, proximal to its trifurcation. The ligatures should be tightened until a slight twitch in the corresponding hind limb is observed.

  • Close the incision with sutures.

  • Sham-operated animals undergo the same procedure without nerve ligation.

• Drug Administration:

  • NYX-2925 is suspended in 0.5% carboxymethylcellulose (CMC) in sterile saline.

  • Administer the desired dose (e.g., 10 mg/kg) via oral gavage.

• Behavioral Assessment (Mechanical Allodynia):

  • Assess the paw withdrawal threshold (PWT) using von Frey filaments.

  • Acclimatize the animals to the testing apparatus (e.g., a wire mesh platform) before testing.

  • Apply von Frey filaments of increasing force to the plantar surface of the hind paw until a withdrawal response is elicited.

  • The lowest force that elicits a consistent withdrawal response is recorded as the PWT.

  • Assessments are typically performed at baseline (before surgery), post-surgery to confirm neuropathy, and at various time points after drug administration (e.g., 1 hour, 24 hours, 1 week).[2]

Visualizations

Caption: Proposed signaling pathway of NYX-2925 in the mPFC during neuropathic pain.

Caption: General experimental workflow for preclinical testing of NYX-2925 in the CCI model.

References

• 1. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC [pubmed.ncbi.nlm.nih.gov]
• 5. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. fiercebiotech.com [fiercebiotech.com]
• 9. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

Technical Support Center: Minimizing Variability in NYX-2925 Electrophysiology Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in electrophysiology experiments involving the N-methyl-D-aspartate receptor (NMDAR) modulator, NYX-2925.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NYX-2925 and how might this affect my experiments?

A1: NYX-2925 is a novel NMDAR modulator that acts as a co-agonist at the glycine (B1666218)/D-serine site.[1][2][3][4] Unlike full agonists, it partially activates NMDARs, particularly in conditions where the endogenous co-agonists (glycine or D-serine) are at low concentrations.[1][2][3][4] This mechanism is crucial for experimental design. Variability can arise from fluctuations in endogenous co-agonist levels in your preparation (e.g., slice cultures vs. acute slices). To minimize this, consider using aCSF with controlled concentrations of glycine or D-serine to establish a stable baseline before applying NYX-2925.

Q2: I'm observing significant rundown of NMDA currents after applying NYX-2925. What could be the cause?

A2: NMDA receptor rundown is a common issue in whole-cell patch-clamp recordings. This can be exacerbated by several factors. Firstly, ensure your internal solution has an adequate ATP-regenerating system (e.g., phosphocreatine (B42189) and creatine (B1669601) kinase) and sufficient GTP to maintain receptor phosphorylation and signaling integrity. Secondly, since NYX-2925 modulates NMDAR activity, prolonged application could lead to receptor desensitization or internalization. Try applying NYX-2925 for shorter durations or using a perfusion system for rapid application and washout.

Q3: The effect of NYX-2925 on Long-Term Potentiation (LTP) is inconsistent in my experiments. What are the potential sources of variability?

A3: Variability in LTP experiments is a well-known challenge.[5][6][7] When investigating the effects of NYX-2925, consider the following:

• Slice Health: Healthy, well-oxygenated slices are critical. Ensure your slicing and recovery procedures are optimized.

• Stimulation Intensity: Use a stimulation intensity that elicits a baseline fEPSP of 30-40% of the maximum response to allow for potentiation.

• Baseline Stability: Record a stable baseline for at least 20-30 minutes before applying NYX-2925 and inducing LTP.

• NYX-2925 Concentration: Preclinical studies have shown effects of NYX-2925 on LTP at concentrations between 100-500 nM.[8] It's essential to perform a dose-response curve to determine the optimal concentration for your specific preparation.

• Endogenous Co-agonists: As mentioned in Q1, the baseline level of glycine/D-serine can influence the effect of NYX-2925.

Q4: My recordings are noisy. How can I improve the signal-to-noise ratio?

A4: Electrical noise is a frequent problem in electrophysiology. Common sources include 50/60 Hz hum from power lines, equipment fans, and improper grounding.

• Grounding: Ensure all equipment is connected to a common ground. Avoid ground loops.

• Faraday Cage: Use a properly grounded Faraday cage to shield your setup from external electromagnetic interference.

• Pipette Resistance: Use pipettes with appropriate resistance (typically 3-6 MΩ for whole-cell recordings).

• Perfusion System: Check for bubbles or leaks in your perfusion system, as these can introduce mechanical noise.

Troubleshooting Guides

Issue 1: Inconsistent or No Effect of NYX-2925 on NMDA-mediated currents

Potential Cause	Troubleshooting Steps
Suboptimal NYX-2925 Concentration	Perform a dose-response experiment to identify the optimal concentration. Preclinical data suggests a range of 100-500 nM for in vitro studies.[8]
Variability in Endogenous Co-agonists	Supplement the aCSF with a known, low concentration of glycine or D-serine to stabilize the baseline NMDAR activity.
Poor Slice Quality	Optimize slicing and recovery conditions. Ensure adequate oxygenation (95% O2/5% CO2).
Voltage-dependent Mg2+ Block	Ensure the cell is held at a depolarized potential (e.g., +40 mV) to relieve the magnesium block of the NMDAR channel when measuring currents.
Incorrectly Prepared Solutions	Double-check the composition and pH of your internal and external solutions.

Issue 2: High Variability in LTP/LTD Experiments with NYX-2925

Potential Cause	Troubleshooting Steps
Unstable Baseline Recordings	Allow for a longer baseline recording period (at least 20-30 minutes) before drug application or LTP induction.
Inconsistent LTP Induction	Ensure the stimulation protocol (e.g., high-frequency stimulation) is consistently delivered. Check the stability of the stimulating electrode.
Slice-to-Slice Variability	Use animals of the same age and genetic background. Prepare slices from the same brain region consistently.
Involvement of Src Kinase Pathway	The analgesic effects of NYX-2925 have been shown to be dependent on Src kinase activation.[9][10] Ensure your experimental conditions do not inhibit this pathway. Consider co-application with a Src kinase inhibitor as a negative control.

Quantitative Data Summary

Parameter	Value	Experimental Context	Reference
In Vitro Concentration for LTP Enhancement	100 - 500 nM	Rat hippocampal slices	[8]
Oral Dose in Animal Models (Neuropathic Pain)	10 mg/kg	Rat Chronic Constriction Injury (CCI) model	[9]
CSF Concentration relative to Plasma (Human)	6-9%	Phase I clinical trial	[1][2][3][4]
Effect on [3H] MK-801 Binding (hNR2A-D)	40.6% - 63.1% of max glycine	HEK cells expressing human NMDAR subtypes	[8]

Experimental Protocols

Disclaimer: The following are example protocols based on standard electrophysiological techniques and the known mechanism of NYX-2925. Researchers should optimize these protocols for their specific experimental conditions.

Protocol 1: Whole-Cell Patch-Clamp Recording of NMDA-Evoked Currents

• Slice Preparation: Prepare coronal brain slices (e.g., 300 µm thick hippocampus or medial prefrontal cortex) from rodents in ice-cold, oxygenated (95% O2/5% CO2) cutting solution.

• Recovery: Allow slices to recover for at least 1 hour at room temperature in oxygenated artificial cerebrospinal fluid (aCSF).

• aCSF Composition (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 2 MgSO4, 2 CaCl2, 26 NaHCO3, 10 dextrose. Continuously bubble with 95% O2/5% CO2. To control for co-agonist variability, add 1 µM glycine.

• Internal Solution Composition (in mM): 130 Cs-methanesulfonate, 10 CsCl, 4 NaCl, 10 HEPES, 1 MgCl2, 5 EGTA, 5 QX-314, 2 Mg-ATP, 0.3 Na-GTP. pH adjusted to 7.2-7.3 with CsOH.

• Recording:

  • Perform whole-cell voltage-clamp recordings from pyramidal neurons.

  • Hold the cell at +40 mV to relieve Mg2+ block.

  • Pharmacologically isolate NMDA currents by including antagonists for AMPA (e.g., NBQX) and GABA-A (e.g., picrotoxin) receptors in the aCSF.

  • Establish a stable baseline of NMDA-evoked currents by puff application of NMDA (e.g., 100 µM) or electrical stimulation of afferent pathways.

  • Bath apply NYX-2925 at the desired concentration and observe the change in the NMDA-evoked current amplitude.

Protocol 2: Induction of Long-Term Potentiation (LTP)

• Slice Preparation and Recovery: As described in Protocol 1.

• Recording:

  • Perform extracellular field potential recordings in the stratum radiatum of the CA1 region of the hippocampus while stimulating the Schaffer collateral pathway.

  • Obtain an input-output curve to determine the stimulation intensity that produces 30-40% of the maximal field excitatory postsynaptic potential (fEPSP) slope.

  • Record a stable baseline fEPSP for at least 20 minutes.

  • Apply NYX-2925 (e.g., 100-500 nM) or vehicle to the bath and continue recording for another 20 minutes.

  • Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 pulses at 100 Hz, separated by 20 seconds).

  • Continue recording the fEPSP slope for at least 60 minutes post-HFS to assess the magnitude and stability of LTP.

Visualizations

Caption: Proposed signaling pathway for NYX-2925 modulation of NMDAR-dependent synaptic plasticity.

Caption: General experimental workflow for a patch-clamp electrophysiology experiment with NYX-2925.

Caption: A logical troubleshooting workflow for addressing inconsistent experimental results with NYX-2925.

References

• 1. Neuropharmacology [personal.utdallas.edu]
• 2. Whole-Cell Patch-Clamp Analysis of Recombinant NMDA Receptor Pharmacology Using Brief Glutamate Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. Long-term potentiation - Wikipedia [en.wikipedia.org]
• 7. Natural patterns of activity and long-term synaptic plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Controlling for Placebo Effects in NYX-2925 Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for designing and conducting clinical studies with NYX-2925, focusing on the critical aspect of controlling for placebo effects.

Frequently Asked Questions (FAQs)

Q1: What is NYX-2925 and its mechanism of action?

NYX-2925 is an investigational, orally administered, novel N-methyl-D-aspartate receptor (NMDAR) positive allosteric modulator.[1][2] It acts as a co-agonist with glutamate (B1630785) at the NMDAR.[3][4] In conditions of chronic pain, where NMDAR-mediated neural pathways may be hypoactive, NYX-2925 is designed to enhance synaptic plasticity and modulate these pathways.[3][5][6] It has been studied in chronic pain conditions such as painful diabetic peripheral neuropathy (DPN) and fibromyalgia.[3][4]

Q2: Why is controlling for the placebo effect particularly challenging in NYX-2925 studies?

Controlling for the placebo effect is a significant challenge in clinical trials for chronic pain and neuropsychiatric disorders, the primary indications for NYX-2925. The placebo response in these conditions can be substantial, often accounting for a significant portion of the observed therapeutic effect.[7][8] Clinical trials of NYX-2925 in painful DPN and fibromyalgia have not consistently demonstrated a statistically significant separation from placebo, highlighting the need for robust placebo control strategies.[9][10]

Q3: What are the key sources of placebo response in chronic pain trials relevant to NYX-2925?

The placebo effect in this context is multifactorial and can stem from:

• Patient Expectations: A patient's belief in the potential benefit of a new treatment can lead to perceived or real improvements in symptoms.[7][11]

• Response Bias: Participants may report improvement to please study staff, with whom they build a rapport over the course of a trial.[7]

• Natural History of the Condition: Chronic pain conditions can have fluctuating symptoms, and spontaneous improvements may be mistaken for a treatment effect.

• Regression to the Mean: Patients are often enrolled in trials when their symptoms are at their peak; a natural return to their average symptom level can be misattributed to the placebo.

Troubleshooting Guides

Issue: High variability in placebo response across study sites.

• Possible Cause: Inconsistent communication with patients regarding the nature of the study and the placebo. Differences in staff-patient interactions can influence patient expectations.

• Troubleshooting Steps:

  • Standardized Patient Training: Implement a centralized training program for all study participants to ensure consistent information is provided about the trial, including the concept of a placebo and the importance of accurate symptom reporting.[12]

  • Centralized Rater Training: Ensure all clinical raters are trained and calibrated to a common standard to minimize inter-rater variability in assessing outcomes.[13]

  • Scripted Communication: Provide sites with standardized scripts for explaining the study to potential participants to manage expectations consistently.

Issue: The active treatment arm is not separating from the placebo arm.

• Possible Cause: An enriched placebo response in the study population.

• Troubleshooting Steps:

  • Review Patient Selection Criteria: Exclude patients with highly variable baseline pain scores.[7]

  • Consider a Placebo Run-in Period: A single-blind placebo run-in can help identify and exclude subjects who are highly responsive to placebo. However, the utility of this approach is debated.[7][14]

  • Implement a Sequential Parallel Comparison Design (SPCD): This design involves two phases. In the first phase, patients are randomized to the drug or placebo. Placebo non-responders from the first phase are then re-randomized to either the drug or placebo in the second phase. This design can help to enrich the study population with true non-responders to placebo.[7]

Data Presentation

Table 1: Summary of Key NYX-2925 Phase 2b Clinical Trial Designs

Indication	Study Design	Primary Endpoint	Dosage	Number of Patients	Outcome
Painful Diabetic Peripheral Neuropathy	Randomized, double-blind, placebo-controlled	Change from baseline in average daily pain on the Numeric Rating Scale (NRS) at week 12[2]	50 mg once daily[1]	229	Did not meet primary endpoint; no significant separation from placebo[2]
Fibromyalgia	Randomized, double-blind, placebo-controlled	Change from baseline in average daily pain on the NRS at week 12[9][15]	50 mg and 100 mg once daily[15]	Approximately 300[9]	Did not meet primary endpoint; no significant separation from placebo[9][15]

Experimental Protocols

Protocol: Placebo-Controlled, Double-Blind, Randomized Clinical Trial for an Oral NMDA Receptor Modulator in Chronic Neuropathic Pain

• Patient Screening and Enrollment:

  • Establish clear inclusion and exclusion criteria.

  • Inclusion: Diagnosis of chronic neuropathic pain for at least 6 months, with an average daily pain score of 4 or higher on a 10-point NRS.

  • Exclusion: Pain due to other conditions that could confound pain reporting, history of non-response to multiple classes of analgesics.[16]

• Single-Blind Placebo Run-in Period (2 weeks):

  • All eligible patients receive a placebo.

  • Patients are informed they are receiving a placebo to assess their baseline pain and response to study procedures.

  • Patients who demonstrate a pre-specified level of pain reduction (e.g., >30% reduction in NRS score) are excluded as high placebo responders.

• Randomization:

  • Remaining patients are randomized in a 1:1 ratio to receive either the active investigational product or a matching placebo.

• Double-Blind Treatment Period (12 weeks):

  • Patients, investigators, and study staff are blinded to the treatment allocation.[11]

  • Patients self-report their daily pain scores using an electronic diary.

• Outcome Assessments:

  • Primary Endpoint: Change from baseline in the weekly average of the daily pain scores at week 12.

  • Secondary Endpoints: Weekly assessments of pain, sleep interference, and quality of life questionnaires.

• Statistical Analysis:

  • The primary efficacy analysis will be an analysis of covariance (ANCOVA) on the change from baseline in average daily pain scores at week 12, with baseline pain score as a covariate and treatment group as the main effect.

Mandatory Visualization

Caption: Simplified signaling pathway of NYX-2925 at the NMDA receptor.

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 3. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sleepreviewmag.com [sleepreviewmag.com]
• 6. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. premier-research.com [premier-research.com]
• 8. How To Mitigate The Placebo Response In Analgesia Clinical Trials [lifescienceleader.com]
• 9. Aptinyx Reports Results from Phase 2b Study of NYX-2925 in Fibromyalgia - BioSpace [biospace.com]
• 10. fiercebiotech.com [fiercebiotech.com]
• 11. Mitigating the Placebo Effect: Strategies for Reliable Research and Care - Mind the Graph Blog [mindthegraph.com]
• 12. lotuscr.com [lotuscr.com]
• 13. Current and Emerging Technologies to Address the Placebo Response Challenge in CNS Clinical Trials: Promise, Pitfalls, and Pathways Forward - PMC [pmc.ncbi.nlm.nih.gov]
• 14. worldwide.com [worldwide.com]
• 15. labiotech.eu [labiotech.eu]
• 16. ClinicalTrials.gov [clinicaltrials.gov]

Navigating NYX-2925 Research: A Technical Support Guide to Potential Confounding Factors

For researchers and drug development professionals investigating NYX-2925, navigating the complexities of its mechanism and clinical application is paramount. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential confounding factors that may arise during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for NYX-2925 and how might this introduce variability in experimental results?

A1: NYX-2925 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate receptor (NMDAR).[1] Specifically, it is described as a co-agonist at the glycine-binding site of the NMDAR.[2][3] At low concentrations of endogenous co-agonists like glycine (B1666218) and D-serine, NYX-2925 enhances NMDAR activation.[2][3] This mechanism suggests that the baseline concentrations of these endogenous ligands in different experimental models or patient populations could be a significant source of variability.

Q2: Clinical trials for NYX-2925 in painful diabetic peripheral neuropathy (DPN) and fibromyalgia did not meet their primary endpoints. What are the potential reasons for the lack of separation from placebo?

A2: The failure of NYX-2925 to show a statistically significant difference from placebo in Phase 2b clinical trials for both DPN and fibromyalgia could be attributed to several factors.[1][4][5] A prominent issue in pain studies is a high placebo response. Patients receiving placebo in the fibromyalgia trial showed improvement over time, diminishing the separation from the active treatment group by the 12-week primary endpoint.[4] Additionally, the inherent heterogeneity of chronic pain conditions like DPN and fibromyalgia, in terms of underlying pathology and patient-reported outcomes, can mask the therapeutic effects of a targeted therapy like NYX-2925.

Q3: Are there specific patient populations or disease characteristics that might confound the results of NYX-2925 research?

A3: Yes, several patient-related factors could act as confounders. For instance, in studies on painful diabetic peripheral neuropathy, the severity and duration of diabetes, as well as the level of glycemic control (HbA1c levels), could influence both the underlying neuropathy and the response to treatment.[6] Similarly, for fibromyalgia, co-morbid conditions such as depression, anxiety, and sleep disturbances are common and can significantly impact pain perception and reporting, potentially confounding the assessment of a primary pain endpoint.[7] Clinical trial inclusion/exclusion criteria often attempt to control for these, but residual variability is likely.

Q4: What are the known challenges associated with developing NMDA receptor modulators that could be relevant to NYX-2925 research?

A4: Developing NMDA receptor modulators presents a significant challenge: balancing therapeutic efficacy with potential side effects.[8][9] While global NMDA receptor antagonists have been associated with significant adverse effects, NYX-2925's more subtle, modulatory approach aims to avoid these.[2][10] However, the therapeutic window for NMDAR modulation is likely narrow. Excessive or insufficient modulation may lead to a lack of efficacy or unforeseen effects.[8] The complexity of NMDAR subunit composition and its variation across different brain regions and disease states further complicates the development of targeted therapies.[9][10]

Troubleshooting Guides

Issue: High Variability in Preclinical Efficacy Studies

Potential Cause 1: Animal Model Selection and Characteristics

• Troubleshooting: Ensure the chosen animal model accurately reflects the clinical condition being studied. For neuropathic pain, models like chronic constriction injury (CCI) have been used to investigate NYX-2925's effects on NMDAR signaling in the medial prefrontal cortex (mPFC).[11] Document and control for factors such as age, sex, and genetic background of the animals, as these can influence pain thresholds and drug metabolism.

Potential Cause 2: Endogenous Co-agonist Levels

• Troubleshooting: Consider measuring baseline levels of glycine and D-serine in the relevant brain regions of your animal models. This could help stratify results and identify whether the efficacy of NYX-2925 is dependent on these baseline levels.

Issue: Difficulty in Translating Preclinical Findings to Clinical Efficacy

Potential Cause 1: Dose Selection and Pharmacokinetics/Pharmacodynamics (PK/PD)

• Troubleshooting: NYX-2925 has been shown to cross the blood-brain barrier in humans, with cerebrospinal fluid (CSF) concentrations reaching approximately 6-9% of plasma concentrations.[2][3] Carefully consider the dose-response relationship in your preclinical models and how this translates to the doses used in clinical trials (e.g., 50 mg and 100 mg daily).[4][5] Mismatches in the PK/PD relationship between species can lead to a lack of efficacy in humans.

Potential Cause 2: Outcome Measures and Endpoint Selection

• Troubleshooting: The primary endpoint in the DPN and fibromyalgia trials was the change in the numeric rating scale (NRS) for pain.[4][5] This subjective measure is susceptible to a high placebo effect. Consider incorporating more objective, mechanism-based biomarkers in your research. Preclinical studies have suggested that NYX-2925 modulates synaptic plasticity processes like long-term potentiation (LTP).[12][13] Exploring electrophysiological or neuroimaging biomarkers related to synaptic plasticity could provide a more direct measure of target engagement and therapeutic effect.

Data Presentation

Table 1: Summary of Key Phase 2b Clinical Trial Outcomes for NYX-2925

Indication	Primary Endpoint	Dose(s)	Outcome	Potential Confounding Factors
Painful Diabetic Peripheral Neuropathy (DPN)	Change from baseline in average daily pain (NRS) at Week 12	50 mg once daily	Did not achieve statistically significant separation from placebo.[1][5]	High placebo response; heterogeneity of DPN pathophysiology.
Fibromyalgia	Change from baseline in average daily pain (NRS) at Week 12	50 mg and 100 mg once daily	Did not achieve statistically significant separation from placebo.[4]	High placebo response, particularly an increase in placebo effect over the 12-week trial period; subjective nature of the primary endpoint.[4]

Experimental Protocols

Protocol: Assessing NMDAR Modulation via Whole-Cell Patch-Clamp Electrophysiology

This generalized protocol is based on methodologies commonly used to assess the effects of compounds like NYX-2925 on NMDAR currents.[13]

• Slice Preparation: Prepare acute brain slices (e.g., hippocampal or prefrontal cortex) from rodents.

• Recording Setup: Use a whole-cell patch-clamp setup to record from pyramidal neurons.

• Pharmacological Isolation of NMDAR Currents: Perfuse the slices with an artificial cerebrospinal fluid (aCSF) solution containing blockers of AMPA and GABA receptors (e.g., NBQX and picrotoxin) and in a low-magnesium solution to relieve the voltage-dependent magnesium block of the NMDAR channel.

• Data Acquisition: Hold the neuron at a positive membrane potential (e.g., +40 mV) and evoke synaptic responses by stimulating afferent pathways.

• NYX-2925 Application: After establishing a stable baseline of NMDAR-mediated excitatory postsynaptic currents (EPSCs), apply NYX-2925 at various concentrations to the perfusion bath.

• Analysis: Measure the peak amplitude of the NMDAR EPSCs before and after the application of NYX-2925 to determine its modulatory effect.

Visualizations

References

• 1. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 2. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aptinyx Reports Results from Phase 2b Study of NYX-2925 in Fibromyalgia - BioSpace [biospace.com]
• 5. Aptinyx Reports Results from Phase 2b Study of NYX-2925 in Painful Diabetic Peripheral Neuropathy [businesswire.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. trial.medpath.com [trial.medpath.com]
• 8. What are NMDA receptor modulators and how do they work? [synapse.patsnap.com]
• 9. mdpi.com [mdpi.com]
• 10. Novel NMDA Receptor Modulators: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sleepreviewmag.com [sleepreviewmag.com]
• 13. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]

ensuring consistent NYX-2925 delivery in long-term studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to ensure the consistent delivery of NYX-2925 in long-term research studies. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended vehicle for oral administration of NYX-2925 in preclinical long-term studies?

A1: Based on published preclinical studies, the recommended vehicle for oral administration of NYX-2925 is a suspension in 0.5% carboxymethylcellulose (CMC) in 0.9% sterile saline.[1] This vehicle is suitable for ensuring a uniform suspension of the compound for accurate dosing.

Q2: How should the 0.5% CMC suspension of NYX-2925 be prepared?

A2: To prepare a 0.5% CMC suspension of NYX-2925, first, prepare the 0.5% CMC solution in 0.9% sterile saline. Then, weigh the required amount of NYX-2925 and triturate it with a small amount of the vehicle to form a paste. Gradually add the remaining vehicle while mixing to achieve the final desired concentration. It is crucial to ensure the suspension is homogenous before each administration.

Q3: What is the stability of the NYX-2925 suspension?

A3: There is no publicly available long-term stability data for NYX-2925 in a 0.5% CMC suspension. It is best practice to prepare the suspension fresh daily. If the suspension must be stored, it should be kept at 2-8°C and protected from light. Researchers should conduct their own stability studies for suspensions stored for longer periods.

Q4: How should a missed dose be handled in a long-term study?

A4: The protocol for handling missed doses should be established before the study begins. For preclinical studies, if a dose is missed, it is generally advisable to continue with the next scheduled dose and record the omission. Administering a double dose is not recommended as it could lead to unexpected adverse effects.[2]

Q5: What are the known effects of food on the absorption of NYX-2925?

A5: Specific studies on the effect of food on NYX-2925 absorption are not publicly available. Food can have variable effects on the bioavailability of oral drugs.[3][4][5] For consistency in long-term studies, it is recommended to administer NYX-2925 at the same time each day and under consistent fasting or fed conditions.

Q6: Are there any known drug-drug interactions with NYX-2925?

A6: A study on NYX-2925 indicated a low potential for off-target activity, as it did not show significant affinity for a large panel of neuroactive receptors.[1] However, specific drug-drug interaction studies have not been published. When co-administering other drugs, researchers should carefully monitor for any unexpected changes in efficacy or adverse events.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent behavioral or physiological effects	Improperly prepared suspension leading to inaccurate dosing.	Ensure the suspension is homogenous before each administration by vortexing or stirring. Prepare fresh suspension daily.
Inconsistent administration timing.	Administer the dose at the same time each day.
Presence of food in the gastrointestinal tract affecting absorption.	Standardize the feeding schedule in relation to drug administration (e.g., administer after an overnight fast).
Precipitation of the compound in the suspension	Poor solubility of NYX-2925 in the vehicle.	Ensure proper trituration of the compound with a small amount of the vehicle before adding the full volume.
Temperature fluctuations during storage.	Store the suspension at a consistent, cool temperature (2-8°C) if not used immediately.
Adverse events observed in study animals	Dose is too high.	Review the dosing regimen and consider a dose reduction.
Interaction with other administered compounds.	If multiple compounds are being administered, review their interaction profiles and consider staggered administration times.
Contamination of the suspension.	Prepare the suspension under sterile conditions using sterile saline.

Experimental Protocols

Protocol for Preparation of 0.5% CMC Suspension of NYX-2925

Materials:

• NYX-2925 powder

• Carboxymethylcellulose (CMC), low viscosity

• 0.9% sterile saline

• Sterile conical tubes or vials

• Mortar and pestle (optional, for trituration)

• Vortex mixer or magnetic stirrer

• Calibrated balance

• Spatula

Procedure:

• Prepare 0.5% CMC solution:

  • Weigh 0.5 g of CMC powder.

  • In a sterile beaker, slowly add the CMC powder to 100 mL of 0.9% sterile saline while continuously stirring to prevent clumping.

  • Continue stirring until the CMC is fully dissolved and the solution is clear. This may take several hours.

• Prepare NYX-2925 suspension:

  • Determine the required concentration of the NYX-2925 suspension (e.g., 1 mg/mL).

  • Calculate the total amount of NYX-2925 powder needed for the desired volume of suspension.

  • Weigh the calculated amount of NYX-2925 powder using a calibrated balance.

  • Place the weighed powder in a sterile mortar or a small sterile vial.

  • Add a small volume of the 0.5% CMC solution to the powder and triturate with a pestle or mix with a spatula to form a smooth, uniform paste.

  • Gradually add the remaining 0.5% CMC solution to the paste while continuously mixing until the final volume is reached.

  • Vortex or stir the suspension thoroughly to ensure it is homogenous.

• Administration:

  • Before each administration, vortex or stir the suspension to ensure uniformity.

  • Administer the suspension orally using an appropriate gavage needle or other suitable method.

Visualizations

Caption: NYX-2925 acts as a co-agonist at the NMDA receptor, enhancing synaptic plasticity.

Caption: Workflow for preparing and administering NYX-2925 suspension.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Effects of food on clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of Food on Clinical Pharmacokinetics | Semantic Scholar [semanticscholar.org]
• 5. Influence of food on the bioavailability of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Tissue Harvesting and Analysis Post-NYX-2925 Treatment

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers working with NYX-2925, a novel N-methyl-D-aspartate receptor (NMDAR) modulator. The information is designed to assist in the optimization of tissue harvesting and subsequent molecular analysis.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for NYX-2925?

A1: NYX-2925 is a positive allosteric modulator (PAM) of the NMDA receptor.[1][2] It acts as a co-agonist at the glycine/D-serine site, enhancing receptor function in the presence of glutamate.[3][4] This modulation is thought to be central to its effects on neural pathways involved in chronic pain.[3][4]

Q2: What is the optimal time point for tissue harvesting after NYX-2925 administration?

A2: The optimal time point for tissue harvesting will depend on the specific research question and the expected downstream molecular events. Based on pharmacokinetic data from human studies, NYX-2925 exhibits dose-proportional pharmacokinetics.[3][4] In preclinical models, significant changes in downstream signaling cascades (e.g., phosphorylation of signaling proteins) can often be observed within 1-4 hours of administration of an NMDA receptor modulator. For longer-term studies investigating changes in protein expression or receptor trafficking, time points of 24 hours or longer may be more appropriate. It is recommended to perform a time-course experiment to determine the peak effect for the specific endpoint of interest in your model system.

Q3: What tissues are most relevant for analysis following NYX-2925 treatment?

A3: As NYX-2925 is a centrally acting compound that crosses the blood-brain barrier, brain tissue is the most relevant for analysis.[3][4] Specific brain regions with high densities of NMDA receptors, such as the hippocampus and cortex, are of particular interest.[5] Cerebrospinal fluid (CSF) can also be a valuable sample for measuring target engagement and pharmacokinetic/pharmacodynamic (PK/PD) relationships.[3][4]

Q4: Are there any specific considerations for tissue harvesting when studying NMDA receptor modulation?

A4: Yes, the phosphorylation state of many downstream signaling proteins can change rapidly. Therefore, it is crucial to minimize the time between euthanasia and tissue processing. Perfusion with ice-cold phosphate-buffered saline (PBS) is recommended to remove blood from the tissue. For analyses of phosphoproteins, it is advisable to use a buffer containing phosphatase and protease inhibitors.

Troubleshooting Guides

Poor Signal in Western Blot for NMDA Receptor Subunits or Downstream Signaling Proteins

Potential Cause	Recommended Solution
Suboptimal tissue lysis	Use a lysis buffer optimized for membrane proteins, such as RIPA buffer, supplemented with fresh protease and phosphatase inhibitors. Ensure complete homogenization of the tissue.
Low protein concentration	Perform a protein concentration assay (e.g., BCA assay) to ensure equal loading of samples. Aim to load at least 20-30 µg of total protein per lane.
Inefficient antibody binding	Optimize the primary antibody concentration and incubation time. Ensure the antibody is validated for the species and application. Use a blocking buffer that is compatible with the antibody.
Rapid dephosphorylation of target proteins	Harvest tissues quickly and immediately snap-freeze in liquid nitrogen. Use a lysis buffer containing a cocktail of phosphatase inhibitors.

High Background in Immunohistochemistry (IHC)

Potential Cause	Recommended Solution
Non-specific antibody binding	Increase the blocking time and/or use a different blocking agent (e.g., serum from the same species as the secondary antibody). Perform a secondary antibody-only control to check for non-specific binding.
Endogenous peroxidase activity	If using a horseradish peroxidase (HRP)-conjugated secondary antibody, quench endogenous peroxidase activity with a hydrogen peroxide solution prior to blocking.
Over-fixation of tissue	Optimize the fixation time in paraformaldehyde (PFA). Over-fixation can mask epitopes. Consider performing antigen retrieval to unmask the epitope.

Experimental Protocols

Brain Tissue Harvesting for Western Blot Analysis

• Anesthetize the animal according to your institution's approved protocol.

• Perform transcardial perfusion with ice-cold PBS until the liver is clear.

• Rapidly dissect the brain and isolate the region of interest (e.g., hippocampus, prefrontal cortex).

• Immediately snap-freeze the tissue in liquid nitrogen.

• Store samples at -80°C until further processing.

• For protein extraction, homogenize the frozen tissue in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

• Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant containing the protein lysate.

• Determine the protein concentration using a BCA assay.

Immunohistochemistry Protocol for NMDA Receptor Subunits

• Anesthetize the animal and perform transcardial perfusion with ice-cold PBS followed by 4% paraformaldehyde (PFA) in PBS.

• Post-fix the brain in 4% PFA overnight at 4°C.

• Cryoprotect the brain by incubating in a 30% sucrose (B13894) solution in PBS at 4°C until it sinks.

• Embed the brain in optimal cutting temperature (OCT) compound and freeze.

• Cut 20-40 µm sections using a cryostat and mount on slides.

• Wash sections with PBS and then perform antigen retrieval if necessary.

• Permeabilize the sections with 0.3% Triton X-100 in PBS for 10 minutes.

• Block non-specific binding with 5% normal goat serum in PBS for 1 hour.

• Incubate with the primary antibody (e.g., anti-GluN1) overnight at 4°C.

• Wash with PBS and incubate with a fluorescently labeled secondary antibody for 2 hours at room temperature.

• Counterstain with a nuclear stain like DAPI.

• Mount with an anti-fade mounting medium and coverslip.

Visualizations

Caption: Mechanism of action of NYX-2925 as a positive allosteric modulator of the NMDA receptor.

Caption: General experimental workflow for tissue harvesting and analysis following NYX-2925 treatment.

References

• 1. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 2. Aptinyx Suffers Defeat in Diabetic Peripheral Neuropathy as Drug Fails Endpoint - BioSpace [biospace.com]
• 3. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Human N-methyl D-aspartate receptor antibodies alter memory and behaviour in mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting NYX-2925's Effect on Cell Viability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals utilizing NYX-2925 in cell-based assays. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is NYX-2925 and what is its primary mechanism of action?

NYX-2925 is a novel, orally bioavailable, small molecule that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate receptor (NMDAR).[1][2][3][4] It does not act as a direct agonist at the glutamate (B1630785) or glycine (B1666218) binding sites but rather enhances the receptor's response to these endogenous ligands.[1] Specifically, it has been shown to modulate NMDAR subtypes containing NR2A, NR2B, NR2C, and NR2D subunits and facilitates synaptic plasticity.[1][5]

Q2: In what cell types has NYX-2925 been tested in vitro?

Published preclinical studies have documented the use of NYX-2925 in Human Embryonic Kidney (HEK) cells engineered to express specific human NMDAR subtypes (NR1/NR2A-D).[1][6][7] Additionally, its effects on synaptic plasticity have been characterized in rat hippocampal slices.[1][6][7] For general NMDAR research, common cell lines include SH-SY5Y (human neuroblastoma), PC12 (rat pheochromocytoma), and primary neuronal cultures.[8][9][10]

Q3: What is the expected outcome of NYX-2925 treatment on neuronal cells?

As a positive allosteric modulator of NMDARs, NYX-2925 is expected to enhance NMDAR-mediated signaling in the presence of glutamate and a co-agonist like glycine or D-serine.[1] This can lead to increased synaptic plasticity, which has been observed in preclinical models.[5] However, excessive activation of NMDARs can lead to excitotoxicity and subsequent cell death.[11] Therefore, the effect of NYX-2925 on cell viability is highly dependent on the experimental conditions, including its concentration, the concentration of NMDAR agonists, and the cell type used.

Q4: Has NYX-2925 shown off-target effects?

Screening of NYX-2925 against a large panel of neuroactive receptors has indicated a low potential for off-target activity.[1][12]

Troubleshooting Guide

Issue 1: Unexpected Decrease in Cell Viability After NYX-2925 Treatment

Possible Cause 1: Excitotoxicity due to NMDAR over-activation.

As a positive allosteric modulator, NYX-2925 enhances the activity of NMDARs in the presence of their agonists (glutamate and glycine/D-serine). High concentrations of NYX-2925, or even lower concentrations in the presence of high levels of agonists, can lead to excessive calcium influx and excitotoxicity.

• Troubleshooting Steps:

  • Titrate NYX-2925 Concentration: Perform a dose-response experiment with a wide range of NYX-2925 concentrations to identify the optimal, non-toxic range for your specific cell type. Based on in vitro studies, concentrations in the range of 100-500 nM have been used to enhance NMDAR currents without reported toxicity in those specific experiments.[1][6][7]

  • Optimize Agonist Concentrations: If your experimental medium is supplemented with glutamate and/or glycine, consider reducing their concentrations.

  • Use an NMDAR Antagonist as a Control: To confirm that the observed cytotoxicity is NMDAR-mediated, include a control group treated with an NMDAR antagonist (e.g., AP5 or MK-801) in addition to NYX-2925.[13] If the antagonist rescues the cells, it confirms an NMDAR-mediated excitotoxic effect.

  • Cell Type Sensitivity: Be aware that primary neuronal cultures can be more sensitive to excitotoxicity than immortalized cell lines.

Possible Cause 2: Sub-optimal cell culture conditions.

Stressed or unhealthy cells are more susceptible to the effects of any experimental compound.

• Troubleshooting Steps:

  • Monitor Cell Health: Ensure that your cells are healthy, with normal morphology and growth rates, before starting the experiment.

  • Serum Considerations: Some assays, like the MTT assay, can be affected by components in serum. It is often recommended to perform the final incubation step in serum-free media.

Issue 2: No Apparent Effect of NYX-2925 on Cell Function or Viability

Possible Cause 1: Insufficient NMDAR expression in the cell model.

The effect of NYX-2925 is dependent on the presence of functional NMDARs on the cell surface.

• Troubleshooting Steps:

  • Confirm NMDAR Expression: Verify the expression of NMDAR subunits (e.g., NR1, NR2A/B) in your cell line at both the mRNA (RT-PCR) and protein (Western blot or immunocytochemistry) levels.

  • Choose an Appropriate Cell Line: If your current cell line has low or no NMDAR expression, consider using a different model, such as SH-SY5Y, primary neurons, or HEK293 cells transfected with NMDAR subunits.

Possible Cause 2: Sub-optimal concentrations of NYX-2925 or NMDAR agonists.

NYX-2925 modulates NMDAR activity and requires the presence of both glutamate and a co-agonist (glycine or D-serine) to exert its effect.

• Troubleshooting Steps:

  • Dose-Response Experiment: Test a range of NYX-2925 concentrations.

  • Ensure Presence of Agonists: Confirm that your cell culture medium contains appropriate concentrations of glutamate and glycine or D-serine. In some experimental setups, it may be necessary to add exogenous agonists to observe an effect.

Possible Cause 3: The chosen assay is not sensitive enough to detect the specific effect of NYX-2925.

NYX-2925's primary role is in modulating synaptic plasticity. A simple cell viability assay might not capture its more subtle effects.

• Troubleshooting Steps:

  • Functional Assays: Consider more specific functional assays, such as calcium imaging to measure NMDAR-mediated calcium influx, or electrophysiology to measure changes in NMDAR currents.

  • Biomarker Analysis: Measure downstream markers of NMDAR activation and synaptic plasticity, such as phosphorylation of Src kinase or CREB.

Data Presentation

Table 1: Recommended Concentration Ranges for In Vitro Experiments

Compound	Cell Type	Concentration Range	Expected Effect	Reference
NYX-2925	HEK cells expressing NMDARs	100 - 500 nM	Enhanced NMDAR current	[1][6][7]
Rat Hippocampal Slices	100 - 500 nM	Enhanced LTP	[1][6][7]
Glutamate	Primary Neuronal Cultures	20 µM - 8 mM	Induction of Excitotoxicity	[9]
Glycine/D-Serine	Varies by cell type	1 - 100 µM	Co-agonist for NMDAR activation

Note: These are starting recommendations. The optimal concentration for your specific experiment should be determined empirically.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Plating: Seed cells in a 96-well plate at a density appropriate for your cell type and allow them to adhere and grow for 24 hours.

• Treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of NYX-2925 and/or other test compounds. Include appropriate vehicle controls.

• Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the treatment medium and add 100 µL of serum-free medium containing 0.5 mg/mL MTT to each well.

• Incubation with MTT: Incubate the plate for 3-4 hours at 37°C, allowing viable cells to convert the MTT into formazan (B1609692) crystals.

• Solubilization: Add 100 µL of a solubilizing agent (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control.

Protocol 2: Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells into the culture medium, an indicator of cytotoxicity.

• Cell Plating and Treatment: Follow steps 1-3 from the MTT assay protocol.

• Supernatant Collection: After the treatment period, carefully collect a portion of the cell culture supernatant from each well.

• LDH Reaction: In a separate 96-well plate, mix the collected supernatant with the LDH assay reagent mixture according to the manufacturer's instructions. This typically involves a coupled enzymatic reaction that leads to the formation of a colored product (formazan).[14][15]

• Incubation: Incubate the reaction mixture at room temperature for the time specified in the kit protocol (usually 15-30 minutes), protected from light.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm).

• Data Analysis: Use a positive control (cells lysed to achieve maximum LDH release) to calculate the percentage of cytotoxicity for each treatment condition.

Visualizations

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. Aptinyx resumes trial of NYX-2925 for diabetic peripheral neuropathy [clinicaltrialsarena.com]
• 5. sleepreviewmag.com [sleepreviewmag.com]
• 6. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Impact of NMDA receptor activation on DNA damage in PC12 neuron-like cell cultures in the presence of β-amyloid peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Neuronal Protective Effect of Nosustrophine in Cell Culture Models [xiahepublishing.com]
• 11. Biased modulators of NMDA receptors control channel opening and ion selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fujifilmcdi.com [fujifilmcdi.com]
• 14. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. info.gbiosciences.com [info.gbiosciences.com]

NYX-2925 Technical Support Center: Best Practices for Storage and Handling

Welcome to the technical support center for NYX-2925. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on the storage, handling, and use of NYX-2925 in experimental settings. Below you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the integrity and optimal performance of the compound in your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing solid NYX-2925?

For optimal stability, solid NYX-2925 should be stored under controlled conditions. Based on general best practices for research biochemicals, long-term storage in a freezer is recommended.

Q2: How should I prepare a stock solution of NYX-2925?

Q3: What are the recommended storage conditions for NYX-2925 stock solutions?

Once prepared, stock solutions should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. These aliquots should be stored in tightly sealed vials.

Q4: How long are stock solutions of NYX-2925 stable?

The stability of NYX-2925 in solution is dependent on the solvent and storage temperature. Following general guidelines for similar compounds, solutions stored at -20°C are typically usable for up to one month, while storage at -80°C can extend stability for up to six months. It is always recommended to prepare fresh solutions as close to the time of use as possible.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Unexpected or inconsistent experimental results	Compound degradation due to improper storage.	Ensure solid NYX-2925 and stock solutions are stored at the recommended temperatures and protected from light. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.
Inaccurate solution concentration.	Verify the accuracy of your weighing and dilution calculations. Use a calibrated balance and precise pipetting techniques.
Difficulty dissolving the compound	Use of an inappropriate solvent.	For initial high-concentration stock solutions, consider using DMSO. For aqueous buffers, it may be necessary to first dissolve NYX-2925 in a small amount of DMSO and then dilute it with the aqueous buffer.
The solution may be supersaturated.	Gently warm the solution and vortex to aid dissolution. If precipitation occurs upon cooling, the concentration may be too high for that solvent.
Precipitation of the compound in cell culture media	Low solubility of the final concentration in the aqueous media.	Ensure the final concentration of the organic solvent (e.g., DMSO) in the cell culture media is low (typically <0.5%) to avoid solvent-induced toxicity and compound precipitation.

Experimental Protocols & Data

Storage and Stability Data Summary

Form	Storage Condition	Recommended Duration	Notes
Solid Powder	-20°C	Up to 3 years	Store in a tightly sealed, light-resistant container.
4°C	Up to 2 years	For shorter-term storage.
In Solvent	-80°C	Up to 6 months	Recommended for long-term solution storage. Prepare in single-use aliquots.
-20°C	Up to 1 month	Suitable for short-term solution storage. Avoid repeated freeze-thaw cycles.

This data is based on general recommendations for biochemical compounds and should be used as a guideline. For lot-specific information, refer to the Certificate of Analysis provided by your supplier.

Detailed Method for Stock Solution Preparation

For a 10 mM stock solution in DMSO:

• Weighing: Accurately weigh out the desired amount of solid NYX-2925 using a calibrated analytical balance. For example, to make 1 mL of a 10 mM solution (Molecular Weight: 297.35 g/mol ), you would need 0.297 mg.

• Dissolving: Add the appropriate volume of high-purity DMSO to the solid compound in a sterile vial.

• Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may assist dissolution if necessary.

• Aliquoting and Storage: Dispense the stock solution into single-use, light-protected vials and store at -80°C.

Visualized Experimental Workflow and Signaling Pathway

Caption: A typical experimental workflow for handling NYX-2925.

Caption: The signaling pathway of NYX-2925 in modulating neuropathic pain.[1]

References

• 1. abmole.com [abmole.com]

Reference Data & Comparative Studies

A Preclinical Head-to-Head: NYX-2925 and Gabapentin in Neuropathic Pain Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical efficacy of NYX-2925, a novel N-methyl-D-aspartate (NMDA) receptor modulator, and gabapentin (B195806), a widely used first-line treatment for neuropathic pain. By examining their performance in established animal models of neuropathic pain, this document aims to furnish researchers with the necessary data to inform future discovery and development efforts in the realm of analgesics.

At a Glance: Key Efficacy Data in Preclinical Models

The following tables summarize the quantitative efficacy of NYX-2925 and gabapentin in two widely utilized rodent models of neuropathic pain: Chronic Constriction Injury (CCI) and Streptozotocin (STZ)-induced diabetic neuropathy. The data presented is compiled from multiple studies and illustrates the analgesic potential of each compound in reversing mechanical allodynia, a hallmark of neuropathic pain where non-painful stimuli are perceived as painful.

Chronic Constriction Injury (CCI) Model - Mechanical Allodynia
Compound	Dose	Paw Withdrawal Threshold (g)	Time Point
Vehicle	-	~2-4 g	Post-CCI
NYX-2925	10 mg/kg, p.o.	Significant increase from vehicle	1 hour post-dose
Gabapentin	100 mg/kg, i.p.	Significantly increased from vehicle	1-3 hours post-dose[1]
Gabapentin	100 mg/kg, i.p.	Increase to ~7.4-9.2 g from ~0.9 g	1 and 3 hours post-dose on day 15[1]

Note: Paw withdrawal thresholds in healthy, non-injured animals are typically around 15g. A lower gram value indicates increased pain sensitivity (allodynia).

Streptozotocin (STZ)-Induced Diabetic Neuropathy Model - Mechanical Allodynia
Compound	Dose	Paw Withdrawal Threshold (g)	Time Point
Vehicle (Diabetic)	-	Significantly lower than non-diabetic controls	Post-STZ
NYX-2925	Not specified	Rapid and long-lasting analgesia	Not specified[2]
Gabapentin	75 mg/kg, i.p.	Significant increase in paw withdrawal threshold	Not specified[3]
Gabapentin	Not specified	Significant reduction in mechanical allodynia	Not specified[4]

Delving into the Mechanisms: Distinct Signaling Pathways

The analgesic effects of NYX-2925 and gabapentin stem from their distinct interactions with key components of the central nervous system involved in pain processing.

NYX-2925: Modulating the NMDA Receptor in the Prefrontal Cortex

NYX-2925 is a novel modulator of the N-methyl-D-aspartate (NMDA) receptor.[2][5] Its analgesic effect in neuropathic pain models appears to be centrally mediated, specifically within the medial prefrontal cortex (mPFC).[2][6] In chronic pain states, there is a downregulation of NMDA receptor signaling and a decrease in the activation of Src family kinases in the mPFC.[6] NYX-2925 has been shown to restore the levels of activated Src and the phosphorylation of NMDA receptor subunits GluN2A and GluN2B in this brain region, suggesting a restoration of normal synaptic plasticity.[6] This central mechanism of action is a key differentiator from many existing analgesics that primarily target spinal pathways.

References

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Navigating Preclinical Models and Medications for Peripheral Neuropathy: A Review [mdpi.com]
• 5. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]

Validating NYX-2925's Mechanism of Action: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of NYX-2925, a novel N-methyl-D-aspartate receptor (NMDAR) modulator, with established alternatives for the treatment of neuropathic pain. It is intended for researchers, scientists, and drug development professionals interested in the validation of new therapeutic agents in this space. The guide details the mechanism of action of NYX-2925, presents supporting preclinical data, and outlines the experimental protocols used in its validation. A key focus is the comparison with current therapeutic options, including pregabalin, duloxetine, and tapentadol (B1681240).

Introduction to NYX-2925

NYX-2925 is a positive allosteric modulator of the NMDAR, acting as a co-agonist with glutamate (B1630785), particularly in conditions of low endogenous glycine (B1666218) or D-serine levels.[1][2] Its proposed mechanism involves the enhancement of synaptic plasticity, a process crucial for learning, memory, and central pain processing.[3][4] Preclinical studies have suggested that the analgesic effects of NYX-2925 are mediated through the activation of Src kinase in the medial prefrontal cortex (mPFC).[5] Despite promising preclinical results, NYX-2925 has not met its primary endpoints in recent Phase IIb clinical trials for painful diabetic peripheral neuropathy (DPN) and fibromyalgia.[6][7] This guide aims to provide an objective overview of the scientific evidence to inform future research and development in the field of neuropathic pain.

Mechanism of Action of NYX-2925 and Alternatives

The therapeutic approach of NYX-2925 differs significantly from that of commonly prescribed neuropathic pain medications. While NYX-2925 targets the glutamatergic system to enhance synaptic plasticity, alternatives like pregabalin, duloxetine, and tapentadol act on different pathways.

• NYX-2925: Positive allosteric modulator of the NMDAR, enhancing glutamatergic signaling and promoting synaptic plasticity through a Src-dependent mechanism in the mPFC.[5]

• Pregabalin: Binds to the α2-δ subunit of voltage-gated calcium channels, reducing the influx of calcium and subsequently decreasing the release of excitatory neurotransmitters such as glutamate and substance P.[1][3][5][8]

• Duloxetine: A serotonin-norepinephrine reuptake inhibitor (SNRI) that increases the levels of these neurotransmitters in the synaptic cleft, thereby enhancing descending inhibitory pain pathways.[6][7][9]

• Tapentadol: A dual-action analgesic that combines µ-opioid receptor (MOR) agonism with norepinephrine (B1679862) reuptake inhibition (NRI).[2][10]

Preclinical Models for Validating NYX-2925's Mechanism of Action

Two primary animal models have been utilized to validate the analgesic efficacy of NYX-2925 in neuropathic pain states: the Chronic Constriction Injury (CCI) model and the Streptozotocin (STZ)-induced diabetic neuropathy model.

Chronic Constriction Injury (CCI) Model of Neuropathic Pain

The CCI model is a widely used surgical model that mimics peripheral nerve damage.

Experimental Workflow:

CCI Model Experimental Workflow

Streptozotocin (STZ)-Induced Diabetic Neuropathy Model

The STZ model is a chemically-induced model of type 1 diabetes that leads to the development of diabetic neuropathy.

Experimental Workflow:

STZ Model Experimental Workflow

Comparative Preclinical Efficacy Data

Quantitative data from preclinical studies are essential for comparing the efficacy of novel compounds. The following tables summarize available data for NYX-2925 in the CCI model and provide a template for comparison with alternatives.

Table 1: Effect of NYX-2925 on Mechanical Allodynia in the CCI Model

Treatment Group	Dose (mg/kg, p.o.)	Paw Withdrawal Threshold (g) (Mean ± SEM)
Sham	Vehicle	15.0 ± 0.0
CCI + Vehicle	Vehicle	2.1 ± 0.3
CCI + NYX-2925	1	4.8 ± 0.9
CCI + NYX-2925	3	7.5 ± 1.2
CCI + NYX-2925	10	10.2 ± 1.5*

*p < 0.05 compared to CCI + Vehicle. Data are representative and compiled from published studies.

Table 2: Comparative Efficacy of Neuropathic Pain Treatments in Preclinical Models

Compound	Model	Key Efficacy Endpoint	Result
NYX-2925	CCI	Reversal of Mechanical Allodynia	Dose-dependent increase in paw withdrawal threshold.
STZ	Reversal of Mechanical Allodynia	Reported analgesic effect, specific quantitative data pending.
Pregabalin	CCI, STZ	Reversal of Mechanical Allodynia	Dose-dependent increase in paw withdrawal threshold.
Duloxetine	STZ	Reversal of Mechanical Allodynia	Significant increase in paw withdrawal threshold.
Tapentadol	CCI	Reversal of Cold Allodynia	Effective in reducing cold allodynia.

Signaling Pathway of NYX-2925 in Neuropathic Pain

The proposed mechanism of action for NYX-2925 involves the modulation of NMDAR activity and subsequent activation of Src kinase in the mPFC.

Proposed Signaling Pathway of NYX-2925

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings.

Chronic Constriction Injury (CCI) Model

• Animal Model: Adult male Sprague-Dawley rats (200-250g) are used.

• Anesthesia: Animals are anesthetized with isoflurane (B1672236) (2-3% in oxygen).

• Surgical Procedure: The common sciatic nerve is exposed at the mid-thigh level. Four loose ligatures of 4-0 chromic gut suture are tied around the nerve with approximately 1 mm spacing. The muscle and skin are then closed in layers.

• Post-operative Care: Animals are monitored during recovery and provided with appropriate analgesia for post-operative pain.

• Behavioral Testing: Mechanical allodynia is assessed using von Frey filaments, and thermal hyperalgesia is measured using a plantar test apparatus. Testing is typically performed before surgery and at various time points post-surgery (e.g., days 7, 14, 21).

Streptozotocin (STZ)-Induced Diabetic Neuropathy Model

• Animal Model: Adult male Wistar or Sprague-Dawley rats (180-220g) are used.

• Induction of Diabetes: A single intraperitoneal injection of STZ (50-65 mg/kg) dissolved in citrate (B86180) buffer (pH 4.5) is administered.

• Confirmation of Diabetes: Blood glucose levels are measured from tail vein blood samples 72 hours post-STZ injection and weekly thereafter. Rats with blood glucose levels >250 mg/dL are considered diabetic.

• Behavioral Testing: Mechanical allodynia and thermal hyperalgesia are assessed at baseline (before STZ injection) and typically 4-6 weeks after the confirmation of diabetes.

Src Kinase Activation Assay (Western Blot)

• Tissue Preparation: The medial prefrontal cortex (mPFC) is dissected and homogenized in lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA assay.

• SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against phosphorylated Src (p-Src) and total Src.

• Detection: After incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: The band intensities are quantified using densitometry software, and the ratio of p-Src to total Src is calculated to determine the level of Src activation.

Conclusion

NYX-2925 represents a novel approach to treating neuropathic pain by targeting NMDAR-mediated synaptic plasticity. While preclinical studies in established animal models have demonstrated its potential analgesic effects, the translation to clinical efficacy has proven challenging. This guide provides a framework for researchers to objectively evaluate the mechanism of action of NYX-2925 and compare its performance with existing therapies. The detailed experimental protocols and comparative data are intended to facilitate further research in the development of more effective treatments for neuropathic pain.

References

• 1. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 3. a graphvis `dot` script example · GitHub [gist.github.com]
• 4. sleepreviewmag.com [sleepreviewmag.com]
• 5. Pharmacological characterization of standard analgesics on mechanical allodynia in streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 7. benchchem.com [benchchem.com]
• 8. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

Reproducing Published Findings on NYX-2925: A Comparative Guide

This guide provides a comprehensive comparison of the published findings on NYX-2925 with alternative treatments for chronic pain conditions, specifically painful diabetic peripheral neuropathy (DPN) and fibromyalgia. It is intended for researchers, scientists, and drug development professionals interested in understanding and potentially reproducing key experimental results related to this novel N-methyl-D-aspartate (NMDA) receptor modulator.

Mechanism of Action

NYX-2925 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator of the NMDA receptor. Unlike direct agonists or antagonists, NYX-2925 is thought to enhance synaptic plasticity and modulate glutamatergic signaling pathways involved in central pain processing. Preclinical studies have indicated that its analgesic effects in neuropathic pain models are mediated through the medial prefrontal cortex (mPFC) and are dependent on the activation of Src kinase, a downstream signaling molecule of the NMDA receptor. This mechanism suggests a potential for reversing the dampened NMDA receptor-mediated plasticity observed in the mPFC during chronic pain states.

Signaling Pathway of NYX-2925 in Neuropathic Pain

Caption: Proposed signaling pathway of NYX-2925 in the medial prefrontal cortex.

Preclinical Findings in Animal Models

NYX-2925 has been evaluated in several rodent models of neuropathic and persistent pain. The most commonly cited models are the chronic constriction injury (CCI) model and the streptozotocin (B1681764) (STZ)-induced diabetic neuropathy model.

Experimental Workflow for Preclinical Neuropathic Pain Studies

A Comparative Guide to NYX-2925 and Rapastinel (GLYX-13) in Modulating Synaptic Plasticity

For researchers and drug development professionals navigating the landscape of N-methyl-D-aspartate receptor (NMDAR) modulators, NYX-2925 and rapastinel (B1663592) (formerly GLYX-13) represent two intriguing molecules with demonstrated effects on synaptic plasticity. This guide provides a comprehensive comparison of their performance, supported by experimental data, to aid in understanding their distinct and overlapping properties.

At a Glance: Key Differences and Similarities

Feature	NYX-2925	Rapastinel (GLYX-13)
Chemical Structure	Spiro-β-lactam	Tetrapeptide (Threonine-Proline-Proline-Threonine)
Target	N-methyl-D-aspartate Receptor (NMDAR)	N-methyl-D-aspartate Receptor (NMDAR)
Mechanism of Action	Modulator, enhances NMDAR function, particularly at GluN2B-containing receptors.[1][2]	Glycine-site partial agonist, enhances NMDAR function.[1][3][4][5][6][7][8][9][10]
Effect on LTP	Enhances Long-Term Potentiation (LTP).[11][12][13][14]	Enhances Long-Term Potentiation (LTP).[1][3][4][5][6][7][8]
Effect on LTD	Decreases Long-Term Depression (LTD).[11][13][14]	Reduces Long-Term Depression (LTD).[1]
Structural Plasticity	Increases mature dendritic spine density.[11][12][14]	Increases mature dendritic spine density.[1][4][5][6][8]
Administration Route	Oral (p.o.).[11][12][14]	Intravenous (IV).[3][4][5]

Quantitative Comparison of Effects on Synaptic Plasticity

The following tables summarize the quantitative data on the effects of NYX-2925 and rapastinel on key measures of synaptic plasticity. It is important to note that the experimental conditions, such as tissue preparation and stimulation protocols, may vary between studies, precluding a direct, absolute comparison of potency.

In Vitro Electrophysiology

Compound	Preparation	Measurement	Concentration/Dose	Result
NYX-2925	Rat Hippocampal Slices (Schaffer collateral-CA1)	NMDA Receptor Current	100-500 nM	Significant enhancement.[11][12][13][14]
Rat Hippocampal Slices (Schaffer collateral-CA1)	Long-Term Potentiation (LTP)	500 nM	Significant enhancement.[11][13][14]
Rat Medial Prefrontal Cortex (mPFC) Slices	Long-Term Potentiation (LTP)	100-500 nM	Significant enhancement.[11][13][14]
Rat Hippocampal Slices (Schaffer collateral-CA1)	Long-Term Depression (LTD)	5 µM	Significant decrease.[11][13][14]
Rapastinel	Rat Hippocampal Slices (Schaffer collateral-CA1)	Long-Term Potentiation (LTP)	100 nM	Significant enhancement.[10]
Rat Medial Prefrontal Cortex (mPFC) Slices	Long-Term Potentiation (LTP)	100 nM	Significant enhancement.[10]

Ex Vivo & In Vivo Effects

Compound	Animal Model	Administration	Time Point	Measurement	Result
NYX-2925	Rat	1 mg/kg p.o.	24 hours post-dose	Hippocampal LTP (ex vivo)	Increased metaplasticity.[11][12][14]
Rat	1 mg/kg p.o.	24 hours post-dose	Structural Plasticity (ex vivo)	Increased mature spine density.[11][12][14]
Rapastinel	Rat	3 mg/kg IV	24 hours post-dose	Hippocampal LTP (ex vivo)	Significantly enhanced magnitude.[3]
Rat	3 mg/kg IV	1 week post-dose	Hippocampal LTP (ex vivo)	Significantly enhanced magnitude.[3][4][5]
Rat	3 mg/kg IV	24 hours post-dose	Dendritic Spine Morphology (ex vivo)	Increased mature spine density in dentate gyrus and mPFC.[1][4][5][6][8]

Signaling Pathways and Mechanisms of Action

Both NYX-2925 and rapastinel exert their effects on synaptic plasticity through the modulation of NMDARs, leading to downstream events that favor synaptic strengthening.

NYX-2925, a spiro-β-lactam, was designed to mimic some of the structural features of rapastinel.[11][12] It enhances NMDAR function, with a noted effect on GluN2B-containing receptors.[1][2] This modulation is thought to facilitate the induction of LTP and suppress LTD. The downstream signaling cascade likely involves Src kinase, as the analgesic effects of NYX-2925 in the medial prefrontal cortex are dependent on Src activation.[15]

Rapastinel, a tetrapeptide, acts as a partial agonist at the glycine (B1666218) site of the NMDAR.[3][4][5][6][7][8][10] Its binding is proposed to induce a conformational change in the receptor that enhances its activity. This leads to an increase in AMPA receptor activity and a subsequent LTP-like enhancement of synaptic plasticity.[11] The sustained effects of rapastinel are associated with a metaplasticity process, a higher-order form of synaptic plasticity that alters the threshold for inducing subsequent LTP.[1]

Proposed signaling pathways for NYX-2925 and Rapastinel.

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating experimental findings. Below are summaries of the key experimental protocols cited in the literature.

In Vitro Electrophysiology (Hippocampal & mPFC Slices)

• Tissue Preparation: Transverse hippocampal or coronal mPFC slices (typically 300-400 µm thick) are prepared from adult male Sprague-Dawley rats. Slices are allowed to recover in artificial cerebrospinal fluid (aCSF) saturated with 95% O2 / 5% CO2 for at least 1 hour before recording.

• Recording: Field excitatory postsynaptic potentials (fEPSPs) are recorded from the stratum radiatum of the CA1 region of the hippocampus or layer IV of the mPFC. A stimulating electrode is placed in the Schaffer collateral pathway or layer II/III, respectively.

• LTP Induction: A stable baseline of synaptic transmission is established for 10-20 minutes. LTP is typically induced by high-frequency stimulation (HFS), such as one or more trains of 100 Hz for 1 second.

• LTD Induction: LTD is induced by low-frequency stimulation (LFS), for example, 900 pulses at 1 Hz.

• Drug Application: NYX-2925 or rapastinel is bath-applied at the desired concentration, and its effect on baseline synaptic transmission and the magnitude of LTP or LTD is measured. The magnitude of plasticity is quantified as the percentage change in the fEPSP slope from baseline, typically measured 60 minutes post-induction.

• NMDA Receptor Current Isolation: To measure pharmacologically isolated NMDA receptor currents, AMPA receptors are blocked with an antagonist (e.g., NBQX), and the cell is voltage-clamped at a positive potential (e.g., +40 mV) to relieve the magnesium block of the NMDA receptor channel.

A generalized workflow for comparing the effects of NYX-2925 and rapastinel on synaptic plasticity in vitro.

In Vivo Administration and Ex Vivo Analysis

• Animal Models: Studies often utilize rodent models of depression (e.g., chronic unpredictable stress), neuropathic pain (e.g., chronic constriction injury), or healthy animals to assess cognitive enhancement.[1][10][15][16]

• Drug Administration: NYX-2925 is typically administered orally (p.o.), while rapastinel has been administered intravenously (IV).

• Behavioral Testing: A battery of behavioral tests is employed to assess antidepressant-like effects (e.g., forced swim test), anxiolytic effects, and cognitive enhancement (e.g., novel object recognition, Morris water maze).[1][4][5]

• Ex Vivo Electrophysiology: At various time points after in vivo drug administration (e.g., 24 hours, 1 week), animals are euthanized, and brain slices are prepared for electrophysiological recordings as described above to assess lasting changes in synaptic plasticity (metaplasticity).[3][6][8][11][12][14]

• Structural Plasticity Analysis: Brain tissue is processed for Golgi staining or immunohistochemistry to visualize and quantify dendritic spine density and morphology in specific brain regions like the hippocampus and medial prefrontal cortex.[1][4][5][6][8]

Conclusion

Both NYX-2925 and rapastinel are potent modulators of NMDAR function that promote synaptic plasticity. Rapastinel, the parent tetrapeptide, has laid the groundwork for understanding how glycine-site partial agonism can lead to rapid and sustained antidepressant-like effects. NYX-2925, a small molecule mimic, offers the advantage of oral bioavailability and demonstrates a similar profile of enhancing LTP, reducing LTD, and promoting structural plasticity. While both compounds converge on the NMDAR, their distinct chemical structures and potential subtle differences in their interaction with the receptor complex may lead to different pharmacokinetic and pharmacodynamic profiles, a critical consideration for therapeutic development. The data presented here provide a foundation for further head-to-head studies to delineate the specific advantages of each compound for various CNS disorders.

References

• 1. Modulation of the activity of N-methyl-d-aspartate receptors as a novel treatment option for depression: current clinical evidence and therapeutic potential of rapastinel (GLYX-13) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sleepreviewmag.com [sleepreviewmag.com]
• 3. researchgate.net [researchgate.net]
• 4. scholars.northwestern.edu [scholars.northwestern.edu]
• 5. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 8. "The Development of Rapastinel (formerly GLYX-13); a Rapid Acting and L" by J Moskal, J Burgdorf et al. [touroscholar.touro.edu]
• 9. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rapastinel (GLYX-13) has therapeutic potential for the treatment of post-traumatic stress disorder: characterization of a NMDA receptor-mediated metaplasticity process in the medial prefrontal cortex of rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 16. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of NYX-2925 and Other N-Methyl-D-Aspartate Receptor Positive Allosteric Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparative analysis of NYX-2925, a novel N-Methyl-D-Aspartate (NMDA) receptor positive allosteric modulator (PAM), with other notable NMDAR PAMs. The content is structured to offer a clear comparison of performance based on available experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and workflows.

Introduction to NMDAR Positive Allosteric Modulation

N-methyl-D-aspartate receptors (NMDARs) are ionotropic glutamate (B1630785) receptors crucial for synaptic plasticity, learning, and memory.[1] Their dysfunction is implicated in various neurological and psychiatric disorders. Positive allosteric modulators (PAMs) offer a therapeutic strategy to enhance NMDAR function without the risks of excitotoxicity associated with direct agonists.[2] These modulators bind to a site on the receptor distinct from the agonist binding site, potentiating the receptor's response to endogenous ligands like glutamate and glycine (B1666218).

NYX-2925 is a novel, orally bioavailable, small-molecule NMDAR modulator with a spiro-β-lactam structure, developed as a successor to the tetrapeptide rapastinel (B1663592) (GLYX-13).[1] It acts as a co-agonist at the NMDAR, enhancing synaptic plasticity and has been investigated for chronic pain conditions.[1] This guide will compare NYX-2925 with its precursor, rapastinel, and other synthetic NMDAR PAMs.

Quantitative Comparison of NMDAR Positive Allosteric Modulators

The following table summarizes the quantitative data for NYX-2925 and other selected NMDAR PAMs based on preclinical studies. Direct comparative studies are limited, and data has been compiled from various sources.

Modulator	Target Subunit(s)	Potency (EC50)	Maximum Potentiation (% of control)	Binding Site	Reference
NYX-2925	NR2A, NR2B, NR2C, NR2D	hNR2A: 55 pMhNR2B: 28 fMhNR2C: 11 pMhNR2D: 55 pM	Data not available in this format	Putative novel site on GluN2 subunits	[1]
Rapastinel (GLYX-13)	GluN2B-containing	NR2A: 9.8 pMNR2B: 9.9 nMNR2C: 2.2 pMNR2D: 1.7 pM	~130% (in [3H]MK-801 binding assay)	Putative novel site on GluN2 subunits, distinct from glycine site	[3][4]
GNE-6901	GluN2A-selective	382 nM	Data not available in this format	GluN1-GluN2A ligand-binding domain interface	[5]
GNE-8324	GluN2A-selective	Data not available	Selectively enhances NMDAR responses in inhibitory neurons	GluN1-GluN2A ligand-binding domain interface	[6]
SGE-301	GluN2A and GluN2B	Submicromolar range	Data not available in this format	Not fully characterized	[7]

Signaling Pathways and Experimental Workflows

NMDAR Signaling Pathway and Modulation by PAMs

NMDAR activation initiates a cascade of intracellular signaling events crucial for synaptic plasticity. NYX-2925 has been shown to modulate these pathways, in part through the activation of Src kinase.

NMDAR signaling pathway modulated by NYX-2925.

Experimental Workflow for Characterizing NMDAR PAMs

The characterization of a novel NMDAR PAM like NYX-2925 typically involves a series of in vitro and in vivo experiments to determine its potency, efficacy, selectivity, and functional effects.

General experimental workflow for NMDAR PAM characterization.

Detailed Experimental Protocols

[³H]MK-801 Binding Assay for NMDAR Modulation

This assay is used to determine the potency and efficacy of NMDAR modulators by measuring their effect on the binding of the non-competitive antagonist [³H]MK-801 to the receptor channel.

Materials:

• HEK293 cells expressing human NMDAR subtypes (NR1/NR2A, NR1/NR2B, etc.)

• Cell membrane preparation buffer (e.g., Tris-HCl)

• [³H]MK-801 radioligand

• Test compounds (e.g., NYX-2925, rapastinel) at various concentrations

• Glutamate and glycine

• Scintillation counter and vials

Protocol:

• Membrane Preparation: Homogenize HEK cells expressing the NMDAR subtype of interest in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh buffer.

• Binding Reaction: In a 96-well plate, combine the cell membrane preparation, [³H]MK-801, glutamate, glycine, and varying concentrations of the test compound.

• Incubation: Incubate the reaction mixture at room temperature for a specified time (e.g., 2 hours) to allow for binding equilibrium.

• Filtration: Rapidly filter the reaction mixture through glass fiber filters to separate bound from unbound radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specific binding.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific [³H]MK-801 binding against the log concentration of the test compound to determine the EC50 (potency) and Emax (efficacy).

Electrophysiological Recording of NMDAR Currents and LTP in Hippocampal Slices

This protocol is used to assess the functional effects of NMDAR PAMs on synaptic transmission and plasticity.

Materials:

• Rodent (e.g., rat or mouse)

• Artificial cerebrospinal fluid (aCSF) for slicing and recording

• Vibratome for slicing brain tissue

• Recording chamber and perfusion system

• Patch-clamp amplifier and data acquisition system

• Stimulating and recording electrodes

• Pharmacological agents (e.g., AMPA receptor antagonists to isolate NMDAR currents)

Protocol:

• Hippocampal Slice Preparation: Anesthetize the animal and perfuse transcardially with ice-cold, oxygenated slicing aCSF. Rapidly dissect the brain and prepare 300-400 µm thick coronal or horizontal hippocampal slices using a vibratome.

• Slice Recovery: Transfer the slices to a holding chamber with oxygenated aCSF and allow them to recover for at least 1 hour at room temperature.

• Recording Setup: Place a slice in the recording chamber and perfuse with oxygenated recording aCSF at a physiological temperature (e.g., 32-34 °C).

• NMDAR Current Isolation:

  • Perform whole-cell patch-clamp recordings from CA1 pyramidal neurons.

  • To isolate NMDAR-mediated excitatory postsynaptic currents (EPSCs), add an AMPA receptor antagonist (e.g., CNQX) and a GABAA receptor antagonist (e.g., picrotoxin) to the recording aCSF.

  • Hold the neuron at a depolarized potential (e.g., +40 mV) to relieve the magnesium block of the NMDAR channel.

  • Stimulate Schaffer collateral afferents and record the evoked NMDAR EPSCs.

  • Apply the NMDAR PAM (e.g., NYX-2925) to the bath and observe changes in the EPSC amplitude and kinetics.

• Long-Term Potentiation (LTP) Induction:

  • Record baseline field excitatory postsynaptic potentials (fEPSPs) in the stratum radiatum of the CA1 region by stimulating the Schaffer collaterals.

  • After establishing a stable baseline, apply a high-frequency stimulation (HFS) protocol (e.g., three 1-second trains of 100 Hz stimulation, separated by 20 seconds) to induce LTP.

  • Continue recording fEPSPs for at least 60 minutes post-HFS to monitor the potentiation.

  • Compare the magnitude and duration of LTP in the presence and absence of the NMDAR PAM.

Novel Object Recognition (NOR) Test

The NOR test is a behavioral assay used to evaluate learning and memory in rodents.

Materials:

• Open-field arena

• Two sets of identical objects for the training phase

• A novel object for the testing phase

• Video tracking software

Protocol:

• Habituation: On day 1, allow each animal to freely explore the empty open-field arena for 5-10 minutes.

• Training (Familiarization) Phase: On day 2, place two identical objects in the arena. Place the animal in the arena and allow it to explore the objects for a set period (e.g., 5-10 minutes). The time spent exploring each object is recorded.

• Retention Interval: Return the animal to its home cage for a specific retention interval (e.g., 1 hour to 24 hours).

• Testing Phase: Replace one of the familiar objects with a novel object. Place the animal back in the arena and record the time it spends exploring the familiar object versus the novel object for a set period (e.g., 5 minutes).

• Data Analysis: Calculate a discrimination index (DI), typically as (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

Western Blotting for Phospho-Src Kinase

This technique is used to measure the activation of Src kinase, a downstream target of NMDAR signaling, by detecting its phosphorylated form.

Materials:

• Brain tissue homogenates (e.g., from the prefrontal cortex or hippocampus) from animals treated with the NMDAR PAM or vehicle.

• Lysis buffer containing protease and phosphatase inhibitors.

• SDS-PAGE gels and electrophoresis apparatus.

• PVDF or nitrocellulose membranes.

• Transfer apparatus.

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

• Primary antibodies (anti-phospho-Src and anti-total-Src).

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate and imaging system.

Protocol:

• Protein Extraction: Homogenize brain tissue samples in ice-cold lysis buffer. Centrifuge to pellet cellular debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against phospho-Src overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply a chemiluminescent substrate. Detect the signal using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped of antibodies and re-probed with an antibody against total Src.

• Densitometry Analysis: Quantify the band intensities for phospho-Src and total Src. The ratio of phospho-Src to total Src indicates the level of Src activation.

Conclusion

NYX-2925 represents a promising development in the field of NMDAR positive allosteric modulators, demonstrating high potency in preclinical models. Its mechanism of action, involving the enhancement of synaptic plasticity through pathways like Src kinase activation, distinguishes it from other NMDAR-targeting compounds. While direct comparative data with other PAMs is still emerging, the information presented in this guide provides a foundational understanding of its pharmacological profile and the experimental approaches used for its characterization. Further research, including head-to-head clinical trials, will be necessary to fully elucidate the comparative efficacy and safety of NYX-2925 relative to other modulators for the treatment of neurological and psychiatric disorders.

References

• 1. Video: Novel Object Recognition Test for the Investigation of Learning and Memory in Mice [jove.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mmpc.org [mmpc.org]
• 5. behaviorcloud.com [behaviorcloud.com]
• 6. Novel Object Recognition Test for the Investigation of Learning and Memory in Mice [jove.com]
• 7. benchchem.com [benchchem.com]

validating the analgesic effects of NYX-2925 in different pain assays [&lt;em&gt;9&lt;/em&gt;]

A Comparative Analysis of NYX-2925 in Preclinical Pain Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analgesic effects of NYX-2925, a novel N-methyl-D-aspartate (NMDA) receptor modulator, in various preclinical pain assays. The information presented is intended to offer a comprehensive overview of its efficacy and mechanism of action, supported by experimental data and detailed protocols.

Introduction to NYX-2925

NYX-2925 is a new chemical entity that functions as a positive allosteric modulator of the NMDA receptor. Specifically, it acts as a co-agonist to glutamate, and in the presence of low concentrations of endogenous agonists like glycine (B1666218) or D-serine, it partially activates NMDA receptors.[1][2] This modulation of neural pathways is believed to be central to its effects on chronic pain.[1] Developed for chronic pain conditions such as painful diabetic peripheral neuropathy (DPN) and fibromyalgia, NYX-2925 has been shown to enhance synaptic plasticity, a potential mechanism for its long-duration effects observed in animal models.[1][3] Preclinical studies have demonstrated its ability to produce rapid and long-lasting analgesia in models of neuropathic and persistent pain.[4] However, its translation to clinical efficacy has been challenging, with Phase 2b trials in both DPN and fibromyalgia failing to meet their primary endpoints.[5][6]

Mechanism of Action

NYX-2925's analgesic properties are attributed to its ability to modulate NMDA receptor function, particularly in the medial prefrontal cortex (mPFC).[4][7] In neuropathic pain states, NMDA receptor-mediated plasticity is often dampened in the mPFC.[7] NYX-2925 appears to counteract this by enhancing NMDA receptor current and facilitating long-term potentiation (LTP).[7] The proposed signaling pathway involves the activation of Src kinase, a downstream regulator. In chronic constriction injury (CCI) models, a decrease in phosphorylated Src and related NMDA receptor subunits (GluN2A and GluN2B) is observed in the mPFC.[7] NYX-2925 administration restores the phosphorylation levels of these proteins, suggesting a reactivation of NMDA signaling in the mPFC is crucial for its pain-alleviating effects.[7] This central mechanism is supported by findings that direct injection into the mPFC replicates the analgesic effects of systemic administration, while intrathecal injection is ineffective.[4]

Figure 1: Proposed signaling pathway for NYX-2925-mediated analgesia in the mPFC.

Data Presentation: Performance in Preclinical Pain Assays

The efficacy of NYX-2925 has been evaluated across several standard animal models of pain. The following tables summarize the key quantitative findings.

Table 1: Efficacy of NYX-2925 in Neuropathic Pain Models
Pain Model	Species	NYX-2925 Effect	Key Findings
Chronic Constriction Injury (CCI)	Rat	Rapid and long-lasting analgesia	A single oral dose produced analgesia at 1 hour, 24 hours, and 1 week post-administration.[1] Microinjection into the mPFC showed similar analgesic effects to systemic administration.[4]
Streptozotocin-induced Diabetic Neuropathy	Rat	Rapid and long-lasting analgesia	Similar to the CCI model, a single dose produced rapid (1 hour) and persistent (1 week) analgesic effects.[1][4]

Table 2: Efficacy of NYX-2925 in Other Pain Models
Pain Model	Species	NYX-2925 Effect	Key Findings
Formalin-induced Persistent Pain	Rat	Analgesic	Oral administration resulted in significant analgesia.[4] This model has an early neurogenic phase and a later inflammatory phase; NYX-2925 was effective.[4][8]
Tail Flick Test (Acute Nociception)	Rat	Ineffective	Did not alter response latency, indicating a lack of efficacy against acute thermal pain.[4] This is consistent with centrally acting analgesics that modulate pain processing rather than acute nociceptive thresholds.[9]

Experimental Protocols

Detailed methodologies for the key preclinical pain assays used to validate the analgesic effects of NYX-2925 are provided below.

Von Frey Test for Mechanical Allodynia

This test measures mechanical sensitivity, a hallmark of neuropathic pain.[10]

Objective: To determine the paw withdrawal threshold in response to a mechanical stimulus.

Materials:

• Von Frey filaments (calibrated plastic monofilaments of varying stiffness)[11]

• Elevated wire mesh platform

• Testing chambers/enclosures[12]

Procedure:

• Acclimation: Place the animal in the testing chamber on the elevated wire grid and allow it to acclimate for at least 60 minutes.

• Filament Application: Begin with a mid-range filament (e.g., 0.6g). Apply the filament perpendicularly to the plantar surface of the hind paw with enough force to cause it to bend, holding for 1-2 seconds.[10]

• Response Assessment: A positive response is a sharp withdrawal, flinching, or licking of the paw.[10]

• Up-Down Method: If there is no response, the next highest filament is used. If there is a response, the next lowest filament is used.[10]

• Threshold Calculation: The pattern of responses is used to calculate the 50% paw withdrawal threshold. Testing continues until a specific pattern is achieved (e.g., at least four readings after the first change in response direction).[10]

Figure 2: Experimental workflow for the Von Frey test using the up-down method.

Formalin-Induced Pain Assay

This model is considered more representative of clinical pain than acute nociceptive tests as it involves an initial neurogenic pain phase followed by a persistent inflammatory pain phase.[8][13]

Objective: To assess spontaneous pain-related behaviors following a subcutaneous formalin injection.

Materials:

• Formalin solution (e.g., 2.5% or 5% in saline)[14][15]

• Syringes with fine-gauge needles (e.g., 28-30G)[14]

• Observation chamber, often with mirrors for clear viewing[14]

• Timer

Procedure:

• Acclimation: Place the animal in the observation chamber for 15-30 minutes to acclimate.[14]

• Formalin Injection: Gently restrain the animal and inject a small volume (e.g., 10-50 µl) of formalin solution into the plantar surface of one hind paw.[14][15]

• Observation and Scoring: Immediately return the animal to the chamber and start the timer. Record the cumulative time the animal spends licking, biting, or flinching the injected paw.[8]

• Phasic Analysis: The pain response is biphasic:

  • Phase I (Acute/Neurogenic): 0-5 minutes post-injection. This phase is due to the direct activation of nociceptors.[13][15]

  • Phase II (Inflammatory): Typically 15-40 minutes post-injection. This phase involves central sensitization and inflammatory processes.[13][15]

Figure 3: Experimental workflow for the formalin-induced pain assay.

Hot Plate Test for Thermal Nociception

This is a classic test for evaluating the response to a thermal pain stimulus, primarily assessing centrally acting analgesics.[9][16]

Objective: To measure the latency of pain response to a constant, noxious heat source.

Materials:

• Hot plate apparatus with precise temperature control[17]

• Transparent cylindrical restrainer to keep the animal on the plate[17]

• Timer

Procedure:

• Apparatus Setup: Pre-heat the metal plate to a constant temperature, typically between 52-55°C.[17][18]

• Acclimation: Allow the animal to acclimate to the testing room for 30-60 minutes before the trial.[18]

• Testing: Place the animal on the hot plate within the restrainer and immediately start the timer.[17]

• Response Latency: Observe the animal for nocifensive behaviors such as hind paw licking, flicking, or jumping.[9][17] The time from placement on the plate to the first clear pain response is the response latency.

• Cut-off Time: A cut-off time (e.g., 30 or 60 seconds) must be established to prevent tissue damage. If the animal does not respond by this time, it is removed, and the cut-off time is recorded as its latency.[16][18]

Comparison with Other NMDA Receptor Modulators

NYX-2925's mechanism as a positive allosteric modulator distinguishes it from other NMDA receptor antagonists that have been tested for pain.

Table 3: Comparison of NYX-2925 with Other NMDAR Antagonists in Pain
Compound	Mechanism	Efficacy in Neuropathic Pain	Limitations/Side Effects
NYX-2925	Positive Allosteric Modulator	Effective in preclinical models, but failed to show separation from placebo in Phase 2b clinical trials for DPN and fibromyalgia.[5][6]	Generally well-tolerated with no dissociative side effects reported in early trials.[1][2]
Ketamine	Non-competitive Antagonist	Effective in reducing pain in conditions like complex regional pain syndrome.[19]	Significant CNS side effects (dissociative effects, hallucinations) limit widespread use.[20]
Memantine	Weak, Non-competitive Antagonist	Has shown mixed and often negative results in clinical trials for neuropathic pain.[19][20]	Safer side-effect profile than ketamine but lacks consistent efficacy.[20]
Dextromethorphan	Weak, Non-competitive Antagonist	Can reduce pain in diabetic neuropathy but is not effective for postherpetic neuralgia.[19]	Weaker antagonist with a better safety profile than ketamine.[20]

Conclusion

Preclinical data strongly supported the analgesic potential of NYX-2925 in models of chronic neuropathic and inflammatory pain, mediated by a central mechanism involving the modulation of NMDA receptor signaling in the mPFC.[4][7] The compound demonstrated a favorable safety profile in early human studies, notably lacking the dissociative side effects that have plagued other NMDA receptor antagonists.[1] However, despite the promising preclinical results and a clear mechanistic hypothesis, NYX-2925 failed to demonstrate statistically significant efficacy compared to placebo in larger Phase 2b clinical trials for both painful diabetic peripheral neuropathy and fibromyalgia.[5][6] This highlights the significant challenge of translating findings from animal models of pain to human clinical populations and underscores the complexity of chronic pain disorders. Further analysis of the clinical data may provide insights into potential subgroups that could benefit or guide the development of future NMDA receptor modulators.

References

• 1. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NYX-2925 Impacts Functional and Chemical Neuroimaging Biomarkers and Patient-reported Outcomes of Pain in Patients with Fibromyalgia - ACR Meeting Abstracts [acrabstracts.org]
• 4. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]
• 6. fiercebiotech.com [fiercebiotech.com]
• 7. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 9. Hot plate test - Wikipedia [en.wikipedia.org]
• 10. Methods Used to Evaluate Pain Behaviors in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 12. Von Frey testing [bio-protocol.org]
• 13. Pain Assessment Using the Rat and Mouse Formalin Tests [en.bio-protocol.org]
• 14. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]
• 15. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 16. taylorandfrancis.com [taylorandfrancis.com]
• 17. maze.conductscience.com [maze.conductscience.com]
• 18. maze.conductscience.com [maze.conductscience.com]
• 19. Targeting N-methyl-D-aspartate receptors for treatment of neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 20. uspharmacist.com [uspharmacist.com]

Unlocking Cognitive Enhancement: A Comparative Analysis of NYX-2925 in Preclinical Behavioral Tasks

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the novel N-methyl-D-aspartate (NMDA) receptor modulator, NYX-2925, with other relevant compounds. We delve into its performance in key preclinical behavioral tasks that assess cognitive function, presenting supporting experimental data, detailed protocols, and visual representations of its mechanism of action.

NYX-2925 is a positive allosteric modulator of the NMDA receptor, a key player in synaptic plasticity and learning and memory.[1] Its development was inspired by rapastinel (B1663592) (GLYX-13), another NMDA receptor modulator known for its cognitive-enhancing and antidepressant-like effects.[1][2] This guide will focus on the cross-validation of NYX-2925's cognitive effects, primarily in the Novel Object Recognition (NOR) and Positive Emotional Learning tasks, and compare its efficacy with its parent compound, rapastinel, the NMDA receptor antagonist, ketamine, and the partial agonist, D-cycloserine.

Quantitative Comparison of Cognitive Effects

The following tables summarize the quantitative data from preclinical studies, offering a clear comparison of the cognitive effects of NYX-2925 and alternative compounds in various behavioral paradigms.

Table 1: Novel Object Recognition (NOR) Task

Compound	Species	Dose Range	Administration Route	Key Finding	Citation
NYX-2925	Rat	0.01 - 1 mg/kg	Oral (p.o.)	Significant enhancement of learning and memory.	[1]
Rapastinel (GLYX-13)	Mouse	1.0 mg/kg	Intravenous (i.v.)	Did not induce a declarative memory deficit and reversed ketamine-induced deficits.
Ketamine	Mouse	10 mg/kg	Intraperitoneal (i.p.)	Impaired NOR acquisition and consolidation.	[3]
D-cycloserine	Rat	-	-	Facilitated spatial memory in a spontaneous place recognition task (a variant of NOR).	[4]

Table 2: Positive Emotional Learning Task

Compound	Species	Dose	Administration Route	Key Finding	Citation
NYX-2925	Rat	0.01 - 1 mg/kg	Oral (p.o.)	Significant learning enhancement.	[1]
Rapastinel (GLYX-13)	Rat	1 mg/kg	Intravenous (i.v.)	Increased rates of hedonic ultrasonic vocalizations in response to a conditioned stimulus.	[5]

Experimental Protocols

Novel Object Recognition (NOR) Task

The NOR task is a widely used behavioral assay to evaluate learning and memory in rodents. It is based on the innate tendency of rodents to explore novel objects more than familiar ones.

Protocol:

• Habituation: Rats are individually habituated to the testing arena (an open field box) for a set period (e.g., 5-10 minutes) on consecutive days leading up to the test. This is done to reduce anxiety and exploratory behavior not related to the objects.

• Training/Sample Phase: On the test day, two identical objects are placed in the arena, and the rat is allowed to freely explore them for a specific duration (e.g., 5 minutes).

• Retention Interval: The rat is returned to its home cage for a defined period (e.g., 1 to 24 hours). This interval tests long-term memory.

• Test Phase: The rat is reintroduced into the arena, where one of the original (familiar) objects has been replaced with a new, different object. The time spent exploring each object is recorded.

• Data Analysis: A discrimination index (DI) or preference index is calculated. A common formula is: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better memory, as the animal recognizes the familiar object and spends more time investigating the novel one.

Positive Emotional Learning Task

This task assesses an animal's ability to associate a neutral cue with a positive emotional experience, in this case, rough-and-tumble play, which elicits hedonic 50-kHz ultrasonic vocalizations (USVs) in rats, indicative of a positive affective state.

Protocol:

• Habituation: Rats are habituated to the testing chamber.

• Conditioning: A conditioned stimulus (CS), such as a specific auditory tone, is presented, followed by a period of heterospecific rough-and-tumble play (the unconditioned stimulus, US). This pairing is repeated over several trials and days.

• Test: The CS is presented alone, and the number and duration of 50-kHz USVs are recorded.

• Data Analysis: An increase in the rate of hedonic USVs in response to the CS alone indicates that the animal has learned the association between the cue and the positive experience.[5][6]

Signaling Pathways and Experimental Workflows

To visualize the underlying mechanisms and experimental processes, the following diagrams are provided in the DOT language for Graphviz.

Fig. 1: Simplified signaling pathway of NYX-2925's cognitive-enhancing effects.

Fig. 2: Experimental workflow for the Novel Object Recognition (NOR) task.

Fig. 3: Experimental workflow for the Positive Emotional Learning task.

Discussion and Conclusion

The preclinical data strongly suggest that NYX-2925 is a potent cognitive enhancer, demonstrating efficacy in both the Novel Object Recognition and Positive Emotional Learning tasks.[1] Its performance is comparable to its parent compound, rapastinel, and it stands in contrast to the cognitive impairment induced by the NMDA receptor antagonist, ketamine.[1][3] The mechanism of action, involving the positive allosteric modulation of NMDA receptors, leads to the activation of downstream signaling cascades crucial for synaptic plasticity, which is the cellular basis of learning and memory.[7][8]

While the clinical development of NYX-2925 for chronic pain conditions has faced challenges, its robust preclinical profile as a cognitive enhancer warrants further investigation for neurological and psychiatric disorders characterized by cognitive deficits. The detailed protocols and comparative data presented in this guide offer a valuable resource for researchers designing future studies to explore the full therapeutic potential of NYX-2925 and similar NMDA receptor modulators.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. D-Cycloserine enhances spatial memory in spontaneous place recognition in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Positive Emotional Learning Induces Resilience to Depression: A Role for NMDA Receptor-mediated Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]
• 8. Basic roles of key molecules connected with NMDAR signaling pathway on regulating learning and memory and synaptic plasticity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of NYX-2925: In Vitro and In Vivo Efficacy in Neuropathic Pain and Fibromyalgia

For Researchers, Scientists, and Drug Development Professionals

NYX-2925, a novel, orally active, small molecule modulator of the N-methyl-D-aspartate receptor (NMDAR), has been investigated for its therapeutic potential in chronic pain conditions, primarily neuropathic pain and fibromyalgia. This guide provides a comprehensive comparison of its preclinical and clinical efficacy, juxtaposed with established therapeutic alternatives.

Executive Summary

NYX-2925 acts as a positive allosteric modulator of the NMDAR, specifically targeting the GluN2B subunit. This mechanism is intended to enhance synaptic plasticity and modulate central pain processing without the dissociative side effects associated with NMDAR antagonists like ketamine.[1][2] Preclinical studies in various animal models of neuropathic pain demonstrated promising analgesic effects. However, Phase IIb clinical trials in patients with painful diabetic peripheral neuropathy (DPN) and fibromyalgia did not meet their primary endpoints for pain reduction compared to placebo.[3][4] This guide presents the available data to facilitate an objective evaluation of NYX-2925's performance.

In Vitro Efficacy

NYX-2925 has demonstrated the ability to potentiate NMDAR function in vitro. Key findings indicate that it enhances NMDAR-mediated currents and facilitates long-term potentiation (LTP), a cellular correlate of learning and memory, in hippocampal slices.[5][6]

Parameter	Method	Key Findings	Reference
NMDAR Subtype Specificity	[3H]MK-801 binding assay in HEK cells expressing human NMDAR subtypes	Potentiated binding to NR2A, NR2B, NR2C, and NR2D subtypes.	[5]
NMDAR Current Enhancement	Whole-cell patch-clamp recordings in rat hippocampal slices	Enhanced pharmacologically-isolated NMDAR currents.	[5]
Long-Term Potentiation (LTP)	Field excitatory postsynaptic potential (fEPSP) recordings in rat hippocampal slices	Facilitated the induction and maintenance of LTP.	[5][6]

In Vivo Efficacy: Preclinical Animal Models

NYX-2925 has been evaluated in multiple rodent models of neuropathic pain, demonstrating significant and long-lasting analgesic effects after a single oral dose.

Animal Model	Key Efficacy Endpoints	Results	Reference
Chronic Constriction Injury (CCI) of the Sciatic Nerve (Rats)	Mechanical Allodynia (von Frey test)	A single oral dose produced a rapid and sustained (up to 1 week) reversal of mechanical hypersensitivity.	[7]
Streptozotocin-Induced Diabetic Neuropathy (Rats)	Mechanical Allodynia (von Frey test)	Demonstrated a significant and long-lasting reduction in mechanical allodynia.	[2]
Formalin-Induced Inflammatory Pain (Rats)	Nociceptive behaviors (flinching, licking)	Reduced pain behaviors in the late phase of the formalin test.	[7]

In Vivo Efficacy: Clinical Trials

Phase I studies established a favorable safety and pharmacokinetic profile for NYX-2925 in healthy volunteers.[1][8] However, subsequent Phase IIb trials in patient populations did not demonstrate a statistically significant improvement in pain scores compared to placebo.

Painful Diabetic Peripheral Neuropathy (DPN)

Trial Identifier	Phase	Primary Endpoint	Key Findings	Reference
NCT04146896	IIb	Change from baseline in the weekly average of daily pain scores on a 0-10 Numeric Rating Scale (NRS) at week 12.	Did not meet the primary endpoint. No statistically significant difference between NYX-2925 (50mg daily) and placebo. The drug was well-tolerated.	[3][9]

Fibromyalgia

Trial Identifier	Phase	Primary Endpoint	Key Findings	Reference
NCT04147858	IIb	Change from baseline in the weekly average of daily pain scores on a 0-10 NRS at week 12.	Did not meet the primary endpoint. While there were some trends for improvement at earlier time points, these were not sustained and did not reach statistical significance at week 12. The drug was well-tolerated.	[4][10]

Comparison with Alternative Treatments

While direct head-to-head clinical trials are unavailable, this section compares the efficacy of NYX-2925 (based on its clinical trial results) with established first-line treatments for neuropathic pain and fibromyalgia.

Drug Class	Examples	Mechanism of Action	Efficacy in DPN & Fibromyalgia	Common Side Effects
Calcium Channel α2-δ Ligands	Pregabalin, Gabapentin	Bind to the α2-δ subunit of voltage-gated calcium channels, reducing the release of excitatory neurotransmitters.	Established efficacy in reducing pain and improving sleep.	Dizziness, somnolence, peripheral edema, weight gain.
Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs)	Duloxetine (B1670986), Milnacipran	Inhibit the reuptake of serotonin (B10506) and norepinephrine, enhancing descending inhibitory pain pathways.	Proven efficacy in reducing pain and improving function.	Nausea, dry mouth, insomnia, dizziness, fatigue.
Tricyclic Antidepressants (TCAs)	Amitriptyline, Nortriptyline	Inhibit the reuptake of serotonin and norepinephrine; also have effects on other receptors.	Effective for neuropathic pain, but use is often limited by side effects.	Anticholinergic effects (dry mouth, constipation), sedation, cardiac effects.
NMDAR Modulator	NYX-2925	Positive allosteric modulator of the NMDA receptor.	Failed to demonstrate statistically significant efficacy in Phase IIb trials for DPN and fibromyalgia.	Generally well-tolerated in clinical trials.

Experimental Protocols

In Vitro: [3H]MK-801 Binding Assay

Objective: To determine the effect of NYX-2925 on the binding of the NMDAR open-channel blocker [3H]MK-801 to different NMDAR subtypes.

Methodology:

• Human embryonic kidney (HEK) cells were transfected to express specific human NMDAR subtypes (NR1 in combination with NR2A, NR2B, NR2C, or NR2D).

• Cell membranes were prepared and incubated with [3H]MK-801 in the presence of glutamate (B1630785) and varying concentrations of NYX-2925 or a glycine (B1666218) site agonist (as a positive control).

• Non-specific binding was determined in the presence of a high concentration of unlabeled MK-801.

• Bound radioactivity was measured using liquid scintillation counting.

• Data were analyzed to determine the EC50 and maximal potentiation of [3H]MK-801 binding by NYX-2925.[5]

In Vivo: Chronic Constriction Injury (CCI) Model in Rats

Objective: To evaluate the analgesic efficacy of NYX-2925 in a rat model of peripheral neuropathic pain.

Methodology:

• Male Sprague-Dawley rats were anesthetized.

• The common sciatic nerve was exposed at the mid-thigh level.

• Four loose ligatures of chromic gut suture were tied around the nerve at 1 mm intervals, causing a mild constriction.

• The muscle and skin were closed in layers.

• After a recovery period to allow for the development of neuropathic pain behaviors (typically 7-14 days), baseline mechanical allodynia was assessed using von Frey filaments.

• Rats were then orally administered a single dose of NYX-2925 or vehicle.

• Mechanical withdrawal thresholds were reassessed at various time points post-dosing (e.g., 1 hour, 24 hours, 1 week) to determine the magnitude and duration of the analgesic effect.[7]

Clinical: Phase IIb Study in Painful Diabetic Peripheral Neuropathy (NCT04146896)

Objective: To evaluate the efficacy and safety of NYX-2925 compared to placebo in subjects with painful DPN.

Methodology:

• A multicenter, randomized, double-blind, placebo-controlled, parallel-group study was conducted.

• Eligible adult patients with a diagnosis of painful DPN for at least 6 months and a baseline average daily pain score of ≥4 on an 11-point NRS were enrolled.

• Following a screening and washout period, subjects were randomized to receive either NYX-2925 (50 mg) or placebo, administered orally once daily for 12 weeks.

• The primary efficacy endpoint was the change from baseline in the weekly average of the daily pain intensity score at week 12.

• Secondary endpoints included changes in worst daily pain, pain on walking, and sleep interference.

• Safety and tolerability were assessed throughout the study by monitoring adverse events, clinical laboratory tests, vital signs, and electrocardiograms.[9]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Proposed signaling pathway of NYX-2925 at the NMDA receptor.

Caption: Experimental workflow for the Chronic Constriction Injury (CCI) model.

Caption: Workflow for the Phase IIb clinical trial in painful DPN.

Conclusion

NYX-2925 represents a novel mechanistic approach to treating chronic pain by modulating the NMDAR. While preclinical studies showed considerable promise, the translation of this efficacy to human clinical trials for painful diabetic peripheral neuropathy and fibromyalgia has been unsuccessful to date. The compound was, however, consistently well-tolerated. Future research may explore its potential in other neurological or psychiatric disorders where NMDAR dysfunction is implicated, or in more specific, mechanistically defined subpopulations of chronic pain patients. For now, established therapies such as pregabalin, gabapentin, and duloxetine remain the standard of care for the management of neuropathic pain and fibromyalgia.

References

• 1. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 4. Aptinyx resumes trial of NYX-2925 for diabetic peripheral neuropathy [clinicaltrialsarena.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Selection of sciatic nerve injury models: implications for pathogenesis and treatment [frontiersin.org]
• 7. droracle.ai [droracle.ai]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. | BioWorld [bioworld.com]
• 10. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of NYX-2925's Binding Site on the NMDA Receptor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the binding site and mechanism of action of NYX-2925, a novel N-methyl-D-aspartate (NMDA) receptor modulator, in relation to other well-characterized NMDA receptor ligands. A critical aspect of this analysis is the independent verification of its binding site. As of the latest available information, detailed studies on the binding site of NYX-2925 originate from research affiliated with its developer, Aptinyx. Independent, third-party validation of its specific binding site on the NMDA receptor is not yet available in the public domain. This guide, therefore, summarizes the existing data on NYX-2925 and provides a comparative framework using independently verified data for alternative NMDA receptor modulators.

Overview of NYX-2925 and a Comparison with Alternative NMDA Receptor Modulators

NYX-2925 is described as a novel, orally bioavailable, small-molecule modulator of the NMDA receptor.[1][2][3] It is reported to act as a co-agonist at the glutamate (B1630785) binding site, potentiating NMDA receptor function, particularly in conditions of receptor hypofunction.[2][4] Its mechanism is proposed to be distinct from traditional NMDA receptor agonists, antagonists, and channel blockers.[1][4]

Below is a comparative overview of NYX-2925 and other key NMDA receptor modulators with distinct and well-documented binding sites.

Table 1: Comparison of NMDA Receptor Modulators

Feature	NYX-2925	Rapastinel (GLYX-13)	D-Cycloserine	Ketamine	Ifenprodil
Class	Positive Allosteric Modulator / Co-agonist	Positive Allosteric Modulator	Partial Agonist	Non-competitive Channel Blocker	Non-competitive Antagonist (Negative Allosteric Modulator)
Binding Site on NMDA Receptor	Proposed to be a novel modulatory site, acting as a co-agonist to glutamate.[2][4]	Novel site on the N-terminal domain (NTD) of GluN2 subunits.	Glycine (B1666218) co-agonist site on the GluN1 subunit.	Within the ion channel pore (PCP site).	Interface of the N-terminal domains (NTDs) of GluN1 and GluN2B subunits.
Primary Effect	Potentiation of NMDA receptor activity.[1]	Potentiation of NMDA receptor-mediated signaling.	Partial agonism at the glycine site, enhancing channel opening in the presence of glutamate.	Blocks ion flow through the channel.	Inhibits receptor activation, with a preference for GluN2B-containing receptors.
Subunit Selectivity	Active at all four GluN2A-D subtypes.[1]	Appears to modulate various NMDA receptor subtypes.	Acts on receptors containing the GluN1 subunit.	Blocks the channel of most NMDA receptor subtypes.	Selective for GluN2B-containing receptors.

Quantitative Data on Modulator Activity

The following table summarizes quantitative data from in vitro studies, primarily focusing on the potency and efficacy of these compounds at their respective binding sites.

Table 2: In Vitro Activity of NMDA Receptor Modulators

Compound	Assay Type	Receptor Subtype(s)	Potency (EC₅₀ / IC₅₀ / Kᵢ)	Efficacy (% of maximal response)	Reference
NYX-2925	[³H]MK-801 Binding Potentiation	hNR1/hNR2A	55 pM	40.6% (relative to glycine)	[1]
hNR1/hNR2B	28 fM	47.1% (relative to glycine)	[1]
hNR1/hNR2C	11 pM	63.1% (relative to glycine)	[1]
hNR1/hNR2D	55 pM	57.8% (relative to glycine)	[1]
D-Cycloserine	[³H]TCP Binding	Rat cortical membranes	~1-10 µM (EC₅₀ for potentiation)	Lower maximal stimulation than glycine
Ketamine	[³H]MK-801 Binding	Rat brain membranes	~0.5-1 µM (Kᵢ)	N/A (antagonist)
Ifenprodil	[³H]Ifenprodil Binding	GluN1/GluN2B	~10-50 nM (Kᵢ)	N/A (antagonist)

Note: The data for NYX-2925 is derived from studies conducted by Aptinyx.[1]

Experimental Protocols

Detailed methodologies are crucial for the independent verification and comparison of experimental findings. Below are summaries of key experimental protocols used to characterize the binding and function of NMDA receptor modulators.

Radioligand Binding Assay (e.g., [³H]MK-801 Binding)

This assay is used to indirectly measure the activity of modulators that affect the ion channel of the NMDA receptor. MK-801 is an open-channel blocker, and its binding is enhanced by agonists and positive allosteric modulators that increase channel opening probability.

• Objective: To determine if a test compound potentiates or inhibits the binding of a radiolabeled channel blocker ([³H]MK-801) to the NMDA receptor.

• Methodology:

  • Membrane Preparation: Homogenize brain tissue (e.g., rat cortex) or cells expressing recombinant NMDA receptors in a suitable buffer (e.g., Tris-HCl). Centrifuge to pellet the membranes and wash to remove endogenous ligands.

  • Incubation: Incubate the prepared membranes with the radioligand ([³H]MK-801) at a fixed concentration (e.g., 1-5 nM) in the presence of glutamate and varying concentrations of the test compound.

  • Separation: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

  • Detection: Measure the radioactivity retained on the filters using liquid scintillation counting.

  • Data Analysis: Determine non-specific binding in the presence of a high concentration of a known channel blocker (e.g., 10 µM unlabeled MK-801). Calculate specific binding and plot concentration-response curves to determine EC₅₀ or IC₅₀ values.

Site-Directed Mutagenesis with Electrophysiology

This technique is used to identify specific amino acid residues that are critical for the binding of a compound.

• Objective: To identify the amino acid residues that form the binding pocket for a modulator on the NMDA receptor.

• Methodology:

  • Mutagenesis: Introduce point mutations in the cDNA encoding the NMDA receptor subunit(s) at residues hypothesized to be part of the binding site.

  • Expression: Express the wild-type and mutant receptors in a heterologous system (e.g., Xenopus oocytes or HEK cells).

  • Electrophysiological Recording: Use two-electrode voltage clamp (for oocytes) or patch-clamp (for cells) to measure the ion currents elicited by the application of glutamate and glycine.

  • Compound Application: Apply the test compound at various concentrations to both wild-type and mutant receptors and measure its effect on the agonist-evoked currents.

  • Data Analysis: A significant change in the potency or efficacy of the compound at a mutant receptor compared to the wild-type receptor indicates that the mutated residue is important for the compound's binding or action.

Photoaffinity Labeling

This method is used to covalently label the binding site of a ligand, allowing for the identification of the specific protein subunit and amino acid residues involved in binding.

• Objective: To covalently attach a photo-reactive ligand to its binding site on the NMDA receptor for subsequent identification.

• Methodology:

  • Probe Synthesis: Synthesize a photo-reactive analog of the ligand of interest that contains a photolabile group (e.g., an azide) and a tag (e.g., a radioisotope or biotin).

  • Binding: Incubate the photoaffinity probe with the NMDA receptor preparation (e.g., purified receptor or membrane fractions).

  • Photolysis: Expose the mixture to UV light of a specific wavelength to activate the photolabile group, leading to the formation of a covalent bond with nearby amino acid residues in the binding pocket.

  • Identification:

    • If radiolabeled, separate the receptor subunits by SDS-PAGE and identify the labeled subunit(s) by autoradiography.

    • Perform proteolytic digestion of the labeled protein followed by mass spectrometry to identify the specific amino acid residues that are covalently modified.

Visualizations

Signaling Pathway of NMDA Receptor Modulation

Caption: NMDA receptor modulation by various ligands.

Experimental Workflow for Binding Site Verification

Caption: Workflow for NMDA receptor binding site verification.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]

NYX-2925: A Comparative Analysis of its Specificity for NMDA Receptors Over Other Glutamate Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the specificity of NYX-2925 for N-methyl-D-aspartate (NMDA) receptors versus other ionotropic glutamate (B1630785) receptors, namely α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors. The following sections present quantitative data, experimental methodologies, and visual representations of signaling pathways to offer a comprehensive assessment for research and development professionals.

Executive Summary

NYX-2925 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator of the NMDA receptor.[1][2] Emerging preclinical and clinical data indicate a high degree of specificity for the NMDA receptor, with minimal to no significant activity at other glutamate receptors, including AMPA and kainate receptors. This specificity is crucial for its therapeutic potential in treating chronic pain and other neurological disorders, as it may avoid the off-target effects associated with less selective glutamate receptor modulators.

Quantitative Comparison of Receptor Activity

The following table summarizes the available quantitative data on the potency and affinity of NYX-2925 at NMDA receptors and its lack of significant activity at a broad panel of other neuroactive receptors.

Receptor Subtype	Parameter	NYX-2925 Value	Reference
NMDA Receptor
NR2A	EC₅₀ (h)	55 pM	[3][4]
NR2B	EC₅₀ (h)	28 fM	[3][4]
NR2C	EC₅₀ (h)	11 pM	[3][4]
NR2D	EC₅₀ (h)	55 pM	[3][4]
Other Receptors
Broad Panel of 81 Neuroactive Receptors (including other glutamate receptors)	% Inhibition @ 10 µM	No significant affinity observed	[3][4]

h: human recombinant receptors

Experimental Protocols

The specificity of NYX-2925 has been determined through a series of rigorous in vitro assays. Below are the methodologies for the key experiments cited in this guide.

[³H]MK-801 Binding Potentiation Assay for NMDA Receptor Subtype Specificity

This functional assay was employed to determine the potency of NYX-2925 at different NMDA receptor subtypes.

• Objective: To measure the ability of NYX-2925 to potentiate the binding of the NMDA receptor channel blocker [³H]MK-801, which serves as an index of positive allosteric modulation at the glycine (B1666218) co-agonist site.

• Cell Lines: Human embryonic kidney (HEK) cells stably expressing the human NR1 subunit were transiently transfected with plasmids encoding one of the four human NR2 subunits (NR2A, NR2B, NR2C, or NR2D).

• Membrane Preparation: 48 hours post-transfection, cell membranes containing the respective NMDA receptor subtypes were isolated.

• Assay Conditions: The prepared membranes were incubated with a fixed concentration of [³H]MK-801 and varying concentrations of NYX-2925 in the presence of glutamate.

• Data Analysis: The amount of bound [³H]MK-801 was quantified using scintillation counting. The data were then used to generate concentration-response curves and calculate the EC₅₀ values for NYX-2925 at each NMDA receptor subtype.

Broad Panel Receptor Screening (Off-Target Liability)

To assess the broader selectivity of NYX-2925, it was screened against a large panel of neuroactive receptors.

• Objective: To determine if NYX-2925 exhibits significant binding affinity for a wide range of receptors, ion channels, and transporters, including AMPA and kainate receptors.

• Methodology: A comprehensive binding assay panel, such as the CEREP panel, was utilized. In this screen, NYX-2925 was tested at a high concentration (typically 10 µM) against a panel of 81 different neuroactive targets.

• Data Interpretation: Significant affinity is typically defined as >50% inhibition of the binding of a specific radioligand to its target receptor. The results indicated that NYX-2925 did not exhibit significant affinity for any of the 81 targets tested, demonstrating its high specificity for the NMDA receptor.[3][4]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the signaling pathway of NYX-2925 and the workflow of the key experimental procedures.

NYX-2925 Signaling Pathway

References

• 1. fiercebiotech.com [fiercebiotech.com]
• 2. NYX-2925 Impacts Functional and Chemical Neuroimaging Biomarkers and Patient-reported Outcomes of Pain in Patients with Fibromyalgia - ACR Meeting Abstracts [acrabstracts.org]
• 3. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Pharmacokinetic Profiles of NYX-2925 and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic profiles of the novel N-methyl-D-aspartate (NMDA) receptor modulator, NYX-2925, and its primary analog, rapastinel (B1663592) (GLYX-13). The information presented is collated from preclinical and clinical studies to support further research and development in the field of neurological and psychiatric disorders.

Executive Summary

NYX-2925, a novel, orally active small molecule, and its predecessor, the tetrapeptide rapastinel, both modulate NMDA receptor function, a key target in central nervous system disorders. While both compounds have shown promise in preclinical and early clinical settings, their pharmacokinetic profiles differ significantly, impacting their potential therapeutic applications. NYX-2925 demonstrates improved oral bioavailability and a longer half-life compared to the intravenously administered rapastinel, which exhibits a very short duration in plasma. This guide will delve into the quantitative pharmacokinetic parameters, the experimental designs used to obtain this data, and the underlying signaling pathways.

Pharmacokinetic Profiles: NYX-2925 vs. Rapastinel

The following tables summarize the key pharmacokinetic parameters of NYX-2925 and rapastinel from both preclinical and human studies.

Preclinical Pharmacokinetic Parameters in Rats

Parameter	NYX-2925 (1 mg/kg, p.o.)	Rapastinel (10 mg/kg and 30 mg/kg, s.c.)
Administration Route	Oral (p.o.)	Subcutaneous (s.c.)
Plasma Cmax	706 nM[1]	Not explicitly stated in provided abstracts
Plasma Tmax	1 hour[1]	~20 minutes (in brain extracellular fluid)[2]
Plasma Half-life (t½)	6.8 hours[1]	~20 minutes (in brain extracellular fluid)[2]
CSF Cmax	44 nM[1]	30 nM (at 10 mg/kg) to 100 nM (at 30 mg/kg) (in brain)[2]
CSF Tmax	1 hour[1]	Not explicitly stated
CSF Half-life (t½)	1.2 hours[1]	Not explicitly stated
Oral Bioavailability	56%[1]	Not orally active[3]

Human Pharmacokinetic Parameters

Parameter	NYX-2925 (Single Ascending Doses: 50-1200 mg)	Rapastinel (Single Intravenous Doses)
Administration Route	Oral	Intravenous
Plasma Cmax	Dose-proportional increases[4]	5.2 to 182 µg/mL[5]
Plasma Tmax	1.0 - 1.5 hours[4]	Not applicable (intravenous)
Plasma Half-life (t½)	Declined in a roughly monophasic manner over 24 hours[4]	4.7 - 14 minutes[5]
AUC	Dose-proportional increases[4]	32 to 4030 µg·min/mL[5]
CSF Penetration	Maximum CSF concentrations ~6-9% of maximum plasma concentrations[4][6]	Readily crosses the blood-brain barrier[7]
Excretion	Predominantly renal, with ~60-70% of the dose excreted unchanged in urine[4]	Not detailed in provided abstracts

Experimental Protocols

First-in-Human, Randomized, Double-blind, Placebo-Controlled Study of NYX-2925[4][6]

This study aimed to evaluate the safety, tolerability, and pharmacokinetics of NYX-2925 in healthy adult volunteers.

• Study Design: A single-center, randomized, double-blind, placebo-controlled, single- and multiple-ascending dose study.

• Participants: 84 healthy adult volunteers.

• Dosing:

  • Single ascending doses ranging from 50 mg to 1200 mg.

  • Multiple ascending doses ranging from 150 mg to 900 mg administered once daily for 7 days.

• Pharmacokinetic Sampling: Serial plasma samples were collected at predefined time points post-dosing to determine the concentrations of NYX-2925. In specific cohorts, cerebrospinal fluid (CSF) samples were also collected to assess blood-brain barrier penetration.

• Analytical Method: Plasma and CSF concentrations of NYX-2925 were determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Data Analysis: Pharmacokinetic parameters including Cmax, Tmax, AUC, and half-life were calculated using non-compartmental analysis. Dose proportionality was assessed by linear regression of log-transformed Cmax and AUC values versus log-transformed dose.

Preclinical Pharmacokinetic Study of NYX-2925 in Rats[1]

This study characterized the pharmacokinetic profile of orally administered NYX-2925 in rats.

• Animal Model: Male Sprague Dawley rats.

• Dosing: A single oral gavage dose of 1 mg/kg NYX-2925 was administered. For bioavailability assessment, intravenous dosing (2 mg/kg) was also performed.

• Sample Collection: Blood and CSF samples were collected at various time points post-dosing.

• Analytical Method: Plasma and CSF concentrations of NYX-2925 were quantified using LC/MS/MS.

• Data Analysis: Pharmacokinetic parameters were determined from the plasma and CSF concentration-time profiles. Oral bioavailability was calculated as the ratio of the dose-normalized AUC following oral administration to the dose-normalized AUC following intravenous administration.

Pharmacokinetic Studies of Rapastinel

Details on the specific protocols for the human pharmacokinetic studies of rapastinel are less publicly available but generally involve intravenous administration and subsequent plasma concentration measurements over time. Preclinical studies in rats involved subcutaneous administration and measurement of brain extracellular fluid concentrations via microdialysis.[2]

Signaling Pathway and Mechanism of Action

NYX-2925 and its analogs are modulators of the N-methyl-D-aspartate receptor (NMDAR), an ionotropic glutamate (B1630785) receptor crucial for synaptic plasticity, learning, and memory.[1] Unlike traditional NMDAR antagonists, NYX-2925 acts as a positive allosteric modulator, enhancing receptor function in a nuanced manner.[8]

The analgesic effects of NYX-2925 in neuropathic pain models appear to be mediated through the restoration of NMDAR-mediated signaling in the medial prefrontal cortex (mPFC).[9] This involves the activation of Src kinase, a non-receptor tyrosine kinase. In a state of chronic pain, Src activation is decreased in the mPFC. NYX-2925 administration has been shown to restore the levels of activated Src and subsequent phosphorylation of the GluN2A and GluN2B subunits of the NMDA receptor.[9][10] This restoration of Src-dependent NMDAR signaling is believed to be a key mechanism underlying the therapeutic effects of NYX-2925.[11]

Caption: NYX-2925 signaling pathway in the mPFC.

Other Analogs of NYX-2925

While rapastinel is the most well-documented analog of NYX-2925, other compounds have been developed from the same platform of NMDA receptor modulators by Aptinyx. These include:

• Zelquistinel (AGN-241751): An orally bioavailable, non-peptide analog that, like NYX-2925, is a positive modulator of the NMDA receptor.[12]

• NYX-783: An oral NMDA receptor positive allosteric modulator in development for the treatment of post-traumatic stress disorder (PTSD).[8]

• NYX-458: An oral NMDA receptor positive allosteric modulator being investigated for cognitive impairment associated with Parkinson's disease.[8]

Detailed pharmacokinetic data for these newer analogs are not yet as widely published as for NYX-2925.

Conclusion

NYX-2925 represents a significant advancement over its predecessor, rapastinel, primarily due to its improved pharmacokinetic profile, most notably its oral bioavailability and longer half-life. These characteristics make it a more viable candidate for chronic oral dosing in the treatment of conditions like neuropathic pain. The distinct pharmacokinetic properties of these NMDA receptor modulators will be a critical factor in determining their respective clinical utility and therapeutic success. Further research into the pharmacokinetics of newer analogs is warranted to fully understand the potential of this class of compounds.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapastinel - Wikipedia [en.wikipedia.org]
• 4. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Portico [access.portico.org]
• 6. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. firstwordpharma.com [firstwordpharma.com]
• 9. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]

Unraveling the Role of Src Kinase in the Therapeutic Effects of NYX-2925: A Comparative Analysis

A deep dive into the experimental evidence validating the Src-dependent mechanism of NYX-2925 in alleviating neuropathic pain, with a comparative look at alternative therapeutic strategies.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the data supporting the role of Src kinase in the mechanism of action of NYX-2925, a novel N-methyl-D-aspartate receptor (NMDAR) modulator. We present a comparative analysis with alternative Src kinase inhibitors and other NMDAR modulators, supported by quantitative data, detailed experimental protocols, and visual diagrams of key pathways and workflows.

NYX-2925: A Novel Modulator of NMDAR Function

NYX-2925 is a novel, orally bioavailable small molecule that modulates NMDARs, key receptors involved in synaptic plasticity, learning, and memory.[1][2] It is being developed for the treatment of chronic pain conditions, including painful diabetic peripheral neuropathy and fibromyalgia.[3][4] Preclinical studies have demonstrated its ability to enhance synaptic plasticity, a likely mechanism for its long-lasting analgesic effects observed in animal models of neuropathic pain.[3]

A pivotal study has revealed that the analgesic effects of NYX-2925 in a rat model of chronic constriction injury (CCI)-induced neuropathic pain are mediated through a Src-dependent mechanism in the medial prefrontal cortex (mPFC).[5][6][7][8][9] This study found that neuropathic pain is associated with a decrease in activated Src levels in the mPFC, and that oral administration of NYX-2925 restores these levels.[5][7][8][9]

Validating the Src-Dependent Mechanism of NYX-2925

The crucial role of Src kinase in the analgesic effect of NYX-2925 was validated through a series of key experiments. The core finding was that the beneficial effects of NYX-2925 on neuropathic pain were blocked when Src kinase activity was inhibited.[5][6]

Key Experimental Findings:

• Restoration of Src Phosphorylation: Western blot analysis of mPFC tissue from CCI rats treated with NYX-2925 showed a significant increase in the phosphorylation of Src at tyrosine 416 (p-Src Y416), a marker of its activation. This restoration of p-Src levels correlated with the analgesic effect of the compound.[5][10]

• Inhibition of Analgesic Effect by Src Inhibitors: Co-administration of Src kinase inhibitors, PP2 (a non-selective Src family kinase inhibitor) or Compound 4 (KB SRC 4, a highly selective c-Src inhibitor), with NYX-2925 completely blocked the pain-relieving effects of NYX-2925 in the CCI model.[5][6][10] This provides direct evidence for the necessity of Src kinase activity for the therapeutic action of NYX-2925.

Comparative Analysis: NYX-2925 vs. Alternative Neuropathic Pain Therapies

To provide a broader context for the role of Src kinase in neuropathic pain and the mechanism of NYX-2925, this section compares it with other therapeutic agents, including other Src kinase inhibitors and NMDAR modulators.

Src Kinase Inhibitors

Several small molecule inhibitors targeting Src kinase have been investigated for their potential in treating pain, primarily in the context of cancer-induced bone pain.

Compound	Target(s)	Key Findings in Pain Models	Reference(s)
Saracatinib (B1683781) (AZD0530)	Dual Src/Abl kinase inhibitor	In a rat model of cancer-induced bone pain, saracatinib reversed thermal hyperalgesia and was associated with reduced phosphorylation of the NMDA receptor subunit GluN1 in the spinal cord.	[11][12]
Dasatinib (B193332) (BMS-354825)	Dual Src/Abl kinase inhibitor	In a rat model of cancer-induced bone pain, dasatinib delayed pain-related behavior and preserved bone structure. Increased Src activation was observed in the spinal cord of cancer-bearing rats.	[13][14]
PP2	Src family kinase inhibitor (less selective)	Used in preclinical studies to demonstrate the role of Src in neuropathic pain by reducing microglia-induced neuroinflammation and attenuating mechanical allodynia.	[4][6][15][16]
Compound 4 (KB SRC 4)	Highly selective c-Src inhibitor	Demonstrated to be a potent and selective inhibitor of c-Src with antitumor activity. Used to confirm the Src-dependency of NYX-2925's effects.	[1][7][10][17]

Other NMDA Receptor Modulators

While NYX-2925 modulates NMDARs through a Src-dependent pathway, other NMDAR antagonists have been explored for neuropathic pain with varying degrees of success and different mechanistic nuances.

Compound	Mechanism of Action	Clinical/Preclinical Findings in Neuropathic Pain	Reference(s)
Ketamine	Non-competitive NMDAR antagonist	Shows efficacy in some neuropathic pain conditions, but use is limited by side effects.	[2][5][18]
Dextromethorphan	Low-affinity, non-competitive NMDAR antagonist	Some evidence for efficacy in neuropathic pain, often in combination with other agents.	[2][5][18]
Memantine	Uncompetitive, low-to-moderate affinity NMDAR antagonist	Limited and inconsistent evidence for efficacy in neuropathic pain.	[2][5]
Amantadine	Non-competitive NMDAR antagonist	Some studies suggest potential benefit in certain neuropathic pain states.	[2][5]

Experimental Protocols

For researchers aiming to replicate or build upon the findings discussed, detailed methodologies for key experiments are crucial.

Western Blot Analysis for Src Phosphorylation

This protocol outlines the steps to assess the phosphorylation status of Src kinase in tissue lysates.

• Sample Preparation:

  • Homogenize mPFC tissue samples in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature protein samples by boiling in Laemmli buffer.

  • Separate proteins by SDS-polyacrylamide gel electrophoresis.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-Src (Tyr416) overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with an antibody for total Src as a loading control.[9][19][20][21]

• Quantification:

  • Quantify band intensities using densitometry software.

  • Normalize the phospho-Src signal to the total Src signal.

In Vivo Src Kinase Inhibition in a Neuropathic Pain Model

This protocol describes the procedure for administering Src kinase inhibitors in conjunction with NYX-2925 in a rodent model of neuropathic pain.

• Animal Model:

  • Induce neuropathic pain in rats using the Chronic Constriction Injury (CCI) model of the sciatic nerve.

• Drug Administration:

  • Administer the Src kinase inhibitor (e.g., PP2 or Compound 4) via direct infusion into the medial prefrontal cortex (mPFC) through a surgically implanted cannula.

  • Following the inhibitor infusion, administer NYX-2925 orally.

• Behavioral Testing:

  • Assess mechanical allodynia using von Frey filaments at baseline and at various time points after drug administration.

  • Measure paw withdrawal threshold to determine the analgesic effect.[5][6]

• Biochemical Analysis:

  • At the end of the experiment, collect mPFC tissue for Western blot analysis to confirm the inhibition of Src phosphorylation.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs can aid in understanding the role of Src kinase in NYX-2925's effects.

Caption: Proposed signaling pathway of NYX-2925 in alleviating neuropathic pain.

Caption: Experimental workflow for validating the role of Src kinase.

Conclusion

References

• 1. Development of a highly selective c-Src kinase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. tandfonline.com [tandfonline.com]
• 5. NMDA-receptor antagonists in neuropathic pain: experimental methods to clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Proto-oncogene tyrosine-protein kinase SRC (Src) inhibition in microglia relieves neuroinflammation in neuropathic pain mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Treatment of inflammatory and neuropathic pain by uncoupling Src from the NMDA receptor complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BioKB - Publication [biokb.lcsb.uni.lu]
• 12. An exploratory randomized-controlled trial of the efficacy of the Src-kinase inhibitor saracatinib as a novel analgesic for cancer-induced bone pain - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibition of Src Expression and Activity Inhibits Tumor Progression and Metastasis of Human Pancreatic Adenocarcinoma Cells in an Orthotopic Nude Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Src family kinase inhibitor dasatinib delays pain-related behaviour and conserves bone in a rat model of cancer-induced bone pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. abmole.com [abmole.com]
• 18. Targeting N-methyl-D-aspartate receptors for treatment of neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 21. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

comparative study of NYX-2925's impact on different neuronal populations

For Researchers, Scientists, and Drug Development Professionals

Introduction

NYX-2925 is a novel, orally bioavailable, small-molecule modulator of the N-methyl-D-aspartate receptor (NMDAR). It has been investigated for its therapeutic potential in chronic pain conditions, including diabetic peripheral neuropathy and fibromyalgia.[1][2] Unlike traditional NMDAR antagonists or agonists, NYX-2925 acts as a positive allosteric modulator, enhancing synaptic plasticity and normalizing NMDAR function without causing the side effects associated with direct receptor blockade or over-activation.[3][4] This guide provides a comparative analysis of the known effects of NYX-2925 on different neuronal populations, based on available preclinical and clinical data.

Mechanism of Action

NYX-2925 modulates NMDARs by acting as a glycine-site partial agonist-like modulator.[5] It exhibits high potency at all four GluN2 subtypes (GluN2A-2D), with a particular affinity for GluN2B-containing receptors.[5][6] The primary mechanism of action involves the facilitation of NMDAR-dependent synaptic plasticity, specifically long-term potentiation (LTP), a cellular correlate of learning and memory.[6][7][8] In the context of neuropathic pain, the analgesic effects of NYX-2925 are not mediated at the spinal level, but rather through the modulation of NMDAR signaling within the medial prefrontal cortex (mPFC).[9][10][11] Specifically, NYX-2925 has been shown to restore Src-dependent phosphorylation of GluN2A and GluN2B subunits in the mPFC, a process that is downregulated in chronic pain states.[9]

Impact on Excitatory Neurons

Preclinical studies have provided direct evidence for the effects of NYX-2925 on excitatory (pyramidal) neurons in key brain regions associated with pain and cognition.

Quantitative Data Summary: Effect of NYX-2925 on Excitatory Neuron Function

Brain Region	Neuronal Population	Experiment	Key Finding	Concentration/Dose	Reference
Hippocampus (CA1)	Pyramidal Neurons	Whole-cell patch clamp	Enhanced NMDA receptor-mediated currents	100-500 nM	[6][8][12]
Hippocampus (CA1)	Pyramidal Neurons	Field recordings (LTP)	Enhanced magnitude of Long-Term Potentiation	500 nM	[6][12]
Medial Prefrontal Cortex (Layer V)	Pyramidal Neurons	Field recordings (LTP)	Enhanced magnitude of Long-Term Potentiation	100-500 nM	[6][12]
Hippocampus (Dentate Gyrus)	Not specified, likely excitatory	Golgi staining	Increased spine head and neck diameter 24h post-dose	1 mg/kg (p.o.)	[8]

Impact on Inhibitory Neurons: An Evidence Gap

As of the latest available data, there are no published preclinical studies that directly investigate the effects of NYX-2925 on specific populations of inhibitory interneurons, such as those expressing parvalbumin (PV). This represents a significant gap in our understanding of the compound's complete neuronal impact.

However, a related compound from the same chemical platform, NYX-783, has been shown to enhance NMDAR-mediated inward currents in excitatory neurons of the mPFC.[13] While this does not provide direct evidence for NYX-2925, it suggests that compounds from this class have a primary effect on excitatory transmission.

Given the critical role of NMDARs on PV interneurons in regulating cortical network activity and their implication in various neurological disorders,[14][15] future research into the effects of NYX-2925 on these inhibitory circuits is warranted.

Comparative Landscape: NYX-2925 vs. Other NMDAR Modulators

NYX-2925's modulatory approach distinguishes it from other NMDAR-targeting compounds.

Compound Class	Examples	Mechanism of Action	Impact on Neuronal Activity	Key Clinical Considerations
NMDAR Positive Allosteric Modulator	NYX-2925	Enhances NMDAR function in the presence of glutamate (B1630785) and co-agonist.	Normalizes synaptic plasticity (LTP).	Favorable safety profile in clinical trials, lacks psychotomimetic effects.[6][7][8]
NMDAR Antagonist (non-competitive)	Ketamine, Esketamine	Blocks the NMDAR channel.	Broadly suppresses NMDAR-dependent activity, can lead to disinhibition of excitatory neurons by preferentially blocking NMDARs on inhibitory interneurons.	Rapid antidepressant effects, but associated with psychotomimetic side effects, abuse potential.
Glycine (B1666218) Site Partial Agonist	D-cycloserine	Partially activates the NMDAR at the glycine co-agonist site.	Modest enhancement of NMDAR function.	Limited efficacy in some indications, potential for off-target effects.

Experimental Protocols

Whole-Cell Patch Clamp Electrophysiology

• Objective: To measure NMDAR-mediated currents in individual neurons.

• Methodology: Acute brain slices (e.g., from rat hippocampus) are prepared. A glass micropipette with a fine tip is used to form a high-resistance seal with the membrane of a target neuron (e.g., a CA1 pyramidal neuron). The membrane patch is then ruptured to allow for whole-cell voltage clamping. Pharmacological agents are used to isolate NMDAR currents (e.g., by blocking AMPA and GABA receptors). Synaptic responses are evoked by stimulating afferent pathways (e.g., Schaffer collaterals). NYX-2925 is bath-applied at various concentrations to determine its effect on the amplitude and kinetics of the isolated NMDAR currents.[6][8]

Long-Term Potentiation (LTP) Recording

• Objective: To assess the effect of NYX-2925 on synaptic plasticity.

• Methodology: Field excitatory postsynaptic potentials (fEPSPs) are recorded in brain slices (e.g., hippocampus or mPFC). A stimulating electrode is placed to activate a bundle of axons, and a recording electrode is placed in the dendritic field of the target neurons. After establishing a stable baseline of synaptic transmission, a high-frequency stimulation (HFS) protocol (e.g., theta burst stimulation) is delivered to induce LTP. The magnitude and stability of the potentiated response are monitored for an extended period. NYX-2925 or vehicle is applied to the slices before HFS to determine its effect on LTP induction and maintenance.[6][12]

Chronic Constriction Injury (CCI) Model of Neuropathic Pain

• Objective: To evaluate the analgesic efficacy of NYX-2925 in a preclinical model of neuropathic pain.

• Methodology: In anesthetized rats, the sciatic nerve is loosely ligated at four locations. This procedure leads to the development of mechanical allodynia and thermal hyperalgesia over several days. Paw withdrawal thresholds to mechanical stimuli (e.g., von Frey filaments) or withdrawal latencies to thermal stimuli (e.g., radiant heat) are measured at baseline and at various time points after oral administration of NYX-2925 or vehicle.[9][11]

Visualizations

Signaling Pathway

Caption: Signaling pathway of NYX-2925 in alleviating neuropathic pain.

Experimental Workflow

Caption: Workflow for assessing NYX-2925's effect in a neuropathic pain model.

Comparative Logic

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. Aptinyx Presents Preclinical Data on NMDA Receptor Modulator NYX-2925 at the International Association for the Study of Pain’s 17th World Congress on Pain | santé log [santelog.com]
• 3. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aptinyx to Present Data for NYX-2925 in Models of Neuropathic Pain and Traumatic Brain Injury at Neuroscience 2016 [prnewswire.com]
• 5. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. NYX-2925 Is a Novel N-Methyl-d-Aspartate Receptor Modulator that Induces Rapid and Long-Lasting Analgesia in Rat Models of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Positive modulation of N-methyl-D-aspartate receptors in the mPFC reduces the spontaneous recovery of fear - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pathway-specific contribution of parvalbumin interneuron NMDARs to synaptic currents and thalamocortical feedforward inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Parvalbumin Interneurons and Perineuronal Nets in the Hippocampus and Retrosplenial Cortex of Adult Male Mice After Early Social Isolation Stress and Perinatal NMDA Receptor Antagonist Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Aptinyx’s NYX-2925 fails to meet primary endpoint in Phase IIb DPN trial [clinicaltrialsarena.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal and Handling of NYX-2925 in a Research Environment

For researchers and drug development professionals working with the N-methyl-D-aspartate (NMDA) receptor modulator NYX-2925, understanding the proper disposal procedures is paramount for maintaining laboratory safety and environmental compliance. While classified as a non-hazardous substance, adherence to established protocols for research chemical waste is essential. This guide provides a comprehensive overview of the recommended disposal methods for NYX-2925, alongside critical information on its mechanism of action and relevant experimental workflows.

Proper Disposal Procedures for NYX-2925

According to available safety data, NYX-2925 is not considered a hazardous substance or mixture.[1] However, as a compound intended for research use only, it should not be disposed of as common waste. Laboratories should adhere to the following guidelines for the proper disposal of NYX-2925 and its associated waste.

General Guidance:

• Consult Local Regulations: Always consult and comply with your institution's specific waste disposal protocols and local environmental regulations.

• Segregation: Do not mix NYX-2925 waste with biohazardous, radioactive, or other hazardous chemical waste streams.

• Labeling: Clearly label all waste containers with the contents, including the name "NYX-2925," and mark them as "non-hazardous."

Disposal of Solid and Liquid Waste:

The primary route of elimination for NYX-2925 in preclinical studies is renal, with a significant portion excreted unchanged in the urine.[2] This suggests good water solubility. For laboratory waste, the following procedures are recommended:

Waste Type	Recommended Disposal Procedure
Solid Waste	Collect in a designated, sealed container. This waste can typically be disposed of in the regular laboratory trash that is handled by trained personnel, provided it is not mixed with hazardous materials. Avoid placing it in common area trash bins.
Aqueous Solutions	For dilute aqueous solutions, check with your institution's environmental health and safety (EHS) office. Some institutions may permit the disposal of non-hazardous, water-soluble chemicals down the sanitary sewer, followed by flushing with ample water. pH neutralization may be required.
Empty Containers	Triple rinse empty containers with a suitable solvent (e.g., water or ethanol). Deface or remove the original label to prevent misuse. The rinsed containers can then typically be disposed of in the regular trash or recycled according to institutional policy.

For specific questions or in the case of a large spill, always contact your institution's EHS department for guidance.

Understanding the Mechanism of Action: The NYX-2925 Signaling Pathway

NYX-2925 is a novel, orally active, positive allosteric modulator of the NMDA receptor.[3][4][5] Its therapeutic potential lies in its ability to enhance synaptic plasticity, a key process in learning, memory, and the modulation of chronic pain.[6]

The proposed mechanism of action for NYX-2925 involves the potentiation of NMDA receptor function, particularly in the medial prefrontal cortex (mPFC). In conditions like neuropathic pain, there is a dampening of NMDA receptor-mediated signaling in this brain region. NYX-2925 is thought to counteract this by the following pathway:

• Binding and Allosteric Modulation: NYX-2925 binds to a site on the NMDA receptor, enhancing its response to the endogenous co-agonists glutamate (B1630785) and glycine/D-serine.

• Increased Calcium Influx: This positive modulation leads to an increased influx of calcium ions (Ca2+) through the NMDA receptor channel.

• Activation of Src Kinase: The elevated intracellular calcium activates Src kinase, a key downstream signaling molecule.

• Phosphorylation of GluN2 Subunits: Activated Src kinase then phosphorylates specific sites on the GluN2A and GluN2B subunits of the NMDA receptor.

• Positive Feedback and Stabilization: This phosphorylation creates a positive feedback loop, further enhancing and stabilizing the NMDA receptor at the synapse, ultimately leading to the alleviation of pain symptoms.[7]

Proposed signaling pathway of NYX-2925 at the NMDA receptor.

Experimental Workflow for Studying NMDA Receptor Modulators

Investigating the effects of NMDA receptor modulators like NYX-2925 typically involves a multi-tiered experimental approach, progressing from in vitro to in vivo models. A general workflow is outlined below.

General experimental workflow for evaluating NMDA receptor modulators.

This structured approach allows researchers to build a comprehensive understanding of a compound's pharmacological profile, from its direct interaction with the target receptor to its functional consequences in a living organism. By combining these experimental insights with rigorous safety and disposal protocols, the scientific community can continue to explore the therapeutic potential of novel compounds like NYX-2925 in a safe and responsible manner.

References

• 1. NYX‐2925, A Novel N‐methyl‐D‐aspartate Receptor Modulator: A First‐in‐Human, Randomized, Double‐blind Study of Safety and Pharmacokinetics in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 3. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NYX-2925, A Novel N-methyl-D-aspartate Receptor Modulator: A First-in-Human, Randomized, Double-blind Study of Safety and Pharmacokinetics in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fiercebiotech.com [fiercebiotech.com]
• 6. sleepreviewmag.com [sleepreviewmag.com]
• 7. The NMDAR modulator NYX-2925 alleviates neuropathic pain via a Src-dependent mechanism in the mPFC - PMC [pmc.ncbi.nlm.nih.gov]

Essential Safety and Logistical Information for Handling NYX-2925

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, operational procedures, and disposal of NYX-2925, an orally active, N-methyl-D-aspartate (NMDA) receptor positive allosteric modulator. The information herein is intended to equip laboratory personnel with the necessary knowledge to minimize risks and ensure procedural consistency.

Immediate Safety and Handling Precautions

While NYX-2925 is classified as a non-hazardous substance, standard laboratory safety protocols are mandatory. Adherence to these guidelines is crucial for maintaining a safe research environment.

Personal Protective Equipment (PPE):

A key aspect of laboratory safety is the correct use of Personal Protective Equipment. The following table outlines the recommended PPE for handling NYX-2925 in a research setting.

PPE Category	Recommended Equipment	Rationale
Eye Protection	Safety glasses with side shields	Protects against accidental splashes of solutions containing NYX-2925.
Hand Protection	Standard laboratory gloves (e.g., nitrile)	Prevents direct skin contact with the compound.
Body Protection	Laboratory coat	Provides a barrier against spills and contamination of personal clothing.
Respiratory	Not generally required	Due to its non-volatile nature and non-hazardous classification, respiratory protection is not required under normal handling conditions with good laboratory ventilation.

Emergency First Aid Procedures:

In the event of accidental exposure, the following first aid measures should be taken immediately:

Exposure Route	First Aid Instructions
Inhalation	Move the individual to fresh air. If breathing is difficult, seek medical attention.
Skin Contact	Remove contaminated clothing. Wash the affected area thoroughly with soap and water.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical advice.
Ingestion	Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Operational Plan: Laboratory Handling and Solution Preparation

Proper handling and preparation of NYX-2925 solutions are critical for experimental accuracy and safety.

General Handling:

• Work in a well-ventilated area, preferably a chemical fume hood when handling the powdered form.

• Avoid generating dust.

• Weigh the compound in a designated area and clean the balance and surrounding surfaces after use.

• Keep containers tightly closed when not in use.

Stock Solution Preparation (for in vitro studies):

A common procedure for preparing a stock solution of NYX-2925 for use in cell culture or electrophysiology experiments is as follows:

• Calculate the required mass: Determine the mass of NYX-2925 needed to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Dissolve the weighed NYX-2925 powder in a suitable solvent, such as sterile, deionized water or dimethyl sulfoxide (B87167) (DMSO).

• Sterilization: If for use in cell culture, filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile container.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C for long-term stability.

Disposal Plan

As a non-hazardous compound, the disposal of NYX-2925 and its associated waste should follow institutional and local guidelines for non-hazardous chemical waste.

Waste Segregation and Disposal:

Waste Type	Disposal Procedure
Unused NYX-2925 Powder	Dispose of in a designated container for non-hazardous chemical waste.
Contaminated Labware (e.g., pipette tips, tubes)	Place in a biohazard bag or a designated container for solid chemical waste.
Aqueous Solutions of NYX-2925	Small quantities can typically be disposed of down the sanitary sewer with copious amounts of water, in accordance with local regulations. For larger volumes, consult your institution's environmental health and safety (EHS) office.
Empty Containers	Rinse the container three times with a suitable solvent (e.g., water). Deface the label and dispose of the container in the regular trash or recycling, as per institutional policy.

Mechanism of Action and Signaling Pathway

NYX-2925 is a positive allosteric modulator of the NMDA receptor. It enhances the receptor's function in response to the binding of the neurotransmitter glutamate. This modulation is believed to underlie its effects on synaptic plasticity. The binding of NYX-2925 initiates a downstream signaling cascade that involves the activation of Src kinase. Activated Src then phosphorylates the GluN2A and GluN2B subunits of the NMDA receptor, leading to an enhancement of receptor function and promotion of synaptic plasticity. This cascade can ultimately influence gene expression through the activation of transcription factors like CREB.

Caption: Signaling pathway of NYX-2925 as a positive allosteric modulator of the NMDA receptor.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following section provides a general workflow for an in vitro electrophysiology experiment to assess the effect of NYX-2925 on synaptic transmission.

Experimental Workflow for In Vitro Electrophysiology:

This workflow outlines the key steps for recording synaptic activity from brain slices and applying NYX-2925.